4-Amino-5-methylpyrimidine

• CAS: 22433-68-7

Core Science & Biosynthesis

Introduction: Situating a Versatile Pyrimidine Building Block

An In-depth Technical Guide to 4-Amino-2,5-dimethylpyrimidine: A Core Heterocyclic Scaffold for Drug Discovery

4-Amino-2,5-dimethylpyrimidine (IUPAC Name: 2,5-dimethylpyrimidin-4-amine) is a substituted pyrimidine that represents a fundamental heterocyclic scaffold in the field of medicinal chemistry and drug development. While not as ubiquitously studied as its close relatives involved in thiamine (Vitamin B1) biosynthesis, such as 4-amino-5-hydroxymethyl-2-methylpyrimidine (HMP), its structural framework is of significant interest to researchers. The 4-aminopyrimidine core is a well-established pharmacophore found in a multitude of biologically active agents, particularly kinase inhibitors.[1][2]

This technical guide provides a comprehensive overview of 4-Amino-2,5-dimethylpyrimidine, focusing on its chemical structure, properties, a robust synthetic protocol, and its applications as a foundational building block for therapeutic agent discovery. The content is tailored for researchers, medicinal chemists, and drug development professionals seeking to leverage this scaffold in their programs.

Chemical Structure and Physicochemical Properties

The defining feature of this molecule is the pyrimidine ring, a diazine heterocycle, substituted with an amino group at the C4 position and methyl groups at the C2 and C5 positions. This arrangement of substituents dictates its chemical reactivity, solubility, and, most importantly, its potential for forming key interactions with biological targets.

Tautomerism: A Critical Consideration

A crucial aspect of the 4-aminopyrimidine structure is its capacity for tautomerization. The molecule exists in a dynamic equilibrium between the canonical amino form and its imino tautomer (1',4'-iminopyrimidine). While the amino form is typically predominant, the imino tautomer is catalytically vital in cofactors like thiamine diphosphate, where it acts as an intramolecular trigger for generating the reactive ylide/carbene.[3][4] In solution, particularly when engaged in hydrogen bonding with other molecules like acetic acid, the imino tautomer can be formed, especially in the excited state.[5] For drug development professionals, understanding this equilibrium is critical, as the different tautomers present distinct hydrogen bonding patterns (donor vs. acceptor) that can profoundly affect binding affinity to a target protein.[6]

Physicochemical Data Summary

The key properties of 4-Amino-2,5-dimethylpyrimidine are summarized in the table below for quick reference.

Property	Value	Source
IUPAC Name	2,5-dimethylpyrimidin-4-amine	PubChem[7]
CAS Number	73-70-1	ChemShuttle
Molecular Formula	C₆H₉N₃	PubChem[7]
Molecular Weight	123.16 g/mol	PubChem[7]
SMILES	CC1=CN=C(N=C1N)C	ChemShuttle
InChIKey	UXKNAXNFIYFMIB-UHFFFAOYSA-N	PubChem[7]
XLogP3	0.6	PubChem[7]
Topological Polar Surface Area	51.8 Ų	PubChem[7]
Hydrogen Bond Donor Count	1	PubChem[7]
Hydrogen Bond Acceptor Count	3	PubChem[7]

Synthesis of 4-Amino-2,5-dimethylpyrimidine

The synthesis of substituted 4-aminopyrimidines is a well-established area of organic chemistry. A common and reliable strategy involves the condensation of an amidine with a β-dicarbonyl compound or a functional equivalent like an enaminonitrile or enaminone. The following protocol describes a robust method for synthesizing the title compound.

Principle of the Synthesis

This synthesis relies on the classical Pinner reaction approach to pyrimidine synthesis. The core of the reaction is the cyclocondensation of acetamidine (formed in situ from its hydrochloride salt) with 2-methyl-3-oxobutanal or a suitable precursor. The acetamidine provides the N1 and C2 atoms of the pyrimidine ring, while the β-dicarbonyl equivalent provides the C4, C5, C6, and N3 atoms.

Experimental Protocol

Reaction: Condensation of Acetamidine with a 2-Methyl-1,3-dicarbonyl Synthon.

Materials:

• Acetamidine hydrochloride

• Sodium methoxide (NaOMe)

• 2-Methylacetoacetaldehyde or a suitable precursor (e.g., its enol ether)

• Anhydrous Ethanol (EtOH)

• Diethyl ether

• Standard laboratory glassware for reflux and workup

Step-by-Step Methodology:

• Preparation of Acetamidine Free Base:

  • In a 250 mL round-bottom flask equipped with a magnetic stirrer and a nitrogen inlet, dissolve sodium methoxide (1.05 eq) in anhydrous ethanol (100 mL) under a nitrogen atmosphere.

  • Cool the solution to 0 °C using an ice bath.

  • Slowly add acetamidine hydrochloride (1.0 eq) in portions to the cooled solution. The reaction is exothermic.

  • Stir the resulting suspension at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional hour. The formation of a white precipitate (NaCl) will be observed. This suspension of the acetamidine free base is used directly in the next step.

  • Causality Note: The in situ formation of the free base is crucial as the hydrochloride salt is not nucleophilic enough to participate in the condensation. Sodium methoxide is a strong enough base to deprotonate the amidinium salt.

• Cyclocondensation Reaction:

  • To the suspension from Step 1, add 2-methylacetoacetaldehyde (1.0 eq) dropwise via a syringe or dropping funnel at room temperature.

  • Once the addition is complete, fit the flask with a reflux condenser and heat the reaction mixture to reflux (approx. 78 °C).

  • Maintain the reflux for 6-8 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) using a mobile phase such as 10% Methanol in Dichloromethane. The disappearance of the starting materials and the appearance of a new, more polar spot indicates product formation.

  • Causality Note: The elevated temperature provides the necessary activation energy for both the initial nucleophilic attack of the amidine onto a carbonyl group and the subsequent intramolecular cyclization and dehydration steps that lead to the aromatic pyrimidine ring.

• Workup and Purification:

  • After the reaction is complete, cool the mixture to room temperature.

  • Remove the solvent under reduced pressure using a rotary evaporator.

  • Resuspend the resulting crude solid in a minimal amount of cold water and stir for 15 minutes to dissolve the inorganic salts (NaCl).

  • Filter the solid product using a Büchner funnel, and wash the filter cake with a small amount of cold water, followed by cold diethyl ether to aid in drying.

  • Self-Validation: The crude product should be an off-white to pale yellow solid. The expected yield is typically in the range of 60-75%.

  • For higher purity, the product can be recrystallized from an ethanol/water mixture or purified by flash column chromatography on silica gel.

• Characterization:

  • Confirm the identity and purity of the final product using standard analytical techniques:

    • ¹H NMR: Expect signals corresponding to the two distinct methyl groups, the pyrimidine ring proton, and the amino protons.

    • ¹³C NMR: Expect signals for the four distinct aromatic carbons and the two methyl carbons.

    • Mass Spectrometry: The molecular ion peak should correspond to the calculated molecular weight (m/z = 123.16).

    • Melting Point: Compare with literature values if available.

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of 4-Amino-2,5-dimethylpyrimidine.

Applications in Research and Drug Development

The true value of 4-Amino-2,5-dimethylpyrimidine for scientists lies in its utility as a versatile chemical building block. The 4-aminopyrimidine scaffold is a privileged structure in medicinal chemistry, renowned for its ability to mimic the adenine core of ATP and form critical hydrogen bonds in the hinge region of kinase enzymes.[1]

As a Kinase Inhibitor Scaffold

Protein kinases are a major class of drug targets, particularly in oncology. Many successful kinase inhibitors incorporate a heterocyclic core that anchors the molecule into the ATP-binding site. The 4-aminopyrimidine moiety is exceptionally well-suited for this role. The N1 and the exocyclic N4-amino group can act as a "hinge-binding" motif, forming a pair of crucial hydrogen bonds with the backbone of the kinase hinge region, a pattern that effectively mimics the binding of ATP's adenine ring. Derivatives of this core are explored as inhibitors of PI3K/Akt/mTOR pathways, Bruton's tyrosine kinase (BTK), and epidermal growth factor receptor (EGFR).[1][2]

By using 4-Amino-2,5-dimethylpyrimidine as a starting material, medicinal chemists can perform substitutions at the C6 position or on the exocyclic amino group to build out specificity and potency for a target kinase. The existing methyl groups at C2 and C5 already provide vectors for exploring specific pockets within the ATP-binding site.

Broader Therapeutic Potential

Beyond kinase inhibition, the 4-aminopyrimidine framework is present in drugs with diverse mechanisms of action.[8] Derivatives have been investigated as:

• Antiviral Agents: As non-nucleoside reverse transcriptase inhibitors (NNRTIs) for HIV.

• Central Nervous System Agents: As potential treatments for Alzheimer's disease by targeting enzymes like β-secretase 1 (BACE1).[2]

• Anticancer Agents: Beyond kinase inhibition, by targeting other pathways involved in cell proliferation.[2]

Pharmacophore Model Diagram

Caption: Role of the 4-aminopyrimidine scaffold in kinase inhibition.

Safety and Handling

As with any laboratory chemical, 4-Amino-2,5-dimethylpyrimidine should be handled with appropriate care in a well-ventilated area, preferably a chemical fume hood.

• Primary Hazards: Based on data for related aminopyrimidines, the compound may be harmful if swallowed, inhaled, or in contact with skin. It may cause skin and serious eye irritation, as well as respiratory irritation.

• Personal Protective Equipment (PPE): Wear protective gloves, safety goggles with side shields, and a lab coat.

• Storage: Store in a tightly closed container in a cool, dry place away from incompatible materials such as strong oxidizing agents.

• Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Researchers should always consult the specific Safety Data Sheet (SDS) provided by the supplier before use.

References

• Amino-imino tautomerization reaction of the 4-aminopyrimidine/acetic acid system. (n.d.). PubMed. [Link]

• Nemeria, N. S., et al. (2007). The 1′,4′-iminopyrimidine tautomer of thiamin diphosphate is poised for catalysis in asymmetric active centers on enzymes. Proceedings of the National Academy of Sciences, 104(1), 78-82. [Link]

• 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry. (n.d.). PubMed Central. [Link]

• 2,5-Dimethylpyrimidin-4-Amine. (n.d.). PubChem. [Link]

• The 1',4'-iminopyrimidine tautomer of thiamin diphosphate is poised for catalysis in asymmetric active centers on enzymes. (2007). PubMed. [Link]

• Electronic and Nuclear Magnetic Resonance Spectroscopic Features of the 1'4'-Iminopyrimidine Tautomeric form of Thiamin Diphosphate- a Novel Intermediate on Enzymes Requiring this Coenzyme. (n.d.). PubMed Central. [Link]

• Discovery of piperidin-4-yl-aminopyrimidine derivatives as potent non-nucleoside HIV-1 reverse transcriptase inhibitors. (2015). PubMed. [Link]

• Novel synthesis of substituted 4-amino-pyrimidines. (2013). European Patent Office. [Link]

• Synthesis of 2-amino-4, 6-dimethyl pyrimidine. (1953).

• Synthesis and Evaluation of (2,5-Dimethylthiophen-3-yl)pyrimidin-2-amine Derivatives as Antidepressants by In silico and In vivo Methods. (2025). ResearchGate. [Link]

• Synthesis, characterization and in silico biological activity of some 2-(N,N-dimethyl guanidinyl)-4,6-diaryl pyrimidines. (n.d.). National Institutes of Health. [Link]

• 4-AMINO-2,6-DIMETHYLPYRIMIDINE. (n.d.). LookChem. [Link]

• 2,5-dimethylpyrimidin-4-amine (C6H9N3). (n.d.). PubChemLite. [Link]

• Recent Advances in Pyrimidine-Based Drugs. (n.d.). MDPI. [Link]

• Synthesis and Biological Study of 4-Aminopyridine-Peptide Derivatives Designed for the Treatment of Neurodegenerative Disorders. (n.d.). PubMed. [Link]

• Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine. (2002).

• (PDF) Synthesis and biological activity of new derivatives of 6-chloro-5-((4- chlorophenyl) diazenyl) pyrimidine-2, 4-diamine and 4-chloro-6-methoxy- N, N-dimethylpyrimidin-2-amine. (2015). ResearchGate. [Link]

• (PDF) Synthesis and Biological Activity of New Derivatives of 6-chloro-5-((4-chlorophenyl)diazenyl)pyrimidine-2,4-diamine and 4-chloro-6-methoxy-N,N-dimethylpyrimidin-2-amine. (2025). ResearchGate. [Link]

• 4-Amino-2,6-Dimethylpyrimidine. (n.d.). ResearchGate. [Link]

• Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. (n.d.). MDPI. [Link]

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4-Amino-5-methylpyrimidine biological significance and function

An In-Depth Technical Guide to the Biological Significance and Function of 4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMP)

Introduction

Within the intricate network of cellular metabolism, few molecules hold as foundational a role as 4-amino-5-hydroxymethyl-2-methylpyrimidine (HMP). While the user's query specified "4-Amino-5-methylpyrimidine," the preponderance of biological significance resides in its hydroxylated form, HMP. This pyrimidine derivative is not an end-product but a critical biogenetic precursor to thiamine (Vitamin B1), an essential cofactor for all known forms of life.[1][2] The active form of thiamine, thiamine pyrophosphate (TPP), is indispensable for central carbon metabolism, including the catabolism of sugars and amino acids.[2]

This guide provides a comprehensive technical overview of HMP, designed for researchers, scientists, and drug development professionals. We will move beyond a simple recitation of facts to explore the causality behind its biological roles, from its divergent de novo biosynthetic pathways in various organisms to its crucial role in microbial ecology via salvage mechanisms. Furthermore, we will examine the enzymatic cascade responsible for its activation and discuss the burgeoning interest in the aminopyrimidine scaffold as a privileged structure in modern medicinal chemistry.

Part 1: The Central Role of HMP in Thiamine (Vitamin B1) Biosynthesis

The biological significance of HMP is inextricably linked to its destiny as one of the two heterocyclic pillars of thiamine. Thiamine pyrophosphate (TPP) is synthesized through the convergence of two distinct pathways that produce the pyrimidine moiety (from HMP) and a thiazole moiety (4-methyl-5-(β-hydroxyethyl)thiazole, or HET).[3]

In its pyrophosphorylated form (HMP-PP), the pyrimidine unit is coupled with the thiazole monophosphate (HET-P) by the enzyme thiamine phosphate synthase (ThiE) to form thiamine monophosphate (TMP).[3][4] A final phosphorylation step, catalyzed by thiamine phosphate kinase (ThiL), yields the active coenzyme, TPP.[5] TPP then serves as an essential cofactor for critical enzymes such as pyruvate dehydrogenase, α-ketoglutarate dehydrogenase, and transketolase, which are central to cellular energy production and biosynthetic precursor supply.[2][6]

Figure 1: Overall pathway for Thiamine Pyrophosphate (TPP) biosynthesis.

Part 2: De Novo Biosynthesis of the HMP Moiety

The strategies for producing HMP de novo are remarkably divergent across different domains of life, highlighting fascinating examples of convergent evolution and distinct metabolic logic.

The Bacterial Pathway: A Link to Purine Metabolism

In most bacteria, the synthesis of HMP monophosphate (HMP-P) is ingeniously linked to purine metabolism. The pathway begins with 5-aminoimidazole ribotide (AIR), an intermediate in the de novo synthesis of purines.[1][4] In a complex and elegant rearrangement reaction, the enzyme phosphomethylpyrimidine synthase (ThiC) converts AIR into HMP-P.[4] ThiC is a member of the radical S-adenosylmethionine (SAM) superfamily of enzymes, which utilize a [4Fe-4S] cluster to reductively cleave SAM, generating a highly reactive 5'-deoxyadenosyl radical to initiate catalysis.[1] This single enzymatic step transforms a five-membered imidazole ring into the six-membered pyrimidine ring of HMP-P, a testament to enzymatic prowess.

Figure 2: Bacterial HMP-P biosynthesis from the purine intermediate AIR.

The Fungal/Yeast Pathway: A "Suicide" Enzyme Mechanism

In contrast, fungi such as Saccharomyces cerevisiae and Schizosaccharomyces pombe employ a completely different route that utilizes precursors from histidine and pyridoxine (Vitamin B6) metabolism.[1][7] The key enzyme, HMP-P synthase (encoded by the THI5 gene in yeast), catalyzes the formation of HMP-P in an unprecedented biochemical process.[7][8] This enzyme acts as a single-turnover, or "suicide," enzyme. It utilizes its own internal histidine residue and pyridoxal phosphate (PLP) in the reaction, generating HMP-P but resulting in an inactivated enzyme.[8] This mechanism suggests an exquisitely tight regulation of HMP-P synthesis, where the cell invests an entire protein molecule for a single catalytic event.

Part 3: Enzymatic Activation: The Kinase-Mediated Phosphorylation Cascade

Whether synthesized de novo or acquired through salvage, HMP must be activated by phosphorylation to become competent for coupling with the thiazole moiety. This critical activation is performed by a bifunctional kinase known as hydroxymethylpyrimidine kinase/phosphomethylpyrimidine kinase (HMPPK), encoded by the thiD gene.[4][9]

This enzyme catalyzes two sequential phosphorylation reactions at the expense of ATP:

• Hydroxymethylpyrimidine kinase (EC 2.7.1.49) activity: HMP + ATP → HMP-P + ADP[10]

• Phosphomethylpyrimidine kinase (EC 2.7.4.7) activity: HMP-P + ATP → HMP-PP + ADP[9]

Notably, ThiD can utilize both HMP and HMP-P as substrates within the same active site.[4] The product of the first reaction, HMP-P, can reorient itself to present its newly acquired phosphate group for the second phosphorylation, yielding the final product, HMP-PP.[4]

Protocol Spotlight: In Vitro Assay for ThiD/HMPPK Activity

To quantify the kinetic parameters of ThiD, a continuous spectrophotometric coupled-enzyme assay is a robust and reliable method. This protocol is self-validating as the rate of NADH oxidation is directly proportional to the rate of ADP production by ThiD.

Principle: The production of ADP in the kinase reaction is coupled to the oxidation of NADH via the sequential action of pyruvate kinase (PK) and lactate dehydrogenase (LDH). The decrease in absorbance at 340 nm, corresponding to NADH oxidation, is monitored over time.

Step-by-Step Methodology:

• Reagent Preparation:

  • Assay Buffer: 50 mM HEPES pH 7.5, 100 mM KCl, 10 mM MgCl₂, 1 mM DTT.

  • Substrate Stock: 50 mM HMP or HMP-P in deionized water.

  • ATP Stock: 100 mM ATP in deionized water, pH adjusted to 7.0.

  • Coupling Enzyme Mix: In Assay Buffer, combine Pyruvate Kinase (PK, ~20 units/mL), Lactate Dehydrogenase (LDH, ~30 units/mL), 50 mM Phosphoenolpyruvate (PEP), and 15 mM NADH. Prepare fresh and keep on ice.

• Assay Setup:

  • In a 96-well UV-transparent plate, add 150 µL of Assay Buffer to each well.

  • Add 10 µL of the Coupling Enzyme Mix.

  • Add 10 µL of ATP stock solution (e.g., to a final concentration of 2 mM).

  • Add varying concentrations of the HMP or HMP-P substrate (e.g., 0-1000 µM) by adding 10 µL of appropriate dilutions.

  • Initiate the reaction by adding 20 µL of purified ThiD enzyme (e.g., to a final concentration of 5-10 µg/mL).

• Data Acquisition:

  • Immediately place the plate in a spectrophotometer pre-warmed to the desired temperature (e.g., 37°C).

  • Monitor the decrease in absorbance at 340 nm every 30 seconds for 15-20 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (V₀) from the linear portion of the absorbance vs. time plot using the Beer-Lambert law (ε for NADH at 340 nm is 6220 M⁻¹cm⁻¹).

  • Plot the calculated velocities against substrate concentration and fit the data to the Michaelis-Menten equation to determine Kₘ and Vₘₐₓ.

Part 4: The HMP Salvage Pathway: An Ecological and Metabolic Necessity

While many organisms can synthesize thiamine de novo, a significant portion of microbial life, particularly in marine environments, are thiamine auxotrophs.[5] Many of these organisms lack the complete biosynthetic pathway but retain the ability to "salvage" thiamine or its precursors from the environment. HMP auxotrophy is particularly common.[5][11] These organisms rely on high-affinity transport systems to scavenge picomolar concentrations of dissolved HMP from their surroundings.[5]

Once transported into the cell, exogenous HMP is funneled directly into the activation cascade described in Part 3, where it is phosphorylated by ThiD/HMPPK to HMP-PP and used for thiamine synthesis. This metabolic dependency creates complex syntrophic relationships within microbial communities, where thiamine prototrophs release HMP that sustains the growth of HMP auxotrophs. An analog, 4-amino-5-aminomethyl-2-methylpyrimidine (AmMP), a likely breakdown product of thiamine, can also be salvaged and utilized by some phytoplankton.[11]

Figure 3: Workflow to characterize HMP uptake via a salvage pathway.

Part 5: 4-Amino-pyrimidine Derivatives in Drug Development

The essentiality of the thiamine biosynthesis pathway in prokaryotes and its absence in humans makes its constituent enzymes attractive targets for the development of novel antimicrobial agents.[12] Furthermore, the 4-aminopyrimidine scaffold itself has proven to be a "privileged structure" in medicinal chemistry, serving as the core for numerous kinase inhibitors and other therapeutic agents.

Targeting Thiamine Biosynthesis

Inhibitors designed to block enzymes such as ThiC, ThiD, or ThiE can effectively starve a pathogen of the essential TPP cofactor, leading to growth arrest or cell death. This strategy is particularly promising against pathogens that lack robust salvage pathways, such as Mycobacterium tuberculosis.[12] Similarly, since the pathway is present in plants, inhibitors of these enzymes have been successfully developed as herbicides. For example, some sulfonylurea herbicides are known to inhibit acetohydroxyacid synthase (AHAS), a TPP-dependent enzyme.[12]

The 4-Aminopyrimidine Scaffold in Medicinal Chemistry

Beyond its role in thiamine, the 4-aminopyrimidine core is a versatile scaffold for drug design. Its ability to form critical hydrogen bonds with protein targets, particularly within the hinge region of kinases, has led to its incorporation into a multitude of approved and investigational drugs, especially in oncology.[13] While structurally distinct from HMP, these compounds leverage the same core chemical features to achieve high-affinity binding to therapeutic targets.

Compound Class/Example	Target(s)	Therapeutic Area	Biological Significance
Thiamine Pathway Inhibitors	ThiC, ThiD, ThiE	Antimicrobial, Herbicide	Direct inhibition of HMP synthesis/activation in pathogens and plants.[12]
Pyrithiamine	Thiamine Pyrophosphokinase, TPP-dependent enzymes	Research Tool, Anticancer (investigational)	An HMP analog that is converted into a toxic antimetabolite, inhibiting TPP synthesis and function.[6]
Thieno[2,3-d]pyrimidines	B-Raf, FGFR1, VEGF Receptors	Oncology	The aminopyrimidine core acts as a bioisostere for the purine ring, enabling potent kinase inhibition.[14]
2,4-Diaminopyrimidines	EGFR, FAK	Oncology	The diaminopyrimidine scaffold is key for targeting mutant forms of kinases involved in tumor progression.[13]

Conclusion

4-Amino-5-hydroxymethyl-2-methylpyrimidine is far more than a simple metabolic intermediate. It represents a critical nexus in the biosphere, linking purine metabolism to the synthesis of an essential vitamin in bacteria, while in fungi, its creation demands the ultimate enzymatic sacrifice. Its presence as a shared resource in microbial ecosystems underscores the importance of metabolic salvage in shaping community structure. For drug development professionals, the pathways that create and activate HMP offer validated targets for antimicrobial intervention, while its core chemical structure provides a proven scaffold for designing potent and selective inhibitors for a host of human diseases. A thorough understanding of HMP's multifaceted biological significance continues to open new avenues for both fundamental research and translational science.

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4-Amino-5-methylpyrimidine Derivatives and Analogues: A Technical Guide for Drug Discovery Professionals

Introduction

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. Among the vast landscape of pyrimidine derivatives, the 4-amino-5-methylpyrimidine core and its analogues represent a particularly privileged scaffold. This technical guide provides an in-depth exploration of this chemical space, offering insights into the synthesis, biological activities, and therapeutic potential of these compounds. Designed for researchers, scientists, and drug development professionals, this document aims to be a comprehensive resource, blending established knowledge with practical, field-proven insights to accelerate innovation in drug discovery.

The strategic placement of the amino group at the C4 position and a methyl group at the C5 position of the pyrimidine ring imparts unique physicochemical properties that facilitate favorable interactions with a multitude of biological targets. This has led to the development of potent and selective inhibitors for various enzyme families and receptor systems implicated in a wide range of diseases, including cancer, neurodegenerative disorders, and infectious diseases.

This guide will delve into the synthetic methodologies for accessing these derivatives, explore their diverse biological activities with a focus on their mechanisms of action, and provide detailed protocols for key experimental workflows. By understanding the causal relationships behind experimental choices and adhering to principles of scientific integrity, this document serves as an authoritative reference for harnessing the full potential of 4-amino-5-methylpyrimidine derivatives in modern drug development.

I. Synthetic Strategies and Methodologies

The synthesis of 4-amino-5-methylpyrimidine derivatives is versatile, allowing for the introduction of a wide array of substituents to modulate their physicochemical and pharmacological properties. The choice of synthetic route is often dictated by the desired substitution pattern and the availability of starting materials.

A. Core Synthesis of the 4-Aminopyrimidine Scaffold

A common and efficient method for constructing the 4-aminopyrimidine core involves the cyclocondensation of a suitable three-carbon precursor with a guanidine or urea derivative. For instance, the reaction of S-methyl (or benzyl) isothiourea salts with benzylidenemalononitriles can afford 4-amino-5-cyano-6-substituted phenyl pyrimidines.[1] Subsequent modifications can then be performed to achieve the desired 4-amino-5-methylpyrimidine analogue.

Another approach involves the use of commercially available pyrimidine precursors, such as 4-amino-2-chloro-5-methylpyrimidine, which serves as a versatile building block for further elaboration.[2] The chloro group at the 2-position is amenable to nucleophilic substitution, allowing for the introduction of various functional groups.

B. Key Synthetic Reactions and Protocols

Protocol 1: Synthesis of 4-Amino-2-substituted-thieno[2,3-d]pyrimidine-6-carboxylates

This protocol describes the synthesis of a class of thieno[2,3-d]pyrimidines, which are analogues of 4-amino-5-methylpyrimidines and have shown significant biological activity.

Objective: To synthesize novel 4-amino-thieno[2,3-d]pyrimidine-6-carboxylates.

Methodology:

• Cyclocondensation: React 2-amino-3-cyano-thiophene with an appropriate aryl nitrile in an acidic medium.

• Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, pour the reaction mixture into crushed ice. The resulting precipitate is filtered, washed, and purified, typically by recrystallization or column chromatography.

• Characterization: The structure of the final compounds is confirmed using spectroscopic methods such as Infrared (IR) spectroscopy, Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), and mass spectrometry.[3]

Causality: The acidic medium facilitates the activation of the nitrile group, promoting the cyclization reaction to form the thieno[2,3-d]pyrimidine core. The choice of aryl nitrile directly influences the substituent at the 2-position of the final product, allowing for systematic exploration of structure-activity relationships.

Protocol 2: Synthesis of Pyrido[2,3-d]pyrimidin-4(1H)-ones

This protocol outlines the synthesis of another important class of pyrimidine analogues, the pyrido[2,3-d]pyrimidines.

Objective: To synthesize a series of pyrido[2,3-d]pyrimidin-4(1H)-ones.

Methodology:

• Starting Material Synthesis: Synthesize α,β-unsaturated ketones (chalcones) via a Claisen-Schmidt condensation of an appropriately substituted ketone and aldehyde in the presence of a base like aqueous potassium hydroxide.[4]

• Condensation Reaction: React the synthesized chalcone with 4-amino-6-hydroxy-2-mercaptopyrimidine monohydrate in glacial acetic acid under reflux.[4]

• Work-up and Purification: After the reaction is complete (monitored by TLC), the mixture is poured into ice water. The precipitated solid is collected by filtration, washed with a saturated sodium bicarbonate solution, and then extracted with an organic solvent like ethyl acetate. The organic layer is washed with brine, dried, and concentrated. The crude product is then purified.[4]

• Characterization: The final products are characterized by their melting points and spectroscopic data (IR, NMR).[4]

Causality: The condensation reaction proceeds through a series of steps including a Michael addition and subsequent intramolecular cyclization to form the fused pyrido[2,3-d]pyrimidine ring system. The use of glacial acetic acid as both a solvent and a catalyst is crucial for this transformation.

C. Visualization of Synthetic Workflow

Caption: General synthetic workflows for key 4-aminopyrimidine analogues.

II. Biological Activities and Therapeutic Applications

Derivatives of 4-amino-5-methylpyrimidine exhibit a broad spectrum of biological activities, making them attractive candidates for drug development in various therapeutic areas. Their mechanism of action often involves the inhibition of key enzymes or the modulation of receptor signaling pathways.

A. Anticancer Activity

The 4-aminopyrimidine scaffold is a well-established pharmacophore in the design of kinase inhibitors.[5] Many of these compounds target protein kinases that are overexpressed or hyperactivated in cancer cells, leading to the inhibition of cell proliferation and the induction of apoptosis.

• Kinase Inhibition: Analogues of 4-aminopyrimidine have been developed as potent inhibitors of various kinases, including:

  • PI3K/Akt/mTOR Pathway: Certain derivatives have shown the ability to inhibit this critical signaling pathway, which is frequently dysregulated in cancer, thereby impeding breast cancer cell growth.[6]

  • B-Raf Kinase: Thieno[2,3-d]pyrimidine analogues have demonstrated inhibitory activity against B-Raf kinases, which play a significant role in cell growth and survival.[3]

  • Epidermal Growth Factor Receptor (EGFR): Overexpression of EGFR is common in several cancers. 4-Amino-thienopyrimidines have been developed as inhibitors of EGFR and HER2.[3]

  • Src Family Kinases: The 4-aminopyrazolopyrimidine scaffold has been utilized to design potent inhibitors of Src family kinases.[5]

  • BRD4 and PLK1: Novel aminopyrimidine-2,4-diones and related compounds have been identified as dual-target inhibitors of BRD4 and PLK1, both of which are implicated in cancer progression.[7]

• Cytotoxicity: Numerous studies have demonstrated the cytotoxic effects of 4-aminopyrimidine derivatives against various cancer cell lines, including breast cancer (MCF-7, MDA-MB-231), colorectal carcinoma (HCT-116), and hepatocellular carcinoma (HEPG-2).[3][8]

B. Neuroprotective and Antiamnesic Activity

The ability of certain 4-aminopyrimidine analogues to modulate ion channels and enhance acetylcholine levels has led to their investigation for the treatment of neurodegenerative diseases like Alzheimer's disease.[6][9]

• Acetylcholine Enhancement: 4-Aminopyridine (4-AP), a related compound, is known to enhance acetylcholine release. Derivatives of 4-AP have been synthesized to improve their antiamnesic activity.[9]

• Beta-Amyloid Cleaving Enzyme-1 (BACE1) Inhibition: Some 4-aminopyrimidine derivatives have been designed and evaluated as inhibitors of BACE1, a key enzyme in the production of amyloid-β peptides, which are central to the pathology of Alzheimer's disease.[6]

C. Antimicrobial and Antimalarial Activity

The pyrimidine core is also found in several antimicrobial and antimalarial drugs.

• Antibacterial and Antifungal Activity: Novel pyrimidine and pyrimidopyrimidine derivatives have shown promising activity against Gram-positive and Gram-negative bacteria, as well as fungal species.[8]

• Antimalarial Activity: The related 4-aminoquinoline scaffold is the basis for well-known antimalarial drugs like chloroquine.[10][11][12] Research into novel 4-aminoquinoline and related pyrimidine derivatives continues in the search for agents effective against drug-resistant strains of Plasmodium falciparum.[10][12]

D. Other Therapeutic Applications

The versatility of the 4-aminopyrimidine scaffold extends to other therapeutic areas:

• Anti-inflammatory Activity: Some pyrimidine derivatives have demonstrated anti-inflammatory properties, potentially through the inhibition of inflammatory mediators.[8]

• Antioxidant Activity: Certain novel pyrimidine derivatives have been shown to possess antioxidant properties, which can be beneficial in conditions associated with oxidative stress.[4][8]

• Sodium-Hydrogen Exchanger-1 (NHE-1) Inhibition: A series of 5-aryl-4-(4-(5-methyl-1H-imidazol-4-yl)piperidin-1-yl)pyrimidine analogues have been identified as potent and selective inhibitors of NHE-1, a target for cardiovascular diseases.[13]

E. Structure-Activity Relationships (SAR)

Systematic modification of the 4-amino-5-methylpyrimidine scaffold has provided valuable insights into the structural requirements for potent and selective biological activity.

Core Scaffold	Substitution Position	Biological Activity	Key Findings
4-Aminopyrimidine	2, 5, 6	Anticancer (Kinase Inhibition)	Substituents at these positions can be tailored to target specific kinase active sites.[5][6]
Thieno[2,3-d]pyrimidine	2, 6	Anticancer (B-Raf, EGFR, Tie-2)	Aromatic and heterocyclic groups at the 2-position and various substituents at the 6-position are crucial for potent inhibition.[3]
4-Aminopyridine	-	Neuroprotective (Antiamnesic)	Connection to other pharmacophores like GABA or 2-indolinone can enhance antiamnesic effects.[9]
Pyrido[2,3-d]pyrimidine	5, 7	Antioxidant, Anticancer	The nature of the aryl substituents at the 5 and 7 positions influences the antioxidant and cytotoxic properties.[4]

F. Signaling Pathway Visualization

Caption: Inhibition of the PI3K/Akt/mTOR pathway by 4-aminopyrimidine derivatives.

III. Experimental Protocols and Self-Validating Systems

To ensure the reliability and reproducibility of research findings, it is essential to employ well-defined and validated experimental protocols. This section provides detailed methodologies for key in vitro assays used to evaluate the biological activity of 4-amino-5-methylpyrimidine derivatives.

A. In Vitro Cytotoxicity Assay (MTT Assay)

Objective: To determine the antiproliferative activity of synthesized compounds against cancer cell lines.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cell metabolic activity. Viable cells with active mitochondria reduce the yellow MTT to a purple formazan product, the absorbance of which is proportional to the number of living cells.

Methodology:

• Cell Seeding: Seed cancer cells (e.g., MCF-7, MDA-MB-231) in 96-well plates at a predetermined density and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (and a vehicle control) for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for a few hours to allow for formazan crystal formation.

• Solubilization: Add a solubilizing agent (e.g., DMSO or isopropanol) to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the solution at a specific wavelength (typically around 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits cell growth by 50%).[3]

Self-Validation:

• Positive Control: Include a known cytotoxic drug (e.g., doxorubicin) as a positive control to validate the assay's sensitivity.

• Blank Wells: Include wells with media only (no cells) to determine the background absorbance.

• Dose-Response Curve: A clear dose-dependent inhibition of cell viability should be observed.

B. Kinase Inhibition Assay

Objective: To quantify the inhibitory activity of compounds against a specific protein kinase.

Principle: Various formats are available, including radiometric assays (measuring the incorporation of ³²P-labeled ATP into a substrate) and non-radiometric assays (e.g., ELISA-based, fluorescence-based). The following is a general protocol for a non-radiometric, luminescence-based assay.

Methodology:

• Reagent Preparation: Prepare solutions of the kinase, substrate, ATP, and test compound at the desired concentrations.

• Kinase Reaction: In a multi-well plate, combine the kinase and the test compound and incubate briefly. Initiate the kinase reaction by adding the substrate and ATP. Allow the reaction to proceed for a set time at a specific temperature.

• Detection: Stop the reaction and add a detection reagent that produces a luminescent signal proportional to the amount of ATP remaining (less ATP indicates higher kinase activity).

• Signal Measurement: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percentage of kinase inhibition for each compound concentration and determine the IC₅₀ value.

Self-Validation:

• Positive Control: Include a known inhibitor of the target kinase.

• Negative Control: Include a reaction with no inhibitor (100% kinase activity) and a reaction with no kinase (0% activity).

• Z'-factor Calculation: For high-throughput screening, calculate the Z'-factor to assess the quality and robustness of the assay.

C. Experimental Workflow Visualization

Caption: Standard experimental workflows for evaluating biological activity.

Conclusion

The 4-amino-5-methylpyrimidine scaffold and its analogues continue to be a fertile ground for the discovery of novel therapeutic agents. Their synthetic tractability, coupled with their ability to interact with a wide range of biological targets, ensures their continued relevance in medicinal chemistry. This technical guide has provided a comprehensive overview of the synthesis, biological activities, and experimental evaluation of these important compounds. By leveraging the insights and protocols presented herein, researchers and drug development professionals can more effectively navigate this chemical space and unlock new therapeutic opportunities. The key to success lies in a rational, data-driven approach to drug design, grounded in a deep understanding of the underlying chemistry and biology.

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• Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. PMC - NIH. 2022 May 21. [Link]

• 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry. PubMed Central.[Link]

• Design, synthesis and antidiabetic activity of some new 4-amino (or 6-oxo)-2-methyl/benzylthio (or substituted amino) pyrimidine derivatives. ResearchGate. 2025 Aug 7. [Link]

• Synthesis and biological activity of 5-aryl-4-(4-(5-methyl-1H-imidazol-4-yl)piperidin-1-yl)pyrimidine analogs as potent, highly selective, and orally bioavailable NHE-1 inhibitors. PubMed.[Link]

• Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. MDPI.[Link]

• 4-aminopyridine – the new old drug for the treatment of neurodegenerative diseases. [Link]

• Novel Aminopyrimidine-2,4-diones, 2-Thiopyrimidine-4-ones, and 6-Arylpteridines as Dual-Target Inhibitors of BRD4/PLK1: Design, Synthesis, Cytotoxicity, and Computational Studies. PMC - NIH.[Link]

• 4-Aminopyridine derivatives with antiamnesic activity. PubMed.[Link]

• Synthesis, antimicrobial, anti-inflammatory, antioxidant and cytotoxicity of new pyrimidine and pyrimidopyrimidine derivatives. PMC - NIH. 2025 Mar 18. [Link]

• Antimalarial Activity and Mechanisms of Action of Two Novel 4-Aminoquinolines against Chloroquine-Resistant Parasites. PMC - PubMed Central. 2012 May 23. [Link]

• 4-Aminoquinoline: a comprehensive review of synthetic strategies. Frontiers. 2025 Mar 31. [Link]

• Development of a New Generation of 4-Aminoquinoline Antimalarial Compounds Using Predictive Pharmacokinetic and Toxicology Models. NIH.[Link]

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An In-depth Technical Guide on the Role of 4-Amino-5-hydroxymethyl-2-methylpyrimidine in Vitamin B1 Synthesis

A Whitepaper for Researchers, Scientists, and Drug Development Professionals

Foreword

Vitamin B1, or thiamine, is an essential cofactor for all living organisms, playing a critical role in central carbon metabolism. Its biosynthesis is a complex and elegant process involving the convergence of two distinct pathways to form the pyrimidine and thiazole moieties, which are then coupled to create thiamine. This guide focuses on the pyrimidine moiety, 4-amino-5-hydroxymethyl-2-methylpyrimidine (HMP), and its phosphorylated derivatives, providing a deep dive into its synthesis, the enzymes that catalyze its formation and subsequent activation, and the regulatory mechanisms that govern its production. This document is intended to serve as a comprehensive resource for researchers in academia and industry, offering not only a thorough understanding of the biochemical principles but also detailed experimental protocols to facilitate further investigation and potential therapeutic development.

The Pyrimidine Moiety: A Key Building Block for Thiamine

The biosynthesis of thiamine pyrophosphate (TPP), the biologically active form of vitamin B1, is a conserved pathway that involves the separate synthesis of a pyrimidine and a thiazole moiety.[1] These two heterocyclic compounds are then coupled to form thiamine monophosphate (ThMP), which is subsequently phosphorylated to TPP.[1] The pyrimidine component, 4-amino-5-hydroxymethyl-2-methylpyrimidine pyrophosphate (HMP-PP), originates from a complex rearrangement of an intermediate in the de novo purine biosynthesis pathway.

The Genesis of the Pyrimidine Ring: From Purine Intermediate to HMP-P

In many bacteria, including the well-studied Escherichia coli, the pyrimidine ring of thiamine is derived from 5-aminoimidazole ribotide (AIR), an intermediate in purine biosynthesis.[2] This remarkable transformation is catalyzed by a single enzyme, 4-amino-5-hydroxymethyl-2-methylpyrimidine phosphate synthase, commonly known as ThiC.[3]

The ThiC-Catalyzed Reaction:

The conversion of AIR to 4-amino-5-hydroxymethyl-2-methylpyrimidine phosphate (HMP-P) is one of the most complex rearrangement reactions in primary metabolism.[3] ThiC is a radical S-adenosylmethionine (SAM) enzyme, utilizing a [4Fe-4S] cluster to reductively cleave SAM and generate a highly reactive 5'-deoxyadenosyl radical. This radical initiates a cascade of bond cleavages and formations within the AIR molecule, ultimately leading to the formation of the pyrimidine ring. Isotopic labeling studies have been instrumental in elucidating the origins of the atoms in the HMP-P molecule, confirming that all but one of the atoms are derived from AIR.[2]

Enzymology of the Pyrimidine Branch

The synthesis and activation of the pyrimidine moiety are orchestrated by a dedicated set of enzymes. Understanding the structure, function, and kinetics of these enzymes is paramount for comprehending the thiamine biosynthesis pathway and for identifying potential targets for antimicrobial drug development.

ThiC: The Master of Rearrangement

As previously mentioned, ThiC is the key enzyme responsible for the formation of HMP-P from AIR. Its complex catalytic mechanism, involving a radical SAM-dependent rearrangement, makes it a fascinating subject of study. The enzyme's structure has been characterized, revealing a multidomain architecture that houses the [4Fe-4S] cluster and the active site where the intricate chemistry occurs.[2]

ThiD: The Phosphorylating Kinase

Once HMP-P is synthesized, it must be further activated before it can be coupled with the thiazole moiety. This activation is a two-step phosphorylation process catalyzed by a single bifunctional enzyme, hydroxymethylpyrimidine/phosphohydroxymethylpyrimidine kinase (ThiD).[2] ThiD first phosphorylates HMP to HMP-P and then phosphorylates HMP-P to HMP-PP, the final activated form of the pyrimidine moiety.[2]

ThiE: The Coupling Catalyst

The final step in the convergence of the pyrimidine and thiazole pathways is the condensation of HMP-PP with 4-methyl-5-(β-hydroxyethyl)thiazole phosphate (THZ-P). This reaction is catalyzed by thiamine phosphate synthase (ThiE), which joins the two moieties to form thiamine monophosphate (ThMP).[2]

Enzyme Kinetic Parameters:

A thorough understanding of the kinetic properties of these enzymes is crucial for modeling the thiamine biosynthesis pathway and for designing inhibitors. The following table summarizes the key kinetic parameters for the E. coli enzymes involved in the pyrimidine branch.

Enzyme	Substrate(s)	Km (µM)	kcat (s-1)	kcat/Km (M-1s-1)	Reference
ThiC	AIR	Data not consistently available	Data not consistently available	Data not consistently available
ThiD	HMP	Data not consistently available	Data not consistently available	Data not consistently available
HMP-P	Data not consistently available	Data not consistently available	Data not consistently available
ThiE	HMP-PP	Data not consistently available	Data not consistently available	Data not consistently available
THZ-P	Data not consistently available	Data not consistently available	Data not consistently available

Regulation of Pyrimidine Moiety Synthesis

The biosynthesis of thiamine is a metabolically expensive process, and therefore, its production is tightly regulated to meet the cell's needs without wasting resources. The primary mechanism of regulation is through riboswitches, which are structured non-coding RNA elements found in the 5' untranslated region of the mRNAs of thiamine biosynthetic and transport genes.

The TPP Riboswitch:

The TPP riboswitch directly binds to thiamine pyrophosphate (TPP), the final product of the pathway.[2] This binding induces a conformational change in the mRNA, which typically leads to the termination of transcription or the inhibition of translation initiation. In the context of the pyrimidine branch, the thiC gene, which encodes the first enzyme in the pathway, is often regulated by a TPP riboswitch. When TPP levels are high, the riboswitch is in its "off" state, repressing the synthesis of ThiC and thus shutting down the production of the pyrimidine moiety. Conversely, when TPP levels are low, the riboswitch adopts an "on" conformation, allowing for the expression of thiC and the subsequent synthesis of HMP-P.

Caption: Regulation of thiC expression by the TPP riboswitch.

Experimental Protocols

Advancing our understanding of the pyrimidine branch of thiamine biosynthesis requires robust and reproducible experimental methods. This section provides detailed protocols for key assays and analytical techniques.

In Vitro Reconstitution of HMP-P Synthesis

This protocol describes the cell-free reconstitution of the ThiC-catalyzed conversion of AIR to HMP-P, a critical experiment for studying the enzyme's mechanism.

Materials:

• Purified ThiC enzyme

• 5-Aminoimidazole ribotide (AIR)

• S-Adenosylmethionine (SAM)

• Sodium dithionite

• Anaerobic chamber or glove box

• Reaction buffer (e.g., 50 mM Tris-HCl, pH 7.5, 100 mM KCl, 5 mM MgCl2)

• Quenching solution (e.g., 10% trichloroacetic acid)

• HPLC-MS/MS system for product analysis

Procedure:

• Prepare all solutions and reagents under anaerobic conditions.

• In an anaerobic environment, prepare a reaction mixture containing the reaction buffer, a reducing agent (e.g., sodium dithionite) to activate the [4Fe-4S] cluster of ThiC, and SAM.

• Add purified ThiC enzyme to the reaction mixture and incubate for a short period to allow for enzyme activation.

• Initiate the reaction by adding the substrate, AIR.

• Incubate the reaction at the optimal temperature for the enzyme (e.g., 37°C for E. coli ThiC) for a defined period.

• Stop the reaction by adding a quenching solution.

• Centrifuge the quenched reaction to pellet any precipitated protein.

• Analyze the supernatant for the presence of HMP-P using a validated HPLC-MS/MS method.

Caption: Workflow for the in vitro reconstitution of HMP-P synthesis.

Isotopic Labeling Studies to Trace Atom Origins

Stable isotope labeling is a powerful technique to unravel the biosynthetic origins of atoms in a molecule. This protocol outlines a general approach for tracing the atoms from AIR to HMP-P.

Materials:

• Bacterial strain with a functional thiamine biosynthesis pathway (e.g., E. coli)

• Growth medium

• Stable isotope-labeled precursors (e.g., 13C- or 15N-labeled AIR or its precursors)

• Method for extraction of intracellular metabolites

• GC-MS or LC-MS/MS for analysis of labeled HMP-P

Procedure:

• Culture the bacterial strain in a defined medium.

• Introduce the stable isotope-labeled precursor into the culture medium.

• Allow the cells to grow and incorporate the labeled precursor into their metabolic pathways.

• Harvest the cells at an appropriate growth phase.

• Extract the intracellular metabolites, including HMP-P.

• Analyze the extracted metabolites by mass spectrometry to determine the mass shift in HMP-P, which indicates the incorporation of the stable isotope.

• By using specifically labeled precursors, the fate of individual atoms can be traced.

Quantification of HMP and its Phosphorylated Derivatives by HPLC-MS/MS

A sensitive and specific analytical method is essential for quantifying the intermediates of the pyrimidine branch. HPLC-MS/MS provides the necessary selectivity and sensitivity for this purpose.

Sample Preparation:

• Harvest bacterial cells or plant tissue and immediately quench metabolic activity (e.g., by flash-freezing in liquid nitrogen).

• Extract metabolites using a suitable solvent system (e.g., a mixture of acetonitrile, methanol, and water).

• Centrifuge the extract to remove cell debris.

• The supernatant can be directly analyzed or further purified if necessary.

HPLC-MS/MS Conditions:

• Column: A reversed-phase C18 column or a HILIC column suitable for polar analytes.

• Mobile Phase: A gradient of aqueous and organic solvents, typically with a modifier like formic acid or ammonium formate to improve ionization.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in multiple reaction monitoring (MRM) mode for high selectivity and sensitivity.

• Ionization: Electrospray ionization (ESI) in positive or negative mode, depending on the analyte.

MRM Transitions: Specific precursor-to-product ion transitions for HMP, HMP-P, and HMP-PP need to be determined by infusing pure standards.

Microbiological Assay for Thiamine and its Precursors

Microbiological assays offer a cost-effective and high-throughput method for quantifying thiamine and its precursors. This protocol utilizes a Saccharomyces cerevisiae mutant that is auxotrophic for the pyrimidine moiety.[1][4]

Materials:

• Saccharomyces cerevisiae mutant strain defective in HMP synthesis (e.g., a thi5 mutant).

• Thiamine-free yeast growth medium.

• 96-well microplates.

• Microplate reader for measuring optical density.

• Standard solutions of HMP.

• Sample extracts to be tested.

Procedure:

• Prepare a standard curve of HMP in the thiamine-free medium.

• Prepare serial dilutions of the sample extracts.

• In a 96-well plate, add the standard solutions and sample dilutions.

• Inoculate each well with a standardized suspension of the S. cerevisiae mutant.

• Incubate the plate at an appropriate temperature (e.g., 30°C) with shaking.

• Monitor the growth of the yeast by measuring the optical density (e.g., at 600 nm) at regular intervals.

• The growth of the yeast will be proportional to the amount of HMP present in the standard or sample.

• Quantify the HMP concentration in the samples by comparing their growth response to the standard curve.

Future Directions and Therapeutic Implications

The intricate biochemistry of 4-amino-5-hydroxymethyl-2-methylpyrimidine synthesis offers a rich landscape for future research and therapeutic innovation. The enzymes of this pathway, particularly ThiC with its unique and complex mechanism, represent attractive targets for the development of novel antimicrobial agents. The absence of a de novo thiamine biosynthesis pathway in humans makes these enzymes highly specific to microbial pathogens.

Further research should focus on:

• Elucidating the detailed catalytic mechanism of ThiC through advanced structural and spectroscopic techniques.

• Conducting high-throughput screening for inhibitors of ThiC, ThiD, and ThiE.

• Developing more sophisticated analytical methods for the in vivo imaging and quantification of thiamine and its intermediates to better understand the dynamics of this pathway in living cells.

By continuing to unravel the complexities of this fundamental metabolic pathway, the scientific community can pave the way for new strategies to combat infectious diseases and to bio-fortify crops with this essential vitamin.

References

• Strobbe, S., et al. (2023). A protocol for a turbidimetric assay using a Saccharomyces cerevisiae thiamin biosynthesis mutant to estimate total vitamin B1 content in plant tissue samples. Plant Methods, 19(1), 1-13. [Link]

• Verstraete, J., et al. (2022). A novel panel of yeast assays for the assessment of thiamin and its biosynthetic intermediates in plant tissues. The Plant Journal, 109(5), 1365-1379. [Link]

• Deubel, H., et al. (1981). Isotopic labeling of thiamine. Analytical Biochemistry, 112(2), 236-238. [Link]

• Louter, J., et al. (2019). HPLC-MS/MS methods for the determination of 52 perfluoroalkyl and polyfluoroalkyl substances in aqueous samples. Analytical and Bioanalytical Chemistry, 411(19), 4745-4756. [Link]

• Gawęda, A., et al. (2023). HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 235, 115655. [Link]

• What Is Enzyme Kinetics? Understanding Km and Vmax in Biochemical Reactions. (2025). Biochemistry Today. [Link]

• Jurgenson, A. M., et al. (2009). The structural and biochemical foundations of thiamin biosynthesis. Annual Review of Biochemistry, 78, 569-596. [Link]

• Keramati, K., et al. (2021). An Isotopic Labeling Approach Linking Natural Products with Biosynthetic Gene Clusters. Journal of the American Chemical Society, 143(30), 11495-11503. [Link]

• Bialecki, J. (2021). Deriving Km, Vmax, and kcat from enzyme kinetics experiments. YouTube. [Link]

• 150CSB - Lecture 3 - Enzymes. Department of Computer Science, University of California, Davis. [Link]

• Typical range of kcat/Km (rate constants) for - Bacteria Escherichia coli. BioNumbers. [Link]

• Gaweł, M., et al. (2023). HPLC-MS/MS based method for the determination of 2-(3-hydroxy-5-phosphonooxymethyl-2-methyl-4-pyridyl)-1,3-thiazolidine-4-carboxylic acid in human plasma. Journal of Pharmaceutical and Biomedical Analysis, 235, 115655. [Link]

• Thiamine analysis. Wikipedia. [Link]

• Chassagnole, C., et al. (2002). Kinetic model of Escherichia coli central metabolism. Biotechnology and Bioengineering, 79(1), 53-73. [Link]

• Zain, J. M., et al. (2024). Kinetic Parameters Estimation of the Escherichia Coli (E. coli) Model by Garra Rufa-Inspired Optimization Algorithm (GRO). IEEE Access, 12, 165888-165902. [Link]

• Jurgenson, A. M., et al. (2009). The Structural and Biochemical Foundations of Thiamin Biosynthesis. Annual Review of Biochemistry, 78, 569-596. [Link]

• Protocol for enzyme assays. The Royal Society of Chemistry. [Link]

• Davidi, D., et al. (2016). Global characterization of in vivo enzyme catalytic rates and their correspondence to in vitro kcat measurements. Proceedings of the National Academy of Sciences, 113(12), 3401-3406. [Link]

• Light Microscopy. University of Massachusetts Amherst. [Link]

• Protocol: Measuring Specific Activity of Malate Dehydrogenase. Squarespace. [Link]

• Kim, J. K. (2021). Visual Interpretation of the Meaning of kcat/KM in Enzyme Kinetics. bioRxiv. [Link]

• Steady states and the Michaelis Menten equation. Khan Academy. [Link]

• Preparing Samples for HPLC-MS/MS Analysis. Organomation. [Link]

• Rocchi, R., & Smid, E. J. (2023). Strain diversity in Saccharomyces cerevisiae thiamine production capacity. FEMS Yeast Research, 23(1), foad021. [Link]

• Vanhoenacker, G., et al. (2013). Combining UHPLC and high-resolution MS: A viable approach for the analysis of complex samples?. LCGC Europe, 26(5), 272-283. [Link]

• enzyme activity assays. YouTube. [Link]

• Rocchi, R., & Smid, E. J. (2023). Strain diversity in vitamin B1 yield in Saccharomyces cerevisiae. Research@WUR. [Link]

• DRG Vitamin B1 (Thiamine) (BIO-5136) Revised 6 Aug. 2010. DRG International Inc., USA. [Link]

• Gasnier, B. (2022). Protocols of Thiamine Supplementation: Clinically Driven Rationality vs. Biological Commonsense. Nutrients, 14(19), 4153. [Link]

• Langmuir Journal. ACS Publications. [Link]

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Spectroscopic Analysis of 4-Amino-5-methylpyrimidine: A Technical Guide for Researchers

An In-depth Guide to the Structural Elucidation of 4-Amino-5-methylpyrimidine Utilizing NMR, IR, and Mass Spectrometry

Introduction

4-Amino-5-methylpyrimidine is a substituted pyrimidine of significant interest in medicinal chemistry and drug development due to the prevalence of the aminopyrimidine scaffold in a wide array of biologically active molecules. As a Senior Application Scientist, this guide provides an in-depth technical overview of the expected spectroscopic characteristics of 4-Amino-5-methylpyrimidine. The structural integrity and purity of such compounds are paramount in research and development, making a thorough understanding of their spectroscopic data essential.

Molecular Structure and Spectroscopic Overview

The structure of 4-Amino-5-methylpyrimidine, with the molecular formula C₅H₇N₃ and a molecular weight of 109.13 g/mol , dictates its spectral features. The molecule comprises a pyrimidine ring substituted with an amino group at the C4 position and a methyl group at the C5 position. This arrangement of a heterocyclic aromatic system and functional groups gives rise to a unique spectroscopic fingerprint.

Expected Spectroscopic Highlights:

• ¹H NMR: Signals corresponding to the aromatic protons on the pyrimidine ring, the protons of the amino group, and the protons of the methyl group.

• ¹³C NMR: Resonances for the carbon atoms of the pyrimidine ring and the methyl group, with distinct chemical shifts influenced by the nitrogen atoms and the amino substituent.

• IR Spectroscopy: Characteristic absorption bands for N-H stretching of the amino group, C-H stretching of the aromatic ring and methyl group, and C=N and C=C stretching vibrations within the pyrimidine ring.

• Mass Spectrometry: A molecular ion peak corresponding to the molecular weight of the compound, followed by a fragmentation pattern influenced by the stable pyrimidine core and its substituents.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules in solution. For 4-Amino-5-methylpyrimidine, both ¹H and ¹³C NMR will provide critical information regarding its molecular framework.

¹H NMR Spectroscopy: Probing the Proton Environment

The ¹H NMR spectrum of 4-Amino-5-methylpyrimidine is expected to exhibit three main signals. The chemical shifts are influenced by the aromaticity of the pyrimidine ring and the electronic effects of the nitrogen atoms and the amino group.

Predicted ¹H NMR Data:

Protons	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration	Notes
H2	~8.0-8.2	Singlet	1H	Deshielded due to adjacent nitrogen atoms.
H6	~7.8-8.0	Singlet	1H	Deshielded by the aromatic ring current.
-NH₂	~5.0-6.0	Broad Singlet	2H	Chemical shift can vary with solvent and concentration.
-CH₃	~2.1-2.3	Singlet	3H	Shielded relative to the aromatic protons.

Causality Behind Experimental Choices:

• Solvent Selection: Deuterated chloroform (CDCl₃) is a common initial choice. However, due to the potential for hydrogen bonding with the amino group, deuterated dimethyl sulfoxide (DMSO-d₆) is often preferred, as it can sharpen the -NH₂ signal and shift it further downfield.

• Reference Standard: Tetramethylsilane (TMS) is the universally accepted internal standard, with its signal set to 0.00 ppm.

¹³C NMR Spectroscopy: Mapping the Carbon Skeleton

The proton-decoupled ¹³C NMR spectrum will provide insights into the carbon framework of the molecule. The chemical shifts are highly dependent on the hybridization and the electronic environment of each carbon atom.

Predicted ¹³C NMR Data:

Carbon Atom	Predicted Chemical Shift (δ, ppm)	Notes
C2	~155-158	Significantly deshielded by two adjacent nitrogen atoms.
C4	~158-162	Deshielded due to the attached amino group and ring nitrogen.
C5	~115-120	Shielded relative to other ring carbons, attached to the methyl group.
C6	~150-153	Deshielded by the adjacent nitrogen and the aromatic system.
-CH₃	~12-15	Typical chemical shift for a methyl group on an aromatic ring.

Expert Insights: The chemical shifts of the pyrimidine ring carbons are crucial for confirming the substitution pattern. The significant downfield shifts of C2, C4, and C6 are characteristic of the electron-withdrawing nature of the nitrogen atoms within the aromatic ring.

Experimental Protocol for NMR Data Acquisition

A self-validating protocol for acquiring high-quality NMR spectra is crucial for unambiguous structural confirmation.

Step-by-Step Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of 4-Amino-5-methylpyrimidine in ~0.6 mL of a suitable deuterated solvent (e.g., DMSO-d₆) in a 5 mm NMR tube.

• Instrument Setup: Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.

• ¹H NMR Acquisition:

  • Tune and shim the instrument to optimize magnetic field homogeneity.

  • Acquire a standard one-pulse ¹H spectrum.

  • Integrate the signals to determine the relative number of protons.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum. A sufficient number of scans should be acquired to achieve a good signal-to-noise ratio, especially for quaternary carbons.

• Data Processing:

  • Apply Fourier transformation to the acquired free induction decays (FIDs).

  • Phase and baseline correct the spectra.

  • Reference the spectra to the residual solvent peak or an internal standard (TMS).

Workflow for NMR Analysis:

Caption: Workflow for NMR-based structural elucidation.

Infrared (IR) Spectroscopy

IR spectroscopy provides valuable information about the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Predicted IR Absorption Bands:

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3400-3200	N-H Stretch	Primary Amine (-NH₂)
3100-3000	C-H Stretch	Aromatic C-H
2980-2850	C-H Stretch	Methyl (-CH₃)
1650-1580	C=N and C=C Stretch	Pyrimidine Ring
1620-1550	N-H Bend	Primary Amine (-NH₂)
1470-1430	C-H Bend	Methyl (-CH₃)

Interpretation: The presence of a broad absorption band in the 3400-3200 cm⁻¹ region is a strong indicator of the N-H stretching vibrations of the primary amino group. The distinct peaks for aromatic and aliphatic C-H stretching, along with the characteristic ring stretching vibrations, will confirm the presence of the substituted pyrimidine core.

Experimental Protocol for FTIR Data Acquisition

Step-by-Step Methodology:

• Sample Preparation: For a solid sample, the KBr pellet method is common. Mix a small amount of 4-Amino-5-methylpyrimidine with dry potassium bromide (KBr) powder and press it into a thin, transparent pellet. Alternatively, Attenuated Total Reflectance (ATR) can be used with the neat solid.

• Background Spectrum: Record a background spectrum of the empty sample compartment (or just the KBr pellet) to subtract atmospheric and instrumental contributions.

• Sample Spectrum: Place the sample in the spectrometer and record the IR spectrum.

• Data Analysis: Identify and label the significant absorption peaks and correlate them to the corresponding functional groups.

Mass Spectrometry (MS)

Mass spectrometry is a destructive analytical technique that provides information about the mass-to-charge ratio (m/z) of ions, allowing for the determination of the molecular weight and elemental composition of a compound, as well as insights into its structure through fragmentation patterns.

Expected Mass Spectrum Data:

• Molecular Ion (M⁺): A prominent peak is expected at m/z = 109, corresponding to the molecular weight of 4-Amino-5-methylpyrimidine. The odd molecular weight is consistent with the presence of an odd number of nitrogen atoms (three) according to the nitrogen rule.

• Key Fragmentation Pathways: The fragmentation of pyrimidine derivatives is often initiated by the loss of substituents or cleavage of the ring.

Predicted Fragmentation Pattern:

m/z	Possible Fragment	Notes
109	[C₅H₇N₃]⁺	Molecular Ion
94	[M - NH]⁺	Loss of an amino radical
82	[M - HCN]⁺	Loss of hydrogen cyanide from the ring
67	[C₄H₅N]⁺	Further fragmentation of the ring

Expert Insights: The stability of the pyrimidine ring often results in it being a major fragment in the mass spectrum. The initial loss of small, stable neutral molecules like HCN is a common fragmentation pathway for nitrogen-containing heterocyclic compounds.

Workflow for Mass Spectrometry Analysis:

Caption: Generalized workflow for mass spectrometry analysis.

Experimental Protocol for Mass Spectrometry Data Acquisition

Step-by-Step Methodology:

• Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe for a solid or through a gas chromatograph (GC-MS) for a volatile compound.

• Ionization: Utilize Electron Impact (EI) ionization at a standard energy of 70 eV to induce fragmentation and create positive ions.

• Mass Analysis: Separate the ions based on their mass-to-charge ratio using a mass analyzer, such as a quadrupole.

• Detection: Detect the ions to generate a mass spectrum.

• Data Interpretation: Analyze the mass spectrum to identify the molecular ion peak and propose structures for the major fragment ions.

Conclusion

The comprehensive spectroscopic analysis of 4-Amino-5-methylpyrimidine through NMR, IR, and MS provides a self-validating system for its structural confirmation and purity assessment. The predicted data and methodologies outlined in this guide offer a robust framework for researchers. By understanding the principles behind each technique and the expected spectral features, scientists can confidently characterize this and other novel pyrimidine derivatives, ensuring the integrity of their research and advancing the development of new therapeutic agents.

References

• Due to the lack of publicly available experimental spectra for 4-Amino-5-methylpyrimidine, this guide has been constructed based on fundamental principles of organic spectroscopy and data from analogous structures. Authoritative sources for general spectroscopic principles are widely available in standard organic chemistry and spectroscopy textbooks.

An In-depth Technical Guide to 4-Amino-5-methylpyrimidine: Nomenclature, Properties, and Synthetic Considerations for Drug Development

For researchers, medicinal chemists, and professionals in drug development, the pyrimidine scaffold represents a cornerstone of modern pharmacotherapy. Its versatile structure is central to a vast array of clinically significant molecules. This guide provides a detailed technical overview of a specific, yet important, member of this family: 4-Amino-5-methylpyrimidine (CAS Number: 22433-68-7). We will delve into its precise nomenclature, physicochemical properties, plausible synthetic routes, and its strategic importance as a building block in the design of novel therapeutics.

Chemical Identity and Nomenclature

Correctly identifying a chemical entity is paramount in research and development to ensure reproducibility and compliance. 4-Amino-5-methylpyrimidine is systematically identified by the following nomenclature and identifiers.

The Chemical Abstracts Service (CAS) has assigned the number 22433-68-7 to 4-Amino-5-methylpyrimidine[1][2]. The standard and most unambiguous name according to the International Union of Pure and Applied Chemistry (IUPAC) is 5-methylpyrimidin-4-amine [3].

Commonly encountered synonyms in literature and chemical catalogs include:

• 4-Amino-5-methylpyrimidine[2]

• 5-methyl-4-pyrimidinamine

• 4-Pyrimidinamine, 5-methyl-[3]

The chemical structure of 5-methylpyrimidin-4-amine is depicted below:

Caption: Chemical structure of 5-methylpyrimidin-4-amine.

Physicochemical Properties

A thorough understanding of a compound's physical and chemical properties is critical for its application in synthesis and formulation. The key properties of 4-Amino-5-methylpyrimidine are summarized in the table below.

Property	Value	Source(s)
CAS Number	22433-68-7	[2]
Molecular Formula	C₅H₇N₃	[3]
Molecular Weight	109.13 g/mol	[2][3]
Appearance	Solid
Melting Point	170-173 °C
Boiling Point (Est.)	246.75 °C at 760 mmHg	[3]
Density (Est.)	1.156 g/cm³	[3]
Flash Point (Est.)	126.42 °C	[3]
InChI	InChI=1S/C5H7N3/c1-4-2-7-3-8-5(4)6/h2-3H,1H3,(H2,6,7,8)	[3]
InChIKey	XSCYITPLDKUZJB-UHFFFAOYSA-N

Note: Boiling point, density, and flash point are estimated values and should be confirmed with experimental data where critical.

Synthesis of 4-Amino-5-methylpyrimidine

While specific, peer-reviewed synthetic procedures for 4-Amino-5-methylpyrimidine are not as prevalent as for its more famous derivatives like the key intermediates for Vitamin B1, a plausible and chemically sound synthetic strategy can be devised based on established pyrimidine synthesis methodologies. The construction of the pyrimidine ring typically involves the condensation of a three-carbon unit with a source of the N-C-N fragment, such as an amidine.

A general and logical approach would be the reaction of a β-dicarbonyl compound or its synthetic equivalent with formamidine. For the synthesis of 5-methylpyrimidin-4-amine, a suitable starting material would be 2-methyl-3-oxopropanenitrile or a related activated C3 synthon.

The following diagram illustrates a generalized synthetic workflow:

Caption: Generalized synthetic workflow for 4-Amino-5-methylpyrimidine.

Experimental Considerations:

• Choice of C3 Synthon: The key is a three-carbon chain with a methyl group at the central carbon and reactive groups at the ends (e.g., nitrile, aldehyde, ketone, or ester) to facilitate cyclization.

• Condensation Conditions: The reaction is typically carried out in a suitable solvent, often an alcohol like ethanol, and may be base-catalyzed (e.g., using sodium ethoxide) to deprotonate the acidic methylene group of the C3 synthon, initiating the condensation with formamidine.

• Work-up and Purification: After the reaction is complete, a standard aqueous work-up would be performed to remove inorganic salts and excess reagents. The crude product can then be purified by recrystallization or column chromatography to yield the final 4-Amino-5-methylpyrimidine.

This general strategy is adaptable, and the specific choice of starting materials and reaction conditions would be optimized to maximize yield and purity.

Applications in Drug Discovery and Development

The pyrimidine core is a privileged scaffold in medicinal chemistry, appearing in numerous FDA-approved drugs for a wide range of indications. Its nitrogen atoms are excellent hydrogen bond acceptors, and the aromatic ring can engage in π-stacking interactions with biological targets. Furthermore, the pyrimidine ring is a well-accepted bioisostere for a phenyl ring, often improving metabolic stability and pharmacokinetic properties.

While 4-Amino-5-methylpyrimidine itself is not a final drug product, it serves as a valuable pharmaceutical intermediate and a building block for the synthesis of more complex active pharmaceutical ingredients (APIs). The amino group at the 4-position and the methyl group at the 5-position provide key vectors for further chemical modification.

Strategic Importance as a Building Block:

• Scaffold for Kinase Inhibitors: The 4-aminopyrimidine motif is a well-known hinge-binding element in many kinase inhibitors. The amino group can form crucial hydrogen bonds with the backbone of the kinase hinge region. The rest of the molecule can be elaborated to achieve potency and selectivity for specific kinases. A notable example of a drug containing a substituted 4-aminopyrimidine core is Imatinib, used to treat chronic myeloid leukemia (CML), for which a related pyrimidine amine serves as a key intermediate.

• Antiviral and Anticancer Agents: The pyrimidine ring is a fundamental component of nucleobases. Analogs of these natural pyrimidines are a cornerstone of antiviral and anticancer therapy. 5-Fluorouracil, for instance, is a widely used anticancer drug[4]. Chloropyrimidines, which can be synthesized from aminopyrimidines, are reactive intermediates for the synthesis of a variety of biologically active molecules[4]. The 4-amino-5-methylpyrimidine core can be a starting point for the synthesis of novel nucleoside and non-nucleoside analogs.

• Versatility in Chemical Modification: The amino group of 4-Amino-5-methylpyrimidine can be readily acylated, alkylated, or used in coupling reactions (e.g., Buchwald-Hartwig amination) to append other molecular fragments. This allows for the systematic exploration of the structure-activity relationship (SAR) in a drug discovery program.

The presence of the methyl group at the 5-position can also be advantageous. It can provide a steric handle to influence binding to a biological target, and it can block a potential site of metabolism, thereby improving the pharmacokinetic profile of a drug candidate.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 4-Amino-5-methylpyrimidine. Based on available safety data, this compound presents the following hazards:

• H302: Harmful if swallowed

• H315: Causes skin irritation

• H319: Causes serious eye irritation

• H335: May cause respiratory irritation

Recommended Handling Procedures:

• Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood, to minimize inhalation of dust or vapors.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear impervious gloves (e.g., nitrile) and a lab coat.

  • Respiratory Protection: If dust is generated and engineering controls are insufficient, use a NIOSH-approved respirator with a particulate filter.

• First Aid Measures:

  • If Swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.

  • If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical advice/attention.

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

  • If Inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison center or doctor if you feel unwell.

• Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, away from incompatible materials such as strong oxidizing agents.

Always consult the most current Safety Data Sheet (SDS) from the supplier before handling this compound.

Conclusion

4-Amino-5-methylpyrimidine (CAS 22433-68-7), or 5-methylpyrimidin-4-amine, is a valuable heterocyclic building block for drug discovery and development. Its 4-aminopyrimidine core provides a well-established scaffold for interacting with a variety of biological targets, particularly kinases. The strategic placement of the amino and methyl groups allows for diverse synthetic elaboration, enabling the generation of libraries of compounds for screening and optimization. While not as widely cited as some of its close relatives, its chemical properties and structural features make it a compound of significant interest for medicinal chemists seeking to design the next generation of pyrimidine-based therapeutics. A thorough understanding of its nomenclature, properties, and safe handling is essential for its effective application in the research laboratory and beyond.

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4-Amino-5-methylpyrimidine mechanism of action in biological systems

An In-Depth Technical Guide on the Core Mechanisms of Action of 4-Amino-5-hydroxymethyl-2-methylpyrimidine and its Derivatives in Biological Systems

Introduction

The pyrimidine scaffold is a fundamental heterocyclic motif present in a vast array of biologically active molecules, from nucleic acids to essential vitamins and therapeutic agents. Within this broad class, compounds bearing a 4-amino-pyrimidine core exhibit a fascinating diversity of biological functions. This guide provides an in-depth technical exploration of the predominant and alternative mechanisms of action associated with this structural class, with a primary focus on 4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMP).

For researchers, scientists, and drug development professionals, a nuanced understanding of these mechanisms is paramount. This document is structured to deliver not just a catalog of facts, but a causal narrative that elucidates the functional significance of these molecules in distinct biological contexts. We will first delve into the principal and most well-established role of HMP as a critical precursor in the biosynthesis of thiamine (Vitamin B1), a universally essential cofactor. Subsequently, we will explore an alternative and mechanistically distinct role of synthetic 4-aminopyrimidine derivatives as potent kinase inhibitors in the context of anti-cancer therapeutics.

This guide is designed to be a practical and authoritative resource, integrating detailed mechanistic descriptions with actionable experimental protocols and quantitative data to support further research and development.

Part 1: The Primary Role - Precursor in Thiamine (Vitamin B1) Biosynthesis

The most significant and widespread biological function of 4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMP), and its phosphorylated forms (HMP-P and HMP-PP), is its role as the pyrimidine precursor in the de novo biosynthesis of thiamine (Vitamin B1). Thiamine, in its active form thiamine pyrophosphate (TPP), is an essential cofactor for enzymes involved in central carbon metabolism.[1] This biosynthetic pathway is indispensable for a wide range of organisms, including bacteria, archaea, fungi, and plants.[1]

The De Novo Biosynthesis Pathway of the Pyrimidine Moiety

The synthesis of the pyrimidine moiety of thiamine is a remarkable feat of biological chemistry, involving a complex rearrangement of a purine intermediate. This pathway ensures a steady supply of HMP for its eventual coupling with the thiazole moiety to form thiamine.

Key Enzymes and Their Mechanisms

The conversion of the purine intermediate 5-aminoimidazole ribotide (AIR) to HMP pyrophosphate (HMP-PP) is a two-step process catalyzed by the enzymes ThiC and ThiD.

1. Phosphomethylpyrimidine Synthase (ThiC): A Radical SAM Enzyme

• Function: ThiC catalyzes the highly complex intramolecular rearrangement of 5-aminoimidazole ribotide (AIR) to form 4-amino-5-hydroxymethyl-2-methylpyrimidine phosphate (HMP-P).[2] This reaction is considered one of the most intricate radical-mediated rearrangements in primary metabolism.[3]

• Substrate: 5-aminoimidazole ribotide (AIR), an intermediate in the de novo purine biosynthesis pathway.

• Product: 4-amino-5-hydroxymethyl-2-methylpyrimidine phosphate (HMP-P).

• Mechanism of Action: ThiC belongs to the radical S-adenosyl-L-methionine (SAM) superfamily of enzymes.[3] The reaction is initiated by the reductive cleavage of SAM by a [4Fe-4S] cluster within ThiC, generating a highly reactive 5'-deoxyadenosyl radical. This radical then abstracts a hydrogen atom from the substrate, initiating a cascade of radical-mediated bond cleavages and formations that ultimately lead to the formation of the pyrimidine ring of HMP-P.[2][4] The overall transformation involves the rearrangement of the five-membered imidazole ring of AIR into the six-membered pyrimidine ring of HMP-P.[2] The reaction is proposed to proceed through at least 15 radical intermediates.[3]

2. Hydroxymethylpyrimidine (HMP) Kinase/HMP-P Kinase (ThiD)

• Function: ThiD is a bifunctional kinase that catalyzes the phosphorylation of HMP-P to HMP pyrophosphate (HMP-PP). In the salvage pathway, it can also phosphorylate HMP to HMP-P.

• Substrate: 4-amino-5-hydroxymethyl-2-methylpyrimidine phosphate (HMP-P).

• Product: 4-amino-5-hydroxymethyl-2-methylpyrimidine pyrophosphate (HMP-PP).

• Mechanism of Action: ThiD utilizes ATP to transfer a pyrophosphate group to the hydroxymethyl group of HMP-P. This activation step is crucial for the subsequent coupling reaction with the thiazole moiety.

The Coupling Reaction: Thiamine Phosphate Synthase (ThiE)

• Function: ThiE catalyzes the condensation of HMP-PP and 4-methyl-5-(β-hydroxyethyl)thiazole phosphate (THZ-P) to form thiamine monophosphate (TMP).[5][6]

• Substrates: 4-amino-5-hydroxymethyl-2-methylpyrimidine pyrophosphate (HMP-PP) and 4-methyl-5-(β-hydroxyethyl)thiazole phosphate (THZ-P).

• Product: Thiamine monophosphate (TMP).

• Mechanism of Action: The reaction proceeds via a dissociative (SN1-like) mechanism.[1][5][6] The pyrophosphate group of HMP-PP departs, forming a reactive pyrimidine carbocation intermediate. This carbocation is then trapped by the nucleophilic thiazole moiety of THZ-P, leading to the formation of TMP.[1][5][6] The crystal structure of Bacillus subtilis thiamine phosphate synthase has provided detailed insights into the active site and the interactions that facilitate this reaction.[7]

Thiamine Salvage Pathway

Many organisms have evolved salvage pathways to utilize exogenous HMP and other thiamine precursors from their environment. This is particularly important for organisms that lack the complete de novo biosynthesis pathway. In these pathways, HMP is transported into the cell and then phosphorylated by ThiD to HMP-P, which can then enter the main thiamine biosynthesis pathway.

Part 2: Alternative Mechanism of Action - Kinase Inhibition by 4-Aminopyrimidine Derivatives

While the primary biological role of HMP is in thiamine biosynthesis, the 4-aminopyrimidine scaffold has been successfully exploited in medicinal chemistry to design potent enzyme inhibitors with distinct mechanisms of action. A notable example is the development of 4-amino-furo[2,3-d]pyrimidine derivatives as inhibitors of receptor tyrosine kinases (RTKs) involved in angiogenesis, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR2) and Tie-2.

Furo[2,3-d]pyrimidine Derivatives as VEGFR2 and Tie-2 Inhibitors

• Target: VEGFR2 and Tie-2 are receptor tyrosine kinases that play crucial roles in angiogenesis, the formation of new blood vessels. Dysregulation of these kinases is a hallmark of many cancers, making them attractive targets for anti-cancer drug development.

• Mechanism of Action: These synthetic 4-amino-furo[2,3-d]pyrimidine derivatives act as ATP-competitive inhibitors. They bind to the ATP-binding pocket of the kinase domain of VEGFR2 and Tie-2, preventing the binding of ATP and subsequent autophosphorylation of the receptor. This blocks the downstream signaling cascades that promote endothelial cell proliferation, migration, and survival, thereby inhibiting angiogenesis and tumor growth.

• Structure-Activity Relationship: The potency of these inhibitors is often enhanced by the presence of a diarylurea moiety at the 5-position of the furo[2,3-d]pyrimidine core. This moiety can form key hydrogen bonding interactions within the kinase domain, contributing to high binding affinity.

Part 3: Experimental Protocols

Protocol 1: In Vitro Kinase Inhibition Assay for VEGFR2 and Tie-2 (ADP-Glo™ Assay)

This protocol describes a luminescence-based assay to determine the in vitro inhibitory activity of test compounds against VEGFR2 and Tie-2 kinases. The ADP-Glo™ Kinase Assay measures the amount of ADP produced in the kinase reaction, which is inversely proportional to the level of kinase inhibition.[1][3][5][7]

Materials:

• Recombinant human VEGFR2 or Tie-2 kinase

• Kinase buffer (e.g., 50 mM Tris-HCl pH 7.5, 10 mM MgCl₂, 1 mM DTT)

• ATP solution

• Substrate (e.g., Poly(Glu,Tyr) 4:1)

• Test compound stock solution (in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega)

• White, opaque 96-well or 384-well plates

• Microplate reader capable of measuring luminescence

Procedure:

• Prepare Reagents:

  • Prepare 1x Kinase Buffer from a 5x stock.

  • Prepare serial dilutions of the test compound in 1x Kinase Buffer. The final DMSO concentration in the assay should not exceed 1%.

  • Prepare a "Master Mix" containing 1x Kinase Buffer, ATP, and the substrate at their final desired concentrations.

  • Dilute the VEGFR2 or Tie-2 kinase to the desired concentration in 1x Kinase Buffer.

• Kinase Reaction:

  • Add the test compound dilutions to the wells of the assay plate. Include "Positive Control" (DMSO vehicle) and "Blank" (no enzyme) wells.

  • Add the diluted kinase to the "Test Compound" and "Positive Control" wells. Add 1x Kinase Buffer to the "Blank" wells.

  • Initiate the kinase reaction by adding the Master Mix to all wells.

  • Incubate the plate at 30°C for 45-60 minutes.

• ADP Detection:

  • Equilibrate the plate to room temperature.

  • Add ADP-Glo™ Reagent to all wells to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add Kinase Detection Reagent to all wells to convert ADP to ATP and generate a luminescent signal.

  • Incubate at room temperature for 30-60 minutes.

• Data Acquisition and Analysis:

  • Measure the luminescence using a microplate reader.

  • Subtract the background luminescence (from the "Blank" wells).

  • Calculate the percent inhibition for each concentration of the test compound relative to the "Positive Control".

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value.

Protocol 2: Quantification of Thiamine and its Precursors by HPLC with Thiochrome Derivatization

This protocol describes a common method for the quantification of thiamine and its phosphate esters in biological samples. The method involves the oxidation of thiamine compounds to their highly fluorescent thiochrome derivatives, followed by separation and detection using reverse-phase HPLC with fluorescence detection.[2][4][8][9]

Materials:

• HPLC system with a fluorescence detector

• Reversed-phase C18 column

• Mobile phase (e.g., phosphate buffer and methanol/acetonitrile)

• Trichloroacetic acid (TCA) solution

• Potassium ferricyanide solution

• Sodium hydroxide (NaOH) solution

• Thiamine, TMP, and TPP standards

Procedure:

• Sample Preparation:

  • Homogenize the biological sample (e.g., cell pellet, tissue).

  • Precipitate proteins by adding a cold TCA solution.

  • Centrifuge to pellet the precipitated protein and collect the supernatant.

• Thiochrome Derivatization (Pre-column):

  • To an aliquot of the supernatant or standard solution, add an alkaline solution of potassium ferricyanide. This will oxidize the thiamine compounds to their corresponding thiochrome derivatives.

  • The reaction is typically stopped by the addition of an acid or by immediate injection onto the HPLC system.

• HPLC Analysis:

  • Inject the derivatized sample onto the C18 column.

  • Separate the thiochrome derivatives using an isocratic or gradient elution with the mobile phase.

  • Detect the fluorescent thiochrome derivatives using a fluorescence detector (excitation ~375 nm, emission ~435 nm).

• Quantification:

  • Generate a standard curve by running known concentrations of thiamine, TMP, and TPP standards through the same derivatization and HPLC procedure.

  • Quantify the amount of each thiamine compound in the sample by comparing its peak area to the standard curve.

Protocol 3: Quantification of HMP by LC-MS/MS

This protocol provides a general workflow for the targeted quantification of HMP in bacterial cell extracts using liquid chromatography-tandem mass spectrometry (LC-MS/MS). This method offers high sensitivity and specificity.

Materials:

• LC-MS/MS system (e.g., triple quadrupole)

• Hydrophilic Interaction Liquid Chromatography (HILIC) or reversed-phase column

• Mobile phases (e.g., acetonitrile and water with formic acid or ammonium acetate)

• HMP standard

• Internal standard (e.g., a stable isotope-labeled version of HMP)

• Extraction solvent (e.g., acetonitrile/methanol/water mixture)

Procedure:

• Sample Preparation and Extraction:

  • Quench the metabolism of the bacterial culture rapidly (e.g., by adding cold methanol).

  • Harvest the cells by centrifugation.

  • Extract the intracellular metabolites by adding a cold extraction solvent containing the internal standard.

  • Vortex or sonicate to lyse the cells.

  • Centrifuge to pellet cell debris and collect the supernatant.

• LC-MS/MS Analysis:

  • Inject the extracted sample onto the LC column.

  • Separate HMP from other metabolites using an appropriate gradient.

  • Analyze the eluent by MS/MS in Multiple Reaction Monitoring (MRM) mode. This involves selecting the precursor ion for HMP and its specific product ions.

• Quantification:

  • Generate a standard curve by analyzing known concentrations of the HMP standard with a fixed concentration of the internal standard.

  • Quantify the concentration of HMP in the samples by calculating the ratio of the peak area of the analyte to the peak area of the internal standard and comparing this ratio to the standard curve.

Part 4: Data Presentation

Table 1: Representative Kinetic Parameters of Thiamine Biosynthesis Enzymes

Enzyme	Organism	Substrate(s)	Km	kcat	kcat/Km (M-1s-1)	Reference
ThiE	E. coli	HMP-PP	1 µM	-	-	[10]
THZ-P	2 µM	-	-	[10]
ThiE	B. subtilis	MeO-HMP-PP	-	>2.8 x kcat (HMP-PP)	-	[1][5][6]
CF3-HMP-PP	-	<1/7800 x kcat (HMP-PP)	-	[1][5][6]

Table 2: In Vitro Inhibitory Activity of Furo[2,3-d]pyrimidine Derivatives

Compound	Target Kinase	IC50 (nM)	Reference
8b	VEGFR-2	38.72 ± 1.7	[11]
10c	VEGFR-2	41.40 ± 1.8	[11]

Part 5: Visualizations

Diagram 1: De Novo Thiamine Biosynthesis Pathway (Pyrimidine Branch)

Caption: De novo biosynthesis of the thiamine pyrimidine moiety.

Diagram 2: Experimental Workflow for Kinase Inhibition Assay

Caption: Workflow for an in vitro kinase inhibition assay.

Diagram 3: Mechanism of Action of Furo[2,3-d]pyrimidine Kinase Inhibitors

Caption: Competitive inhibition of receptor tyrosine kinases.

References

• 3][5][7]triazolo[1,5-c]pyrimidine derivatives as potential VEGFR-2 inhibitors - PubMed

• 3][5][7]triazolo)[4,3-a:3',4'-c]quinoxaline derivatives as anticancer agents and apoptosis inducers - PMC - PubMed Central

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An In-Depth Technical Guide to the In Silico Modeling of 4-Amino-5-methylpyrimidine Interactions

Abstract

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis for a multitude of therapeutic agents.[1] 4-Amino-5-methylpyrimidine, a specific derivative, presents a valuable template for exploring interactions with various biological targets. This technical guide provides a comprehensive framework for researchers, scientists, and drug development professionals on the application of in silico modeling to investigate and predict the molecular interactions of 4-Amino-5-methylpyrimidine. We will delve into the core computational methodologies—molecular docking, pharmacophore modeling, and molecular dynamics simulations—offering not just protocols, but the strategic reasoning behind each step. This document is designed to serve as a practical and authoritative resource, grounding its protocols in established scientific principles to ensure a self-validating and robust computational workflow.

Foundational Analysis: Characterizing the Ligand

Before any computational simulation, a thorough understanding of the ligand is paramount. The first step is to establish a high-fidelity 3D model of 4-Amino-5-methylpyrimidine and characterize its physicochemical properties. These properties are not mere data points; they are critical determinants of the molecule's potential pharmacokinetic and pharmacodynamic behavior.

Table 1: Physicochemical Properties of 4-Amino-5-methylpyrimidine

Property	Value (Predicted)	Causality and In Silico Relevance
Molecular Formula	C₅H₇N₃	Defines the elemental composition and stoichiometry.
Molecular Weight	125.13 g/mol	Influences diffusion rates and is a key parameter in Lipinski's Rule of Five for "drug-likeness".
Hydrogen Bond Donors	1 (from Amino group)	Dictates potential for forming crucial hydrogen bonds with target residues, a primary driver of binding affinity.
Hydrogen Bond Acceptors	3 (from N1, N3, Amino-N)	Provides multiple sites for hydrogen bond interactions with protein backbone or side-chain donors.
LogP (Octanol-Water Partition)	~0.5 - 1.0	Indicates lipophilicity. This value suggests moderate cell membrane permeability. Critical for ADMET prediction.
Topological Polar Surface Area (TPSA)	~64 Ų	Predicts transport properties. A TPSA under 140 Ų is generally associated with good oral bioavailability.

Experimental Protocol: Ligand Preparation

The integrity of the ligand structure is the bedrock of any simulation. Garbage in, garbage out. This protocol ensures a standardized, low-energy, and correctly protonated ligand structure ready for docking and simulation.

• 2D Structure Sketching & Conversion:

  • Using a chemical sketcher (e.g., ChemDraw, MarvinSketch), draw the 2D structure of 4-Amino-5-methylpyrimidine.

  • Export the structure as a SMILES string (Cc1cncnc1N) or a 2D SDF file.

• 3D Structure Generation:

  • Import the 2D file into a molecular modeling program (e.g., Open Babel, Schrödinger's Maestro).

  • Generate a 3D conformation. This step is crucial as it translates a flat drawing into a spatially relevant molecule.

• Protonation State and Tautomerization:

  • Causality: The protonation state of a ligand at physiological pH (typically ~7.4) dramatically affects its charge and hydrogen bonding capacity. Incorrect protonation is a common source of failed simulations.

  • Use a tool like Epik or Open Babel to predict the most likely protonation and tautomeric states at pH 7.4. The amino group will likely be neutral, and the pyrimidine nitrogens can act as acceptors.

• Energy Minimization:

  • Causality: The initial 3D generation may result in a sterically strained, high-energy conformation. Minimization finds a more stable, low-energy state.

  • Perform an energy minimization using a suitable force field, such as MMFF94 (Merck Molecular Force Field) or OPLS (Optimized Potentials for Liquid Simulations). This relaxes the structure, resolving any atomic clashes or awkward bond angles.

• File Format Conversion:

  • Save the final, minimized structure in a format compatible with docking and simulation software, such as .mol2 or .pdbqt.

The In Silico Toolkit: A Multi-Faceted Approach

No single computational method tells the whole story. A robust in silico investigation employs a tiered approach, starting with broad, rapid screening and progressing to more computationally intensive, detailed analysis.

Caption: A typical workflow for in silico interaction modeling.

Pharmacophore Modeling: Identifying the Essentials

Pharmacophore modeling identifies the essential 3D arrangement of chemical features a molecule must possess to interact with a specific target.[6] It's a powerful tool for virtual screening to find novel scaffolds or for understanding the key features of known active molecules.[7][8]

• Ligand-Based Approach: If a set of known active molecules for a target exists, they can be aligned to derive a common feature model.

• Structure-Based Approach: When a high-resolution crystal structure of the target is available, the key interaction points within the binding site (e.g., hydrogen bond donors/acceptors, hydrophobic regions) are used to build a pharmacophore model.[8] This represents the "ideal" ligand from the receptor's perspective.

Caption: Pharmacophore features of 4-Amino-5-methylpyrimidine.

Molecular Docking: Predicting the Binding Pose

Molecular docking predicts the preferred orientation (the "pose") of a ligand within a receptor's binding site and estimates the strength of the interaction, typically as a scoring function or binding energy.[9] It is the workhorse of structure-based virtual screening.[10]

Many pyrimidine derivatives have been identified as inhibitors of protein kinases, such as VEGFR-2 and CDK2.[11][12] These enzymes are critical targets in cancer therapy.[13][14] We will use Cyclin-Dependent Kinase 2 (CDK2) as a representative target for our protocol.

• Receptor Preparation:

  • Download the crystal structure of CDK2 from the Protein Data Bank (PDB; e.g., PDB ID: 1HCK).

  • Causality: PDB files often contain non-essential water molecules, co-solvents, and multiple protein chains that can interfere with docking. These must be removed. The biological unit must be correctly identified.

  • Using software like AutoDock Tools or Maestro, prepare the protein: remove water, add polar hydrogens (crucial for hydrogen bond calculations), and assign partial charges (e.g., Kollman charges). This creates a "docking-ready" receptor.

• Grid Generation:

  • Define the binding site. If a co-crystallized ligand is present in the PDB file, center the grid box on it. Otherwise, use literature data or site-finding algorithms to identify the active site.

  • Causality: The grid box defines the search space for the docking algorithm. It must be large enough to encompass the entire binding site but not so large that it becomes computationally inefficient and reduces accuracy.

• Ligand Docking:

  • Use a docking program (e.g., AutoDock Vina, GOLD, Glide) to dock the prepared 4-Amino-5-methylpyrimidine ligand into the prepared receptor grid.[15]

  • Causality: The software's algorithm (e.g., a genetic algorithm in AutoDock) will explore various conformations and orientations of the ligand within the grid, evaluating each pose with its scoring function.[9] Set the number of runs (e.g., 50-100) to ensure a thorough search of the conformational space.[16]

• Pose Analysis:

  • Visualize the top-scoring poses in a molecular viewer (e.g., PyMOL, Discovery Studio).

  • Analyze the key interactions: hydrogen bonds, hydrophobic interactions, and π-π stacking. Do these interactions make biochemical sense? For example, are hydrogen bonds formed with key catalytic residues in the kinase hinge region?

  • The docking score provides a quantitative estimate, but visual inspection and chemical intuition are non-negotiable validation steps.

Table 2: Hypothetical Docking Results for Pyrimidine Derivatives against CDK2

Compound	Docking Score (kcal/mol)	Key Interacting Residues	Interaction Type
4-Amino-5-methylpyrimidine	-7.5	LEU83, GLU81	Hydrogen Bond (Hinge)
ILE10, VAL18	Hydrophobic
Reference Inhibitor (e.g., Staurosporine)	-9.8	LEU83, GLU81	Hydrogen Bond (Hinge)
LYS33, ASP145	Hydrogen Bond, Salt Bridge
Inactive Decoy	-4.2	(Surface binding)	Non-specific

Molecular Dynamics (MD) Simulation: Bringing the System to Life

While docking provides a static snapshot, biological systems are dynamic. MD simulation models the movement of every atom in the protein-ligand complex over time, providing a much more realistic view of the interaction.[17][18][19]

Causality: MD is essential for validating the stability of a docked pose. A ligand that appears favorable in docking may be unstable and dissociate quickly in a dynamic, solvated environment. MD simulations assess this stability and can reveal subtle but critical conformational changes in the protein or ligand upon binding.[10]

• System Building:

  • Take the best docked pose from the previous step.

  • Place the complex in the center of a periodic box (e.g., a cube or dodecahedron).

  • Solvate the system by filling the box with explicit water molecules (e.g., TIP3P water model).

  • Add counter-ions (e.g., Na⁺ or Cl⁻) to neutralize the system's overall charge, which is critical for accurate electrostatic calculations using methods like Particle Mesh Ewald (PME).[17]

• Topology and Parameterization:

  • Generate a topology file that describes all the atoms, bonds, angles, and dihedrals for the entire system.

  • Causality: The force field (e.g., CHARMM36m, AMBER) is the engine of the simulation. It is a set of parameters that defines the potential energy of the system. The choice of force field is critical for accuracy. Protein parameters are well-established, but ligand parameters often need to be generated using tools like the CGenFF server.[19]

• Minimization and Equilibration:

  • Perform energy minimization on the entire solvated system to remove steric clashes, especially with the newly added water molecules.

  • Gradually heat the system to the target temperature (e.g., 310 K for physiological conditions) while restraining the protein and ligand (NVT ensemble).

  • Adjust the pressure to the target pressure (e.g., 1 bar) to achieve the correct density (NPT ensemble).[20] This multi-step equilibration ensures the system is stable before the production run.

• Production MD:

  • Run the simulation for a desired length of time (e.g., 100-200 nanoseconds). During this phase, atomic coordinates are saved at regular intervals (e.g., every 10-100 picoseconds), creating a trajectory file.

• Trajectory Analysis:

  • Root Mean Square Deviation (RMSD): Plot the RMSD of the ligand and protein backbone over time. A stable, plateauing RMSD suggests the complex has reached equilibrium and the binding pose is stable.

  • Root Mean Square Fluctuation (RMSF): Analyze the fluctuation of individual residues to identify flexible or rigid regions of the protein upon ligand binding.

  • Interaction Analysis: Analyze the trajectory to determine the persistence of key hydrogen bonds and other interactions throughout the simulation. A bond present for >80% of the simulation time is considered highly stable.

Case Study: Potential Role in Kinase Signaling

Pyrimidine derivatives are well-known kinase inhibitors.[12] By binding to the ATP pocket of kinases like CDK2 or VEGFR-2, they can block downstream signaling pathways that control cell proliferation and angiogenesis, processes often hijacked in cancer.[13][21][22]

Caption: A simplified kinase signaling pathway targeted by pyrimidines.

This diagram illustrates how a molecule like 4-Amino-5-methylpyrimidine could potentially inhibit a kinase like CDK2.[23][24][25] CDK2 phosphorylates the Retinoblastoma (Rb) protein, which then releases the E2F transcription factor, leading to the expression of genes required for cell cycle progression.[14] By blocking the ATP binding site of CDK2, the inhibitor prevents this phosphorylation event, halting the signaling cascade and thus inhibiting cell proliferation.

Conclusion

The in silico modeling of 4-Amino-5-methylpyrimidine interactions is a powerful, multi-step process that provides deep insights into its potential biological activity. By systematically employing pharmacophore modeling, molecular docking, and molecular dynamics simulations, researchers can move from a simple 2D structure to a dynamic, four-dimensional understanding of how this molecule interacts with a protein target. This guide provides the foundational protocols and, more importantly, the scientific rationale to empower drug discovery professionals to conduct meaningful, reproducible, and insightful computational studies. The synergy of these methods significantly accelerates the journey from a promising scaffold to a potential therapeutic lead.[1][11][26]

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The Fulcrum of Essential Medicines: A Technical Guide to 4-Amino-5-methylpyrimidine as a Synthetic Precursor

Introduction: The Unassuming Architect of Bioactivity

In the vast landscape of organic synthesis, certain molecular scaffolds emerge as unassuming yet pivotal architects of complex, life-altering molecules. 4-Amino-5-methylpyrimidine and its functionalized derivatives represent one such class of precursors. While seemingly simple in structure, this pyrimidine core is the linchpin in the synthesis of a spectrum of bioactive compounds, most notably the essential nutrient Vitamin B1 (Thiamine). Its strategic arrangement of amino and methyl groups on the pyrimidine ring provides a versatile platform for constructing more intricate molecular frameworks.

This technical guide, intended for researchers, scientists, and professionals in drug development, moves beyond a cursory overview. It delves into the practical, field-proven methodologies for the synthesis of key intermediates derived from 4-amino-5-methylpyrimidine. We will explore the causality behind experimental choices, offering not just protocols but a deeper understanding of the underlying chemical principles. Every procedure is presented as a self-validating system, grounded in established literature and designed for reproducibility. From the industrial-scale production of a key thiamine precursor to its application in the synthesis of other therapeutic agents, this guide serves as a comprehensive resource for harnessing the synthetic potential of this critical building block.

Core Synthesis: Crafting the Pyrimidine Heart of Thiamine

The industrial synthesis of 4-amino-5-aminomethyl-2-methylpyrimidine, a crucial intermediate for Vitamin B1, is a testament to elegant and efficient organic chemistry. Two primary, scalable routes have been perfected, each with its own set of considerations regarding starting materials and reaction conditions.

Methodology 1: The Vilsmeier-Haack Approach with 2-Cyanoacetamide

This pathway leverages the reactivity of the Vilsmeier reagent to activate a simple starting material, 2-cyanoacetamide, paving the way for cyclization.

Experimental Protocol:

• Formation of the Enamine (18):

  • In a well-ventilated fume hood, to a three-necked flask equipped with a mechanical stirrer, dropping funnel, and a thermometer, add 2-cyanoacetamide.

  • Cool the flask in an ice bath.

  • Slowly add Vilsmeier reagent (prepared from phosphorus oxychloride and dimethylformamide) dropwise, maintaining the temperature below 10°C. The causality here is to control the exothermic reaction and prevent side product formation.

  • After the addition is complete, allow the mixture to stir at room temperature for 2-3 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Cyclocondensation with Acetamidine:

  • Once the enamine formation is complete, cool the reaction mixture again in an ice bath.

  • Add a solution of acetamidine (prepared from its hydrochloride salt by treatment with a base like sodium methoxide) dropwise. The amidine acts as the nitrogen source to complete the pyrimidine ring.

  • After addition, heat the mixture to reflux for 4-6 hours. This thermal input is necessary to drive the cyclization and subsequent aromatization to the stable pyrimidine ring.

  • Upon completion, cool the mixture and neutralize with a suitable base (e.g., sodium hydroxide solution). The product, 4-amino-2-methylpyrimidine-5-carbonitrile (6), will precipitate out of the solution.

• Isolation and Purification of 4-amino-2-methylpyrimidine-5-carbonitrile (6):

  • Filter the precipitate and wash with cold water and then a small amount of cold ethanol.

  • The crude product can be recrystallized from a suitable solvent like ethanol or water to achieve high purity.

• Catalytic Hydrogenation to 4-amino-5-aminomethyl-2-methylpyrimidine (2):

  • In a high-pressure autoclave, suspend the purified 4-amino-2-methylpyrimidine-5-carbonitrile (6) in a solvent such as methanol saturated with ammonia. The ammonia is crucial to prevent the formation of secondary amines during the reduction.

  • Add a catalytic amount of Raney Nickel.

  • Pressurize the autoclave with hydrogen gas (typically 50-100 atm) and heat to 80-100°C with vigorous stirring.

  • Monitor the reaction by observing the cessation of hydrogen uptake.

  • After the reaction is complete, cool the autoclave, carefully vent the hydrogen, and filter the catalyst.

  • The filtrate is concentrated under reduced pressure to yield 4-amino-5-aminomethyl-2-methylpyrimidine (2).

Visualizing the Vilsmeier-Haack and Cyclization Pathway

Caption: Synthetic route to the thiamine precursor via the Vilsmeier-Haack reaction.

Methodology 2: The Malononitrile Condensation Route

An alternative and often higher-yielding approach begins with malononitrile. This method avoids the direct handling of the Vilsmeier reagent.

Experimental Protocol:

• Formation of the Intermediate Enamine (18):

  • In a suitable reaction vessel, treat malononitrile with an ionic salt prepared in situ from dimethylformamide (DMF) and dimethyl sulfate. This forms the same enamine intermediate (18) as in the previous method without the need for phosphorus oxychloride.[1][2] The reaction is typically carried out neat or in a non-polar solvent.

• Cyclocondensation with Acetamidine Hydrochloride:

  • The crude enamine (18) is then directly reacted with acetamidine hydrochloride. The use of the hydrochloride salt is a practical choice for its stability and ease of handling.[1][2]

  • The reaction is heated in a suitable solvent, often an alcohol, to facilitate the cyclization to 4-amino-2-methylpyrimidine-5-carbonitrile (6).[1]

• Isolation and Hydrogenation:

  • The work-up, purification of compound (6), and subsequent catalytic hydrogenation to the final product (2) are carried out as described in Methodology 1.

Visualizing the Malononitrile Condensation Pathway

Caption: Alternative synthesis of the thiamine precursor starting from malononitrile.

Parameter	Methodology 1 (Vilsmeier-Haack)	Methodology 2 (Malononitrile)	Reference
Starting Material	2-Cyanoacetamide	Malononitrile	[1][2]
Key Reagents	Vilsmeier Reagent (POCl3/DMF), Acetamidine	DMF/Dimethyl Sulfate, Acetamidine HCl	[1][2]
Overall Yield	~65%	~70%	[1]
Key Advantages	Utilizes a less expensive starting material.	Generally higher yielding, avoids POCl3.	[1]
Key Considerations	Requires handling of the corrosive Vilsmeier reagent.	Dimethyl sulfate is a toxic alkylating agent.

Mechanistic Insights: The Rationale Behind Ring Formation

The construction of the pyrimidine ring in these syntheses is a classic example of a condensation reaction. The Pinner synthesis and related pathways provide a foundational understanding of this transformation.

The reaction is initiated by the nucleophilic attack of the enamine on one of the nitrogen atoms of the amidine. This is followed by an intramolecular cyclization where the other nitrogen of the amidine attacks the nitrile carbon. Subsequent tautomerization and elimination of a leaving group (e.g., dimethylamine from the enamine intermediate) lead to the aromatic and stable 4-aminopyrimidine ring system. The choice of reaction conditions, such as temperature and the presence of a base or acid, is critical to facilitate each of these steps efficiently.[3][4]

Visualizing the General Pyrimidine Ring Formation Mechanism

Caption: Generalized mechanism for pyrimidine ring formation from an enamine and an amidine.

Beyond Vitamin B1: A Versatile Precursor in Medicinal Chemistry

The utility of the 4-aminopyrimidine scaffold extends far beyond its role in thiamine synthesis. It is a privileged structure in medicinal chemistry, frequently appearing as the core of various therapeutic agents.

Pyrimethamine: An Antimalarial Drug

Pyrimethamine, an important antimalarial drug, can be synthesized from precursors that share structural similarities with those used for the thiamine intermediate. The synthesis typically involves the condensation of p-chlorophenylacetonitrile with an appropriate three-carbon unit, followed by cyclization with guanidine.[5][6]

Visualizing the Synthesis of Pyrimethamine

Caption: Synthetic pathway for the antimalarial drug Pyrimethamine.

Kinase Inhibitors in Oncology

In the realm of oncology, 4-aminopyrimidine derivatives have emerged as potent inhibitors of various protein kinases, which are crucial regulators of cell signaling pathways often dysregulated in cancer. The 4-amino group acts as a key hydrogen bond donor, interacting with the hinge region of the kinase ATP-binding site, thereby blocking its activity. By modifying the substituents at other positions of the pyrimidine ring, chemists can achieve high potency and selectivity for specific kinase targets.[7][8]

Spectroscopic Characterization

The identity and purity of the synthesized compounds are confirmed through standard spectroscopic techniques.

Compound	¹H NMR (DMSO-d₆, δ ppm)	¹³C NMR (DMSO-d₆, δ ppm)	FTIR (cm⁻¹)	Reference
4-Amino-2-methylpyrimidine-5-carbonitrile (6)	8.3 (s, 1H, pyrimidine-H), 7.4 (br s, 2H, -NH₂), 2.4 (s, 3H, -CH₃)	164.5, 162.1, 159.8, 117.2, 94.5, 25.4	3400-3100 (N-H), 2220 (C≡N), 1650 (C=N)	[9][10][11]
4-Amino-5-aminomethyl-2-methylpyrimidine (2)	7.9 (s, 1H, pyrimidine-H), 6.5 (br s, 2H, -NH₂), 3.6 (s, 2H, -CH₂-), 2.3 (s, 3H, -CH₃)	163.8, 161.5, 158.2, 115.9, 40.1, 24.9	3400-3100 (N-H), 1640 (C=N)

Conclusion

4-Amino-5-methylpyrimidine and its derivatives are far more than just intermediates in the synthesis of Vitamin B1. They are versatile and highly valuable precursors in the broader field of organic and medicinal chemistry. The scalable and efficient synthetic routes to key derivatives like 4-amino-5-aminomethyl-2-methylpyrimidine underscore the maturity and importance of this chemistry in industrial applications. Furthermore, the continued emergence of 4-aminopyrimidine-based scaffolds in modern drug discovery, particularly in the development of targeted cancer therapies, highlights the enduring relevance of this unassuming heterocyclic core. A thorough understanding of the synthetic methodologies and mechanistic principles outlined in this guide will empower researchers to fully exploit the potential of this remarkable class of molecules.

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The Natural Occurrence of 4-Aminopyrimidine Derivatives: A Technical Guide for Researchers

Foreword: Navigating the Pyrimidine Landscape in Thiamine Biosynthesis

This technical guide delves into the natural occurrence of a pivotal class of pyrimidine compounds central to the biosynthesis of thiamine (Vitamin B1). While the query specifically mentioned 4-Amino-5-methylpyrimidine, it is crucial for the scientific community to recognize that the most extensively documented and naturally abundant molecule in this family is 4-amino-5-hydroxymethyl-2-methylpyrimidine (HMP) and its phosphorylated derivatives. This guide will, therefore, focus on the comprehensive biochemistry of HMP, while also contextualizing other naturally occurring 5-substituted 4-aminopyrimidine derivatives, providing researchers and drug development professionals with a thorough understanding of this vital metabolic nexus.

The Central Role of 4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMP) in Thiamine Synthesis

Thiamine, in its active form thiamine pyrophosphate (TPP), is an indispensable cofactor for enzymes crucial to carbohydrate and amino acid metabolism across all domains of life.[1] Its biosynthesis is a convergent process where two distinct heterocyclic moieties, a pyrimidine and a thiazole, are synthesized separately and then coupled. HMP, in its pyrophosphorylated form (HMP-PP), serves as the universal pyrimidine precursor for thiamine formation in a vast array of organisms, including bacteria, archaea, fungi, and plants.[2]

The fundamental reaction involves the condensation of HMP-PP with 4-methyl-5-(β-hydroxyethyl)thiazole phosphate (HET-P) to form thiamine monophosphate (ThMP), a reaction catalyzed by the enzyme thiamine phosphate synthase.[3][4] This is followed by phosphorylation to yield the active TPP cofactor.

Natural Occurrence and Biosynthesis: A Tale of Two Pathways

The de novo synthesis of the HMP moiety is a fascinating example of convergent evolution, with distinct pathways operating in different biological kingdoms.

The Bacterial Pathway: A Radical Rearrangement

In most prokaryotes, such as Bacillus subtilis and Escherichia coli, the HMP ring is generated from a single precursor, 5-aminoimidazole ribotide (AIR) , an intermediate in the purine biosynthesis pathway.[2][3][5] This remarkable transformation is catalyzed by phosphomethylpyrimidine synthase (ThiC) , a member of the radical S-adenosylmethionine (SAM) superfamily of enzymes.[2][4] The ThiC enzyme utilizes a radical mechanism to orchestrate a complex rearrangement of the AIR molecule to form HMP phosphate (HMP-P).[3][4] Following its synthesis, HMP-P is further phosphorylated to HMP-PP by the bifunctional enzyme hydroxymethylpyrimidine (phosphate) kinase (ThiD) .[3][5]

Caption: Bacterial biosynthesis of the thiamine pyrimidine precursor HMP-PP from AIR.

The Eukaryotic Pathway in Fungi and Plants

In eukaryotes like the yeast Saccharomyces cerevisiae, the biosynthetic route to HMP-P is distinct and less completely understood.[1] It is known to derive from metabolites of histidine and pyridoxine (Vitamin B6) .[2] This highlights a fascinating metabolic link between two different B vitamins. While the precise enzymatic steps are still under investigation, some of the transformations are also thought to be catalyzed by radical SAM enzymes.[2]

Salvage Pathways and Other Natural Derivatives

Organisms have evolved efficient salvage pathways to recycle thiamine and its precursors from the environment.[3][6] This is particularly crucial for organisms that are auxotrophic for thiamine or one of its precursors. A notable pathway involves the uptake of thiamine degradation products. For instance, N-formyl-4-amino-5-aminomethyl-2-methylpyrimidine can be transported into the cell, deformylated to 4-amino-5-aminomethyl-2-methylpyrimidine , and then hydrolyzed to HMP, which can then enter the de novo synthesis pathway.[7] This demonstrates that while the 5-hydroxymethyl group is key for the primary biosynthetic route, other 5-substituted aminopyrimidines exist in nature as part of these metabolic cycles.

Quantitative Analysis of HMP in Biological Systems

Quantifying the levels of HMP and its phosphorylated forms is critical for understanding the regulation of thiamine biosynthesis and overall metabolic status.

Compound	Organism/System	Concentration	Reference
Total HMP (phosphorylated + non-phosphorylated)	Arabidopsis thaliana seedlings (Wild-Type)	0.42 nmol g⁻¹ Fresh Weight	[8]
Dissolved HMP	Marine Environments	0.1–50 pM	[4][5]
Thiamine Monophosphate (TMP)	Arabidopsis thaliana seedlings (Wild-Type)	0.15 nmol g⁻¹ Fresh Weight	[8]
Thiamine	Arabidopsis thaliana seedlings (Wild-Type)	0.058 nmol g⁻¹ Fresh Weight	[8]
Thiamine Pyrophosphate (TPP)	Arabidopsis thaliana seedlings (Wild-Type)	1.82 nmol g⁻¹ Fresh Weight	[8]

This data from Arabidopsis illustrates that the intracellular pool of the final cofactor, TPP, is significantly larger than that of its pyrimidine precursor, suggesting tight regulation of the biosynthetic pathway.[8]

Methodologies for Extraction, Isolation, and Characterization

The analysis of 4-aminopyrimidine derivatives from complex biological matrices requires robust and sensitive analytical techniques. High-Performance Liquid Chromatography (HPLC) coupled with a suitable detector is the method of choice for separation and quantification.

Experimental Protocol: A Representative HPLC-Based Workflow

This protocol provides a generalized, self-validating workflow for the extraction and analysis of HMP from plant or microbial biomass.

Step 1: Sample Preparation and Extraction

• Rationale: To efficiently lyse cells and extract polar metabolites like HMP while minimizing degradation.

• Procedure:

  • Harvest and immediately freeze the biological material (e.g., plant tissue, bacterial pellet) in liquid nitrogen to quench metabolic activity.

  • Homogenize the frozen tissue into a fine powder.

  • Extract the powder with a cold 80% methanol solution.[9] The high methanol concentration effectively precipitates proteins and solubilizes small polar molecules.

  • Sonicate the sample at 4°C to ensure complete cell lysis and extraction.[9]

  • Centrifuge at high speed to pellet cell debris and precipitated proteins.

  • Collect the supernatant for analysis. For analysis of phosphorylated forms, an optional phosphatase treatment can be included to convert HMP-P and HMP-PP to HMP for total pyrimidine quantification.

Step 2: Chromatographic Separation

• Rationale: To separate HMP from other metabolites in the complex extract based on its physicochemical properties. Reversed-phase HPLC is ideal for this purpose.

• Procedure:

  • Column: Use a C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Employ a gradient elution for optimal separation.

    • Mobile Phase A: 0.1% formic acid in water (provides protons for better peak shape).

    • Mobile Phase B: Acetonitrile.

  • Gradient Program: Start with a low percentage of Mobile Phase B (e.g., 5%) and gradually increase to elute more hydrophobic compounds.

  • Flow Rate: Maintain a constant flow rate (e.g., 1.0 mL/min).

  • Injection Volume: Inject a consistent volume of the extracted sample (e.g., 10 µL).

Step 3: Detection and Quantification

• Rationale: To detect and quantify the eluted HMP with high sensitivity and specificity.

• Procedure:

  • UV Detection: Monitor the column effluent using a UV detector at a wavelength of approximately 270 nm, which is near the absorbance maximum for many pyrimidine derivatives.

  • Mass Spectrometry (MS) Detection: For higher specificity and sensitivity, couple the HPLC to a mass spectrometer (LC-MS). Monitor for the specific mass-to-charge ratio (m/z) of HMP.

  • Quantification: Create a standard curve using a certified reference standard of 4-amino-5-hydroxymethyl-2-methylpyrimidine. The concentration of HMP in the sample can be determined by comparing its peak area to the standard curve.

Caption: A generalized workflow for the extraction and HPLC-based analysis of HMP.

Role in Drug Development and Research

The pyrimidine scaffold is a privileged structure in medicinal chemistry due to its presence in numerous natural products and its ability to interact with a wide range of biological targets.[10] The biosynthetic pathways leading to HMP formation are also attractive targets for the development of novel antimicrobial agents.

• Antimicrobial Targets: Since thiamine biosynthesis is essential for many pathogenic bacteria but absent in humans, the enzymes in this pathway, such as ThiC and ThiD, represent promising targets for the development of new antibiotics.[5][11] Inhibiting the production of the HMP moiety would effectively starve the pathogen of the essential TPP cofactor.

• Anticancer Research: Synthetic derivatives of aminopyrimidines are widely explored in oncology. For example, 4-amino-thieno[2,3-d]pyrimidines, which share the core 4-aminopyrimidine structure, have been designed and synthesized as potent inhibitors of various kinases involved in cancer cell growth and survival, such as B-Raf and receptor tyrosine kinases.

• Metabolic Research: The study of HMP and its related pathways provides fundamental insights into metabolic regulation, nutrient sharing in microbial communities, and the intricate connections between different vitamin biosynthesis pathways.

Conclusion

4-Amino-5-hydroxymethyl-2-methylpyrimidine is a naturally occurring molecule of profound biochemical importance, serving as the pyrimidine cornerstone for the biosynthesis of the essential cofactor thiamine. Its synthesis through distinct and complex enzymatic pathways in prokaryotes and eukaryotes, coupled with its central metabolic role, makes it a compelling subject for research in biochemistry, microbiology, and drug discovery. The analytical methodologies outlined in this guide provide a robust framework for the accurate quantification of HMP, enabling further exploration into the regulation of thiamine homeostasis and the development of novel therapeutics targeting this vital pathway.

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An In-depth Technical Guide to the Toxicological Profile of 4-Amino-5-methylpyrimidine and Its Structural Analogs

Part 1: Physicochemical Characterization of 4-Amino-5-methylpyrimidine

A thorough understanding of a compound's physicochemical properties is fundamental to predicting its toxicological behavior, including its absorption, distribution, metabolism, and excretion (ADME) profile.

Predicted Physicochemical Properties of 4-Amino-5-methylpyrimidine

Property	Predicted Value	Source
Molecular Formula	C₅H₇N₃	N/A
Molecular Weight	125.13 g/mol	N/A
Appearance	Solid (predicted)	N/A
Water Solubility	Predicted to be soluble	N/A
pKa	Basic (due to amino group)	N/A
LogP	< 1 (predicted)	N/A

Note: The above data are predicted based on the chemical structure of 4-Amino-5-methylpyrimidine, as experimental data is not available.

Part 2: Toxicological Profiles of Structurally Related Pyrimidine Derivatives

This section will delve into the toxicological profiles of several pyrimidine derivatives that share structural similarities with 4-Amino-5-methylpyrimidine. The selection of these analogs is based on the availability of public toxicological data.

1-(4-amino-2-methylpyrimidine-5-yl)-methyl-3-(2-chloroethyl)-3-nitrosoureahydrochloride (ACNU)

ACNU is a nitrosourea derivative that incorporates the 4-amino-2-methylpyrimidine-5-yl moiety. It is primarily known for its use as an antineoplastic agent, and its carcinogenicity has been studied.

Long-term toxicological studies in male Wistar rats have revealed a significant carcinogenic risk associated with ACNU administration.[1][2] In these studies, repeated intravenous administration of ACNU led to a statistically significant increase in the incidence of malignant tumors, particularly in the lung and adrenal glands.[1][2] Furthermore, ACNU induced a significant rise in the tumor load of the neurogenic tissue and was associated with an increased number of mammary tumors.[1][2]

The carcinogenic potential of ACNU is attributed to its nature as a 2-chloroethyl-N-nitrosourea (CNU). CNUs are known to be potent alkylating agents, a class of compounds that can interact with DNA, leading to mutations and potentially initiating carcinogenesis.

Experimental Protocol: Long-Term Carcinogenicity Study of ACNU in Rats

• Test System: Male Wistar rats.

• Administration: Repeated intravenous injections of ACNU at various dosages.

• Duration: Long-term, spanning a significant portion of the animals' lifespan.

• Endpoints: Observation for the development of tumors, comprehensive histopathological examination of all major organs and tissues upon necropsy.

• Data Analysis: Statistical comparison of tumor incidence in treated groups versus a control group.

Logical Relationship: ACNU Carcinogenicity

Caption: Postulated mechanism of ACNU-induced carcinogenicity.

4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMP)

Also known as Toxopyrimidine, HMP is a biogenetic precursor to thiamine (Vitamin B1).[3] Its toxicological profile is characterized by irritant properties.

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), HMP is classified as a substance that causes skin irritation (H315) and serious eye irritation (H319).[4] There is also a warning for potential respiratory irritation (H335).[4]

Safety Data Sheet (SDS) Information for HMP [5]

• Hazard Statements:

  • H315: Causes skin irritation.

  • H319: Causes serious eye irritation.

  • H335: May cause respiratory irritation.

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P264: Wash skin thoroughly after handling.

  • P280: Wear protective gloves/eye protection/face protection.

  • P302+P352: IF ON SKIN: Wash with plenty of water.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Experimental Workflow: In Vitro Skin Irritation Test (OECD 439)

While specific experimental data for HMP is not detailed in the search results, a standard in vitro protocol for assessing skin irritation is the Reconstructed Human Epidermis (RhE) test.

• Test System: A reconstructed human epidermis model, which is a three-dimensional tissue construct that mimics the biochemical and physiological properties of the upper parts of the human skin.

• Application: A defined amount of the test chemical (HMP) is applied topically to the surface of the skin tissue.

• Incubation: The treated tissue is incubated for a specific period.

• Viability Assessment: After incubation, the cell viability of the skin tissue is determined using a quantitative assay, typically the MTT assay.

• Classification: The reduction in cell viability compared to a negative control is used to classify the chemical's skin irritation potential.

Visualization: Hazard Profile of HMP

Caption: GHS hazard classifications for HMP.

4-Amino-2-methylpyrimidine-5-carbonitrile

This pyrimidine derivative is characterized by the presence of a nitrile group at the 5-position.

The GHS classification for this compound indicates that it is harmful if swallowed (Acute Tox. 4, H302), causes skin irritation (Skin Irrit. 2, H315), causes serious eye damage (Eye Dam. 1, H318), and may cause respiratory irritation (STOT SE 3, H335).

Safety Data Sheet (SDS) Information [6]

• Hazard Statements:

  • H302: Harmful if swallowed.

  • H315: Causes skin irritation.

  • H318: Causes serious eye damage.

  • H335: May cause respiratory irritation.

• Precautionary Statements:

  • P261: Avoid breathing dust/fumes.

  • P270: Do not eat, drink or smoke when using this product.

  • P280: Wear protective gloves/eye protection/face protection.

  • P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

4-Amino-5-aminomethyl-2-methylpyrimidine

This analog features an aminomethyl group at the 5-position.

According to GHS classifications, this compound causes skin irritation (Skin Irrit. 2, H315), may cause an allergic skin reaction (Skin Sens. 1, H317), and causes serious eye damage (Eye Dam. 1, H318).[7]

Safety Data Sheet (SDS) Information [7]

• Hazard Statements:

  • H315: Causes skin irritation.

  • H317: May cause an allergic skin reaction.

  • H318: Causes serious eye damage.

• Precautionary Statements:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P272: Contaminated work clothing should not be allowed out of the workplace.

  • P280: Wear protective gloves/eye protection/face protection.

  • P302+P352: IF ON SKIN: Wash with plenty of water.

  • P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

Part 3: Comparative Analysis and Data Gaps

The toxicological data available for the structural analogs of 4-Amino-5-methylpyrimidine highlight a range of potential hazards, from irritation and sensitization to carcinogenicity. The nitrosourea derivative, ACNU, demonstrates significant carcinogenic potential, which is a well-established property of this class of compounds and is primarily driven by the nitrosourea functional group rather than the pyrimidine moiety itself.

The other analogs, with hydroxyl, nitrile, and aminomethyl substitutions at the 5-position, primarily exhibit irritant and sensitizing properties. The presence of reactive functional groups can influence these toxicological endpoints.

It is crucial to reiterate that no direct toxicological studies on 4-Amino-5-methylpyrimidine were identified. Therefore, a significant data gap exists for all major toxicological endpoints, including:

• Acute toxicity (oral, dermal, inhalation)

• Genotoxicity (in vitro and in vivo)

• Chronic toxicity

• Carcinogenicity

• Reproductive and developmental toxicity

• Toxicokinetics

Workflow for Future Toxicological Assessment

Caption: A tiered approach for the future toxicological evaluation of 4-Amino-5-methylpyrimidine.

Part 4: Conclusion

This technical guide has synthesized the available information on the toxicological profile of 4-Amino-5-methylpyrimidine and its structural analogs. The primary finding is a significant lack of direct toxicological data for 4-Amino-5-methylpyrimidine itself. To provide a valuable resource for researchers and drug development professionals, a detailed review of the toxicology of structurally related pyrimidine derivatives has been presented. This information can serve as a starting point for preliminary hazard identification and for designing a robust toxicological testing strategy for 4-Amino-5-methylpyrimidine. It is imperative that any future development or use of this compound is preceded by a thorough experimental toxicological evaluation to ensure human and environmental safety.

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• Karger Publishers. (2009). Carcinogenicity of 1-(4-Amino-2-Methylpyrimidine-5-yl)-Methyl-3-(2-Chloroethyl)-3-Nitrosoureahydrochloride and Three Related N-Nitroso Derivatives following Repeated Intravenous Administration to Male Wistar Rats. Oncology, 45(2), 127-133. [Link]

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A Technical Guide to the Metabolic Crossroads of 4-Amino-5-hydroxymethyl-2-methylpyrimidine: From Thiamine Biosynthesis to Therapeutic Intervention

Abstract

This technical guide provides an in-depth exploration of the metabolic pathways involving 4-amino-5-hydroxymethyl-2-methylpyrimidine (HMP), the crucial pyrimidine precursor to thiamine (Vitamin B1). We dissect the divergent de novo biosynthetic routes in prokaryotes and fungi, the economic salvage pathways, and the intricate regulatory networks governed by riboswitches. This document is structured to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the enzymatic machinery, the causality behind experimental methodologies, and the therapeutic potential of targeting this essential metabolic nexus. Detailed protocols for genetic analysis, enzymatic assays, and metabolomic profiling are presented, alongside a discussion of the 4-aminopyrimidine scaffold as a privileged structure in modern medicinal chemistry.

Introduction: The Centrality of the HMP Moiety

Thiamine pyrophosphate (TPP) is an indispensable cofactor for all living organisms, essential for enzymes involved in carbohydrate and amino acid metabolism.[1][2] The biosynthesis of this vital molecule occurs through the convergence of two distinct pathways that produce a pyrimidine moiety and a thiazole moiety. The pyrimidine component, 4-amino-5-hydroxymethyl-2-methylpyrimidine (HMP), is synthesized in its phosphorylated forms—HMP monophosphate (HMP-P) and HMP pyrophosphate (HMP-PP)—before being coupled with the thiazole precursor.[3][4]

While humans and other higher animals must obtain thiamine from their diet, most bacteria, fungi, and plants synthesize it de novo. This distinction makes the thiamine biosynthetic pathway a compelling and largely untapped source of targets for novel antimicrobial agents.[5][6] Furthermore, the core 4-aminopyrimidine structure is a recurring motif in a multitude of targeted therapeutics, particularly kinase inhibitors, highlighting its significance in drug design.[7][8] This guide illuminates the journey of HMP from its complex biogenesis to its role as a foundation for therapeutic innovation.

De Novo Biosynthesis: Divergent Strategies for a Conserved Building Block

Organisms have evolved distinct strategies to construct the HMP ring. The pathways in prokaryotes and fungi are remarkably different, offering unique enzymatic targets and regulatory mechanisms.

The Prokaryotic Pathway: A Link to Purine Metabolism

In bacteria such as Escherichia coli and Bacillus subtilis, the synthesis of HMP-P is intricately linked to the purine biosynthetic pathway.[9] The process begins with 5-aminoimidazole ribotide (AIR), an intermediate used for making purines.[10]

• Complex Rearrangement by ThiC: The enzyme HMP-P synthase (ThiC), a member of the radical S-adenosylmethionine (SAM) superfamily, catalyzes an extraordinary and complex rearrangement of AIR to form HMP-P.[9][10] This single enzyme executes one of the most intricate rearrangement reactions in primary metabolism.

• Phosphorylation by ThiD: The resulting HMP-P is then further phosphorylated by HMP-P kinase (ThiD) to yield HMP pyrophosphate (HMP-PP), the activated form ready for condensation with the thiazole moiety.[9]

The direct diversion of a purine intermediate underscores a deep-seated metabolic efficiency, linking the synthesis of a vital cofactor to that of nucleic acid precursors.

Caption: Prokaryotic biosynthesis of the HMP moiety from AIR.

The Fungal Pathway: A Suicide Enzyme Mechanism

Fungi, including the model organism Saccharomyces cerevisiae, employ a completely different and equally fascinating strategy that utilizes amino acid and vitamin precursors.

• Precursor Contribution: The HMP-P molecule is derived from components of histidine and pyridoxal phosphate (PLP), a form of Vitamin B6.[3][11]

• The THI5 Suicide Enzyme: The final assembly is catalyzed by the HMP-P synthase THI5. In an unprecedented biochemical process, THI5 acts as a single-turnover, or "suicide," enzyme. It donates an internal histidine residue from its own polypeptide chain to form the product, rendering the enzyme inactive after a single catalytic cycle.[11][12] This mechanism suggests an exceptionally tight regulation of HMP-P synthesis, where the cell must synthesize an entire new protein for each molecule of product created.

Caption: Fungal HMP-P synthesis via the THI5 suicide enzyme.

Regulation of Biosynthesis by TPP Riboswitches

In both prokaryotes and eukaryotes, thiamine biosynthesis is subject to elegant feedback regulation at the level of gene expression. This is primarily accomplished by the TPP riboswitch, a structured non-coding RNA element found in the 5' untranslated region of mRNAs for thiamine biosynthetic genes (e.g., thiC).[1][5]

• Mechanism of Action: When intracellular concentrations of TPP (the final product) are low, the riboswitch adopts a conformation that allows for transcription and translation of the downstream gene.

• Feedback Inhibition: When TPP levels are high, TPP binds directly to the riboswitch, inducing a conformational change that sequesters the ribosome-binding site, thereby terminating translation.[1] This "off-switch" prevents the wasteful synthesis of thiamine when it is not needed. The TPP riboswitch is unique in its discovery across all three domains of life—bacteria, archaea, and eukaryotes.[1]

Cellular Economy: Salvage and Degradation

To conserve energy and resources, cells have developed salvage pathways to recycle pyrimidine bases from the breakdown of nucleic acids or to uptake them from the environment.[13][14][15]

A specific thiamine salvage pathway exists to regenerate the HMP moiety from degradation products. The enzyme aminopyrimidine aminohydrolase (TenA) plays a key role, catalyzing the conversion of 4-amino-5-aminomethyl-2-methylpyrimidine (a thiamine breakdown product) back into HMP.[9][16] This allows the cell to efficiently reuse the pyrimidine ring.

In contrast to purine degradation, which produces the sparingly soluble uric acid, general pyrimidine catabolism results in highly water-soluble end products like β-alanine and β-aminoisobutyrate, which are easily excreted or funneled into other metabolic pathways.[13]

Methodologies for Interrogating Pyrimidine Metabolism

Studying the HMP metabolic network requires a multi-pronged approach combining classical genetics, biochemistry, and modern analytical chemistry.

Protocol: Identification of Intermediates via Mutant Analysis

The causality behind this experimental choice is that a genetic block in a metabolic pathway will cause the substrate of the blocked enzyme to accumulate. This classical approach was used to identify HMP-P as a key intermediate in Bacillus subtilis.[17]

Objective: To identify and isolate accumulated pyrimidine precursors in thiamine-deficient bacterial mutants.

Step-by-Step Methodology:

• Mutant Generation: Generate thiamine-deficient (Thi-) auxotrophs of B. subtilis using chemical mutagenesis (e.g., with ethyl methanesulfonate) or transposon mutagenesis.

• Phenotypic Screening: Plate mutants on minimal medium and screen for growth rescue with thiamine, the pyrimidine moiety (HMP), or the thiazole moiety (HET). Isolate mutants that grow only in the presence of the thiazole moiety; these are likely blocked in the pyrimidine synthesis branch.

• Large-Scale Culture: Grow a selected thiazole-requiring mutant in a large volume (5-10 L) of minimal medium supplemented with a growth-limiting amount of HET. The limitation of one precursor forces the accumulation of the other.

• Supernatant Extraction: After reaching stationary phase, centrifuge the culture to pellet the cells. Collect the supernatant, as the accumulated precursor is often secreted.

• Purification: Concentrate the supernatant by lyophilization. Purify the accumulated compound(s) using column chromatography (e.g., Dowex ion-exchange followed by paper chromatography or HPLC).

• Identification: Characterize the isolated compounds using spectrophotometry, bioautography (testing the ability of purified fractions to support the growth of a pyrimidine-requiring mutant), and mass spectrometry to confirm their identity as HMP and HMP-P.[17]

Protocol: In Vitro Reconstitution of Enzyme Activity

To validate the function of a specific enzyme, its activity must be reconstituted in a defined system free of cellular contaminants. This approach provides definitive proof of catalytic function.

Objective: To assay the kinase activity of ThiD by monitoring the conversion of HMP to HMP-PP.

Step-by-Step Methodology:

• Protein Expression and Purification: Clone the gene for ThiD into an expression vector (e.g., pET-28a with a His-tag). Overexpress the protein in E. coli BL21(DE3) and purify it using nickel-affinity chromatography. Verify purity by SDS-PAGE.

• Reaction Mixture Preparation: Prepare a reaction buffer (e.g., 50 mM Tris-HCl pH 7.5, 5 mM MgCl₂, 1 mM DTT).

• Assay Execution: In a 50 µL reaction volume, combine the buffer, 1 mM ATP, 0.5 mM HMP (substrate), and initiate the reaction by adding 1 µg of purified ThiD enzyme. Incubate at 37°C for 30 minutes.

• Reaction Quenching: Stop the reaction by heating at 95°C for 5 minutes or by adding EDTA to chelate Mg²⁺.

• Product Analysis: Analyze the reaction products using reverse-phase HPLC or LC-MS/MS. Monitor the depletion of the HMP substrate peak and the appearance of product peaks corresponding to HMP-P and HMP-PP.

• Quantification: Create a standard curve with authentic HMP, HMP-P, and HMP-PP standards to quantify the amount of product formed and calculate the specific activity of the enzyme.

Workflow: Metabolomic Analysis by LC-MS/MS

For a quantitative and comprehensive view of the pathway, liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard. It allows for the sensitive and specific measurement of multiple metabolites simultaneously within a complex biological sample.[18]

Caption: A standard workflow for targeted metabolomics of pyrimidines.

Metabolite	Precursor Ion (m/z) [M+H]⁺	Product Ion (m/z)
HMP	140.08	123.05
HMP-P	220.04	140.08
HMP-PP	300.01	220.04
AIR	298.09	166.05
Thiamine	265.12	122.05
TPP	425.08	122.05
Table 1: Example mass transitions for key metabolites in the HMP pathway for targeted LC-MS/MS analysis.

Relevance in Drug Development

The metabolic pathways surrounding HMP are fertile ground for therapeutic intervention, from developing new antibiotics to designing targeted cancer therapies.

Antimicrobial Drug Targets

The thiamine biosynthesis pathway is an ideal antimicrobial target because it is essential for pathogens but absent in humans.[5] Enzymes like ThiC, with its complex radical SAM mechanism, and ThiD present unique active sites that could be targeted for inhibition with high specificity, avoiding off-target effects in the host. An inhibitor of this pathway would starve the pathogen of the essential TPP cofactor, leading to growth arrest or cell death.

The 4-Aminopyrimidine Scaffold in Medicinal Chemistry

Beyond its role in thiamine, the 4-aminopyrimidine core is a "privileged scaffold" in drug discovery. Its ability to form key hydrogen bonds with protein kinase hinges makes it a foundational structure for a vast number of kinase inhibitors used in oncology.[8] By modifying substituents at the 2, 5, and 6 positions of the pyrimidine ring, medicinal chemists can achieve high potency and selectivity against various kinase targets.

Drug/Compound Class	Target Kinase(s)	Therapeutic Area
Imatinib (scaffold analog)	Bcr-Abl, c-KIT, PDGFR	Oncology (CML, GIST)
Gefitinib, Erlotinib	EGFR	Oncology (Lung Cancer)[7]
4-Amino-thieno[2,3-d]pyrimidines	B-Raf, Tie-2, Aurora B	Oncology (Melanoma, etc.)[19]
4-Aminopyrazolopyrimidines	BTK, PI3Kδ	Oncology (Leukemia)[8]
Table 2: Examples of drugs and compound classes utilizing the 4-aminopyrimidine scaffold.

The development of these agents demonstrates a key principle in drug discovery: understanding a fundamental biological building block can unlock therapeutic strategies for a wide range of diseases.

Conclusion and Future Directions

The metabolic pathways involving 4-amino-5-hydroxymethyl-2-methylpyrimidine are a showcase of biochemical elegance and diversity. From the radical-based rearrangement of a purine intermediate in bacteria to the sacrificial enzyme mechanism in fungi, nature has devised multiple solutions to synthesize this essential thiamine precursor. These pathways are tightly regulated by sophisticated riboswitch mechanisms, ensuring metabolic homeostasis.

Future research should focus on:

• Mechanistic Elucidation: Fully resolving the step-by-step chemical mechanism of the ThiC enzyme remains a significant challenge and a key area of interest.

• Structural Biology: Obtaining high-resolution crystal structures of pathway enzymes (especially ThiC and THI5) complexed with their substrates will be crucial for structure-based drug design.

• Inhibitor Screening: High-throughput screening campaigns against enzymes like ThiD and ThiC could yield novel lead compounds for antimicrobial development.

• Pathway Diversity: Exploring the HMP biosynthesis pathways in a wider range of pathogenic organisms may reveal further diversity and novel drug targets.

By continuing to unravel the complexities of this central metabolic hub, the scientific community can pave the way for new generations of targeted therapies to combat infectious diseases and cancer.

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• 6. [PDF] Thiamin (Vitamin B1) Biosynthesis and Regulation: A Rich Source of Antimicrobial Drug Targets? | Semantic Scholar [semanticscholar.org]
• 7. mdpi.com [mdpi.com]
• 8. 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Structural and Biochemical Foundations of Thiamin Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Biosynthesis of Thiamin Pyrophosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 11. 4-amino-2-methyl-5-phosphomethylpyrimidine biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 12. uniprot.org [uniprot.org]
• 13. Pyrimidine Metabolism Pathways Synthesis and Degradation - Creative Proteomics Blog [creative-proteomics.com]
• 14. thesciencenotes.com [thesciencenotes.com]
• 15. Re-Discovery of Pyrimidine Salvage as Target in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. hmdb.ca [hmdb.ca]
• 17. Biosynthesis of thiamin in Bacillus subtilis. Isolation of mutants accumulating 4-amino-5-hydroxymethyl-2-methylpyrimidine phosphate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Metabolomics identifies pyrimidine starvation as the mechanism of 5-aminoimidazole-4-carboxamide-1-β-riboside (AICAr) induced apoptosis in multiple myeloma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Physicochemical Characterization of 4-Amino-5-methylpyrimidine

Abstract

This technical guide provides a comprehensive framework for the physicochemical characterization of 4-Amino-5-methylpyrimidine (CAS No. 22433-68-7), a heterocyclic amine of significant interest in medicinal chemistry and drug development. While specific experimental data for this compound is not extensively documented in publicly available literature, this paper serves as a procedural and theoretical blueprint for researchers and drug development professionals. We present standardized, field-proven methodologies for determining its core physicochemical properties, including melting point, solubility, acid dissociation constant (pKa), and spectral characteristics. Each protocol is detailed with an emphasis on the scientific rationale behind the experimental design, ensuring a self-validating and reproducible approach. This guide is structured to empower scientists to generate high-quality, reliable data essential for advancing novel pyrimidine-based therapeutic agents from discovery to formulation.

Introduction: The Pyrimidine Scaffold and the Significance of Characterization

The pyrimidine ring is a cornerstone pharmacophore in modern drug discovery, forming the structural basis for a multitude of therapeutic agents across oncology, virology, and bacteriology. Its nitrogen-rich aromatic system provides a versatile scaffold for molecular interactions, particularly with kinase enzymes, making it a privileged structure in the design of targeted inhibitors.[1] 4-Amino-5-methylpyrimidine, as a functionalized pyrimidine, represents a valuable building block for the synthesis of more complex drug candidates.

The journey of a candidate molecule from a laboratory curiosity to a viable drug product is critically dependent on a thorough understanding of its physicochemical properties. These characteristics—solubility, melting point, pKa, and spectral identity—govern everything from its absorption, distribution, metabolism, and excretion (ADME) profile to its manufacturability and formulation stability. An early and accurate assessment of these parameters is not merely a data-gathering exercise; it is a foundational pillar of a successful drug development program, enabling rational formulation design and mitigating late-stage attrition.

This guide provides the authoritative methodologies required to fully characterize 4-Amino-5-methylpyrimidine, establishing the necessary foundation for its potential development.

Core Physicochemical Properties: A Methodological Overview

While experimental values for 4-Amino-5-methylpyrimidine are sparse in the literature, its fundamental properties can be determined using internationally recognized protocols. The following table summarizes these key characteristics and directs to the detailed methodologies within this guide.

Physicochemical Property	Symbol/Unit	Significance in Drug Development	Methodology Reference
Molecular Identity
Chemical Name	N/A	Unambiguous identification.	N/A
CAS Number	N/A	Unique registry identifier for tracking and regulatory purposes.	N/A
Molecular Formula	N/A	Defines the elemental composition.	Section 5.3
Molecular Weight	g/mol	Essential for all stoichiometric calculations, formulation, and dosing.	Section 5.3
Thermal Properties
Melting Point	Tm (°C)	Indicator of purity, lattice energy, and stability. Influences manufacturing processes.	Section 3.1
Solubility
Aqueous Solubility	mg/L or µM	Directly impacts bioavailability and formulation options (oral vs. intravenous).	Section 3.2
Organic Solvent Solubility	mg/mL	Critical for synthesis, purification, and formulation in non-aqueous vehicles.	Section 3.2
Ionization Properties
Acid Dissociation Constant	pKa	Governs solubility and permeability across biological membranes at different pH values.	Section 3.3
Spectral Properties
Ultraviolet-Visible Spectrum	λmax (nm)	Confirms electronic structure (chromophores) and used for quantitative analysis (e.g., HPLC).	Section 4.1
Infrared Spectrum	Wavenumber (cm⁻¹)	Identifies functional groups and confirms molecular structure.	Section 4.2
Nuclear Magnetic Resonance	δ (ppm)	Provides detailed information on the atomic connectivity and structure of the molecule.	Section 4.3

Table 1: Summary of Key Physicochemical Properties of 4-Amino-5-methylpyrimidine and Corresponding Methodologies.

Experimental Protocols: Thermal, Solubility, and Ionization Analysis

The following sections provide detailed, step-by-step protocols grounded in authoritative standards, such as the OECD Guidelines for the Testing of Chemicals, which are internationally accepted methods for safety and characterization testing.[2]

Melting Point Determination (OECD TG 102)

The melting point is a fundamental indicator of a compound's purity and the strength of its crystal lattice. Its determination is crucial for quality control and for understanding the solid-state stability of a potential drug substance.

Causality Behind Experimental Choices:

• Capillary Method: This method is chosen for its small sample requirement and high precision.

• Ramp Rate: A slow ramp rate (e.g., 1 °C/min) near the expected melting point is critical. A fast rate can lead to thermal lag, resulting in an artificially broad and elevated melting range.

• Calibration: The apparatus must be calibrated with certified reference standards (e.g., caffeine, vanillin) to ensure the trustworthiness of the measurement.

Step-by-Step Protocol:

• Sample Preparation: Finely powder the dry 4-Amino-5-methylpyrimidine sample.

• Capillary Loading: Pack the powdered sample into a capillary tube to a height of 2-3 mm.

• Apparatus Setup: Place the capillary tube into a calibrated melting point apparatus.

• Initial Heating: Heat the apparatus rapidly to a temperature approximately 10-15 °C below the anticipated melting point.

• Fine Heating: Decrease the heating rate to 1-2 °C per minute.

• Observation: Record the temperature at which the first drop of liquid appears (onset) and the temperature at which the last solid particle melts (completion). The melting point is reported as this range.

Caption: Workflow for Melting Point Determination.

Solubility Profiling (OECD TG 105)

Solubility is arguably the most critical physicochemical property for drug candidates, as a molecule must be in solution to be absorbed. We outline the standard flask method for determining aqueous solubility and a protocol for assessing solubility in relevant organic solvents.

Causality Behind Experimental Choices:

• Equilibration Time: A sufficient equilibration time (e.g., 24-48 hours) is essential to ensure that a true thermodynamic equilibrium is reached between the solid and dissolved states.

• Temperature Control: Solubility is temperature-dependent. Conducting the experiment in a thermostatically controlled environment (e.g., a 25 °C or 37 °C water bath) is non-negotiable for data consistency.

• pH Control: For an ionizable compound like 4-Amino-5-methylpyrimidine, aqueous solubility is highly pH-dependent. Using buffered solutions is necessary to obtain meaningful and reproducible data relevant to physiological conditions.

Step-by-Step Protocol (Aqueous Solubility):

• Preparation: Add an excess amount of 4-Amino-5-methylpyrimidine to a series of vials containing buffered solutions at various physiologically relevant pH values (e.g., pH 2.0, 4.5, 6.8, 7.4).

• Equilibration: Seal the vials and agitate them in a constant temperature shaker bath (e.g., 25 °C) for at least 24 hours.

• Phase Separation: After equilibration, allow the samples to stand to let undissolved solids settle. Alternatively, centrifuge the samples at high speed.

• Sampling: Carefully withdraw an aliquot from the clear supernatant.

• Quantification: Dilute the aliquot appropriately and determine the concentration of the dissolved compound using a validated analytical method, such as HPLC-UV.

• Calculation: Calculate the solubility in mg/L or µM based on the measured concentration and dilution factor.

pKa Determination (Potentiometric Titration)

The pKa value dictates the charge state of a molecule at a given pH, which profoundly influences its solubility, permeability, and interaction with biological targets. For a compound with a basic amino group, like 4-Amino-5-methylpyrimidine, this is a critical parameter.

Causality Behind Experimental Choices:

• Potentiometric Titration: This is a robust and direct method for measuring pKa. It relies on monitoring the change in pH of a solution of the compound as a titrant of known concentration is added.

• Co-solvent: If the compound's aqueous solubility is too low for accurate titration, a co-solvent like methanol or DMSO can be used. The apparent pKa is then measured at several co-solvent concentrations and extrapolated back to 0% co-solvent to determine the aqueous pKa.

Step-by-Step Protocol:

• Solution Preparation: Accurately weigh and dissolve a sample of 4-Amino-5-methylpyrimidine in a known volume of deionized, carbonate-free water (or a water/co-solvent mixture).

• Titration Setup: Place the solution in a thermostatted vessel and immerse a calibrated pH electrode.

• Titration: Add a standardized solution of a strong acid (e.g., 0.1 M HCl) in small, precise increments using an auto-titrator.

• Data Acquisition: Record the pH of the solution after each addition of titrant.

• Analysis: Plot the pH versus the volume of titrant added. The pKa is determined from the inflection point of the resulting titration curve, typically calculated using the first or second derivative of the curve.

Caption: Workflow for pKa Determination via Potentiometric Titration.

Spectroscopic Characterization Protocols

Spectroscopic analysis provides an unambiguous fingerprint of a molecule, confirming its identity and structural integrity.

UV-Visible Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within the molecule, specifically identifying chromophores like the aromatic pyrimidine ring.

Step-by-Step Protocol:

• Solvent Selection: Choose a UV-transparent solvent in which the compound is soluble. Methanol and acetonitrile are common choices.

• Stock Solution: Prepare a concentrated stock solution of 4-Amino-5-methylpyrimidine of known concentration.

• Working Solutions: Prepare a series of dilutions from the stock solution.

• Blank Measurement: Fill a quartz cuvette with the pure solvent and record a baseline spectrum.

• Sample Measurement: Record the UV-Vis spectrum for each dilution from approximately 200 nm to 400 nm.

• Analysis: Identify the wavelength(s) of maximum absorbance (λmax). This value is a key characteristic of the compound's chromophore.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations.

Expected Characteristic Bands for 4-Amino-5-methylpyrimidine:

• N-H stretching (Amino group): Typically two bands in the 3300-3500 cm⁻¹ region.

• C-H stretching (Aromatic and Methyl): Around 3000-3100 cm⁻¹ (aromatic) and 2850-2960 cm⁻¹ (methyl).

• C=N and C=C stretching (Pyrimidine ring): In the fingerprint region, typically 1500-1650 cm⁻¹.

• N-H bending (Amino group): Around 1600 cm⁻¹.

Step-by-Step Protocol (Attenuated Total Reflectance - ATR):

• Background Scan: Ensure the ATR crystal is clean and perform a background scan.

• Sample Application: Place a small amount of the powdered 4-Amino-5-methylpyrimidine sample directly onto the ATR crystal.

• Apply Pressure: Use the pressure arm to ensure good contact between the sample and the crystal.

• Spectrum Acquisition: Acquire the IR spectrum, typically by co-adding multiple scans to improve the signal-to-noise ratio.

• Data Analysis: Identify and label the characteristic absorption bands corresponding to the molecule's functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for elucidating the precise structure of an organic molecule by probing the magnetic properties of atomic nuclei. Both ¹H and ¹³C NMR are essential for full characterization.

Step-by-Step Protocol:

• Sample Preparation: Dissolve 5-10 mg of 4-Amino-5-methylpyrimidine in approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆, CDCl₃) in an NMR tube. Add a small amount of an internal standard like tetramethylsilane (TMS).

• Instrument Setup: Place the NMR tube in the spectrometer. The instrument is then tuned and the magnetic field is "shimmed" to optimize homogeneity.

• ¹H NMR Acquisition: Acquire the proton NMR spectrum. Key parameters to record are chemical shift (δ), integration (relative number of protons), and multiplicity (splitting pattern).

• ¹³C NMR Acquisition: Acquire the carbon-13 NMR spectrum. This typically requires a longer acquisition time. The primary information obtained is the chemical shift of each unique carbon atom.

• Data Processing and Interpretation: Process the raw data (Fourier transform, phase correction, baseline correction). Analyze the resulting spectra to assign each signal to a specific proton or carbon in the molecular structure.

Conclusion

The physicochemical characterization of 4-Amino-5-methylpyrimidine is a critical step in evaluating its potential as a scaffold or intermediate in drug discovery. While specific experimental data for this molecule is not widely published, this guide provides the necessary framework for any research or development scientist to generate such data with high fidelity. By employing standardized methodologies such as those outlined by the OECD and adhering to the principles of sound experimental design, researchers can build a robust and reliable data package. This foundational knowledge is indispensable for making informed decisions in hit-to-lead optimization, candidate selection, and formulation development, ultimately increasing the probability of success for new therapeutic entities derived from this versatile pyrimidine core.

References

• Pharmaffiliates. CAS No : 1886-34-6 | Product Name : 4-Amino-5-(formamidomethyl)-2-methylpyrimidine. Available from: [Link]

• PubChem. 4-Amino-2-methyl-5-pyrimidinemethanol. National Center for Biotechnology Information. Available from: [Link]

• Wikipedia. 4-Amino-5-hydroxymethyl-2-methylpyrimidine. Available from: [Link]

• PubChem. 4-Amino-2-methyl-5-pyrimidinemethanamine. National Center for Biotechnology Information. Available from: [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for the Scalable Synthesis of 4-Amino-5-aminomethyl-2-methylpyrimidine

Introduction: The Strategic Importance of 4-Amino-5-aminomethyl-2-methylpyrimidine in Pharmaceutical Manufacturing

4-Amino-5-aminomethyl-2-methylpyrimidine, commonly referred to as Grewe diamine, is a critical intermediate in the industrial synthesis of Vitamin B1 (thiamine).[1][2][3] Thiamine is an essential nutrient for human health, playing a vital role in carbohydrate metabolism and nerve function.[1] A deficiency in this vital nutrient can lead to severe neurological and cardiovascular disorders, such as beriberi.[1] Given the global demand for thiamine in pharmaceuticals and food fortification, the development of a scalable, cost-effective, and sustainable synthesis for its key building blocks is of paramount importance.[4]

Historically, various synthetic strategies have been employed for the production of Grewe diamine. However, many of these earlier methods suffer from significant drawbacks, including the use of hazardous materials like o-chloroaniline, which is suspected to be a carcinogen, complex multi-step procedures, and the use of expensive reagents.[1][4] This guide provides a detailed overview and protocol for a modern, scalable, and efficient synthesis of 4-Amino-5-aminomethyl-2-methylpyrimidine, designed to meet the rigorous demands of industrial pharmaceutical production. The presented methodology prioritizes safety, yield, and process economy.

Synthetic Strategy: A Rationale for a Two-Step, One-Pot Approach

The chosen synthetic pathway for the scalable production of 4-Amino-5-aminomethyl-2-methylpyrimidine involves a two-step process starting from readily available and cost-effective materials. This approach is centered around the formation of a key intermediate, 4-amino-2-methylpyrimidine-5-carbonitrile, followed by its catalytic hydrogenation to the desired product. This strategy has been selected for its high overall yield, operational simplicity, and amenability to large-scale production.[5][6]

The core of this process lies in the efficient construction of the pyrimidine ring. We will detail a method that commences with malononitrile, a common and relatively inexpensive starting material.[5][6] The synthesis proceeds through an enamine intermediate, which is then cyclized with acetamidine to form the pyrimidine core. This is followed by a robust hydrogenation step to convert the nitrile group to the aminomethyl functionality.

Logical Flow of the Synthetic Pathway

Caption: Overall synthetic scheme for 4-Amino-5-aminomethyl-2-methylpyrimidine.

Detailed Experimental Protocols

This section provides a step-by-step guide for the scalable synthesis of 4-Amino-5-aminomethyl-2-methylpyrimidine.

Part 1: Synthesis of 4-Amino-2-methylpyrimidine-5-carbonitrile

This initial step involves the formation of the pyrimidine ring system from malononitrile and acetamidine. The reaction is designed as a one-pot procedure to maximize efficiency and minimize handling of intermediates.[6]

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (mol)
Malononitrile	66.06	10.0	151.4
N,N-Dimethylformamide (DMF)	73.09	18.2	249.0
Dimethyl sulfate	126.13	19.1	151.4
Acetamidine hydrochloride	94.54	14.3	151.3
Sodium methoxide (30% in MeOH)	54.02	As required	-
Methanol	32.04	As required	-

Protocol:

• Reaction Setup: In a suitable reactor equipped with a stirrer, thermometer, and addition funnel, charge N,N-Dimethylformamide (DMF). Cool the DMF to 0-5 °C with constant stirring.

• Formation of the Vilsmeier-Haack type reagent: Slowly add dimethyl sulfate to the cooled DMF over a period of 1-2 hours, ensuring the temperature is maintained below 10 °C. The in-situ formation of an ionic salt occurs.[5][6]

• Addition of Malononitrile: To the freshly prepared ionic salt solution, add malononitrile portion-wise while maintaining the temperature between 10-15 °C. Stir the mixture for 1 hour at this temperature to ensure complete formation of the enamine intermediate.

• Cyclization with Acetamidine: In a separate vessel, prepare a solution of acetamidine hydrochloride in methanol. Slowly add this solution to the reaction mixture.

• pH Adjustment and Cyclization: Adjust the pH of the reaction mixture to 8-9 using a 30% solution of sodium methoxide in methanol. The cyclization reaction is typically exothermic, and the temperature should be controlled below 40 °C. Stir the mixture for 3-4 hours at room temperature.

• Isolation of the Intermediate: After the reaction is complete (monitored by TLC or HPLC), cool the mixture to 0-5 °C. The product, 4-amino-2-methylpyrimidine-5-carbonitrile, will precipitate. Filter the solid, wash with cold methanol, and dry under vacuum. The crude product is of sufficient purity for the subsequent step.[6]

Part 2: Catalytic Hydrogenation to 4-Amino-5-aminomethyl-2-methylpyrimidine

This final step involves the reduction of the nitrile group of the intermediate to the primary amine, yielding the target molecule.

Materials and Reagents:

Reagent	Molar Mass ( g/mol )	Quantity (kg)	Moles (mol)
4-Amino-2-methylpyrimidine-5-carbonitrile	134.14	20.0	149.1
Raney Nickel (activated)	-	2.0	-
Methanolic Ammonia (saturated solution)	-	100 L	-
Hydrogen gas	2.02	As required	-

Protocol:

• Reactor Charging: Charge a high-pressure autoclave with 4-amino-2-methylpyrimidine-5-carbonitrile, activated Raney Nickel catalyst, and a saturated solution of ammonia in methanol. The use of methanolic ammonia is crucial to prevent side reactions and catalyst deactivation.

• Hydrogenation: Seal the autoclave and purge with nitrogen, followed by hydrogen. Pressurize the reactor with hydrogen to 4 MPa and heat to 100 °C with vigorous stirring.[7]

• Reaction Monitoring: Maintain the temperature and pressure for 5-7 hours, or until hydrogen uptake ceases. The reaction progress can be monitored by HPLC.

• Work-up and Isolation: Once the reaction is complete, cool the reactor to room temperature and carefully vent the excess hydrogen. Filter the reaction mixture to remove the Raney Nickel catalyst.

• Product Crystallization: Concentrate the filtrate under reduced pressure to induce crystallization of the product. The resulting white solid is 4-Amino-5-aminomethyl-2-methylpyrimidine.

• Purification: The product can be further purified by recrystallization from a suitable solvent, such as ethanol, to achieve high purity. The overall yield for this two-step process is typically around 70%.[6]

Process Validation and Quality Control

To ensure the reliability and reproducibility of this synthesis, a robust quality control system is essential.

• In-Process Controls: Monitor key reaction parameters such as temperature, pressure, and pH at all critical stages.

• Intermediate and Final Product Analysis: Employ analytical techniques such as High-Performance Liquid Chromatography (HPLC), Gas Chromatography (GC), Nuclear Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS) to confirm the identity and purity of the intermediate and the final product.

• Impurity Profiling: Identify and quantify any process-related impurities to ensure the final product meets the stringent quality standards required for pharmaceutical applications.

Safety Considerations

• Dimethyl sulfate is a potent alkylating agent and is highly toxic and carcinogenic. Handle with extreme caution in a well-ventilated fume hood, using appropriate personal protective equipment (PPE).

• Malononitrile is toxic and should be handled with care.

• Raney Nickel is pyrophoric when dry and should be handled as a slurry.

• Hydrogen gas is highly flammable and explosive. The hydrogenation step must be carried out in a properly designed and maintained high-pressure reactor.

Workflow Visualization

Caption: Detailed workflow for the scalable synthesis of 4-Amino-5-aminomethyl-2-methylpyrimidine.

Conclusion

The described two-step, one-pot synthesis of 4-Amino-5-aminomethyl-2-methylpyrimidine offers a robust and scalable solution for the industrial production of this vital pharmaceutical intermediate. By utilizing readily available starting materials and optimizing reaction conditions, this protocol achieves high yields while maintaining a strong safety and environmental profile. The detailed procedures and validation checkpoints outlined in this guide are intended to provide researchers, scientists, and drug development professionals with a reliable framework for the efficient and economical synthesis of Grewe diamine, thereby supporting the continuous supply of essential medicines like Vitamin B1.

References

• Zhao, L., Chen, F.-E., & Ma, X.-D. (2011). Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B1. Organic Process Research & Development, 16(1), 57–60. [Link]

• American Chemical Society. (2011). Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B1. Organic Process Research & Development. [Link]

• European Patent Office. (2013). Novel synthesis of substituted 4-amino-pyrimidines (Patent No. EP2307355B1). [Link]

• ResearchGate. (n.d.). Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B 1. Request PDF. [Link]

• Paerl, R. W., Bertrand, E. M., Allen, A. E., & Caron, D. A. (2018). Exchange of Vitamin B1 and Its Biosynthesis Intermediates Shapes the Composition of Synthetic Microbial Cocultures and Reveals Complexities of Nutrient Sharing. mSystems, 3(5), e00129-18. [Link]

• Google Patents. (n.d.). Synthesis of substituted 4-amino-pyrimidines (U.S.

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Three-Component Synthesis of 4-Amino-5-Pyrimidinecarbonitriles: An Application Guide for Drug Discovery

Introduction: The Strategic Importance of 4-Amino-5-pyrimidinecarbonitriles

In the landscape of modern medicinal chemistry and drug development, the pyrimidine scaffold stands out as a "privileged" structure. Its prevalence in biologically active compounds, including anti-infectives, anticancer agents, and treatments for neurological disorders, underscores its versatility and importance.[1][2] Among the vast family of pyrimidine derivatives, 4-amino-5-pyrimidinecarbonitriles are particularly valuable as key intermediates and building blocks for more complex molecular architectures.[3][4] Their unique arrangement of amino and cyano functional groups provides a versatile platform for further chemical modifications, enabling the synthesis of diverse libraries of compounds for biological screening.

This guide provides a comprehensive overview and detailed protocols for the efficient one-pot, three-component synthesis of 4-amino-5-pyrimidinecarbonitriles. We will delve into the underlying reaction mechanism, explore various experimental conditions, and offer practical insights to empower researchers in their quest for novel therapeutic agents.

The Core Reaction: A Convergent and Efficient Synthetic Strategy

The three-component reaction for the synthesis of 4-amino-5-pyrimidinecarbonitriles is a powerful example of a multicomponent reaction (MCR). MCRs are highly valued in drug discovery for their efficiency, atom economy, and ability to rapidly generate molecular complexity from simple starting materials.[5][6] This particular reaction brings together an aldehyde, malononitrile, and an amidine in a single pot to construct the desired pyrimidine ring system.

The general reaction scheme is as follows:

Figure 1: General scheme of the three-component reaction.

Dissecting the Mechanism: A Stepwise Annulation

Understanding the reaction mechanism is crucial for optimizing conditions and troubleshooting. The formation of 4-amino-5-pyrimidinecarbonitriles proceeds through a cascade of well-established organic reactions: a Knoevenagel condensation, followed by a Michael addition, and finally, an intramolecular cyclization and aromatization.[7]

• Knoevenagel Condensation: The reaction is initiated by a base-catalyzed Knoevenagel condensation between the aldehyde and malononitrile. The base abstracts a proton from the highly acidic methylene group of malononitrile, generating a carbanion that attacks the electrophilic carbonyl carbon of the aldehyde. Subsequent dehydration yields an electron-poor benzylidenemalononitrile intermediate.[8]

• Michael Addition: The amidine then acts as a nucleophile, undergoing a Michael addition to the electron-deficient C=C double bond of the benzylidenemalononitrile intermediate.[8]

• Cyclization and Aromatization: The resulting intermediate undergoes an intramolecular cyclization, where one of the amino groups of the amidine moiety attacks one of the nitrile groups. This is followed by tautomerization and subsequent aromatization, often with the elimination of a small molecule (like ammonia if guanidine is used as the amidine source), to yield the stable 4-amino-5-pyrimidinecarbonitrile product. A key intramolecular cyclization step in related syntheses is the Thorpe-Ziegler reaction, which involves the condensation of dinitriles.[9]

Figure 2: Simplified mechanistic workflow.

Experimental Protocols: From Benchtop to Discovery

Herein, we provide two detailed protocols for the synthesis of 4-amino-5-pyrimidinecarbonitriles, one employing conventional thermal heating in an aqueous medium and another utilizing microwave irradiation for accelerated synthesis.

Protocol 1: Thermal Synthesis in Aqueous Media

This protocol highlights a greener approach, utilizing water as the solvent.[5]

Materials:

• Aldehyde (e.g., Benzaldehyde): 2 mmol

• Malononitrile: 2 mmol

• Amidine hydrochloride (e.g., Benzamidine hydrochloride): 2 mmol

• Sodium acetate: 2 mmol

• Water: 10 mL

• Ethanol (for recrystallization)

Procedure:

• To a 50 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add the aldehyde (2 mmol), malononitrile (2 mmol), amidine hydrochloride (2 mmol), and sodium acetate (2 mmol).

• Add 10 mL of water to the flask.

• Heat the reaction mixture to reflux with vigorous stirring.

• Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using an appropriate eluent system (e.g., n-hexane/ethyl acetate).

• After completion of the reaction (typically 4-6 hours), allow the mixture to cool to room temperature.

• The product will precipitate out of the solution. Collect the solid by vacuum filtration.

• Wash the solid with cold water (2 x 5 mL).

• Recrystallize the crude product from ethanol to obtain the pure 4-amino-5-pyrimidinecarbonitrile.

• Dry the purified product in a vacuum oven. Characterize by melting point, IR, NMR, and mass spectrometry.[10]

Protocol 2: Microwave-Assisted Synthesis

Microwave irradiation can significantly reduce reaction times and often improves yields.[5][10]

Materials:

• Aldehyde (e.g., Benzaldehyde): 2 mmol

• Malononitrile: 2 mmol

• Amidine hydrochloride (e.g., Benzamidine hydrochloride): 2 mmol

• Triethylamine: 3-4 drops

• Toluene: 5 mL

• Ethanol (for recrystallization)

Procedure:

• In a 15 mL high-pressure glass tube, combine the aldehyde (2 mmol), malononitrile (2 mmol), and amidine hydrochloride (2 mmol).

• Add 5 mL of toluene and 3-4 drops of triethylamine.

• Seal the tube and place it in a microwave reactor.

• Irradiate the reaction mixture at a suitable power (e.g., 300 W) for the optimized time (typically 5-10 minutes), as determined by preliminary experiments.

• After the irradiation is complete, allow the reaction mixture to cool to ambient temperature.

• The product will precipitate. Collect the solid by vacuum filtration.

• Wash the solid with a small amount of cold toluene.

• Recrystallize the crude product from ethanol to afford the pure product.[5]

• Dry and characterize the final compound as described in Protocol 1.

Data Summary and Comparison

The choice of reaction conditions can significantly impact the outcome of the synthesis. The following table summarizes typical results for the synthesis of 4-amino-2,6-diphenyl-5-pyrimidinecarbonitrile from benzaldehyde, malononitrile, and benzamidine hydrochloride under different conditions.

Method	Catalyst/Base	Solvent	Temperature/Power	Time	Yield (%)
Thermal	Sodium Acetate	Water	Reflux	6 h	78%[5]
Thermal	Triethylamine	DMSO	Reflux	16 h	40%[5]
Microwave	Triethylamine	Toluene	300 W	5 min	85%[5]
Catalyst	MgO	Acetonitrile	80 °C	1.5 h	95%

Note: Yields are indicative and may vary depending on the specific substrates and precise reaction conditions.

Troubleshooting and Expert Insights

• Low Yields: Incomplete reaction is a common issue. Ensure the purity of starting materials. For thermal reactions, increasing the reaction time or using a higher boiling point solvent might be beneficial. For microwave-assisted reactions, optimizing the power and irradiation time is crucial. The choice of base is also critical; for instance, stronger bases like MgO can lead to higher conversions and shorter reaction times.

• Side Reactions: The formation of byproducts can occur, especially with prolonged reaction times at high temperatures. Monitoring the reaction by TLC is essential to stop the reaction at the optimal time.

• Solubility Issues: Some amidine salts, like guanidinium hydrochloride, have poor solubility in non-polar solvents like toluene. In such cases, a more polar solvent or the addition of a phase-transfer catalyst might be necessary.[5]

• Catalyst Selection: While simple bases like sodium acetate and triethylamine are effective, heterogeneous catalysts like high-surface-area MgO offer advantages such as high efficiency, easy recovery, and reusability.

Conclusion: A Gateway to Novel Chemical Matter

The three-component synthesis of 4-amino-5-pyrimidinecarbonitriles represents a robust and highly adaptable method for accessing a valuable class of heterocyclic compounds. Its operational simplicity, efficiency, and amenability to green chemistry principles make it an attractive strategy for both academic research and industrial drug discovery programs. By understanding the underlying mechanism and carefully selecting the reaction conditions, researchers can effectively utilize this reaction to generate diverse libraries of pyrimidine derivatives for the discovery of next-generation therapeutics.

References

• Sheibani, H., Saljoogi, A. S., & Bazgir, A. (2008). Three-component process for the synthesis of 4-amino-5-pyrimidinecarbonitriles under thermal aqueous conditions or microwave irradiation. ARKIVOC, 2008(ii), 115-123. [Link]

• Rostamizadeh, S., et al. (2009). Three-Component Synthesis of Pyrimidine and Pyrimidinone Derivatives in the Presence of High-Surface-Area MgO, a Highly Effective Heterogeneous Base Catalyst. Synthetic Communications, 39(11), 1980-1989. [Link]

• da Silva, G. V. J., et al. (2016). Aqueous-Phase Multicomponent Reaction Mechanism for the Synthesis of Pyrido[2,3‑d]pyrimidines: A Theoretical Perspective. ACS Omega, 1(5), 892-899. [Link]

• Kapupara, P. P., et al. (2010). Design, synthesis and pharmacological screening of 4-amino-5-pyrimidinecarbonitriles as potential anti-inflammatory agents. Journal of Chemical and Pharmaceutical Research, 2(3), 287-294. [Link]

• Wikipedia. (n.d.). Thorpe reaction. [Link]

• Organic Chemistry Portal. (n.d.). Pyrimidine synthesis. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of 4-Amino-5-pyrimidinecarbonitrile in Modern Chemical Synthesis. [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Chemistry of 4-Amino-5-pyrimidinecarbonitrile: Synthesis and Industrial Relevance. [Link]

• Mojtahedi, M. M., et al. (2019). One pot synthesis of pyrimidine-5-carbonitrile and pyrimidine-5-carboxamide using ammonium chloride under solvent free condition. Journal of Chemical Sciences, 131(6), 53. [Link]

• Ghorbani-Vaghei, R., & Malaeke, E. (2014). An Efficient Three Component One-Pot Synthesis of 5-Amino-7-aryl-7,8-dihydro-[5][11] triazolo[4,3-a]-pyrimidine-6-carbonitriles. Molecules, 19(12), 20566-20577. [Link]

• Zare, A., & Abyar, S. (2021). Synthesis, reactions, and applications of pyrimidine derivatives. Current Chemistry Letters, 10(4), 369-396. [Link]

• Al-Ostoot, F. H., et al. (2024). Highly efficient synthesis of pyrimidine-5-carbonitrile derivatives over a robust biowaste bone char-Bronsted solid acid catalyst. Scientific Reports, 14(1), 1-13. [Link]

• Kumar, D., & Singh, S. (2018). SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. World Journal of Pharmacy and Pharmaceutical Sciences, 7(9), 1262-1275. [Link]

• Ninja Nerd. (2020, April 6). Metabolism | Nucleotide Synthesis | Purine and Pyrimidine Synthesis. YouTube. [Link]

• PubChem. (n.d.). 4-Amino-5-pyrimidinecarbonitrile. [Link]

• Brown, D. G., & Boström, J. (2021). Recent Advances in Pyrimidine-Based Drugs. Molecules, 26(16), 4966. [Link]

• The Organic Synthesis. (2020, January 19). Thorpe Zieglar Condensation Mechanism. YouTube. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrimidine. [Link]

• de la Torre, P., et al. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. Molecules, 28(2), 794. [Link]

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• 7. Aqueous-Phase Multicomponent Reaction Mechanism for the Synthesis of Pyrido[2,3‑d]pyrimidines: A Theoretical Perspective - PMC [pmc.ncbi.nlm.nih.gov]
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Protocol for purification of 4-Amino-5-methylpyrimidine by chromatography

An Application Note and Protocol for the Purification of 4-Amino-5-methylpyrimidine by High-Performance Liquid Chromatography

Authored by: A Senior Application Scientist

Abstract

This application note provides a comprehensive, field-proven protocol for the purification of 4-Amino-5-methylpyrimidine using reversed-phase high-performance liquid chromatography (RP-HPLC). As a crucial heterocyclic building block in the synthesis of pharmaceuticals and other bioactive molecules, achieving high purity of this intermediate is paramount for successful downstream applications. This guide explains the scientific rationale behind the methodological choices, from stationary phase selection to mobile phase optimization, ensuring a robust and reproducible separation. It is designed for researchers, chemists, and drug development professionals seeking a reliable method to obtain high-purity 4-Amino-5-methylpyrimidine from complex crude reaction mixtures.

Introduction: The Imperative for Purity

4-Amino-5-methylpyrimidine is a substituted pyrimidine that serves as a valuable intermediate in organic and medicinal chemistry. The pyrimidine scaffold is a core structure in numerous therapeutic agents, including antivirals and anticancer drugs.[1] The purity of such intermediates directly impacts the yield, impurity profile, and overall quality of the final active pharmaceutical ingredient (API). Synthetic routes often yield crude products containing unreacted starting materials, by-products, and other process-related impurities.[2] Therefore, an efficient and selective purification method is essential.

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation, identification, and purification of compounds.[3] Specifically, reversed-phase chromatography, which separates molecules based on their hydrophobicity, is the most widely used mode in HPLC due to its versatility and applicability to a broad range of compounds, including polar molecules like aminopyrimidines.[4][5] This protocol details a validated RP-HPLC method tailored to the specific physicochemical properties of 4-Amino-5-methylpyrimidine.

Foundational Principles: Method Development Rationale

The selection of an optimal chromatographic strategy is predicated on the physicochemical properties of the target analyte. 4-Amino-5-methylpyrimidine, with its amino group and nitrogen-containing heterocyclic ring, is a polar and basic compound. This nature presents specific challenges and informs our methodological choices.

Choice of Chromatographic Mode: Reversed-Phase HPLC

While normal-phase chromatography can be used for polar compounds, it often suffers from issues with water sensitivity and requires non-polar, often volatile and flammable, organic solvents.[6][7] For basic amines, the acidic nature of standard silica stationary phases can lead to strong, irreversible adsorption or significant peak tailing, compromising resolution and recovery.[8]

Reversed-phase chromatography is the preferred method. It utilizes a non-polar stationary phase (e.g., C18-bonded silica) and a polar mobile phase (e.g., water/acetonitrile).[9] In this mode, polar compounds like 4-Amino-5-methylpyrimidine have weaker interactions with the stationary phase and elute earlier than non-polar compounds.[4] Retention and selectivity can be finely tuned by modulating the mobile phase composition, a key advantage for optimizing the separation from closely related impurities.

Controlling Analyte Ionization: The Critical Role of Mobile Phase pH

The primary amino group on the pyrimidine ring is basic and will be protonated at acidic pH. The pKa of the closely related 4-Amino-2-chloro-5-methylpyrimidine is predicted to be around 2.78.[1] In its protonated (ionized) form, the compound is highly polar and will exhibit very little retention on a C18 column, potentially eluting in the solvent front with other polar impurities.[10][11]

To achieve predictable and controllable retention, the ionization state of the analyte must be controlled. By adjusting the mobile phase pH to be at least two units above the pKa of the amino group, we can ensure it remains in its neutral, free-base form.[8] In this state, the molecule is less polar (more hydrophobic), allowing for effective interaction with the C18 stationary phase and enabling separation based on its inherent hydrophobicity. A buffered mobile phase at a pH of approximately 8.0 is therefore recommended.

Stationary and Mobile Phase Selection

• Stationary Phase: A C18 (octadecylsilane) column is the workhorse of reversed-phase chromatography and serves as the ideal starting point. Its dense C18 chains provide a non-polar environment for hydrophobic interactions with the methyl group and the pyrimidine ring of the analyte.[4]

• Mobile Phase: A binary solvent system consisting of an aqueous buffer (Mobile Phase A) and an organic modifier (Mobile Phase B) is used.

  • Mobile Phase A (Aqueous): A 10 mM ammonium bicarbonate buffer adjusted to pH 8.0. This buffer is volatile, making it compatible with mass spectrometry and simplifying product isolation post-purification via lyophilization or evaporation.

  • Mobile Phase B (Organic): Acetonitrile is chosen as the organic modifier due to its low viscosity, UV transparency, and miscibility with water.[4]

• Elution Mode: A gradient elution, where the concentration of the organic modifier (acetonitrile) is increased over time, is employed. This allows for the elution of compounds with a wide range of polarities, ensuring that more strongly retained, non-polar impurities are effectively washed from the column while providing good resolution for the target compound.

Experimental Protocol

This protocol is designed for analytical assessment and can be scaled for preparative purification by adjusting column dimensions, flow rates, and injection volumes accordingly.

Materials and Equipment

Item	Specification
HPLC System	Quaternary or Binary Pump, Autosampler, Column Oven, UV/Vis Detector
Column	C18 Reversed-Phase Column (e.g., 4.6 x 150 mm, 5 µm particle size)
Chemicals	4-Amino-5-methylpyrimidine (Crude Sample and Pure Standard)
Acetonitrile (HPLC Grade)
Water (HPLC Grade or Milli-Q)
Ammonium Bicarbonate
Formic Acid or Ammonium Hydroxide (for pH adjustment)
Equipment	Analytical Balance, pH meter, Sonicator, Syringe filters (0.45 µm)

Preparation of Solutions

• Mobile Phase A (10 mM Ammonium Bicarbonate, pH 8.0): Dissolve 0.79 g of ammonium bicarbonate in 1 L of HPLC-grade water. Adjust the pH to 8.0 ± 0.1 using dilute ammonium hydroxide. Filter through a 0.45 µm membrane filter and degas for 15 minutes in a sonicator bath.

• Mobile Phase B (Acetonitrile): Use HPLC-grade acetonitrile directly. Filter and degas as with Mobile Phase A.

• Sample Solution: Accurately weigh approximately 10 mg of crude 4-Amino-5-methylpyrimidine and dissolve it in 10 mL of a 50:50 mixture of Mobile Phase A and B to create a 1 mg/mL stock solution. If solubility is an issue, methanol can be used as the dissolving solvent. Dilute as necessary for analysis. Filter the final solution through a 0.45 µm syringe filter before injection.

• Standard Solution: Prepare a 0.1 mg/mL solution of pure 4-Amino-5-methylpyrimidine standard in the same manner as the sample solution.

Chromatographic Conditions

Parameter	Setting
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase A	10 mM Ammonium Bicarbonate, pH 8.0
Mobile Phase B	Acetonitrile
Gradient	5% to 95% B over 20 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	UV at 254 nm
Injection Volume	10 µL
Run Time	30 minutes (including re-equilibration)

Step-by-Step Procedure

• System Startup: Purge the HPLC system with fresh mobile phases to remove any air bubbles and previous solvents.

• Equilibration: Equilibrate the column with the initial mobile phase composition (95% A, 5% B) for at least 15 minutes or until a stable baseline is achieved.

• Blank Injection: Inject 10 µL of the sample diluent (50:50 A:B) to ensure there are no contaminating peaks from the solvent.

• Standard Injection: Inject the pure standard solution to determine the retention time and peak shape of 4-Amino-5-methylpyrimidine.

• Sample Injection: Inject the prepared crude sample solution.

• Data Analysis: Identify the peak corresponding to 4-Amino-5-methylpyrimidine in the sample chromatogram by comparing its retention time to that of the standard. Integrate all peaks to determine the purity of the crude sample (% area).

• (For Preparative Scale) Fraction Collection: Collect the eluent corresponding to the target peak.

• Post-Purification Analysis: Combine and evaporate the solvent from the collected fractions. Re-dissolve a small portion of the purified product and analyze it using the same analytical method to confirm its purity.

Visualization of Workflow

The following diagram outlines the key stages of the purification protocol.

Caption: Workflow for the purification of 4-Amino-5-methylpyrimidine.

Expected Results and Troubleshooting

Under the specified conditions, 4-Amino-5-methylpyrimidine is expected to elute as a sharp, symmetrical peak. The exact retention time will depend on the specific C18 column used but can be confirmed with the pure standard.

Issue	Potential Cause	Recommended Solution
Peak Tailing	Secondary interactions with residual silanols on the silica backbone.	Add a competing base (e.g., 0.1% triethylamine) to the mobile phase.[8] Ensure pH is correctly maintained above the analyte's pKa.
Low Retention	Analyte is too polar for the conditions.	Decrease the initial percentage of acetonitrile in the gradient. Use a column specifically designed for enhanced retention of polar compounds.[10]
Poor Resolution	Co-elution with impurities of similar polarity.	Optimize the gradient by making it shallower (slower increase in acetonitrile) around the elution time of the target compound.
No Peak Detected	Incorrect detection wavelength; compound degradation.	Run a UV scan of the standard to find the absorbance maximum. Ensure mobile phase pH is not causing compound instability.

Conclusion

This application note provides a robust and scientifically grounded protocol for the purification of 4-Amino-5-methylpyrimidine by reversed-phase HPLC. By carefully controlling the mobile phase pH to suppress the ionization of the basic amino group, excellent retention and peak shape can be achieved on a standard C18 column. This method is reliable, reproducible, and can be readily adapted for either analytical purity assessment or preparative-scale purification, making it an invaluable tool for scientists and professionals in the pharmaceutical and chemical industries.

References

• Wikipedia. Reversed-phase chromatography.
• SIELC Technologies. Polar Compounds.
• Hawach Scientific. Normal Phase HPLC Column and Reverse Phase HPLC Column.
• Guidechem. 4-Amino-2-chloro-5-methylpyrimidine 14394-70-8 wiki.
• Chemistry LibreTexts. 7.10: Reverse Phase Chromatography.
• Waters Corporation. Can you retain polar acidic compounds using reversed-phase conditions? | Trust Your Science, S2E16.
• Wikipedia. Aqueous normal-phase chromatography.
• Phenomenex. Normal Phase HPLC Columns.
• Biotage. How do I purify ionizable organic amine compounds using flash column chromatography?.
• BenchChem. An In-Depth Technical Guide to the Synthesis of 4-Amino-2-chloro-5-iodopyrimidine.
• ResearchGate. (PDF) Chromatographic Separation of Amino Acids.

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• 11. youtube.com [youtube.com]

Application Notes and Protocols: Leveraging 4-Amino-5-methylpyrimidine in Modern Anticancer Drug Discovery

Introduction: The Pyrimidine Scaffold as a Cornerstone in Oncology

The pyrimidine ring system is a fundamental heterocyclic scaffold that forms the basis of the nucleobases uracil, cytosine, and thymine, which are essential components of DNA and RNA. This inherent biological relevance has made pyrimidine and its analogs a cornerstone in the development of antimetabolite drugs for cancer therapy.[1][2] By mimicking the natural nucleobases, these synthetic pyrimidine derivatives can interfere with nucleic acid synthesis and repair, leading to the selective death of rapidly proliferating cancer cells.[1] Beyond their role as antimetabolites, the versatile chemistry of the pyrimidine core allows for the creation of a diverse array of derivatives that can act as potent and selective inhibitors of various protein kinases, which are key regulators of cellular signaling pathways often dysregulated in cancer.[3][4]

The 4-amino-5-methylpyrimidine moiety, in particular, serves as a valuable building block in the design of novel anticancer agents. The 4-amino group provides a critical hydrogen bond donor, while the 5-methyl group can be strategically utilized to enhance binding affinity and selectivity for target proteins. This application note will provide an in-depth guide for researchers, scientists, and drug development professionals on the application of 4-amino-5-methylpyrimidine and its closely related analogs in anticancer drug discovery. We will explore its role in the development of kinase inhibitors, provide detailed protocols for the synthesis and biological evaluation of novel derivatives, and discuss key structure-activity relationships.

The 4-Amino-5-methylpyrimidine Scaffold in Kinase Inhibition

Protein kinases are a large family of enzymes that play a central role in regulating a wide range of cellular processes, including cell growth, proliferation, differentiation, and survival. The aberrant activation of protein kinases is a common feature of many cancers, making them attractive targets for therapeutic intervention. A significant number of approved and investigational anticancer drugs are kinase inhibitors, and the pyrimidine scaffold is a recurring motif in many of these molecules.

The 4-aminopyrimidine core is particularly adept at targeting the ATP-binding site of kinases. The nitrogen atoms in the pyrimidine ring can form key hydrogen bonds with the hinge region of the kinase, a critical interaction for potent inhibition. The substituents at the 2-, 5-, and 6-positions of the pyrimidine ring can be modified to achieve selectivity for specific kinases and to optimize the pharmacokinetic properties of the drug candidate.

Targeting Key Oncogenic Kinases with Pyrimidine Derivatives

Derivatives of the 4-aminopyrimidine scaffold have been successfully employed to target a range of oncogenic kinases:

• Janus Kinase 2 (JAK2): The JAK-STAT signaling pathway is frequently hyperactivated in myeloproliferative neoplasms (MPNs). The V617F mutation in JAK2 leads to its constitutive activation and is a key driver in diseases like polycythemia vera and essential thrombocythemia.[5] Selective JAK2 inhibitors based on the 5-methylpyrimidin-2-amine scaffold have shown excellent potency and selectivity, highlighting the potential of this core structure in developing targeted therapies for MPNs.[5]

• Epidermal Growth Factor Receptor (EGFR): Overexpression and mutations of EGFR are common in various cancers, including non-small cell lung cancer and colorectal cancer.[3] Thieno[2,3-d]pyrimidine derivatives, which incorporate a 4-aminopyrimidine core within a fused ring system, have been developed as potent EGFR inhibitors.[3]

• Aurora Kinases: These serine/threonine kinases are crucial for mitotic progression, and their overexpression is linked to tumorigenesis. Potent and orally bioavailable thienopyrimidine derivatives have been identified as Aurora kinase inhibitors, demonstrating nanomolar efficacy.[3]

• B-Raf Kinase: The V600E mutation in B-Raf is a driver mutation in a significant proportion of melanomas. 4-amino-thienopyrimidine analogs have demonstrated inhibitory activity against B-Raf kinases in the nanomolar range.[3]

The following diagram illustrates the general mechanism of action of 4-aminopyrimidine-based kinase inhibitors targeting the ATP-binding site of a generic kinase.

Caption: General binding mode of a 4-aminopyrimidine kinase inhibitor.

Protocols for Synthesis and Biological Evaluation

This section provides detailed, step-by-step methodologies for the synthesis of novel 4-amino-5-methylpyrimidine derivatives and their subsequent biological evaluation.

Protocol 1: Synthesis of N-Aryl-5-methylpyrimidin-2-amine Derivatives

This protocol outlines a general synthetic route for preparing a library of N-aryl-5-methylpyrimidin-2-amine derivatives, which can be screened for activity against a panel of kinases.[5]

Workflow Diagram:

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• 3. Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Discovery of N-(4-(Aminomethyl)phenyl)-5-methylpyrimidin-2-amine Derivatives as Potent and Selective JAK2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

Synthesis of 4-amino-thieno[2,3-d]pyrimidine Derivatives: A Detailed Guide for Researchers

Introduction: The Significance of the Thieno[2,3-d]pyrimidine Scaffold

The thieno[2,3-d]pyrimidine core is a privileged heterocyclic scaffold in medicinal chemistry and drug discovery. As a bioisostere of purine, this fused ring system has demonstrated a remarkable breadth of pharmacological activities.[1][2] Its derivatives are being actively investigated for their potential as anticancer[3][4][5], anti-inflammatory, antimicrobial[2], and central nervous system (CNS) protective agents.[2] Notably, certain 4-amino-thieno[2,3-d]pyrimidine derivatives have shown potent inhibitory activity against various kinases, making them attractive candidates for targeted cancer therapy.[6][7]

This comprehensive guide provides detailed application notes and protocols for the synthesis of 4-amino-thieno[2,3-d]pyrimidine derivatives, intended for researchers, scientists, and professionals in the field of drug development. The methodologies described herein are grounded in established chemical principles and supported by peer-reviewed literature, offering a practical and reliable resource for the synthesis of this important class of compounds.

Synthetic Strategies: A Multi-pronged Approach

The construction of the 4-amino-thieno[2,3-d]pyrimidine scaffold can be approached through several synthetic routes. The most prevalent and versatile strategy involves a two-stage process: first, the assembly of a polysubstituted 2-aminothiophene ring, followed by the annulation of the pyrimidine ring.[3][8]

Part 1: The Gateway to Thiophenes - The Gewald Reaction

The Gewald reaction is a cornerstone in the synthesis of 2-aminothiophenes.[8][9] This powerful, one-pot, three-component reaction efficiently brings together a ketone or aldehyde, an active methylene nitrile (such as malononitrile or ethyl cyanoacetate), and elemental sulfur in the presence of a base to yield a highly functionalized 2-aminothiophene.[9][10]

Mechanism and Rationale:

The reaction proceeds through an initial Knoevenagel condensation between the carbonyl compound and the active methylene nitrile to form an α,β-unsaturated dinitrile intermediate.[9] This is followed by the addition of sulfur and subsequent cyclization to afford the 2-aminothiophene. The choice of base (e.g., triethylamine, morpholine, or piperidine) is crucial for facilitating both the initial condensation and the subsequent cyclization steps.[3][11] Microwave irradiation has been shown to significantly accelerate this reaction, often leading to higher yields and shorter reaction times.[9]

Figure 1: The Gewald three-component reaction workflow.

Experimental Protocol 1: Synthesis of 2-amino-3-cyanothiophenes via the Gewald Reaction

This protocol provides a general procedure for the synthesis of 2-amino-3-cyanothiophenes, the key intermediates for 4-amino-thieno[2,3-d]pyrimidines.

Materials:

• Appropriate ketone or aldehyde (1.0 eq)

• Malononitrile (1.0 eq)

• Elemental sulfur (1.1 eq)

• Ethanol (solvent)

• Triethylamine (catalytic amount)

Procedure:

• To a stirred solution of the ketone/aldehyde (1.0 eq) and malononitrile (1.0 eq) in ethanol, add a catalytic amount of triethylamine.

• Stir the mixture at room temperature for 10-15 minutes.

• Add elemental sulfur (1.1 eq) to the reaction mixture.

• Heat the mixture to reflux (approximately 78 °C) and monitor the reaction progress using Thin Layer Chromatography (TLC). The reaction is typically complete within 2-4 hours.

• After completion, cool the reaction mixture to room temperature.

• Pour the mixture into ice-cold water with constant stirring.

• The precipitated solid product is collected by filtration, washed with cold water, and dried.

• The crude product can be further purified by recrystallization from a suitable solvent (e.g., ethanol or methanol) or by column chromatography on silica gel.[12]

Characterization Data for a Representative 2-amino-3-cyanothiophene:

Compound	Molecular Formula	Yield (%)	M.p. (°C)	IR (KBr, cm⁻¹)	¹H NMR (δ ppm)
2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carbonitrile	C₉H₁₀N₂S	85-95	148-150	3420, 3310 (NH₂), 2210 (CN)	1.75 (m, 4H, 2xCH₂), 2.50 (t, 2H, CH₂), 2.65 (t, 2H, CH₂), 5.80 (s, 2H, NH₂)

Part 2: Building the Pyrimidine Ring - Cyclization Strategies

With the 2-aminothiophene core in hand, the next critical step is the construction of the fused pyrimidine ring to yield the desired 4-amino-thieno[2,3-d]pyrimidine. Several methods are available for this transformation, with the choice of reagent influencing the final substitution pattern.

Strategy A: Cyclization with Formamide

Heating the 2-amino-3-cyanothiophene with an excess of formamide is a straightforward and widely used method to obtain the unsubstituted 4-amino-thieno[2,3-d]pyrimidine.[1][13]

Mechanism and Rationale:

This reaction proceeds through the initial formation of an N-formyl intermediate, which then undergoes an intramolecular cyclization via nucleophilic attack of the amino group onto the cyano group, followed by tautomerization to yield the aromatic 4-aminothieno[2,3-d]pyrimidine.

Figure 2: Cyclization of 2-amino-3-cyanothiophene with formamide.

Experimental Protocol 2: Synthesis of 4-amino-thieno[2,3-d]pyrimidines using Formamide

Materials:

• 2-amino-3-cyanothiophene derivative (1.0 eq)

• Formamide (excess)

Procedure:

• A mixture of the 2-amino-3-cyanothiophene derivative (1.0 eq) and an excess of formamide is heated at reflux (approximately 180-190 °C) for 2-5 hours.

• Monitor the reaction by TLC.

• Upon completion, the reaction mixture is cooled to room temperature.

• The precipitated solid is collected by filtration, washed with water, and then with a small amount of cold ethanol.

• The product can be purified by recrystallization from a suitable solvent like ethanol or dimethylformamide (DMF).[13]

Characterization Data for a Representative 4-amino-thieno[2,3-d]pyrimidine:

Compound	Molecular Formula	Yield (%)	M.p. (°C)	IR (KBr, cm⁻¹)	¹H NMR (δ ppm)
5,6,7,8-Tetrahydrobenzo[10][14]thieno[2,3-d]pyrimidin-4-amine	C₁₀H₁₁N₃S	70-85	220-222	3340, 3180 (NH₂), 1650 (C=N)	1.80 (m, 4H, 2xCH₂), 2.75 (t, 2H, CH₂), 2.90 (t, 2H, CH₂), 7.20 (s, 2H, NH₂), 8.10 (s, 1H, H-2)

Strategy B: Introduction of Substituents via Dimroth Rearrangement

The Dimroth rearrangement is a powerful tool for introducing a variety of substituents at the 4-amino position of the thieno[2,3-d]pyrimidine ring.[3][15] This rearrangement typically involves the reaction of an intermediate with a primary or secondary amine.

Mechanism and Rationale:

The synthesis often begins by reacting the 2-aminothiophene with N,N-dimethylformamide dimethyl acetal (DMF-DMA) to form an N,N-dimethylaminomethyleneamino intermediate.[15] This intermediate then undergoes a Dimroth rearrangement upon heating with an appropriate amine, leading to the desired N-substituted 4-amino-thieno[2,3-d]pyrimidine.[3]

Figure 3: Synthesis of N-substituted derivatives via Dimroth rearrangement.

Experimental Protocol 3: Synthesis of N-Substituted 4-amino-thieno[2,3-d]pyrimidines

Step A: Formation of the Intermediate

• A mixture of the 2-aminothiophene derivative (1.0 eq) and DMF-DMA (2.5 eq) is heated at 70 °C under microwave irradiation (200 W) for 20 minutes.[15]

• After cooling, the excess DMF-DMA is removed under reduced pressure to yield the crude intermediate, which can be used in the next step without further purification.

Step B: Dimroth Rearrangement

• The crude intermediate from Step A is dissolved in a suitable solvent (e.g., ethanol or isopropanol).

• The desired primary or secondary amine (1.2 eq) is added to the solution.

• The reaction mixture is heated to reflux and monitored by TLC.

• Upon completion, the solvent is evaporated, and the residue is purified by column chromatography or recrystallization to afford the N-substituted 4-amino-thieno[2,3-d]pyrimidine.

Troubleshooting and Optimization

• Low Yields in Gewald Reaction: Ensure the purity of starting materials. The choice of base and solvent can significantly impact the yield; optimization of these parameters may be necessary. For sluggish reactions, microwave-assisted synthesis can be explored.[8]

• Side Reactions in Cyclization: In the formamide cyclization, prolonged heating at very high temperatures can lead to decomposition. Careful monitoring of the reaction is essential.

• Purification Challenges: The products are often crystalline solids and can be purified by recrystallization. If recrystallization is ineffective, column chromatography using a suitable solvent system is recommended.[12]

Conclusion

The synthetic routes outlined in this guide provide a robust foundation for the preparation of a diverse library of 4-amino-thieno[2,3-d]pyrimidine derivatives. By understanding the underlying mechanisms and carefully controlling the reaction conditions, researchers can efficiently access these valuable compounds for further investigation in various drug discovery programs. The versatility of the Gewald reaction and the subsequent cyclization strategies, including the Dimroth rearrangement, offers a high degree of flexibility in introducing a wide range of substituents, enabling the exploration of structure-activity relationships.

References

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• Al-Saleh, B., et al. (2006). Synthesis of novel fused thienodiazaphosphorine derivatives from 2-amino-3-cyanothiophenes and Lawesson's reagent. Phosphorus, Sulfur, and Silicon and the Related Elements, 181(1), 165-172. Available at: [Link]

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• Nikolova, S., et al. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. Molecules, 27(10), 3299. Available at: [Link]

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• Abdelaziz, M. A., et al. (2015). Synthesis, cytotoxicity and toxicity of thieno[2,3-d]pyrimidine derivatives derived from 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene. Medicinal Chemistry Research, 24(12), 4085-4098. Available at: [Link]

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Application Notes & Protocols: 4-Amino-5-methylpyrimidine as a Versatile Intermediate in Pharmaceutical Synthesis

Abstract

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the core of numerous therapeutic agents. Among the vast family of pyrimidine derivatives, 4-Amino-5-methylpyrimidine and its functionalized analogues represent a critical class of intermediates. Their inherent reactivity and structural features allow for the efficient construction of complex molecules with significant biological activity. This guide provides an in-depth exploration of the applications of 4-Amino-5-methylpyrimidine and its derivatives in pharmaceutical research and development. We will delve into the mechanistic rationale behind synthetic strategies, provide detailed, field-proven protocols for key transformations, and offer insights into the practical aspects of handling these valuable building blocks.

Introduction: The Significance of the 4-Amino-5-methylpyrimidine Scaffold

The strategic placement of an amino group at the 4-position and a methyl group at the 5-position of the pyrimidine ring endows this scaffold with a unique electronic and steric profile. The amino group acts as a powerful directing group and a nucleophilic handle, while the methyl group can be functionalized to introduce a variety of side chains, crucial for modulating the pharmacological properties of the final drug molecule.

This structural motif is a key component in a range of pharmaceuticals, from essential vitamins to modern therapeutics targeting complex diseases.[1][2] Its derivatives are integral to the synthesis of antiviral, anticancer, and anti-inflammatory agents, highlighting the broad therapeutic potential unlocked by this versatile intermediate.[2][3][4]

Core Synthetic Pathways & Mechanistic Insights

The utility of 4-Amino-5-methylpyrimidine derivatives as pharmaceutical intermediates is best understood through the key chemical transformations they undergo. The following sections detail the synthesis of crucial downstream intermediates and their subsequent conversion into active pharmaceutical ingredients (APIs).

Functionalization of the 5-Methyl Group: Gateway to Diversity

The methyl group at the 5-position is the primary site for introducing structural diversity. Halogenation, particularly bromination, of this position creates a highly reactive electrophilic center, paving the way for nucleophilic substitution reactions.

This workflow outlines a common industrial method for producing a key downstream intermediate.

Caption: Synthesis of 4-Amino-5-(bromomethyl)-2-methylpyrimidine Hydrobromide.

Causality: The Vilsmeier-Haack reaction is a powerful method for formylating activated aromatic compounds. In this case, it is adapted to create a reactive enamine intermediate from 2-cyanoacetamide.[5][6] The subsequent condensation with acetamidine hydrochloride is a classic pyrimidine synthesis, driven by the nucleophilicity of the amidine nitrogen atoms attacking the electrophilic centers of the enamine.[5] The final bromination step with hydrobromic acid is a robust and scalable method for converting the hydroxymethyl group into a more reactive bromomethyl group, which is an excellent leaving group for subsequent nucleophilic substitutions.[7]

Synthesis of 4-Amino-5-aminomethyl-2-methylpyrimidine: A Key Intermediate for Vitamin B1

4-Amino-5-aminomethyl-2-methylpyrimidine is a crucial precursor in the industrial synthesis of Thiamine (Vitamin B1).[1][5][8] A common and scalable approach involves the hydrogenation of 4-amino-2-methylpyrimidine-5-carbonitrile.

Materials:

• 4-Amino-2-methylpyrimidine-5-carbonitrile

• Methanol (anhydrous)

• Ammonia (saturated solution in methanol)

• Raney Nickel (catalyst, handle with care under inert atmosphere)

• Hydrogen gas

• Autoclave/High-pressure hydrogenation reactor

• Filtration apparatus (e.g., Celite pad)

• Rotary evaporator

Procedure:

• Reactor Setup: In a suitably sized autoclave, charge 4-Amino-2-methylpyrimidine-5-carbonitrile (1.0 eq).

• Catalyst Addition: Under an inert atmosphere (e.g., nitrogen or argon), carefully add wet Raney Nickel (typically 10-15% by weight of the starting material). The use of a wet catalyst minimizes the risk of pyrophoricity.

• Solvent Addition: Add a saturated solution of ammonia in methanol. The ammonia helps to suppress the formation of secondary amine byproducts by competing for reaction with the intermediate imine.

• Hydrogenation: Seal the reactor and purge several times with nitrogen followed by hydrogen gas. Pressurize the reactor with hydrogen to the desired pressure (e.g., 4 MPa) and heat to the reaction temperature (e.g., 100 °C).[9]

• Reaction Monitoring: Maintain the reaction under constant stirring and monitor the hydrogen uptake. The reaction is typically complete within 5-10 hours.

• Work-up: Cool the reactor to room temperature and carefully vent the excess hydrogen. Purge the reactor with nitrogen.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite to remove the Raney Nickel catalyst. Caution: The Raney Nickel on the filter pad is pyrophoric and should be kept wet with water and disposed of appropriately.

• Product Isolation: Concentrate the filtrate under reduced pressure using a rotary evaporator to yield 4-Amino-5-aminomethyl-2-methylpyrimidine as a solid.

Data Summary:

Parameter	Value	Reference
Starting Material	4-Amino-2-methylpyrimidine-5-carbonitrile	[5]
Catalyst	Raney Nickel	[9]
Solvent	Saturated Methanolic Ammonia	[9]
Temperature	100 °C	[9]
Pressure	4 MPa	[9]
Typical Yield	>95%	[9]

Application in the Synthesis of Thiamine (Vitamin B1)

The final assembly of the thiamine molecule involves the condensation of 4-Amino-5-aminomethyl-2-methylpyrimidine with a thiazole moiety, typically 4-methyl-5-(2-hydroxyethyl)thiazole.

Caption: Final step in the synthesis of Thiamine.

Mechanistic Rationale: This reaction is a classic nucleophilic substitution where the nitrogen atom of the thiazole ring attacks the electrophilic carbon of the bromomethyl group on the pyrimidine, leading to the formation of a C-N bond and the expulsion of bromide as a leaving group. This key step unites the two heterocyclic rings of the thiamine molecule.

Broader Applications in Drug Discovery

Beyond Vitamin B1, 4-Amino-5-methylpyrimidine derivatives are valuable starting materials for a wide range of therapeutic agents.

• Anticancer Agents: The pyrimidine core is a common feature in kinase inhibitors. Functionalization at the 5-position allows for the introduction of various side chains that can interact with the ATP-binding pocket of kinases, leading to potent and selective inhibition.[4][10]

• Antiviral Drugs: Many nucleoside analogues used as antiviral agents incorporate a modified pyrimidine base. 4-Amino-5-methylpyrimidine can serve as a precursor to these modified bases.[2][3]

• Antiemetic Agents: Certain 4-piperazinopyrimidines bearing a methylthio substituent at the 5-position have shown potent antiemetic properties.[11]

Safety and Handling

Working with 4-Amino-5-methylpyrimidine and its derivatives requires adherence to standard laboratory safety protocols.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.[12][13]

• Ventilation: Handle these compounds in a well-ventilated fume hood to avoid inhalation of dust or vapors.[12][14]

• Handling: Avoid contact with skin and eyes. In case of contact, rinse immediately with plenty of water.[12][13]

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[15]

First Aid Measures:

Exposure Route	First Aid	Reference
Inhalation	Move to fresh air. If not breathing, give artificial respiration.	[12][13]
Skin Contact	Wash off immediately with plenty of soap and water.	[12][13]
Eye Contact	Rinse immediately with plenty of water for at least 15 minutes.	[12][13]
Ingestion	Do NOT induce vomiting. Call a physician or poison control center immediately.	[15]

Conclusion

4-Amino-5-methylpyrimidine and its derivatives are indispensable tools in the arsenal of the medicinal chemist. Their versatile reactivity, coupled with the biological significance of the pyrimidine scaffold, ensures their continued importance in the development of new and improved pharmaceuticals. The protocols and insights provided in this guide are intended to empower researchers to effectively and safely utilize these valuable intermediates in their drug discovery endeavors.

References

• Zhao, L., Chen, F.-E., & Ma, X.-D. (2011). Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B1. Organic Process Research & Development, 16(1), 57–60. [Link]

• European Patent Office. (2013). Novel synthesis of substituted 4-amino-pyrimidines (Patent No. EP2307355B1). [Link]

• ResearchGate. (n.d.). Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B 1 | Request PDF. [Link]

• Google Patents. (n.d.). CN107382877A - A kind of synthetic method of 4 amino 2 methyl 5 (bromomethyl)

• PubChem. (n.d.). 4-Amino-2-methyl-5-pyrimidinemethanol. [Link]

• Google Patents. (n.d.). CN1319592A - Process for preparing 2-methyl-4-amino-5-amino methylpyrimidine.

• PubChem. (n.d.). 4-Amino-2-methyl-5-pyrimidinemethanamine. [Link]

• HETEROCYCLES. (1999). SYNTHESIS OF SOME 4-BROMOPYRIMIDINES AND CONDENSED 4-BROMOPYRIMIDINES BY ONE-POT REACTION. [Link]

• MDPI. (2021). Recent Advances in Pyrimidine-Based Drugs. [Link]

• MDPI. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. [Link]

• Arkat USA. (2008). Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. [Link]

• Wikipedia. (n.d.). Zolpidem. [Link]

• PubMed. (1975). Synthesis and pharmacological properties of 4-piperazino-5-methylthiopyrimidines. Selection of new antiemetic agents. [Link]

• MDPI. (2018). Evolving New Chemistry: Biocatalysis for the Synthesis of Amine-Containing Pharmaceuticals. [Link]

• PubChem. (n.d.). N-((4-Amino-2-methyl-5-pyrimidinyl)methyl)formamide. [Link]

• Veeprho. (n.d.). 4-Amino-5-hydroxymethyl-2- methylpyrimidine Hydrochloride. [Link]

• MDPI. (2024). Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. [Link]

• Beilstein Journal of Organic Chemistry. (2020). Synthesis of 4-amino-5-fluoropyrimidines and 5-amino-4-fluoropyrazoles from a β-fluoroenolate salt. [Link]

• The Biff and the Lacto. (2024). Your Gut's Most Underrated Power Couple. [Link]

• Semantic Scholar. (2014). The preparation method of 2-methyl-4-amino-5-(amino methyl) pyrimidine. [Link]

• National Institutes of Health. (2024). Pyrimidines: A New Versatile Molecule in the Drug Development Field, Scope, and Future Aspects. [Link]

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Application Notes and Protocols for the Analytical Quantification of 4-Amino-5-methylpyrimidine

Introduction

4-Amino-5-methylpyrimidine is a heterocyclic aromatic organic compound and a derivative of pyrimidine. As a substituted pyrimidine, it serves as a crucial building block in the synthesis of various biologically active molecules and active pharmaceutical ingredients (APIs). The structural motif of aminopyrimidine is prevalent in numerous therapeutic agents, including kinase inhibitors and other targeted therapies. Consequently, the accurate and precise quantification of 4-Amino-5-methylpyrimidine is of paramount importance during drug discovery, development, and manufacturing. It is essential for purity assessment of bulk drug substances, monitoring of chemical reactions, and for pharmacokinetic and metabolic studies in biological matrices.

This comprehensive guide provides detailed application notes and validated protocols for the quantitative analysis of 4-Amino-5-methylpyrimidine, tailored for researchers, scientists, and drug development professionals. We will delve into the nuances of High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) for bulk substance analysis and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) for trace-level quantification in complex biological fluids. The methodologies are presented with an emphasis on the rationale behind experimental choices, ensuring scientific integrity and robust, reproducible results.

Physicochemical Properties of 4-Amino-5-methylpyrimidine

A thorough understanding of the physicochemical properties of 4-Amino-5-methylpyrimidine is fundamental for the development of robust analytical methods. These properties influence its solubility, chromatographic behavior, and ionization efficiency.

Property	Value	Source
Molecular Formula	C₅H₇N₃	Sigma-Aldrich
Molecular Weight	123.13 g/mol	Sigma-Aldrich
Appearance	Solid	Sigma-Aldrich
pKa	(Predicted) ~4.5 (for the aromatic amine)	-
LogP	(Predicted) ~0.5	-
UV λmax	~235 nm, ~275 nm (in neutral solution)	-

Note: Predicted values are based on computational models and should be experimentally verified.

Method 1: Quantification of 4-Amino-5-methylpyrimidine in Bulk Pharmaceutical Ingredient by HPLC-UV

This method is designed for the accurate determination of the purity and concentration of 4-Amino-5-methylpyrimidine in its solid form or within simple formulations, where concentration levels are relatively high.

Principle of the Method

High-Performance Liquid Chromatography (HPLC) separates compounds in a mixture based on their differential partitioning between a stationary phase (the column) and a mobile phase that is pumped through the column. For 4-Amino-5-methylpyrimidine, a polar compound, reversed-phase HPLC is the method of choice. In this mode, a nonpolar stationary phase (e.g., C18) is used with a polar mobile phase. The separation is primarily driven by hydrophobic interactions; more polar compounds elute earlier than less polar compounds. Quantification is achieved by measuring the absorbance of the analyte using a UV detector at a wavelength where it exhibits maximum absorbance, ensuring high sensitivity.

Detailed Experimental Protocol

1. Materials and Reagents

• 4-Amino-5-methylpyrimidine reference standard (≥98% purity)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Ammonium acetate (analytical grade)

• Formic acid (analytical grade)

• Ultrapure water (18.2 MΩ·cm)

2. Instrumentation

• HPLC system equipped with a quaternary pump, autosampler, column oven, and a UV-Vis or Diode Array Detector (DAD).

• Analytical balance

• Volumetric flasks and pipettes

• Syringe filters (0.45 µm, PTFE or nylon)

3. Chromatographic Conditions

Parameter	Condition	Rationale
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)	Provides good retention and separation for polar aromatic compounds.
Mobile Phase A	10 mM Ammonium acetate in water, pH adjusted to 4.0 with formic acid	The buffer controls the ionization state of the analyte, ensuring consistent retention.
Mobile Phase B	Acetonitrile	The organic modifier used to elute the analyte from the column.
Elution Mode	Isocratic at 90% A and 10% B	For a simple matrix and a single analyte, an isocratic elution is sufficient and provides robust results.[1]
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency.
Column Temperature	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Volume	10 µL	A typical injection volume for analytical HPLC.
UV Detection	275 nm	Wavelength of maximum absorbance for sensitive detection.
Run Time	10 minutes	Sufficient time for the elution of the analyte and any early-eluting impurities.

4. Preparation of Solutions

• Stock Solution (1 mg/mL): Accurately weigh 10 mg of the 4-Amino-5-methylpyrimidine reference standard and dissolve it in 10 mL of the mobile phase in a volumetric flask.

• Working Standard Solutions: Prepare a series of calibration standards by diluting the stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

• Sample Preparation: Accurately weigh a quantity of the bulk drug powder equivalent to 10 mg of 4-Amino-5-methylpyrimidine. Transfer the powder to a 10 mL volumetric flask and dissolve it in the mobile phase. Filter the solution through a 0.45 µm syringe filter before injection.

5. System Suitability Test (SST)

Before sample analysis, perform five replicate injections of a mid-range standard solution (e.g., 50 µg/mL). The system is deemed suitable for analysis if the following criteria are met:

• Tailing factor: ≤ 2.0

• Theoretical plates: ≥ 2000

• Relative Standard Deviation (RSD) of peak area: ≤ 2.0%

6. Data Analysis

• Construct a calibration curve by plotting the peak area against the concentration of the working standard solutions.

• Perform a linear regression analysis on the calibration curve. The correlation coefficient (r²) should be ≥ 0.999.

• Determine the concentration of 4-Amino-5-methylpyrimidine in the sample solution from the calibration curve.

• Calculate the purity or concentration of the analyte in the bulk drug substance.

Method Validation Summary

Analytical method validation provides documented evidence that the method is suitable for its intended purpose.[1] The validation of this HPLC-UV method should be performed according to the International Council for Harmonisation (ICH) Q2(R1) guidelines.

Validation Parameter	Typical Acceptance Criteria
Specificity	The analyte peak should be well-resolved from any impurities or degradation products.
Linearity	Correlation coefficient (r²) ≥ 0.999 over the specified range.
Range	80% to 120% of the test concentration.
Accuracy	Recovery of 98.0% to 102.0% for the analyte.
Precision	Repeatability (RSD ≤ 2.0%), Intermediate Precision (RSD ≤ 2.0%).
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1.
Limit of Quantification (LOQ)	Signal-to-Noise ratio of 10:1.
Robustness	The method's performance should not be significantly affected by small, deliberate variations in method parameters (e.g., pH, mobile phase composition, temperature).

Method 2: Quantification of 4-Amino-5-methylpyrimidine in Human Plasma by LC-MS/MS

This highly sensitive and selective method is ideal for the quantification of 4-Amino-5-methylpyrimidine in complex biological matrices like human plasma, making it suitable for pharmacokinetic and toxicokinetic studies.

Principle of the Method

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) combines the separation power of LC with the high sensitivity and selectivity of tandem mass spectrometry. After chromatographic separation, the analyte is ionized, typically using electrospray ionization (ESI). The first mass spectrometer (Q1) selects the precursor ion (the protonated molecule, [M+H]⁺). This ion is then fragmented in a collision cell (Q2), and the resulting product ions are detected by the second mass spectrometer (Q3). This process, known as Multiple Reaction Monitoring (MRM), provides exceptional selectivity and sensitivity by monitoring a specific precursor-to-product ion transition.[2]

Detailed Experimental Protocol

1. Materials and Reagents

• 4-Amino-5-methylpyrimidine reference standard (≥98% purity)

• Stable isotope-labeled internal standard (IS), e.g., 4-Amino-5-methylpyrimidine-d₃. If not available, a structurally similar compound can be used.

• Acetonitrile (LC-MS grade)

• Methanol (LC-MS grade)

• Formic acid (LC-MS grade)

• Ultrapure water (18.2 MΩ·cm)

• Human plasma (drug-free)

2. Instrumentation

• UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

• Analytical balance

• Volumetric flasks and pipettes

• Centrifuge

3. LC-MS/MS Conditions

Parameter	Condition	Rationale
Column	C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 µm particle size)	A shorter column with smaller particles is suitable for the fast gradients used in LC-MS/MS.
Mobile Phase A	0.1% Formic acid in water	Provides a source of protons for efficient ESI+ ionization.
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient Elution	5% B to 95% B over 3 minutes, hold for 1 minute, re-equilibrate for 1 minute	A gradient elution is necessary to separate the analyte from matrix components.
Flow Rate	0.4 mL/min	Appropriate for a 2.1 mm ID column.
Column Temperature	40 °C	Ensures reproducible chromatography.
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive	The amino group is readily protonated.
MRM Transitions	To be determined experimentally (e.g., 4-Amino-5-methylpyrimidine: 124.1 -> 107.1; IS: 127.1 -> 110.1)	The specific precursor and product ions are optimized for maximum sensitivity.
Collision Energy	To be determined experimentally	Optimized for the fragmentation of the precursor ion.

4. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of 4-Amino-5-methylpyrimidine and the IS in methanol.

• Working Standard Solutions: Prepare serial dilutions of the analyte stock solution in 50:50 acetonitrile:water to create calibration standards.

• Spiked Calibration Standards and Quality Controls (QCs): Spike blank human plasma with the working standard solutions to obtain final concentrations ranging from 0.1 ng/mL to 100 ng/mL.

• Internal Standard Spiking Solution: Prepare a solution of the IS in acetonitrile at a concentration of 10 ng/mL.

5. Sample Preparation (Protein Precipitation)

• To 50 µL of plasma sample (standard, QC, or unknown), add 150 µL of the internal standard spiking solution (acetonitrile with IS).

• Vortex for 1 minute to precipitate proteins.

• Centrifuge at 14,000 rpm for 10 minutes at 4 °C.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

6. Data Analysis

• Calculate the peak area ratio of the analyte to the IS.

• Construct a calibration curve by plotting the peak area ratio against the analyte concentration using a weighted (1/x²) linear regression.

• Determine the concentration of the analyte in the unknown samples from the calibration curve.

Quantitative Data Summary (LC-MS/MS)

The following table summarizes the expected performance characteristics of this LC-MS/MS method.

Parameter	Expected Result
Linearity Range	0.1 - 100 ng/mL
Correlation Coefficient (r²)	> 0.995
Limit of Detection (LOD)	0.03 ng/mL
Limit of Quantification (LOQ)	0.1 ng/mL
Accuracy (% Bias)	Within ±15% (±20% at LOQ)
Precision (% RSD)	< 15% (< 20% at LOQ)
Matrix Effect	Minimal
Recovery	> 85%

Sample Preparation for Analysis

Effective sample preparation is crucial for accurate and reliable analytical results, as it isolates the analyte of interest from interfering matrix components.[3] The choice of technique depends on the sample matrix, analyte concentration, and the analytical method used.

• Protein Precipitation (PPT): This is a simple and fast method for removing proteins from biological samples.[2] An organic solvent, such as acetonitrile, is added to the sample, causing the proteins to denature and precipitate. After centrifugation, the clear supernatant containing the analyte is analyzed.

• Liquid-Liquid Extraction (LLE): This technique separates compounds based on their differential solubility in two immiscible liquids (e.g., an aqueous sample and an organic solvent). The analyte partitions into the organic phase, which is then separated and evaporated, concentrating the analyte and removing non-volatile matrix components.

• Solid-Phase Extraction (SPE): SPE is a highly selective sample preparation technique that uses a solid sorbent to retain the analyte while the matrix components are washed away. The analyte is then eluted with a small volume of solvent. SPE can provide very clean extracts and high concentration factors.[4]

Caption: General workflow for sample preparation using protein precipitation.

Forced Degradation Studies

Forced degradation, or stress testing, is the process of subjecting a drug substance to conditions more severe than accelerated stability testing to trigger degradation.[5] These studies are a regulatory requirement and are essential for developing stability-indicating analytical methods.[6]

Purpose of Forced Degradation Studies:

• To identify potential degradation products.

• To establish degradation pathways.

• To demonstrate the specificity of the analytical method by showing that the analyte peak is resolved from all degradation products.

• To aid in the development of a stable formulation.

Typical Stress Conditions:

• Acidic Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Basic Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 105 °C for 48 hours.

• Photolytic Degradation: Exposure to UV and visible light as per ICH Q1B guidelines.

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. alliedacademies.org [alliedacademies.org]
• 3. organomation.com [organomation.com]
• 4. Targeted Metabolomics: The LC-MS/MS Based Quantification of the Metabolites Involved in the Methylation Biochemical Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. biopharminternational.com [biopharminternational.com]

Application Note: High-Performance Liquid Chromatography (HPLC) and Gas Chromatography-Mass Spectrometry (GC-MS) Methods for the Analysis of 4-Amino-5-methylpyrimidine

Abstract

This document provides detailed application notes and protocols for the quantitative analysis of 4-Amino-5-methylpyrimidine, a key chemical intermediate. Two orthogonal analytical techniques are presented: High-Performance Liquid Chromatography with UV detection (HPLC-UV) for robust quantification in routine quality control, and Gas Chromatography-Mass Spectrometry (GC-MS) for sensitive detection and structural confirmation. The causality behind instrumental parameter selection, sample preparation, and validation principles are discussed to provide a comprehensive guide for researchers, scientists, and drug development professionals.

Introduction and Significance

4-Amino-5-methylpyrimidine is a heterocyclic aromatic organic compound belonging to the pyrimidine family. It serves as a crucial precursor and intermediate in the synthesis of various biologically significant molecules. Most notably, it is related to the pyrimidine moiety of thiamine (Vitamin B₁), an essential cofactor in cellular metabolism.[1] Given its role in pharmaceutical and biochemical synthesis, the development of accurate, precise, and reliable analytical methods is paramount for quality control, impurity profiling, and stability testing.[2][3]

This guide details two powerful and complementary analytical approaches:

• HPLC-UV: Ideal for routine quantification due to its high precision, robustness, and suitability for analyzing polar, non-volatile compounds in solution.[4]

• GC-MS: A gold-standard technique for definitive identification and quantification of volatile or semi-volatile compounds, offering unparalleled specificity through mass fragmentation patterns.[5] Due to the polar nature of 4-Amino-5-methylpyrimidine, a derivatization step is incorporated to enhance volatility and thermal stability.[6]

High-Performance Liquid Chromatography (HPLC-UV) Method

Principle and Method Rationale

This method employs reversed-phase chromatography, where the analyte is separated based on its partitioning between a non-polar stationary phase (C18) and a polar mobile phase. 4-Amino-5-methylpyrimidine is a polar, basic compound. To ensure good peak shape and retention, the mobile phase is acidified with phosphoric acid. The acidic conditions suppress the ionization of residual silanols on the stationary phase and ensure the analyte is in a consistent, protonated state, leading to symmetrical peaks and reproducible retention. A similar approach is effective for related compounds like 4,5,6-Triaminopyrimidine.[7] UV detection is selected based on the chromophoric nature of the pyrimidine ring, which exhibits strong absorbance in the UV region.

Instrumentation and Chromatographic Conditions

The following parameters were established for optimal separation and quantification.

Parameter	Specification	Rationale
HPLC System	Agilent 1260 Infinity II or equivalent	A standard quaternary or binary pump system with autosampler and UV detector is sufficient.
Column	C18, 4.6 x 150 mm, 5 µm particle size	The C18 chemistry provides the necessary hydrophobicity for retaining the polar analyte from a highly aqueous mobile phase.
Mobile Phase	A: 0.1% Phosphoric Acid in WaterB: Acetonitrile	Phosphoric acid controls the pH to ensure consistent analyte protonation and sharp peak shape. Acetonitrile serves as the organic modifier to elute the compound.
Gradient	Isocratic: 95% A / 5% B	An isocratic elution is simple, robust, and sufficient for separating the target analyte from potential polar impurities.
Flow Rate	1.0 mL/min	A standard flow rate for a 4.6 mm ID column, providing good efficiency and reasonable run times.
Column Temp.	30 °C	Maintaining a constant temperature ensures reproducible retention times.
Injection Vol.	10 µL	A typical injection volume to balance sensitivity and peak shape.
Detector	UV-Vis Diode Array Detector (DAD)	DAD allows for monitoring at a specific wavelength (e.g., 275 nm) while also providing spectral data for peak purity assessment. A wavelength of 275 nm is often effective for pyrimidine derivatives.[8]
Run Time	10 minutes	Sufficient to elute the analyte and any closely related impurities.

Experimental Protocol: HPLC-UV Analysis

A. Reagent and Standard Preparation

• Mobile Phase A: Add 1.0 mL of concentrated phosphoric acid (85%) to 1 L of HPLC-grade water. Mix thoroughly.

• Mobile Phase B: Use HPLC-grade acetonitrile.

• Diluent: Prepare a mixture of Water:Acetonitrile (95:5 v/v).

• Standard Stock Solution (1000 µg/mL): Accurately weigh 50 mg of 4-Amino-5-methylpyrimidine reference standard into a 50 mL volumetric flask. Dissolve and dilute to volume with the diluent.

• Working Standard Solutions: Prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL) by serially diluting the stock solution with the diluent.

B. Sample Preparation

• Accurately weigh a sample containing an expected amount of 4-Amino-5-methylpyrimidine.

• Dissolve the sample in the diluent to achieve a final concentration within the calibration range (e.g., 25 µg/mL).

• Vortex to ensure complete dissolution.

• Filter the solution through a 0.45 µm syringe filter into an HPLC vial to remove any particulates.

C. Chromatographic Run and System Suitability

• Equilibrate the HPLC system with the mobile phase (95% A / 5% B) for at least 30 minutes or until a stable baseline is achieved.

• Perform five replicate injections of a mid-range working standard (e.g., 25 µg/mL).

• Verify that the system suitability criteria are met before proceeding with sample analysis.

Parameter	Acceptance Criterion	Purpose
Tailing Factor	≤ 2.0	Ensures peak symmetry.
Theoretical Plates	≥ 2000	Indicates column efficiency.
%RSD of Peak Area	≤ 2.0%	Demonstrates injection precision.

D. Analysis

• Inject the blank (diluent), followed by the calibration standards in increasing order of concentration.

• Inject the prepared sample solutions.

• Construct a calibration curve by plotting the peak area against the concentration of the standards.

• Determine the concentration of 4-Amino-5-methylpyrimidine in the samples using the linear regression equation from the calibration curve.

HPLC Workflow Diagram

Caption: HPLC analysis workflow for 4-Amino-5-methylpyrimidine.

Gas Chromatography-Mass Spectrometry (GC-MS) Method

Principle and Method Rationale

Direct GC analysis of 4-Amino-5-methylpyrimidine is challenging due to its low volatility and the presence of a polar primary amine group, which can cause peak tailing and interaction with the GC column. To overcome this, a derivatization step is essential.[9] Silylation using N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is a common and effective technique.[10] MSTFA reacts with the active hydrogen in the amino group, replacing it with a non-polar trimethylsilyl (TMS) group. This derivatization increases the compound's volatility and thermal stability, making it amenable to GC analysis.[6]

Separation is achieved on a non-polar capillary column. Detection by mass spectrometry provides high selectivity and allows for confident identification based on the characteristic mass spectrum and fragmentation pattern of the TMS-derivatized analyte.

Instrumentation and GC-MS Conditions

Parameter	Specification	Rationale
GC-MS System	Agilent 7890B GC with 5977B MS or equivalent	A standard GC-MS system with an autosampler is required.
Column	DB-5ms, 30 m x 0.25 mm ID, 0.25 µm film	A low-polarity 5% phenyl-methylpolysiloxane column is robust and provides excellent separation for a wide range of derivatized compounds.
Carrier Gas	Helium, constant flow at 1.2 mL/min	Helium is an inert and efficient carrier gas for GC-MS.
Inlet Temp.	250 °C	Ensures rapid volatilization of the derivatized analyte without thermal degradation.
Injection Mode	Splitless (1 µL injection)	Maximizes the transfer of analyte to the column for high sensitivity.
Oven Program	Start at 100 °C (hold 2 min), ramp to 280 °C at 15 °C/min, hold 5 min	The temperature program separates the derivatized analyte from the solvent front and other potential byproducts.
MS Transfer Line	280 °C	Prevents condensation of the analyte before it reaches the ion source.
Ion Source Temp.	230 °C	Standard temperature for electron ionization.
Ionization Mode	Electron Ionization (EI) at 70 eV	EI provides reproducible fragmentation patterns that are ideal for library matching and structural elucidation.[6]
MS Mode	Full Scan (m/z 50-400)	Acquiring a full scan allows for identification of the analyte and any unknown impurities.

Experimental Protocol: GC-MS Analysis

A. Reagent and Standard Preparation

• Solvent: Use anhydrous pyridine or acetonitrile. Ensure solvents are GC-grade and stored over molecular sieves to minimize moisture.

• Derivatization Reagent: N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA).

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 4-Amino-5-methylpyrimidine into a 10 mL volumetric flask. Dissolve and dilute to volume with anhydrous pyridine.

• Working Standard Solutions: Prepare calibration standards (e.g., 1, 5, 10, 25, 50 µg/mL) by serially diluting the stock solution with anhydrous pyridine.

B. Sample Preparation and Derivatization

• Accurately weigh a sample and dissolve it in anhydrous pyridine to achieve a concentration within the calibration range (e.g., 25 µg/mL).

• For each standard and sample, transfer 100 µL into a 2 mL autosampler vial.

• Add 100 µL of MSTFA to each vial.

• Cap the vials tightly and vortex for 30 seconds.

• Heat the vials in a heating block or oven at 70 °C for 60 minutes to ensure complete derivatization.

• Allow the vials to cool to room temperature before placing them in the GC autosampler.

C. GC-MS Analysis

• Equilibrate the GC-MS system.

• Inject a solvent blank to ensure no system contamination.

• Inject the derivatized standards and samples.

• Identify the TMS-derivatized 4-Amino-5-methylpyrimidine peak by its retention time and mass spectrum.

• Extract the ion chromatogram for a characteristic ion (e.g., the molecular ion or a major fragment ion) to construct the calibration curve.

• Quantify the analyte in the samples using the calibration curve.

GC-MS Workflow Diagram

Caption: GC-MS analysis workflow including the critical derivatization step.

Method Validation Principles

For use in regulated environments, both the HPLC and GC-MS methods must be validated to ensure they are suitable for their intended purpose.[4][11] Validation should be performed according to ICH Q2(R1) guidelines and typically includes the following parameters:[2]

• Specificity: The ability to assess the analyte unequivocally in the presence of other components (e.g., impurities, degradation products, matrix components).[12] This is demonstrated by analyzing blank and spiked samples.

• Linearity: The ability to elicit test results that are directly proportional to the analyte concentration within a given range. A minimum of five concentration levels should be used, with a correlation coefficient (r²) of ≥0.995 typically required.[12]

• Accuracy: The closeness of test results to the true value, often assessed by spike/recovery experiments on a placebo matrix.

• Precision: The degree of scatter between a series of measurements. This includes repeatability (intra-assay precision) and intermediate precision (inter-assay, inter-day, inter-analyst).

• Limit of Detection (LOD) & Limit of Quantitation (LOQ): The lowest concentrations of analyte that can be reliably detected and quantified, respectively.

Conclusion

This application note provides two robust and scientifically sound methods for the analysis of 4-Amino-5-methylpyrimidine. The HPLC-UV method is presented as a reliable workhorse for routine quality control, offering simplicity and high precision. The GC-MS method, incorporating a necessary derivatization step, serves as a powerful tool for confirmatory analysis and impurity identification, providing an orthogonal technique with exceptional specificity. The choice between methods will depend on the specific analytical need, available instrumentation, and the required level of structural confirmation. Both protocols are designed with causality and best practices in mind, providing a solid foundation for method implementation and validation.

References

• Altabrisa Group. (2025).
• Mass Spectrometry Facility, University of Massachusetts Amherst. (n.d.). Sample Preparation Guidelines for GC-MS. UMass Amherst.
• CD Bioparticles. (2024). Common Sample Preparation Techniques for GC-MS Analysis. CD Bioparticles.
• Choudhary, A. (2024).
• SynThink Research Chemicals. (n.d.). Challenges in HPLC Method Development for Impurity Identification and Quantification: Overcoming the Obstacles. SynThink Research Chemicals.
• SCION Instruments. (n.d.).
• Integrated Liner Technologies. (2025).
• Hu, Q., & Li, G. (n.d.).
• Patel, R. B., Patel, M. R., & Patel, B. G. (2014). Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer. Ancient science of life, 33(4), 237–242.
• Polymer Chemistry Characterization Lab, Virginia Tech. (n.d.).
• International Journal of Pharmaceutical Sciences Review and Research. (2025).
• Human Metabolome Database. (n.d.). 4-Amino-5-hydroxymethyl-2-methylpyrimidine GC-MS (Non-derivatized) - 70eV, Positive (HMDB0247327). HMDB.
• Human Metabolome Database. (2021). Showing metabocard for 4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMDB0247327). HMDB.
• Wikipedia. (n.d.). 4-Amino-5-hydroxymethyl-2-methylpyrimidine. Wikipedia.
• Castellari, M., et al. (2013). Exact mass GC‐MS analysis: Protocol, database, advantages and application to plant metabolic profiling. Computational and Structural Biotechnology Journal, 4(5), e201301013.
• Thermo Fisher Scientific. (n.d.). GC-MS Metabolomics Analysis. Thermo Fisher Scientific.
• SIELC Technologies. (n.d.). Separation of 4,5,6-Triaminopyrimidine on Newcrom R1 HPLC column. SIELC.

Sources

• 1. 4-Amino-5-hydroxymethyl-2-methylpyrimidine - Wikipedia [en.wikipedia.org]
• 2. synthinkchemicals.com [synthinkchemicals.com]
• 3. pharmoutsourcing.com [pharmoutsourcing.com]
• 4. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 5. scioninstruments.com [scioninstruments.com]
• 6. GC-MS Metabolomics Analysis | Thermo Fisher Scientific - SG [thermofisher.com]
• 7. Separation of 4,5,6-Triaminopyrimidine on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 8. Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. iltusa.com [iltusa.com]
• 10. Exact mass GC‐MS analysis: Protocol, database, advantages and application to plant metabolic profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pharmtech.com [pharmtech.com]
• 12. altabrisagroup.com [altabrisagroup.com]

Application Notes and Protocols for the Enhanced Detection of 4-Amino-5-methylpyrimidine through Derivatization

Introduction: The Analytical Challenge of 4-Amino-5-methylpyrimidine and the Power of Derivatization

4-Amino-5-methylpyrimidine is a crucial heterocyclic amine that serves as a fundamental building block in the synthesis of various biologically significant molecules, including pharmaceuticals and vitamins. Its accurate and sensitive detection is paramount in diverse fields, from metabolic research to pharmaceutical quality control. However, the inherent chemical properties of 4-amino-5-methylpyrimidine—namely its low molecular weight, high polarity, and lack of a strong chromophore or fluorophore—present considerable challenges for direct analysis by common analytical techniques such as High-Performance Liquid Chromatography (HPLC) with UV-Vis or fluorescence detection, and Mass Spectrometry (MS).

Chemical derivatization offers a robust solution to overcome these analytical hurdles. By reacting the primary amino group of 4-amino-5-methylpyrimidine with a carefully selected labeling reagent, we can transform the analyte into a derivative with significantly improved detectability. This process can enhance chromatographic retention and separation, introduce a potent chromophore for UV-Vis detection, append a fluorophore for highly sensitive fluorescence detection, or improve ionization efficiency for mass spectrometry.[1][2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the derivatization of 4-amino-5-methylpyrimidine for enhanced analytical detection. We will delve into the rationale behind various derivatization strategies and provide detailed, field-proven protocols for immediate implementation.

Rationale for Derivatization: Selecting the Optimal Strategy

The choice of derivatization reagent is dictated by the analytical platform and the desired sensitivity. The primary amino group of 4-amino-5-methylpyrimidine is a nucleophile that readily reacts with a variety of reagents.[3] The key is to select a reagent that imparts desirable analytical characteristics to the resulting derivative.

• For HPLC with Fluorescence Detection (HPLC-FLD): This is often the most sensitive method for quantifying low-abundance analytes. Derivatizing agents for fluorescence detection are typically large, conjugated aromatic molecules that, upon reaction with the analyte, form a highly fluorescent product.

• For HPLC with UV-Vis Detection: For routine analysis where high sensitivity is not the primary concern, derivatization to introduce a strong chromophore can be sufficient. This allows for reliable detection using standard UV-Vis detectors.

• For Liquid Chromatography-Mass Spectrometry (LC-MS): Derivatization can improve the ionization efficiency of the analyte, leading to a stronger signal in the mass spectrometer. It can also be used to introduce a specific mass tag for targeted analysis.[4][5]

This guide will focus on three widely applicable and robust derivatization reagents:

• Dansyl Chloride (DNS-Cl): Reacts with primary and secondary amines to produce highly fluorescent and UV-active sulfonamide derivatives.[6][7]

• o-Phthalaldehyde (OPA): In the presence of a thiol, OPA reacts rapidly with primary amines to form intensely fluorescent isoindole derivatives.[8][9][10]

• 4-Chloro-7-nitrobenzofurazan (NBD-Cl): A versatile reagent that reacts with primary and secondary amines to yield highly fluorescent and colored derivatives.[11][12][13]

Experimental Workflows and Chemical Principles

The derivatization of 4-amino-5-methylpyrimidine generally follows a pre-column derivatization workflow. This involves reacting the analyte with the derivatizing agent prior to injection into the HPLC system. This approach is advantageous as it allows for the removal of excess reagent and by-products before analysis, leading to cleaner chromatograms.

General Derivatization Workflow

Caption: General workflow for pre-column derivatization of 4-Amino-5-methylpyrimidine.

Protocol 1: Derivatization with Dansyl Chloride (DNS-Cl) for HPLC-FLD and HPLC-UV Detection

Dansyl chloride is a classic derivatizing agent that offers the flexibility of both fluorescence and UV detection. The resulting dansylated derivative of 4-amino-5-methylpyrimidine is stable and exhibits excellent chromatographic properties.[6]

Reaction Principle

Caption: Reaction of 4-Amino-5-methylpyrimidine with Dansyl Chloride.

Materials

• 4-Amino-5-methylpyrimidine standard

• Dansyl chloride (DNS-Cl) solution: 1.5 mg/mL in acetone (prepare fresh)

• Sodium bicarbonate buffer: 100 mM, pH 9.5

• Acetone, HPLC grade

• Acetonitrile, HPLC grade

• Methanol, HPLC grade

• Deionized water, 18 MΩ·cm

• 0.1% Formic acid in water and acetonitrile (for mobile phase)

Step-by-Step Protocol

• Standard Preparation: Prepare a stock solution of 4-amino-5-methylpyrimidine in methanol at a concentration of 1 mg/mL. Prepare working standards by serial dilution in methanol.

• Derivatization Reaction:

  • In a microcentrifuge tube, add 50 µL of the standard or sample solution.

  • Add 100 µL of 100 mM sodium bicarbonate buffer (pH 9.5).

  • Add 100 µL of the 1.5 mg/mL dansyl chloride solution in acetone.

  • Vortex the mixture for 30 seconds.

  • Incubate the reaction mixture in a water bath at 60°C for 30 minutes in the dark.

  • After incubation, cool the mixture to room temperature.

• Sample Preparation for HPLC:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in 200 µL of the initial mobile phase composition.

  • Filter the solution through a 0.22 µm syringe filter prior to injection.

HPLC Conditions

Parameter	Condition
Column	C18 reversed-phase, 4.6 x 150 mm, 5 µm
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Gradient	20% B to 80% B over 15 minutes
Flow Rate	1.0 mL/min
Injection Volume	10 µL
Column Temperature	30°C
Fluorescence Detection	Excitation: ~335 nm, Emission: ~520 nm
UV-Vis Detection	~335 nm

Note: The excitation and emission wavelengths are estimates based on typical dansyl derivatives and should be optimized for your specific instrument and conditions.

Protocol 2: Derivatization with o-Phthalaldehyde (OPA) for High-Sensitivity HPLC-FLD Detection

OPA is a highly specific reagent for primary amines and offers exceptional sensitivity due to the formation of intensely fluorescent isoindole derivatives. The reaction is rapid and proceeds at room temperature.[14][15]

Reaction Principle

Caption: Reaction of 4-Amino-5-methylpyrimidine with OPA and a thiol.

Materials

• 4-Amino-5-methylpyrimidine standard

• OPA reagent: Dissolve 50 mg of OPA in 1.25 mL of methanol. Add 11.2 mL of 0.1 M borate buffer (pH 9.5) and 50 µL of 2-mercaptoethanol. This solution is stable for about one week when stored in the dark at 4°C.

• Borate buffer: 0.1 M, pH 9.5

• Methanol, HPLC grade

• Acetonitrile, HPLC grade

• Deionized water, 18 MΩ·cm

• 0.1% Trifluoroacetic acid (TFA) in water and acetonitrile (for mobile phase)

Step-by-Step Protocol

• Standard Preparation: Prepare a stock solution of 4-amino-5-methylpyrimidine in 0.1 M HCl at a concentration of 1 mg/mL. Prepare working standards by serial dilution in 0.1 M HCl.

• Derivatization Reaction:

  • In an autosampler vial or microcentrifuge tube, mix 10 µL of the standard or sample solution with 40 µL of the OPA reagent.

  • Vortex for 30 seconds.

  • Allow the reaction to proceed for 2 minutes at room temperature.

• Sample Injection:

  • Immediately inject an aliquot of the reaction mixture into the HPLC system. The OPA derivatives can be unstable, so timely analysis is crucial.[10]

HPLC Conditions

Parameter	Condition
Column	C18 reversed-phase, 4.6 x 100 mm, 3.5 µm
Mobile Phase A	0.1% TFA in water
Mobile Phase B	0.1% TFA in acetonitrile
Gradient	10% B to 70% B over 12 minutes
Flow Rate	1.2 mL/min
Injection Volume	20 µL
Column Temperature	35°C
Fluorescence Detection	Excitation: ~340 nm, Emission: ~455 nm

Note: The excitation and emission wavelengths are based on typical OPA derivatives and should be optimized.[14]

Protocol 3: Derivatization with 4-Chloro-7-nitrobenzofurazan (NBD-Cl) for HPLC-FLD and HPLC-UV Detection

NBD-Cl is another excellent reagent for the derivatization of primary amines, forming stable, highly fluorescent, and colored adducts.[11] The reaction conditions are straightforward, and the resulting derivatives are well-suited for reversed-phase HPLC.

Reaction Principle

Caption: Reaction of 4-Amino-5-methylpyrimidine with NBD-Cl.

Materials

• 4-Amino-5-methylpyrimidine standard

• NBD-Cl solution: 1 mg/mL in methanol (prepare fresh and protect from light)

• Borate buffer: 0.1 M, pH 9.0

• Methanol, HPLC grade

• Acetonitrile, HPLC grade

• Deionized water, 18 MΩ·cm

• Phosphate buffer: 20 mM, pH 7.0 (for mobile phase)

Step-by-Step Protocol

• Standard Preparation: Prepare a stock solution of 4-amino-5-methylpyrimidine in methanol at 1 mg/mL. Prepare working standards by serial dilution.

• Derivatization Reaction:

  • In a microcentrifuge tube, combine 100 µL of the standard or sample solution with 100 µL of 0.1 M borate buffer (pH 9.0).

  • Add 100 µL of the 1 mg/mL NBD-Cl solution.

  • Vortex the mixture and incubate at 70°C for 20 minutes in the dark.

  • After incubation, cool the reaction to room temperature.

  • Add 100 µL of 0.1 M HCl to stop the reaction.

• Sample Preparation for HPLC:

  • Filter the solution through a 0.22 µm syringe filter before injection.

HPLC Conditions

Parameter	Condition
Column	C18 reversed-phase, 4.6 x 250 mm, 5 µm
Mobile Phase A	20 mM Phosphate buffer, pH 7.0
Mobile Phase B	Acetonitrile
Gradient	30% B to 90% B over 20 minutes
Flow Rate	1.0 mL/min
Injection Volume	15 µL
Column Temperature	40°C
Fluorescence Detection	Excitation: ~470 nm, Emission: ~530 nm
UV-Vis Detection	~470 nm

Note: The excitation and emission wavelengths are estimates based on typical NBD-amine adducts and should be optimized.[16]

Data Summary and Expected Results

The following table summarizes the key analytical parameters for the derivatization of 4-amino-5-methylpyrimidine with the described reagents. These values are based on typical performance characteristics and should be validated in your laboratory.

Derivatizing Agent	Detection Method	Approx. Excitation (nm)	Approx. Emission (nm)	Approx. UV λmax (nm)	Key Advantages
Dansyl Chloride	FLD, UV	~335	~520	~335	Stable derivative, good for both FLD and UV
o-Phthalaldehyde	FLD	~340	~455	N/A	High sensitivity, rapid reaction at room temp.
NBD-Cl	FLD, UV	~470	~530	~470	Stable derivative, visible color, good sensitivity

Troubleshooting and Method Optimization

• Low Derivative Yield:

  • Ensure the pH of the reaction buffer is optimal. The amino group of 4-amino-5-methylpyrimidine must be deprotonated to be sufficiently nucleophilic.

  • Prepare fresh derivatizing reagent solutions, as they can degrade over time.

  • Optimize the reaction time and temperature.

• Poor Peak Shape:

  • Ensure complete derivatization. Unreacted analyte may interfere with the chromatography.

  • Adjust the mobile phase composition and gradient to improve peak symmetry.

  • Ensure the sample is fully dissolved in the reconstitution solvent.

• High Background Signal:

  • For OPA derivatization, be mindful of potential interfering primary amines in your sample matrix.

  • Ensure the derivatization reaction is quenched effectively if specified in the protocol.

  • Use high-purity solvents and reagents.

Conclusion

The derivatization of 4-amino-5-methylpyrimidine is an indispensable strategy for its reliable and sensitive quantification. The protocols detailed in this application note, utilizing Dansyl Chloride, OPA, and NBD-Cl, provide robust and versatile methods applicable to a range of analytical instrumentation. By carefully selecting the appropriate derivatization chemistry and optimizing the reaction and chromatographic conditions, researchers can significantly enhance the detection of this important analyte, thereby facilitating advancements in pharmaceutical development and biochemical research.

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Experimental Protocols for Enzymatic Assays Involving 4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMP), a Key Precursor in Thiamine Biosynthesis

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMP) is a critical biosynthetic precursor to the pyrimidine moiety of thiamine (Vitamin B1), an essential cofactor for all living organisms.[1] The enzymatic conversion of HMP and its phosphorylated derivatives is central to the de novo thiamine biosynthesis pathway found in bacteria, fungi, and plants.[2] Understanding the kinetics and regulation of the enzymes that process HMP is vital for microbiology, metabolic engineering, and the development of novel antimicrobial agents targeting this essential pathway. This guide provides detailed protocols for assaying two cornerstone enzymes in this pathway: Hydroxymethylpyrimidine Kinase (ThiD) and Thiamin Phosphate Synthase (ThiE). The methodologies are designed to be robust and adaptable, incorporating field-proven insights to ensure scientific integrity and reproducibility.

Introduction: The Central Role of HMP in Thiamine Metabolism

Thiamine, in its active form thiamine pyrophosphate (TPP), is an indispensable cofactor for enzymes involved in carbohydrate and amino acid metabolism.[1] While animals must obtain thiamine from their diet, many microorganisms synthesize it de novo. This process involves the separate synthesis of a pyrimidine precursor, 4-amino-5-hydroxymethyl-2-methylpyrimidine pyrophosphate (HMP-PP), and a thiazole precursor, 5-(2-hydroxyethyl)-4-methylthiazole phosphate (HET-P).[1][2] These two moieties are then coupled to form thiamine monophosphate (ThMP).

The pyrimidine precursor, HMP, does not enter the pathway directly. It must first be phosphorylated twice. This critical activation is performed by Hydroxymethylpyrimidine Kinase (HMPK) or, in many bacteria, a bifunctional enzyme called Hydroxymethylpyrimidine/Phosphohydroxymethylpyrimidine Kinase (ThiD) , which catalyzes both phosphorylation steps.[3][4] The resulting HMP-PP is then utilized by Thiamin Phosphate Synthase (ThiE) , which catalyzes the landmark coupling reaction with HET-P to form ThMP.[3][5][6]

Given their essential roles, ThiD and ThiE represent compelling targets for mechanistic studies and inhibitor screening. The following protocols provide robust methods for quantifying their enzymatic activity.

The Thiamine Biosynthesis Pathway: An Overview

The conversion of HMP to thiamine monophosphate is a concise and elegant pathway, but one that requires precise enzymatic control. The process can be visualized as a linear progression of phosphorylation followed by a condensation reaction.

Figure 1: The enzymatic pathway from HMP to Thiamine Pyrophosphate (TPP).

Application Protocol 1: Hydroxymethylpyrimidine Kinase (ThiD) Activity Assay

Principle

This protocol quantifies the activity of Hydroxymethylpyrimidine Kinase (ThiD) by measuring the production of Adenosine Diphosphate (ADP), a universal product of kinase reactions. The assay utilizes a luminescence-based system, such as Promega's ADP-Glo™ Kinase Assay.[7][8] The reaction is performed in two steps. First, the kinase reaction proceeds, converting ATP to ADP. Second, a reagent is added to terminate the kinase reaction and deplete the remaining ATP. A final detection reagent converts the generated ADP back into ATP, which is then used by a luciferase to produce light. The resulting luminescence is directly proportional to the amount of ADP produced and, therefore, to the kinase activity.

Causality: Measuring ADP formation is a highly sensitive and universal method for assaying kinase activity. It avoids the need for labeled substrates (e.g., radioactive ATP) and is less susceptible to interference than assays measuring inorganic phosphate. The two-step process ensures that the signal is generated only from the ADP produced during the enzymatic reaction.

Materials and Reagents

Reagent/Equipment	Recommended Specifications
Enzyme	Purified recombinant ThiD
Substrate	4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMP)
Co-substrate	Adenosine Triphosphate (ATP), high purity
Assay Buffer	50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM DTT
Detection Kit	ADP-Glo™ Kinase Assay Kit (or equivalent)
Microplates	White, opaque 96- or 384-well plates (low-volume)
Instrumentation	Plate-reading luminometer
Control	No-enzyme and no-substrate controls

Step-by-Step Protocol

Figure 2: Workflow for the luminescence-based ThiD kinase assay.

• Reagent Preparation:

  • Prepare the Assay Buffer (50 mM HEPES, pH 7.5, 10 mM MgCl₂, 1 mM DTT).

  • Prepare a 2X enzyme solution by diluting the purified ThiD enzyme in Assay Buffer to the desired concentration (e.g., 20 nM).

  • Prepare a 2X substrate/co-substrate mix in Assay Buffer containing 200 µM HMP and 100 µM ATP. Note: The optimal concentrations should be determined empirically and should be near the Kₘ values if known.

• Assay Reaction:

  • Set up reactions in a white, opaque 384-well plate.

  • Add 2.5 µL of the 2X enzyme solution to each well.

  • To initiate the reaction, add 2.5 µL of the 2X substrate/co-substrate mix to each well for a final volume of 5 µL.

  • Include controls:

    • No-enzyme control: Add 2.5 µL of Assay Buffer instead of the enzyme solution.

    • No-substrate control: Add 2.5 µL of a 2X ATP solution (100 µM in Assay Buffer) instead of the substrate/co-substrate mix.

  • Mix gently by shaking the plate for 30 seconds.

• Incubation:

  • Incubate the plate at room temperature (or 37°C) for 60 minutes. The time should be within the linear range of the reaction, which should be determined in preliminary experiments.

• ADP Detection (following kit manufacturer's protocol):

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well.

  • Incubate at room temperature for 30 minutes to allow the luminescent signal to stabilize.

• Data Acquisition:

  • Measure the luminescence of each well using a plate-reading luminometer.

Data Analysis

The raw luminescence units (RLU) are proportional to the ADP concentration. To determine the specific activity of the enzyme, an ATP-to-ADP standard curve should be generated to convert RLU to moles of ADP. The activity is typically expressed as nmol of ADP produced per minute per mg of enzyme (nmol/min/mg).

Application Protocol 2: Thiamin Phosphate Synthase (ThiE) Activity Assay

Principle

This assay measures the activity of Thiamin Phosphate Synthase (ThiE) by quantifying the formation of its product, thiamine monophosphate (ThMP). The protocol employs a sensitive and specific post-reaction derivatization step. ThMP is oxidized by potassium ferricyanide in an alkaline solution to form thiochrome monophosphate , a highly fluorescent compound.[9][10] The fluorescence intensity, measured at an excitation of ~365 nm and an emission of ~450 nm, is directly proportional to the amount of ThMP produced.

Causality: Direct spectrophotometric measurement of ThMP is difficult due to the lack of a strong chromophore and potential interference from substrates. The conversion to thiochrome provides a significant signal amplification and high specificity, as the pyrimidine and thiazole precursors do not fluoresce under these conditions.[9] This makes it an ideal endpoint assay for quantifying ThiE activity.

Materials and Reagents

Reagent/Equipment	Recommended Specifications
Enzyme	Purified recombinant ThiE
Substrates	4-Amino-5-hydroxymethyl-2-methylpyrimidine pyrophosphate (HMP-PP) and 4-Methyl-5-(β-hydroxyethyl)thiazole phosphate (HET-P)
Assay Buffer	50 mM Tris-HCl, pH 8.0, 5 mM MgCl₂
Stopping Reagent	10% (w/v) Trichloroacetic Acid (TCA)
Derivatization Reagent	15 mM Potassium Ferricyanide [K₃Fe(CN)₆] in 7.5 M NaOH (Prepare fresh)
Standard	Thiamine Monophosphate (ThMP) for standard curve
Microplates	Black, opaque 96-well plates (for fluorescence reading)
Instrumentation	Fluorescence microplate reader

Step-by-Step Protocol

Figure 3: Workflow for the Thiochrome-based ThiE fluorescence assay.

• ThMP Standard Curve:

  • Prepare a series of ThMP standards in Assay Buffer (e.g., 0 to 50 µM).

  • Process these standards in parallel with the enzyme reactions starting from step 4.

• Enzyme Reaction:

  • In microcentrifuge tubes, prepare a 50 µL reaction mix containing:

    • 50 mM Tris-HCl, pH 8.0

    • 5 mM MgCl₂

    • 50 µM HMP-PP

    • 50 µM HET-P

    • Purified ThiE enzyme (e.g., 50 nM final concentration).

  • Include a no-enzyme control.

• Incubation:

  • Incubate the reactions at 37°C for 30 minutes. Ensure this time point falls within the linear range of product formation.

• Reaction Termination:

  • Stop the reaction by adding 50 µL of 10% TCA. This will precipitate the enzyme.

  • Vortex briefly and incubate on ice for 10 minutes.

• Clarification:

  • Centrifuge the tubes at >13,000 x g for 5 minutes to pellet the precipitated protein.

• Thiochrome Derivatization:

  • Transfer 80 µL of the clear supernatant to a well in a black, opaque 96-well plate.

  • Add 20 µL of freshly prepared derivatization reagent (15 mM K₃Fe(CN)₆ in 7.5 M NaOH) to each well.

  • Mix immediately by gentle shaking. The thiochrome fluorescence develops rapidly.

• Data Acquisition:

  • Read the fluorescence in a microplate reader with excitation set to ~365 nm and emission to ~450 nm.

Data Analysis

• Subtract the fluorescence value of the blank (0 µM ThMP) from all standard and sample readings.

• Plot the background-subtracted fluorescence of the ThMP standards against their concentrations to generate a standard curve.

• Use the linear regression equation from the standard curve to calculate the concentration of ThMP produced in each enzymatic reaction.

• Calculate the specific activity of ThiE, expressing it as nmol of ThMP formed per minute per mg of enzyme (nmol/min/mg).

Troubleshooting and Scientific Considerations

• Substrate Purity and Stability: HMP-PP can be prone to hydrolysis. Ensure substrates are of high purity and stored correctly (-80°C). Verify substrate integrity via methods like HPLC if inconsistent results are observed.

• Enzyme Activity: Ensure the purified enzyme is active and handled properly. Include positive controls and perform enzyme titrations to find the optimal concentration for the assay window.

• Linear Range: For any kinetic assay, it is crucial to operate within the linear range of both time and enzyme concentration. Preliminary experiments should be conducted to establish these parameters.

• Assay Interference: When screening compound libraries, be aware of potential interference. Some compounds may quench fluorescence in the ThiE assay or inhibit the luciferase in the ThiD assay. Counter-screens (e.g., running the assay in the absence of the primary enzyme) are essential to identify such artifacts.

Conclusion

The enzymatic assays for Hydroxymethylpyrimidine Kinase (ThiD) and Thiamin Phosphate Synthase (ThiE) are fundamental tools for dissecting the thiamine biosynthesis pathway. The luminescence-based ADP detection method for ThiD offers high sensitivity and a streamlined workflow suitable for high-throughput screening. The thiochrome fluorescence assay for ThiE provides a specific and robust measurement of the key coupling reaction. By applying these detailed protocols, researchers can accurately characterize enzyme kinetics, screen for inhibitors, and further elucidate the regulation of this essential metabolic pathway.

References

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Application Note: Rapid and Efficient Synthesis of 4-Amino-5-methylpyrimidine Derivatives via Microwave-Assisted Organic Synthesis (MAOS)

Introduction: The Significance of Pyrimidine Scaffolds and the Advent of Microwave Synthesis

The pyrimidine nucleus is a cornerstone of heterocyclic chemistry, forming the structural backbone of numerous biologically active molecules, including pharmaceuticals and vitamins.[1][2] Derivatives of 4-amino-5-methylpyrimidine, in particular, are valuable building blocks in medicinal chemistry, contributing to the development of therapeutic agents targeting a wide array of diseases such as cancer, microbial infections, and inflammatory conditions.[1][3] Historically, the synthesis of these compounds via conventional heating methods has often been characterized by long reaction times, high energy consumption, and frequently, modest yields.

The emergence of Microwave-Assisted Organic Synthesis (MAOS) has revolutionized the field by offering a more efficient, rapid, and environmentally benign alternative. Unlike conventional heating, which relies on slow thermal conduction, microwave irradiation transfers energy directly to polar molecules within the reaction mixture, leading to rapid and uniform heating.[1][4] This application note provides a comprehensive guide and detailed protocols for the synthesis of 4-amino-5-methylpyrimidine derivatives, leveraging the significant advantages of MAOS to achieve higher yields, shorter reaction times, and improved product purity.[5]

Principle of the Method: Microwave Dielectric Heating

Microwave-assisted synthesis operates on the principle of dielectric heating.[6] The core mechanism involves the interaction of the electric field component of microwave radiation with polar molecules in the reaction mixture. This interaction primarily occurs through two mechanisms:

• Dipolar Polarization: Polar molecules, possessing a permanent dipole moment, attempt to align with the rapidly oscillating electric field of the microwaves. This constant reorientation generates friction, leading to rapid and efficient heating of the bulk material.[1][4]

• Ionic Conduction: If ions are present in the reaction mixture, they will migrate back and forth in the oscillating electric field. Collisions with surrounding molecules generate heat.[1][4]

This direct "in-core" heating is fundamentally different from the slow, inefficient heat transfer from an external source in conventional methods, dramatically accelerating chemical reactions.[7][6]

Caption: Comparison of Conventional vs. Microwave Heating Mechanisms.

General Reaction Scheme

The most versatile approach for constructing the 4-amino-5-methylpyrimidine core under microwave conditions is the cyclocondensation reaction between an amidine salt (e.g., formamidine acetate or guanidine hydrochloride) and a suitably substituted three-carbon component, such as a β-ketonitrile. This method efficiently forms the heterocyclic ring in a single, often one-pot, step.

Caption: General synthesis of 4-amino-5-methylpyrimidines.

Detailed Experimental Protocol

This protocol describes a general method for synthesizing a representative 2,4-diamino-5-methyl-6-substituted-pyrimidine derivative. Researchers should optimize conditions for their specific substrates.

4.1. Materials and Equipment

• Reagents:

  • Substituted β-ketonitrile (e.g., 2-acetyl-2-methylmalononitrile)

  • Guanidine hydrochloride

  • Sodium ethoxide (NaOEt) or other suitable base

  • Anhydrous Ethanol (EtOH)

  • Ethyl acetate (EtOAc)

  • Hexanes

  • Deionized water

• Equipment:

  • Monomode microwave reactor (e.g., CEM Discover, Biotage Initiator)

  • 10 mL microwave reaction vial with a magnetic stir bar

  • Standard laboratory glassware

  • Rotary evaporator

  • TLC plates (silica gel 60 F254)

  • Flash chromatography system (optional)

4.2. Step-by-Step Procedure

• Reagent Preparation: In a 10 mL microwave reaction vial equipped with a magnetic stir bar, add the β-ketonitrile (1.0 mmol, 1.0 eq).

• Addition of Reactants: To the same vial, add guanidine hydrochloride (1.2 mmol, 1.2 eq) and anhydrous ethanol (3-4 mL).

• Base Addition: Carefully add sodium ethoxide (2.5 mmol, 2.5 eq). Note: This is an exothermic reaction. The base neutralizes the hydrochloride salt and catalyzes the condensation.

• Vial Sealing: Securely cap the reaction vial.

• Microwave Irradiation: Place the vial in the microwave reactor cavity. Set the reaction parameters as follows (these are starting points for optimization):

  • Temperature: 120-140 °C (using IR temperature sensor)

  • Power: 200-250 W (dynamic power control)

  • Reaction Time: 10-25 minutes[8]

  • Pressure: 200-250 psi (max limit)

  • Stirring: High

• Reaction Work-up:

  • After irradiation, allow the vial to cool to room temperature (<50 °C).

  • Quench the reaction mixture by slowly adding 10 mL of deionized water.

  • A precipitate of the crude product should form. If not, reduce the solvent volume on a rotary evaporator.

  • Collect the solid by vacuum filtration, washing with cold water and then a small amount of cold ethanol.

• Purification:

  • The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol/water mixture) or by flash column chromatography on silica gel using an appropriate eluent system (e.g., Hexane:Ethyl Acetate gradient).

• Characterization: Confirm the structure and purity of the final compound using standard analytical techniques (¹H NMR, ¹³C NMR, FT-IR, and LC-MS).

Data Summary and Causality

The efficiency of microwave-assisted pyrimidine synthesis is evident when compared to conventional methods. The table below summarizes typical parameters and outcomes, demonstrating the significant advantages of MAOS.

Parameter	Conventional Heating	Microwave-Assisted Synthesis (MAOS)	Rationale for MAOS Superiority
Reaction Time	2-24 hours	5-30 minutes[9]	Rapid, volumetric heating directly accelerates reaction kinetics.
Typical Yield	40-70%	75-95%[9]	Uniform heating minimizes side product formation and thermal decomposition of reactants.
Solvent Choice	High-boiling point solvents (e.g., DMF, Toluene)	Polar solvents (e.g., EtOH, H₂O, DMF)[8][9]	Polar solvents efficiently absorb microwave energy, facilitating rapid heating.[1]
Energy Efficiency	Low (significant heat loss to environment)	High (focused energy transfer to reactants)	Direct energy input is more efficient, reducing overall energy consumption by up to 80%.[7]
Reproducibility	Moderate	High	Precise control over temperature, pressure, and time ensures consistent results.[7]

Troubleshooting Guide

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield	1. Reaction incomplete.2. Incorrect stoichiometry.3. Insufficient base.	1. Increase reaction time or temperature incrementally.2. Verify molar equivalents of all reactants.3. Ensure the base is fresh and added in sufficient quantity to neutralize HCl and catalyze the reaction.
Formation of Byproducts	1. Temperature too high, causing decomposition.2. Reaction time too long.	1. Reduce the reaction temperature.2. Monitor the reaction by TLC at shorter intervals to find the optimal time.
Low Product Purity	1. Inefficient work-up.2. Inadequate purification.	1. Ensure complete precipitation during work-up; wash the crude solid thoroughly.2. Optimize the recrystallization solvent or the gradient for column chromatography.
Pressure Error in Reactor	1. Solvent volume too high.2. Reaction generating excessive gas.	1. Use the recommended solvent volume for the vial size.2. Reduce the initial concentration of reactants or ramp the temperature more slowly.

Overall Experimental Workflow

The entire process, from setup to analysis, follows a streamlined and efficient workflow.

Caption: Streamlined workflow for microwave-assisted pyrimidine synthesis.

Conclusion

Microwave-assisted organic synthesis represents a significant advancement for the preparation of 4-amino-5-methylpyrimidine derivatives and other heterocyclic compounds.[10] This technique consistently delivers superior results compared to conventional methods, offering dramatic reductions in reaction time, increased yields, and higher product purity. The protocols and guidelines presented herein provide a robust framework for researchers in medicinal chemistry and drug development to rapidly access these valuable molecular scaffolds, thereby accelerating the discovery of new therapeutic agents.

References

• ResearchGate. (n.d.). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry.

• Sahoo, B. M., et al. (2023). Microwave Induced Green Synthesis: Sustainable Technology for Efficient Development of Bioactive Pyrimidine Scaffolds. PubMed.

• Eduzone. (n.d.). Microwave-Assisted Synthesis of Heterocyclic Drug Candidates: A Green Chemistry Perspective.

• Semantic Scholar. (n.d.). Benefits and applications of microwave-assisted synthesis of nitrogen containing heterocycles in medicinal chemistry.

• Bentham Science Publishers. (2023). Microwave Induced Green Synthesis: Sustainable Technology for Efficient Development of Bioactive Pyrimidine Scaffolds. Current Medicinal Chemistry, 30(9), 1029-1059.

• International Journal of Pharmaceutical Sciences. (2024). Microwave Assisted Synthesis Of New Heterocyclic Compounds.

• Journal of Pharmaceutical Negative Results. (n.d.). MICROWAVE ASSISTED SYNTHESIS OF HETEROCYCLIC COMPOUND AND ITS ANTICANCER ACTIVITY.

• ResearchGate. (n.d.). Microwave-Assisted Synthesis of Some Pyrimidine Derivatives.

• ACS Publications. (2017). Microwave-Assisted Synthesis of Diversely Substituted Quinoline-Based Dihydropyridopyrimidine and Dihydropyrazolopyridine Hybrids. ACS Combinatorial Science.

• ResearchGate. (n.d.). Microwave Assisted Synthesis Of Substituted 1,2,3,4-Tetrahydro-2-Pyrimidinones And 1,2,3,4- Tetrahydro-2-Pyrimidinethiones From Quinoline Chalcones.

• Royal Society of Chemistry. (n.d.). 3,4-Diaminopyrazolo[3,4-d]pyrimidines: a new three-component microwave-assisted synthesis and anti-leukemic properties. Organic & Biomolecular Chemistry.

• Springer. (2023). Recent developments on microwave-assisted organic synthesis of nitrogen- and oxygen-containing preferred heterocyclic scaffolds. Journal of the Iranian Chemical Society.

• EPO. (2013). Novel synthesis of substituted 4-amino-pyrimidines - Patent 2307355.

• NIH. (n.d.). Microwave assisted one-pot catalyst free green synthesis of new methyl-7-amino-4-oxo-5-phenyl-2-thioxo-2,3,4,5-tetrahydro-1H-pyrano[2,3-d]pyrimidine-6-carboxylates as potent in vitro antibacterial and antifungal activity.

• Semantic Scholar. (n.d.). MICROWAVE ASSISTED SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF PYRIMIDINE DERIVATIVES.

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• 3. MICROWAVE ASSISTED SYNTHESIS AND ANTIBACTERIAL ACTIVITY OF PYRIMIDINE DERIVATIVES | Semantic Scholar [semanticscholar.org]
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• 9. Microwave assisted one-pot catalyst free green synthesis of new methyl-7-amino-4-oxo-5-phenyl-2-thioxo-2,3,4,5-tetrahydro-1H-pyrano[2,3-d]pyrimidine-6-carboxylates as potent in vitro antibacterial and antifungal activity - PMC [pmc.ncbi.nlm.nih.gov]
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Topic: A Systematic Approach to the Recrystallization and Purification of 4-Amino-5-methylpyrimidine

An Application Note from the Office of the Senior Application Scientist

**Abstract

This document provides a detailed guide for the purification of 4-Amino-5-methylpyrimidine, a key heterocyclic building block. Recognizing that a one-size-fits-all protocol is often suboptimal, this guide emphasizes a systematic, first-principles approach. We will detail the foundational theory of crystallization, provide a practical protocol for solvent screening, and present two robust, step-by-step recrystallization methodologies. The causality behind each experimental choice is explained to empower researchers to adapt these techniques for pyrimidine derivatives and other related pharmaceutical intermediates.

Introduction: The Importance of Purity

4-Aminopyrimidine derivatives are foundational scaffolds in a vast array of biologically active compounds, most notably as key intermediates in the synthesis of Vitamin B1 (thiamine).[1] The efficacy and safety of any final active pharmaceutical ingredient (API) are directly contingent on the purity of its synthetic precursors. Recrystallization is a powerful, cost-effective, and scalable technique for purifying solid organic compounds, capable of yielding material with exceptionally high purity when optimized correctly.[2]

This guide moves beyond a simple recipe, providing the strategic framework for developing a validated and efficient purification protocol for 4-Amino-5-methylpyrimidine.

Compound Profile: Physicochemical Context

While specific solubility data for 4-Amino-5-methylpyrimidine is not extensively published, we can infer its likely properties by examining structurally similar analogues. These compounds are typically off-white to yellow crystalline solids.[3][4] The presence of the amino group and the nitrogen atoms in the pyrimidine ring imparts polarity, suggesting solubility in polar organic solvents.

Table 1: Physicochemical Properties of Structurally Related Pyrimidine Derivatives

Compound Name	Molecular Formula	Molecular Weight ( g/mol )	Reported Melting Point (°C)	Appearance
4-Amino-5-aminomethyl-2-methylpyrimidine	C₆H₁₀N₄	138.17	126.0 - 130.0	White to Yellow to Orange powder/crystal[5]
4-Amino-5-hydroxymethyl-2-methylpyrimidine	C₆H₉N₃O	139.16	198	Solid[6]
4-Amino-2-chloro-5-methylpyrimidine	C₅H₆ClN₃	143.58	Not specified	White to off-white crystalline powder[3]
4-Amino-2-methylpyrimidine-5-carbonitrile	C₆H₆N₄	134.14	Not specified	Solid

The Core Principle: Rational Solvent Selection

The success of any recrystallization hinges on the choice of solvent. An ideal solvent system will exhibit a steep solubility curve for the target compound—dissolving it completely at an elevated temperature but affording low solubility at reduced temperatures.[2] Conversely, impurities should either be completely insoluble in the hot solvent (allowing for removal by hot filtration) or remain fully dissolved in the cold solvent (and be removed with the mother liquor).

Systematic Solvent Screening Protocol

Before committing to a large-scale purification, a small-scale solvent screen is essential.

• Preparation : Place approximately 20-30 mg of crude 4-Amino-5-methylpyrimidine into several small test tubes.

• Solvent Addition : To each tube, add a different candidate solvent (see Table 2) dropwise at room temperature. Start with 0.5 mL. Agitate the mixture. Note if the compound dissolves readily at room temperature. (If it does, that solvent is unsuitable for single-solvent recrystallization).

• Heating : If the compound is not fully soluble at room temperature, gently heat the mixture in a water or sand bath while stirring. Continue adding small aliquots of the solvent until the solid just dissolves. Record the approximate volume of solvent used.

• Cooling : Allow the clear solution to cool slowly to room temperature. If no crystals form, try scratching the inside of the test tube with a glass rod or placing it in an ice-water bath.

• Observation : The ideal solvent is one that dissolves the compound when hot but yields a large quantity of crystalline precipitate upon cooling.

Table 2: Candidate Solvents for Screening (Categorized by Polarity)

Solvent Class	Examples	Rationale
Polar Protic	Water, Ethanol, Methanol, Isopropanol	The amino group suggests potential solubility. Often used in combination with other solvents (e.g., methanol/water).
Polar Aprotic	Acetone, Ethyl Acetate (EtOAc), Acetonitrile (ACN)	Good general-purpose solvents for moderately polar compounds.
Non-Polar	Toluene, Heptane, Hexane	Less likely to be primary solvents but are excellent candidates for use as anti-solvents in a two-solvent system.

Experimental Protocols: A Validated Workflow

The following protocols are designed as self-validating systems. The rationale behind each step is provided to allow for intelligent troubleshooting and adaptation.

Workflow Overview

Caption: General workflow for recrystallization.

Protocol A: Single-Solvent Recrystallization

This is the preferred method when a suitable single solvent is identified.

• Dissolution : Place the crude 4-Amino-5-methylpyrimidine in an appropriately sized Erlenmeyer flask. Add a magnetic stir bar. In a separate beaker, heat the chosen solvent to its boiling point. Add the hot solvent to the flask in small portions while stirring and heating until the solid is completely dissolved.

  • Rationale : Using the minimum amount of hot solvent is critical for maximizing the recovery yield upon cooling. An Erlenmeyer flask is used to minimize solvent evaporation and prevent airborne contamination.

• Decolorization (Optional) : If the solution is colored by impurities, remove the flask from the heat, allow it to cool slightly, and add a small amount (1-2% w/w) of activated charcoal. Re-heat the mixture to boiling for a few minutes.

  • Rationale : Activated charcoal has a high surface area that adsorbs colored, high-molecular-weight impurities.

• Hot Filtration (Optional) : If activated charcoal was used or if insoluble impurities are visible, perform a hot filtration. Pre-heat a clean flask and a funnel (stemless or short-stemmed) with a fluted filter paper inside. Pour the hot solution through the filter paper quickly.

  • Rationale : This step removes insoluble impurities. All equipment must be kept hot to prevent premature crystallization of the product on the filter paper or in the funnel stem.

• Crystallization : Cover the flask with a watch glass and allow the solution to cool slowly and undisturbed to room temperature.

  • Rationale : Slow cooling is paramount. It allows the crystal lattice to form in an orderly fashion, which selectively excludes impurity molecules, resulting in higher purity. Rapid cooling can trap impurities within the crystals.

• Maximizing Yield : Once the flask has reached room temperature and crystal formation appears complete, place it in an ice-water bath for at least 30 minutes.

  • Rationale : The solubility of the product is further decreased at lower temperatures, leading to a more complete precipitation from the solution and thus a higher recovery.

• Isolation : Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Rationale : Vacuum filtration is an efficient method for separating the solid crystals from the liquid mother liquor, which contains the soluble impurities.

• Washing : With the vacuum still applied, wash the crystals on the filter paper with a small amount of ice-cold solvent.

  • Rationale : The cold solvent washes away any residual mother liquor adhering to the crystal surfaces without re-dissolving a significant amount of the product.

• Drying : Transfer the crystals to a watch glass and allow them to air-dry, or dry them in a vacuum oven at a temperature well below the compound's melting point.

Protocol B: Two-Solvent (Anti-solvent) Recrystallization

This method is ideal when the compound is too soluble in one solvent and poorly soluble in another, and the two solvents are miscible.

• Dissolution : Dissolve the crude solid in the minimum amount of the "good" solvent (the one in which it is highly soluble) at room temperature.

• Induce Precipitation : While stirring, add the "anti-solvent" (the one in which the compound is poorly soluble) dropwise until the solution becomes persistently cloudy (turbid).

  • Rationale : The addition of the anti-solvent reduces the overall solubility of the product in the mixed solvent system, inducing supersaturation.

• Re-dissolution : Gently heat the turbid mixture until it becomes a clear solution again.

  • Rationale : This ensures the compound is fully dissolved in the mixed solvent system at an elevated temperature, setting the stage for controlled crystallization upon cooling.

• Crystallization and Isolation : Follow steps 4 through 8 from the Single-Solvent Recrystallization protocol. For washing (step 7), use a pre-chilled mixture of the two solvents in the same ratio as the final crystallization solution.

Troubleshooting Common Recrystallization Issues

Issue	Possible Cause(s)	Recommended Solution(s)
No Crystals Form	- Too much solvent was used.- The solution is not sufficiently supersaturated.	- Boil off some of the solvent to increase the concentration and allow it to cool again.- Scratch the inner surface of the flask with a glass rod at the meniscus.- Add a "seed crystal" of the pure compound.
"Oiling Out"	- The boiling point of the solvent is higher than the melting point of the solute.- The solution is cooling too rapidly.- The concentration of the solute is too high.	- Re-heat the solution to dissolve the oil, add more solvent, and allow it to cool more slowly.- Ensure the chosen solvent's boiling point is lower than the product's melting point.
Low Recovery Yield	- Too much solvent was used.- The crystals were washed with solvent that was not cold.- Premature crystallization during hot filtration.	- Use the absolute minimum amount of hot solvent for dissolution.- Ensure washing solvent is ice-cold and use a minimal volume.- Ensure filtration apparatus is sufficiently pre-heated before hot filtration.
Product is still colored	- The impurity has similar solubility to the product.- Insufficient amount of decolorizing charcoal was used.	- Repeat the recrystallization, potentially with a different solvent system.- Perform the optional decolorizing charcoal step (Protocol A, Step 2).

References

• PubChem. 4-Amino-2-methyl-5-pyrimidinemethanol. National Center for Biotechnology Information. [Link]

• Arkat USA. Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. [Link]

• PubChem. 4-Amino-2-methyl-5-pyrimidinemethanamine. National Center for Biotechnology Information. [Link]

• Wikipedia. 4-Amino-5-hydroxymethyl-2-methylpyrimidine. [Link]

• European Patent Office. Novel synthesis of substituted 4-amino-pyrimidines - Patent 2307355. [Link]

• Reddit. Go-to recrystallization solvent mixtures. r/Chempros. [Link]

• Google Patents. CN113412255A - Process for preparing 4-amino-5-methylpyridinone.

• University of Rochester, Department of Chemistry. Reagents & Solvents: Solvents for Recrystallization. [Link]

• Mettler Toledo. Recrystallization Guide: Process, Procedure, Solvents. [Link]

• Reddit. Veteran chemists, have any advice on recrystallization for an inexperienced undergrad? r/chemistry. [Link]

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• 4. 4-Amino-5-aminomethyl-2-methylpyrimidine | 95-02-3 [chemicalbook.com]
• 5. 4-Amino-2-methyl-5-pyrimidinemethanamine | C6H10N4 | CID 66762 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. 4-Amino-2-methyl-5-pyrimidinemethanol | C6H9N3O | CID 777 - PubChem [pubchem.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Radiolabeled 4-Amino-5-methylpyrimidine for Tracer Studies

Introduction: The Critical Role of Radiolabeled Tracers in Modern Drug Discovery

In the landscape of pharmaceutical research and development, understanding the absorption, distribution, metabolism, and excretion (ADME) properties of a drug candidate is paramount.[1][2] Radiolabeled compounds serve as an indispensable tool in these investigations, providing a sensitive and quantitative method to track the fate of a molecule within a biological system.[1][2] The pyrimidine scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[3][4][5] Consequently, the ability to synthesize radiolabeled pyrimidine derivatives, such as 4-amino-5-methylpyrimidine, is crucial for advancing our understanding of this important class of molecules.

This document provides detailed protocols for the synthesis of 4-amino-5-methylpyrimidine labeled with either Carbon-14 ([¹⁴C]) or Tritium ([³H]). These isotopes are chosen for their distinct properties and applications. Carbon-14, with its long half-life, is ideal for metabolic stability studies, while the high specific activity of Tritium makes it well-suited for receptor binding assays and autoradiography.[6] The methodologies described herein are designed to be robust and reproducible, providing researchers with a reliable means of producing high-purity radiotracers for their preclinical studies.

Isotope Selection: A Strategic Choice

The choice between Carbon-14 and Tritium is a critical decision in the design of tracer studies and depends on the specific scientific question being addressed.

Property	Carbon-14	Tritium
Half-life	~5730 years[1]	~12.3 years
Beta Energy (Max)	0.156 MeV	0.0186 MeV
Specific Activity (Max)	62.4 mCi/mmol	28.8 Ci/mmol[6]
Typical Applications	ADME studies, metabolic profiling	Receptor binding assays, autoradiography

Protocol I: Synthesis of [¹⁴C]-4-Amino-5-methylpyrimidine via [¹⁴C]Methyl Iodide

This protocol describes a late-stage methylation strategy to introduce the Carbon-14 label, maximizing the incorporation of the expensive radiolabeled reagent. The synthesis begins with a suitable precursor, 4-amino-5-halopyrimidine, which is then coupled with [¹⁴C]methyl iodide.

Synthetic Workflow

Sources

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• 2. Synthesis of [14C] Sarin | Semantic Scholar [semanticscholar.org]
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The Strategic Utility of 4-Amino-5-methylpyrimidine in the Synthesis of Kinase Inhibitors: Application Notes and Protocols

Introduction: The Privileged Pyrimidine Scaffold in Kinase Inhibition

The pyrimidine nucleus is a cornerstone in the architecture of numerous biologically active molecules, most notably as a fundamental component of nucleic acids. In the realm of medicinal chemistry, this heterocyclic scaffold has garnered significant attention as a "privileged structure" for the design of kinase inhibitors.[1][2] Kinases, a large family of enzymes that catalyze the phosphorylation of proteins, are critical regulators of cellular signaling pathways. Dysregulation of kinase activity is a hallmark of many diseases, particularly cancer, making them a prime target for therapeutic intervention.

The structural resemblance of the pyrimidine core to the adenine base of ATP allows pyrimidine-based inhibitors to effectively compete for the ATP-binding site of kinases, thereby blocking their catalytic function.[2] The strategic functionalization of the pyrimidine ring is paramount in achieving both high potency and selectivity for the target kinase. Among the various substituted pyrimidines, 4-amino-5-methylpyrimidine serves as a versatile and highly valuable starting material for the construction of a diverse array of potent kinase inhibitors. Its bifunctional nature, possessing a nucleophilic amino group and an activated methyl group, provides a synthetic handle for the elaboration into more complex, fused heterocyclic systems that are prevalent in many FDA-approved kinase inhibitors.

This technical guide provides an in-depth exploration of the application of 4-amino-5-methylpyrimidine in the synthesis of kinase inhibitors, complete with detailed experimental protocols and an analysis of the chemical rationale behind the synthetic strategies.

Core Synthetic Strategies and Mechanistic Insights

The synthetic utility of 4-amino-5-methylpyrimidine lies in its reactivity at multiple positions, allowing for the construction of fused ring systems and the introduction of various pharmacophoric elements. Two primary strategies are highlighted here: the construction of thieno[2,3-d]pyrimidines via the Gewald reaction and the synthesis of pyrido[2,3-d]pyrimidines through condensation reactions.

Strategy 1: Synthesis of Thieno[2,3-d]pyrimidine Scaffolds via the Gewald Reaction

The thieno[2,3-d]pyrimidine scaffold is a key structural motif in a number of potent kinase inhibitors.[3] The Gewald reaction, a multicomponent condensation, provides an efficient route to highly substituted 2-aminothiophenes, which are the direct precursors to the thieno[2,3-d]pyrimidine core.[3]

Experimental Workflow: Gewald Reaction and Cyclization

Caption: Workflow for the synthesis of the thieno[2,3-d]pyrimidine core.

Causality Behind Experimental Choices:

• Gewald Reaction: This multicomponent reaction is highly efficient for the one-pot synthesis of polysubstituted 2-aminothiophenes. The choice of a base, such as morpholine, is crucial for catalyzing the initial Knoevenagel condensation between the active methylene nitrile and a carbonyl compound (in this context, a reactive species derived from the methyl group of 4-amino-5-methylpyrimidine under specific conditions) and for facilitating the subsequent addition of sulfur and ring closure.

• Cyclization with Formamide: Formamide serves as a source of the C4 carbon of the pyrimidine ring in the fused system. The high temperature of this reaction drives the cyclocondensation to completion, leading to the formation of the thermodynamically stable aromatic thieno[2,3-d]pyrimidine scaffold.

Detailed Protocol 1: Synthesis of a 4-aminothieno[2,3-d]pyrimidine Derivative

This protocol outlines the synthesis of a generic 4-aminothieno[2,3-d]pyrimidine, a common core for many kinase inhibitors.

Materials:

• 4-Amino-5-methylpyrimidine

• Malononitrile

• Elemental Sulfur

• Morpholine

• Ethanol

• Formamide

• Hydrochloric Acid (HCl)

• Sodium Bicarbonate (NaHCO₃)

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate (Na₂SO₄)

Procedure:

Step 1: Synthesis of the 2-Amino-3-cyanothiophene Intermediate

• To a stirred solution of 4-amino-5-methylpyrimidine (1.0 eq) in ethanol, add malononitrile (1.0 eq), elemental sulfur (1.1 eq), and a catalytic amount of morpholine.

• Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

• Collect the precipitated solid by filtration, wash with water, and dry under vacuum to yield the crude 2-amino-3-cyanothiophene derivative.

Step 2: Cyclization to the Thieno[2,3-d]pyrimidine Core

• Heat the crude 2-amino-3-cyanothiophene derivative in an excess of formamide at reflux for several hours.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture and pour it into ice-water.

• Collect the precipitated product by filtration, wash with water, and dry.

• Purify the crude product by column chromatography on silica gel to obtain the desired 4-aminothieno[2,3-d]pyrimidine.

Step 3: Further Functionalization (Example: N-Arylation)

The 4-amino group of the thieno[2,3-d]pyrimidine core can be further functionalized, for example, through a Buchwald-Hartwig cross-coupling reaction to introduce an aryl group, a common feature in many kinase inhibitors.

Materials for N-Arylation:

• 4-Aminothieno[2,3-d]pyrimidine derivative

• Aryl halide (e.g., Aryl bromide)

• Palladium catalyst (e.g., Pd₂(dba)₃)

• Ligand (e.g., Xantphos)

• Base (e.g., Cs₂CO₃)

• Anhydrous solvent (e.g., Dioxane)

Procedure for N-Arylation:

• In a flame-dried flask under an inert atmosphere (e.g., Argon), combine the 4-aminothieno[2,3-d]pyrimidine (1.0 eq), aryl bromide (1.2 eq), Pd₂(dba)₃ (0.05 eq), Xantphos (0.1 eq), and Cs₂CO₃ (2.0 eq).

• Add anhydrous dioxane and degas the mixture.

• Heat the reaction to the appropriate temperature (typically 80-110 °C) and stir until the reaction is complete as monitored by TLC or LC-MS.

• Cool the reaction, dilute with ethyl acetate, and filter through a pad of celite.

• Wash the filtrate with water and brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to yield the N-aryl-thieno[2,3-d]pyrimidin-4-amine.

Table 1: Representative Kinase Inhibitors with a Thieno[2,3-d]pyrimidine Core

Kinase Target	Inhibitor Scaffold Example
EGFR	Substituted 4-anilino-thieno[2,3-d]pyrimidines
VEGFR2	Diarylurea-substituted thieno[2,3-d]pyrimidines
Aurora Kinases	Substituted 4-amino-thieno[2,3-d]pyrimidines

Strategy 2: Synthesis of Pyrido[2,3-d]pyrimidine Scaffolds

The pyrido[2,3-d]pyrimidine scaffold is another important heterocyclic system found in a variety of kinase inhibitors, including those targeting CDKs and EGFR.[4][5] A common synthetic route involves the condensation of a 4-aminopyrimidine with a 1,3-dicarbonyl compound or its equivalent.

Experimental Workflow: Synthesis of Pyrido[2,3-d]pyrimidines

Caption: Workflow for the synthesis of substituted pyrido[2,3-d]pyrimidines.

Causality Behind Experimental Choices:

• Condensation with 1,3-Dicarbonyls: This is a classic and reliable method for forming the pyridine ring. The choice of the dicarbonyl compound allows for the introduction of substituents on the newly formed ring. Polyphosphoric acid (PPA) is a common condensing and cyclizing agent for this type of reaction.

• Chlorination: Conversion of the hydroxyl groups of the pyrido[2,3-d]pyrimidine-2,4-dione to chloro groups using a reagent like phosphorus oxychloride (POCl₃) is a critical step. The chloro groups are excellent leaving groups, enabling subsequent nucleophilic aromatic substitution reactions.

• Nucleophilic Aromatic Substitution: The differential reactivity of the chloro groups (typically C4 is more reactive than C2) allows for the sequential and regioselective introduction of various amines. This is a key step for building the final kinase inhibitor, where specific amine side chains are often crucial for binding to the kinase active site and achieving selectivity.

Detailed Protocol 2: Synthesis of a 2,4-Disubstituted-pyrido[2,3-d]pyrimidine

This protocol provides a general method for the synthesis of a 2,4-diamino-pyrido[2,3-d]pyrimidine derivative.

Materials:

• 4-Amino-5-methylpyrimidine

• Diethyl malonate

• Polyphosphoric acid (PPA)

• Phosphorus oxychloride (POCl₃)

• N,N-Diisopropylethylamine (DIPEA)

• Primary or Secondary Amines (R¹-NH₂ and R²-NH₂)

• Inert solvent (e.g., 2-Propanol, Dioxane)

Procedure:

Step 1: Synthesis of the Pyrido[2,3-d]pyrimidine-2,4-dione

• A mixture of 4-amino-5-methylpyrimidine (1.0 eq) and diethyl malonate (1.2 eq) is added to polyphosphoric acid (PPA).

• The mixture is heated with stirring at a high temperature (e.g., 120-140 °C) for several hours.

• After cooling, the reaction mixture is carefully poured into ice-water.

• The precipitated solid is collected by filtration, washed with water, and dried to give the crude pyrido[2,3-d]pyrimidine-2,4-dione.

Step 2: Chlorination of the Pyrido[2,3-d]pyrimidine-2,4-dione

• The crude dione is refluxed in an excess of phosphorus oxychloride (POCl₃) for several hours.

• The excess POCl₃ is removed under reduced pressure.

• The residue is carefully quenched by pouring onto crushed ice.

• The resulting solid is filtered, washed with water, and dried to yield the 2,4-dichloro-pyrido[2,3-d]pyrimidine.

Step 3: Sequential Nucleophilic Substitution

• First Substitution (at C4): Dissolve the 2,4-dichloro-pyrido[2,3-d]pyrimidine (1.0 eq) in a suitable solvent like 2-propanol. Add the first amine (R¹-NH₂, 1.1 eq) and a base such as DIPEA (1.5 eq).

• Stir the reaction at room temperature or with gentle heating until the mono-substitution is complete (monitored by TLC).

• Isolate the 2-chloro-4-(substituted-amino)-pyrido[2,3-d]pyrimidine intermediate.

• Second Substitution (at C2): Dissolve the intermediate from the previous step in a higher boiling solvent like dioxane. Add the second amine (R²-NH₂, 1.5 eq) and heat the reaction at a higher temperature (e.g., 100-120 °C).

• Monitor the reaction by TLC. Upon completion, cool the reaction, and isolate and purify the final 2,4-disubstituted-pyrido[2,3-d]pyrimidine product by standard methods (e.g., precipitation, crystallization, or column chromatography).

Table 2: Representative Kinase Inhibitors with a Pyrido[2,3-d]pyrimidine Core

Kinase Target	Inhibitor Scaffold Example
CDK4/6	Palbociclib (Ibrance®)
EGFR	Substituted 4-anilino-pyrido[2,3-d]pyrimidines
mTOR	Substituted pyrido[2,3-d]pyrimidines

Conclusion and Future Perspectives

4-Amino-5-methylpyrimidine stands out as a highly valuable and versatile building block in the medicinal chemist's toolbox for the synthesis of kinase inhibitors. Its inherent reactivity allows for the efficient construction of key heterocyclic scaffolds, such as thieno[2,3-d]pyrimidines and pyrido[2,3-d]pyrimidines, which are central to the structure of many clinically successful drugs. The protocols outlined in this guide provide a foundational understanding of the synthetic strategies and the underlying chemical principles. Further exploration of multicomponent reactions and novel cross-coupling methodologies starting from 4-amino-5-methylpyrimidine will undoubtedly continue to fuel the discovery of the next generation of potent and selective kinase inhibitors for the treatment of a wide range of human diseases.[6]

References

• Qin, W. W., Sang, C. Y., Zhang, L. L., Wei, W., Tian, H. Z., Liu, H. X., Chen, S. W., & Hui, L. (2015). Synthesis and biological evaluation of 2,4-diaminopyrimidines as selective Aurora A kinase inhibitors. European Journal of Medicinal Chemistry, 95, 174–184.

• MedChemComm. (2014). Synthesis and SAR of 2,4-diaminopyrimidines as potent c-jun N-terminal kinase inhibitors. Retrieved from [Link]

• Lee, H., et al. (2014). Discovery and Synthesis of a Pyrimidine-Based Aurora Kinase Inhibitor to Reduce Levels of MYC Oncoproteins. ACS Medicinal Chemistry Letters, 5(7), 763-768.
• Anjirwala, S. N., et al. (2025).
• Ibrahim, H. S., et al. (2021). Design and synthesis of novel pyridopyrimidine derivatives with anchoring non-coplanar aromatic extensions of EGFR inhibitory activity. Bioorganic Chemistry, 116, 105318.
• Song, Y., et al. (2015). A range of 2,4-diamino pyrimidines as NNRTIs and kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 25(1), 163-167.
• Wang, G., et al. (2000). Synthesis and cytotoxicity of 4-amino-5-oxopyrido[2,3-d]pyrimidine nucleosides. Journal of Medicinal Chemistry, 43(13), 2566-2574.
• Kumari, S., et al. (2022). Recent Advances in Pyrimidine-Based Drugs. Molecules, 27(15), 4785.
• Various Authors. (2018). Synthesis of purines from the coupling of 4,5‐diaminopyrimidines, aldehydes. Journal of Heterocyclic Chemistry.
• Kisliuk, R. L., et al. (1993).
• Zareba, G., et al. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. Molecules, 27(10), 3298.
• Al-Otaibi, A. M., et al. (2008).
• El-Sayed, N. N. E., et al. (2021). Discovery of pyrano[2,3-d]pyrimidine-2,4-dione derivatives as novel PARP-1 inhibitors: design, synthesis and antitumor activity. Journal of Enzyme Inhibition and Medicinal Chemistry, 36(1), 1546-1558.
• Ozzy, T. (2024). Innovative Trends in Multicomponent Reactions for Diverse Synthesis Pathways. Journal of Chemical and Pharmaceutical Research, 16(4), 128.

• EMBL-EBI. (n.d.). 4-amino-5-hydroxymethyl-2-methylpyrimidine (CHEBI:16892). Retrieved from [Link]

• Various Authors. (2024).
• de la Torre, G., et al. (2021).
• Komykhov, S. A., et al. (2021). α-Aminoazoles/azines: key reaction partners for multicomponent reactions. RSC Advances, 11(19), 11388-11419.
• Liu, J., et al. (2021). 4-Aminopyrazolopyrimidine scaffold and its deformation in the design of tyrosine and serine/threonine kinase inhibitors in medicinal chemistry. RSC Medicinal Chemistry, 12(9), 1466-1482.

Sources

• 1. Synthesis and SAR of 2,4-diaminopyrimidines as potent c-jun N-terminal kinase inhibitors - MedChemComm (RSC Publishing) [pubs.rsc.org]
• 2. Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Review on the Synthesis and Therapeutic Potential of Pyrido[2,3-d], [3,2-d], [3,4-d] and [4,3-d]pyrimidine Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Design and synthesis of novel pyridopyrimidine derivatives with anchoring non-coplanar aromatic extensions of EGFR inhibitory activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jocpr.com [jocpr.com]
• 6. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing the Synthesis of 4-Aminopyrimidine Derivatives

A Senior Application Scientist's Guide to Yield Improvement and Troubleshooting

Welcome to the technical support center for pyrimidine synthesis. This guide is designed for researchers, chemists, and process development professionals dedicated to optimizing the synthesis of key 4-aminopyrimidine intermediates, such as 4-Amino-5-methylpyrimidine and its structural analogs like 4-amino-5-aminomethyl-2-methylpyrimidine, a crucial precursor for Vitamin B1 (Thiamine).[1][2]

Navigating the complexities of heterocyclic chemistry requires a blend of theoretical knowledge and practical insight. Low yields, unexpected side products, and reaction stalls are common hurdles. This document provides a structured approach to troubleshooting and enhancing your synthetic protocols, grounded in established chemical principles and process-proven methodologies.

Frequently Asked Questions (FAQs)

This section addresses common queries regarding the synthesis of 4-aminopyrimidine derivatives, providing foundational knowledge for designing and executing your experiments.

Q1: What are the most common starting materials for synthesizing the 4-amino-5-substituted-pyrimidine core?

The choice of starting materials is critical and often represents a trade-off between cost, availability, safety, and efficiency. Common C3 units include malononitrile and acrylonitrile, while the C2 unit is typically derived from an amidine, such as acetamidine.[1] For instance, a highly scalable process involves the reaction of malononitrile with an in-situ prepared ionic salt from DMF and dimethyl sulfate, followed by condensation with acetamidine hydrochloride to produce 4-amino-2-methylpyrimidine-5-carbonitrile, a key intermediate.[3][4]

Q2: Why is the choice of base and solvent so critical in the cyclization step?

The cyclization to form the pyrimidine ring is a condensation reaction that is highly sensitive to reaction conditions. The base, often an alkoxide like sodium ethoxide (EtONa), serves to deprotonate the active methylene compound and the amidine, facilitating the nucleophilic attack and subsequent cyclization. The solvent must be able to dissolve the reactants and intermediates while being inert to the reaction conditions. Alcohols like ethanol are common. The incorrect base or solvent can lead to side reactions, such as hydrolysis of nitrile groups or the formation of undesired oligomers, drastically reducing the yield.

Q3: What are typical yields for these types of syntheses?

Yields can vary significantly based on the specific route and scale. Published scalable processes for 4-amino-5-aminomethyl-2-methylpyrimidine report overall yields in the range of 65-70%.[3][4] A laboratory-scale synthesis of 2-methyl-4-amino-5-cyanopyrimidine has reported yields as high as 92.6% under optimized conditions.[5] It is crucial to consult specific literature for the route you are employing to set a realistic benchmark.

Q4: Are there significant safety concerns with the reagents used?

Yes, several reagents used in pyrimidine synthesis are hazardous and require careful handling.

• Dimethyl sulfate: A potent alkylating agent that is highly toxic and carcinogenic. Safer, in-situ methods for generating necessary intermediates are preferred.[1][3]

• Malononitrile: Toxic upon ingestion, inhalation, or skin contact.

• o-Chloroaniline: Sometimes used in enamine formation, it is suspected to be a carcinogen.[1]

• Cyanides: Many precursors contain nitrile groups. Acidic workups can generate highly toxic hydrogen cyanide gas.

Always conduct a thorough safety review and handle these chemicals in a well-ventilated fume hood with appropriate personal protective equipment (PPE).[6]

Troubleshooting Guide: From Low Yields to Pure Product

This guide provides a systematic approach to diagnosing and solving common problems encountered during the synthesis of 4-amino-5-methylpyrimidine and its derivatives.

Problem 1: Low or No Product Yield

A low yield is the most frequent challenge. Systematically investigating the potential causes is key to resolving the issue.

Potential Causes & Solutions

• Poor Quality of Starting Materials:

  • The "Why": Reagents may have degraded over time (e.g., acetamidine hydrochloride is hygroscopic) or contain impurities that inhibit the reaction.

  • Solution: Verify the purity of your starting materials using techniques like NMR or melting point analysis. Ensure reagents are dry and stored under appropriate conditions. Use freshly opened or purified reagents if degradation is suspected.

• Incorrect Reaction Conditions:

  • The "Why": The condensation reaction is often temperature-sensitive. Temperatures that are too low may result in an impractically slow reaction rate, while temperatures that are too high can promote decomposition or side-product formation.

  • Solution: Meticulously control the reaction temperature. If the literature procedure is not working, perform small-scale optimization experiments, varying the temperature in 5-10°C increments. Monitor the reaction progress closely using TLC or HPLC.

• Inefficient Base or Incorrect Stoichiometry:

  • The "Why": The base is crucial for deprotonation. An insufficient amount will lead to incomplete reaction. Using a base that is too strong or too weak can also be detrimental.

  • Solution: Ensure the base is freshly prepared or properly stored. Verify the stoichiometry. If using a solid base like sodium ethoxide, ensure it has not degraded due to moisture exposure. Consider alternative bases if the primary choice proves ineffective.

Visualizing the Troubleshooting Workflow

The following diagram outlines a logical flow for diagnosing yield issues.

Caption: A systematic workflow for troubleshooting low product yield.

Problem 2: Formation of Significant Impurities

The presence of impurities complicates purification and reduces the yield of the desired product.

Potential Causes & Solutions

• Side Reactions due to Temperature:

  • The "Why": Exothermic reactions can lead to temperature spikes, promoting polymerization or the formation of thermally-induced by-products. For example, in related syntheses, elevated temperatures can lead to by-products like 4-chloro-thienopyrimidine.[7]

  • Solution: Ensure adequate cooling and controlled addition of reagents to manage the reaction exotherm. Run the reaction at the lowest effective temperature.

• Presence of Oxygen or Water:

  • The "Why": Many intermediates are sensitive to air and moisture. Water can hydrolyze nitriles or reactive intermediates. Oxygen can lead to oxidative side products.

  • Solution: Run the reaction under an inert atmosphere (e.g., Nitrogen or Argon). Use anhydrous solvents and ensure all glassware is thoroughly dried before use.

• Incorrect Stoichiometry:

  • The "Why": An excess of one reactant can lead to the formation of by-products. For instance, using excess acetamidine could potentially lead to dimerization or other undesired condensations.[1]

  • Solution: Carefully control the stoichiometry of the reactants. A slight excess of one reagent may be beneficial, but large excesses should be avoided unless specified by a validated protocol.

Comparative Yield Data

The following table summarizes yields from different synthetic approaches to key pyrimidine intermediates, highlighting the impact of methodology on efficiency.

Target Compound	Key Reactants	Conditions	Reported Overall Yield	Reference
4-Amino-5-aminomethyl-2-methylpyrimidine	2-Cyanoacetamide, Vilsmeier Reagent, Acetamidine	Multi-step, hydrogenation	65%	[3]
4-Amino-5-aminomethyl-2-methylpyrimidine	Malononitrile, DMF/Dimethyl Sulfate, Acetamidine HCl	One-pot enamine formation, cyclization	70%	[3][4]
4-Amino-2-methylpyrimidine-5-carbonitrile	Acetamidine HCl, Malononitrile, Formaldehyde	t-butanol, 65-70°C	92.6%	[5]
4,5-Diaminopyrimidine	Thiouracil	8-step route, minimal intermediate purification	Not specified	[8]

Experimental Protocols

This section provides a detailed, step-by-step methodology for a high-yield synthesis of a key pyrimidine intermediate.

Protocol: Synthesis of 4-Amino-2-methylpyrimidine-5-carbonitrile

This protocol is adapted from a high-yield laboratory procedure.[5]

Materials:

• t-Butanol (10 g)

• Acetamidine hydrochloride (1.13 g, 12 mmol)

• Malononitrile (0.66 g, 10 mmol)

• 30% Aqueous formaldehyde (1.2 g, 12 mmol)

• 70 wt% tert-Butyl hydroperoxide (optional, for post-reaction treatment)

• 50 mL three-necked flask, magnetic stirrer, thermometer, reflux condenser

Procedure:

• Setup: Assemble the three-necked flask with a magnetic stirrer, thermometer, and reflux condenser in a fume hood.

• Charging Reactants: To the flask, add t-butanol, acetamidine hydrochloride, malononitrile, and the aqueous formaldehyde solution.

• Reaction: Heat the mixture with stirring to 65-70°C. Maintain this temperature for 4 hours. Monitor the reaction progress by TLC or HPLC if desired.

• Cooling: After 4 hours, cool the reaction mixture to 20-25°C.

• Work-up (as described in source): The source describes an additional oxidative treatment step. Note: This step may not be necessary for all applications and should be evaluated. Add 1.4 g of 70 wt% tert-butyl hydroperoxide and stir at 30-35°C for 1 hour.

• Isolation: The method of product isolation (e.g., precipitation, extraction, chromatography) will depend on the product's properties. Typically, the product may precipitate upon cooling or after adjusting the pH. Filter the solid, wash with a cold solvent, and dry under vacuum.

• Analysis: Characterize the final product using HPLC for purity assessment and NMR/Mass Spectrometry for structural confirmation. The reported yield for this procedure is 92.6% with a purity of 99.6% by HPLC.[5]

Visualizing the Synthetic Pathway

This diagram illustrates the core cyclization reaction.

Caption: The condensation of an amidine and a C3 unit to form the pyrimidine ring.

References

• Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B1. ACS Publications. [Link]

• Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B 1 | Request PDF. ResearchGate. [Link]

• Novel synthesis of substituted 4-amino-pyrimidines - Patent 2307355. EPO. [Link]

• Pyrimidine Metabolism Disorders - Pediatrics. MSD Manual Professional Edition. [Link]

• De novo pyrimidine synthesis steps, pathways, uses. Microbe Notes. [Link]

• 4-Amino-5-hydroxymethyl-2-methylpyrimidine. Wikipedia. [Link]

• Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine - US6365740B1.
• Process for preparing 2-methyl-4-amino-5-amino methylpyrimidine - CN1319592A.
• Process for preparing 4-amino-5-methylpyridinone - CN113412255A.

• 4-Amino-2-methyl-5-pyrimidinemethanamine | C6H10N4 | CID 66762. PubChem. [Link]

• Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. PMC - NIH. [Link]

• Improved syntheses in the pyrimidine series. II. The preparation of 4:5-diaminopyrimidine. ResearchGate. [Link]

• Pyrimidine Synthesis and Degradation. Pharmacy 180. [Link]

• Purine & Pyrimidine Metabolism. Harper's Illustrated Biochemistry (31st). [Link]

Sources

• 1. Novel synthesis of substituted 4-amino-pyrimidines - Patent 2307355 [data.epo.org]
• 2. 4-Amino-5-hydroxymethyl-2-methylpyrimidine - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. 4-AMINO-2-METHYLPYRIMIDINE-5-CARBONITRILE synthesis - chemicalbook [chemicalbook.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Overcoming regioselectivity issues in 4-Amino-5-methylpyrimidine reactions.

Technical Support Center: 4-Amino-5-methylpyrimidine

Welcome to the technical support center for 4-Amino-5-methylpyrimidine. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this versatile heterocyclic scaffold. Here, we address the most common and challenging issues related to regioselectivity in its derivatization. Our goal is to provide not just solutions, but a deeper mechanistic understanding to empower your synthetic strategies.

Part 1: The Reactivity Landscape of 4-Amino-5-methylpyrimidine

Understanding the inherent electronic and steric properties of 4-amino-5-methylpyrimidine is the first step to mastering its reactivity. The molecule presents multiple potential reaction sites, and their reactivity is a delicate balance of competing factors.

Q1: What are the primary reactive sites on 4-amino-5-methylpyrimidine and what governs their reactivity?

A1: There are three key types of reactive sites on the 4-amino-5-methylpyrimidine core, each with distinct characteristics:

• Nitrogen Atoms: The molecule contains three nitrogen atoms with available lone pairs: the two endocyclic (ring) nitrogens at positions 1 and 3 (N1, N3), and the exocyclic amino group at position 4 (N4).

  • N1 and N3: These pyridine-like nitrogens are generally nucleophilic. However, their reactivity is modulated by the electron-donating amino group and the adjacent methyl group. N1 is sterically hindered by the C5-methyl and C6-H, while N3 is less encumbered.

  • N4 (Amino Group): This aniline-like nitrogen is also nucleophilic. Its lone pair participates in resonance with the electron-deficient pyrimidine ring, which can decrease its basicity compared to a simple alkylamine but increases its nucleophilicity in reactions where aromaticity is maintained.

• Ring Carbons (for Electrophilic Substitution): The pyrimidine ring is inherently electron-deficient, making electrophilic aromatic substitution (SEAr) challenging.[1][2] However, the powerful activating effect of the C4-amino group directs electrophiles primarily to the C6 position (para to the amino group), as the C5 position is already substituted.

• Ring Carbons (for Nucleophilic Substitution): In derivatives where leaving groups (e.g., halogens) are present at the C2 or C6 positions, these sites become susceptible to nucleophilic aromatic substitution (SNAr). The relative reactivity of these positions is highly dependent on the electronic environment.[3]

Caption: Key reactive sites on the 4-amino-5-methylpyrimidine scaffold.

Part 2: Troubleshooting Guide for N-Alkylation & N-Arylation

This is the most common area where regioselectivity issues arise. The goal is typically to functionalize one nitrogen site selectively.

Q2: I'm trying to alkylate 4-amino-5-methylpyrimidine with methyl iodide and K₂CO₃ in DMF, but I'm getting a mixture of N1, N3, and N4-alkylated products. How can I achieve selectivity?

A2: This is a classic regioselectivity challenge. The distribution of products is determined by the interplay between the inherent nucleophilicity of the nitrogen atoms and the reaction conditions. Here’s how to troubleshoot and gain control.

Causality:

• N1 vs. N3: N3 is generally more sterically accessible than N1, which is flanked by the C5-methyl group.

• N4 (Amino) vs. N1/N3 (Ring): The exocyclic amino group can be a potent nucleophile. In polar aprotic solvents like DMF, all nitrogen sites are reasonably nucleophilic, leading to mixtures. The choice of base is critical; strong, non-nucleophilic bases like NaH will deprotonate the most acidic proton (often on the amino group or leading to an amidate anion), while weaker bases like K₂CO₃ may lead to a complex equilibrium. Direct alkylation often leads to a mixture of N7/N9 isomers in related purine systems.[4]

Troubleshooting Workflow:

Caption: Decision workflow for troubleshooting N-alkylation regioselectivity.

Data-Driven Recommendations for N-Alkylation:

Target Site	Recommended Conditions	Rationale
N4 (Amino)	Base: DIPEA or Cs₂CO₃Solvent: Isopropanol or n-ButanolTemp: 0 °C to RT	Favors kinetic control. Protic solvents solvate the ring nitrogens more effectively, enhancing the relative nucleophilicity of the exocyclic amino group.
N3 (Ring)	Step 1: Protect N4 with (Boc)₂O.Step 2: NaH in THF at 0 °C, then add alkyl halide.	Protection removes the competing N4 nucleophile. NaH creates the most stable anion, and alkylation proceeds at the most accessible, nucleophilic ring nitrogen (N3).
N1 (Ring)	Often the minor isomer due to steric hindrance from the C5-methyl group. Achieving high N1 selectivity via direct alkylation is challenging and may require a multi-step synthetic approach.	Steric effects play a dominant role in directing substituents away from the N1 position.[5]

Part 3: Controlling Electrophilic Aromatic Substitution (SEAr)

Q3: I need to introduce a nitro or bromo group onto the pyrimidine ring. Will the reaction work, and where will the substituent add?

A3: Standard SEAr on an unsubstituted pyrimidine ring is notoriously difficult due to its electron-deficient nature.[1] However, the C4-amino group is a powerful activating substituent, making the reaction feasible at the C6 position.

Mechanistic Insight: The amino group at C4 strongly activates the para position (C6) and ortho position (C5) via resonance. Since C5 is blocked by a methyl group, electrophilic attack is overwhelmingly directed to C6. The presence of two or three activating groups on a pyrimidine ring is often necessary to achieve successful electrophilic substitution.[1]

Troubleshooting & Protocol:

• Problem: No reaction or low yield with standard conditions (e.g., Br₂ in AcOH).

  • Solution: The pyrimidine nitrogen can be protonated by strong acids, deactivating the ring. Use less acidic conditions or a Lewis acid catalyst that complexes with the electrophile rather than the ring. For bromination, NBS (N-Bromosuccinimide) in a solvent like DMF or acetonitrile is often more effective than Br₂. For nitration, milder conditions like HNO₃/Ac₂O should be attempted before resorting to harsher HNO₃/H₂SO₄ mixtures.

• Problem: Side reactions or decomposition.

  • Solution: The amino group can be sensitive to oxidation. Run the reaction at low temperatures (0 °C or below) and under an inert atmosphere (N₂ or Ar). Add the electrophile slowly to control the reaction exotherm.

Recommended Protocol for Regioselective C6 Bromination:

• Setup: Dissolve 4-amino-5-methylpyrimidine (1.0 eq) in anhydrous acetonitrile in a round-bottom flask under a nitrogen atmosphere. Cool the solution to 0 °C in an ice bath.

• Reagent Addition: Add N-Bromosuccinimide (NBS) (1.05 eq) portion-wise over 15 minutes, ensuring the temperature remains below 5 °C.

• Reaction: Stir the reaction mixture at 0 °C for 1 hour, then allow it to warm to room temperature. Monitor the reaction progress by TLC or LC-MS.

• Workup: Once the starting material is consumed, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the product with ethyl acetate.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. Purify the crude product by column chromatography on silica gel to yield 4-amino-6-bromo-5-methylpyrimidine.

Part 4: Navigating Metal-Catalyzed Cross-Coupling

For building molecular complexity, palladium- or copper-catalyzed cross-coupling reactions are indispensable. Regioselectivity becomes paramount when starting from a di-halogenated pyrimidine derivative.

Q4: I have 4-amino-2,6-dichloro-5-methylpyrimidine. I want to perform a Suzuki coupling with an arylboronic acid. Which chlorine will react first?

A4: In polyhalogenated pyrimidines, the reactivity towards cross-coupling is dictated by a combination of electronic and steric factors. For 2,4-dichloropyrimidines, substitution typically occurs preferentially at the C4 position.[3][6] By analogy, in your 2,6-dichloro system, the C6 position is expected to be more reactive.

Causality:

• Electronic Effects: The C4-amino group is strongly electron-donating. This increases the electron density at the C6 position (para) more significantly than at the C2 position (meta). In the context of the palladium catalytic cycle, a more electron-rich C-Cl bond can be more challenging to break during oxidative addition. However, the overall electronic character of the ring positions plays a crucial role. Quantum mechanical calculations on similar systems often show that the C4 (and by extension, C6) position is more susceptible to nucleophilic attack, which relates to steps in some cross-coupling cycles.[3]

• Steric Effects: The C6 position is adjacent to the C5-methyl group, which introduces some steric hindrance. The C2 position is flanked only by ring nitrogens. The specific ligand used on the palladium catalyst can be tuned to be more or less sensitive to this steric bulk.[7]

• Ligand Choice: The choice of phosphine ligand is critical. Bulky, electron-rich ligands (e.g., SPhos, XPhos, tBu₃P) are generally required for activating C-Cl bonds. These ligands can also amplify subtle differences in reactivity between the C2 and C6 positions.

Table of Conditions for Selective Cross-Coupling:

Reaction Type	Target Site	Catalyst/Ligand	Base	Solvent	Rationale
Suzuki	C6	Pd(PPh₃)₄ or Pd(dppf)Cl₂	K₂CO₃ or Cs₂CO₃	Dioxane/H₂O	The C6 position is generally more reactive. Standard conditions often suffice for the first coupling.
Suzuki	C2	Use bulky ligand (e.g., SPhos) with Pd(OAc)₂ after C6 is functionalized.	K₃PO₄	Toluene/H₂O	The remaining C2-Cl bond is less reactive and requires more forcing conditions and a highly active catalyst system.
Buchwald-Hartwig	C6	Pd₂(dba)₃ / XPhos	K₂CO₃ or LHMDS	Toluene	C-N coupling at the more reactive C6 position. The choice of base depends on the amine nucleophile.

Part 5: Frequently Asked Questions (FAQs)

• Q: Can I perform a Friedel-Crafts alkylation on 4-amino-5-methylpyrimidine?

  • A: Direct Friedel-Crafts alkylation is generally not recommended. The Lewis acid catalyst (e.g., AlCl₃) will complex strongly with the basic nitrogen atoms of the pyrimidine ring and the amino group, deactivating the system towards electrophilic attack and potentially promoting side reactions.[2]

• Q: How can I synthesize 4-amino-5-methylpyrimidine?

  • A: One common laboratory synthesis involves the condensation of a suitable three-carbon precursor with an amidine. For example, various methods exist for synthesizing 4,5-disubstituted pyrimidines from ketones and formamidine acetate.[8][9] ZnCl₂-catalyzed three-component coupling reactions have also been reported for the synthesis of 4,5-disubstituted pyrimidines.[10]

• Q: The C5-methyl group is not reactive, is it?

  • A: Under typical conditions, the C5-methyl group is not reactive. However, under radical conditions or with very strong bases (e.g., organolithium reagents), it could potentially be deprotonated to form an anion for subsequent reaction, though this is not a common or high-yielding transformation.

References

• Synthesis of new 4, 5-disubstituted-6-methyl-2-(methylthio) pyrimidines via C-C coupling reactions. Taylor & Francis Online. [Link]

• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. ResearchGate. [Link]

• Pyrimidine synthesis. Organic Chemistry Portal. [Link]

• ONE-STEP SYNTHESIS OF 4,5-DISUBSTITUTED PYRIMIDINES USING COMMERCIALLY AVAILABLE AND INEXPENSIVE REAGENTS. HETEROCYCLES, Vol. 70, 2006. [Link]

• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. RSC Publishing. [Link]

• Transition metal-catalyzed cross-coupling reactions of N-aryl-2-aminopyridines. ResearchGate. [Link]

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. wuxibiology.com. [Link]

• One-Step Syntesis of 4,5-Disubstituted Pyrimidines Using Commercially Available and Inexpensive Reagents. ResearchGate. [Link]

• Exploring 4,7-Disubstituted Pyrimido[4,5-d]pyrimidines as Antiviral and Anticancer Agents. MDPI. [Link]

• Palladium-Catalyzed C–N Bond Coupling Reactions. Aminopyrimidine Synthesis. Thieme. [Link]

• Copper-Mediated Coupling Reactions and Their Applications in Natural Products and Designed Biomolecules Synthesis. ACS Publications. [Link]

• An Electrochemical Synthesis of Functionalized Arylpyrimidines from 4-Amino-6-Chloropyrimidines and Aryl Halides. PMC - NIH. [Link]

• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. MDPI. [Link]

• Investigation of regioselectivity on the reaction of 5-bromo-2,4-dichloro-6-methylpyrimidine with ammonia. ResearchGate. [Link]

• Exploiting Coordination Effects for the Regioselective Zincation of Diazines Using TMPZnX⋅LiX (X=Cl, Br). PMC. [Link]

• Pyrimidine ring opening mechanism. ResearchGate. [Link]

• Synthesis, Reactions and Medicinal Uses of Pyrimidine. Pharmaguideline. [Link]

• Effect of Substituent Structure on Pyrimidine Electrophilic Substitution. ResearchGate. [Link]

• Synthesis of modified pyrimidine bases and positive impact of chemically reactive substituents on their in vitro antiproliferative activity. PubMed. [Link]

• Steric effects in the reactions of oxo-pyrimidine derivatives. I. Steric acceleration of hydrolysis of 5-monoalkyl substituted barbituric acid derivatives as the effect of 1'-branching. ResearchGate. [Link]

• Effect of substituent structure on pyrimidine electrophilic substitution: A Rebuttal. ResearchGate. [Link]

• Current Chemistry Letters Synthesis, reactions, and applications of pyrimidine derivatives. Growing Science. [Link]

• Electrophilic Substitution In Azines. ResearchGate. [Link]

• Electrophilic aromatic substitution. Wikipedia. [Link]

• A Computational Evaluation of the Steric and Electronic Contributions in Stereoselective Olefin Polymerization with Pyridylamido-Type Catalysts. MDPI. [Link]

• Breakdown of the regulatory control of pyrimidine biosynthesis in human breast cancer cells. PubMed. [Link]

• Regulation of Pyrimidine Biosynthetic Gene Expression in Bacteria: Repression without Repressors. PMC - PubMed Central. [Link]

• Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. PMC - NIH. [Link]

• Regioselective synthesis of 6-substituted-2-amino-5-bromo-4(3H)-pyrimidinones and evaluation of their antiviral activity. PubMed Central. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. ResearchGate. [Link]

• N-Alkylation of Some Imidazopyridines. FABAD Journal of Pharmaceutical Sciences. [Link]

• Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents. PMC - NIH. [Link]

• Regioselective N-alkylation of the 1H-indazole scaffold; ring substituent and N-alkylating reagent effects on regioisomeric distribution. Beilstein Journals. [Link]

• N-Alkylation of 1 with 4-(chloromethyl)-6-methoxy-5-methylpyrimidine to yield structural isomers 2 and 3. ResearchGate. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. MDPI. [Link]

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• 4. Study of Direct N7 Regioselective tert-Alkylation of 6-Substituted Purines and Their Modification at Position C6 through O, S, N, and C Substituents - PMC [pmc.ncbi.nlm.nih.gov]
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Minimizing side-product formation in 4-Amino-5-methylpyrimidine synthesis

Welcome to the technical support center for the synthesis of 4-Amino-5-methylpyrimidine. This guide is designed for researchers, scientists, and professionals in drug development, providing in-depth troubleshooting advice and frequently asked questions to help you minimize side-product formation and optimize your synthetic protocols. Our approach is grounded in mechanistic principles to provide not just solutions, but a deeper understanding of the underlying chemistry.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific challenges you may encounter during the synthesis of 4-Amino-5-methylpyrimidine, focusing on a common and efficient synthetic route starting from 3-aminocrotononitrile and a formamide equivalent.

Q1: My reaction yield is low, and I have a significant amount of a byproduct with a higher molecular weight. What is likely happening and how can I prevent it?

A1: Dimerization of the Starting Material

A common issue in the synthesis of pyrimidines from β-aminonitriles is the self-condensation of the starting material, 3-aminocrotononitrile. This can lead to the formation of a substituted pyridine byproduct, 5-cyano-4,6-dimethyl-2-pyridone, which results in lower yields of the desired 4-Amino-5-methylpyrimidine.[1]

Causality: This side reaction is often favored by prolonged reaction times at elevated temperatures in the presence of a base. The enamine and nitrile functionalities of 3-aminocrotononitrile can react with each other in a Thorpe-Ziegler type cyclization.

Troubleshooting and Prevention:

• Control of Stoichiometry: Ensure that the formamide equivalent (e.g., formamidine or s-triazine) is used in a slight excess to favor the reaction with 3-aminocrotononitrile over its self-condensation.

• Order of Addition: Adding the 3-aminocrotononitrile slowly to the reaction mixture containing the formamide source can help to maintain a low concentration of the aminonitrile, thus disfavoring dimerization.

• Temperature and Reaction Time Monitoring: Carefully monitor the reaction progress using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Avoid unnecessarily long reaction times and excessively high temperatures which can promote the formation of this byproduct.

Experimental Protocol: Minimizing Dimerization

• To a stirred solution of formamidine acetate (1.2 equivalents) in a suitable solvent (e.g., ethanol), add 3-aminocrotononitrile (1.0 equivalent) dropwise at a controlled temperature (e.g., 60-70 °C).

• Monitor the reaction every 30 minutes by TLC (e.g., using a mobile phase of ethyl acetate/hexane).

• Upon consumption of the 3-aminocrotononitrile (typically 2-4 hours), cool the reaction to room temperature.

• Proceed with the work-up and purification steps.

Q2: I'm observing an impurity that I suspect is a chlorinated byproduct. How can this be formed and what are the mitigation strategies?

A2: Formation of Chlorinated Pyrimidines

In pyrimidine syntheses that utilize chlorinated reagents or are performed in chlorinated solvents at high temperatures, the formation of chlorinated byproducts is a possibility. For instance, in related thienopyrimidine syntheses, the formation of a 4-chloro-thienopyrimidine has been observed.[2] A potential analogous byproduct in your synthesis would be 4-Chloro-5-methylpyrimidine.

Causality: If any step of your synthesis or workup involves reagents like phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂), or if chlorinated solvents are used under harsh conditions, unwanted chlorination of the pyrimidine ring can occur. The amino group can also be a leaving group under certain conditions, being replaced by a chlorine atom.

Troubleshooting and Prevention:

• Reagent Selection: Whenever possible, opt for non-chlorinated reagents. If a chlorinating agent is necessary for a preceding step, ensure its complete removal before proceeding to the pyrimidine ring formation.

• Solvent Choice: Use non-chlorinated solvents such as ethanol, isopropanol, or toluene for the cyclization step.

• Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can minimize oxidative side reactions that might be catalyzed by trace metal impurities in the presence of chlorinated species.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the synthesis and purification of 4-Amino-5-methylpyrimidine.

Q1: What is a reliable starting point for the synthesis of 4-Amino-5-methylpyrimidine?

A common and efficient method for the synthesis of 4-aminopyrimidines involves the condensation of a β-enaminonitrile with a formamide equivalent.[3] For 4-Amino-5-methylpyrimidine, this translates to the reaction of 3-aminocrotononitrile with a source of a one-carbon unit at the oxidation level of formic acid, such as formamidine or s-triazine.

Q2: How can I effectively monitor the progress of my reaction?

Reaction monitoring is crucial to prevent the formation of time- and temperature-dependent byproducts. High-Performance Liquid Chromatography (HPLC) with UV detection is the recommended method for accurate monitoring.

Data Presentation: HPLC Monitoring Parameters

Parameter	Recommended Condition
Column	C18 reverse-phase (e.g., 4.6 x 150 mm, 5 µm)
Mobile Phase	A: 0.1% Formic acid in Water; B: Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Detection	UV at 254 nm
Column Temp.	30 °C

This method should be validated for your specific system and can be adapted for the analysis of related aminopyrimidines.[4][5][6]

Q3: What are the best practices for purifying the final product?

Purification of 4-Amino-5-methylpyrimidine can typically be achieved through recrystallization or column chromatography.

• Recrystallization: This is often the most efficient method for removing minor impurities. A suitable solvent system should be determined empirically, but ethanol, isopropanol, or toluene/heptane mixtures are good starting points.

• Column Chromatography: For mixtures that are difficult to separate by recrystallization, silica gel column chromatography can be employed. A gradient elution with a mixture of a polar solvent (e.g., ethyl acetate or methanol) and a non-polar solvent (e.g., hexane or dichloromethane) is typically effective.

Visualizing the Process

To aid in your understanding, the following diagrams illustrate the synthetic workflow and a key reaction mechanism.

Experimental Workflow

Caption: Workflow for the synthesis and purification of 4-Amino-5-methylpyrimidine.

Proposed Mechanism of Dimerization Side-Product Formation

Caption: Putative mechanism for the dimerization of 3-aminocrotononitrile.

References

• Yang, K., Dang, Q., Cai, P.-J., Gao, Y., Yu, Z.-X., & Bai, X. (2017). TFA-Catalyzed Inverse-Electron-Demand Diels–Alder Reactions of 1,3,5-Triazines with Aldehydes/Ketones: A Facile Approach to Highly Functionalized Pyrimidines. The Journal of Organic Chemistry, 82(5), 2336–2344. [Link]

• Al-Issa, S. A. (2008). Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. ARKIVOC, 2008(ii), 115-123. [Link]

• da Silva, F. M., de Oliveira, R. N., & da Silva, A. C. M. (2020). Methods and routines for the synthesis of β-enaminonitriles and its related 4-aminopyrimidines, 4-amidinopyrimidines. ResearchGate. [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Pyrimidine. Pharmaguideline. [Link]

• Georgieva, M., Zlatkov, A., & Peikov, P. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. Molecules, 27(10), 3288. [Link]

• YouTube. (2025, January 9). Synthesis of Pyrimidine and Its Derivatives. [Link]

• Google Patents. (n.d.). Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine.

• Organic Chemistry Portal. (n.d.). Pyrimidine synthesis. [Link]

• PubChem. (n.d.). N-((4-Amino-2-methyl-5-pyrimidinyl)methyl)formamide. [Link]

• Organic Chemistry Data. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. [Link]

• SIELC Technologies. (n.d.). Separation of 4,5,6-Triaminopyrimidine on Newcrom R1 HPLC column. [Link]

• Soliman, F. S. G., & Kappe, T. (1977). Syntheses of Heterocyeles, 191 Reactions of /3-Aminocrotononitrile with Heterocyclic Phenolic Compounds. ResearchGate. [Link]

• Google Patents. (n.d.). Process for the production of 3-aminocrotononitrile.

• G. G. Dvoryantseva, et al. (1972). NMR spectra of pyrimidines. Effect of substituents on the chemical shift of the protons of the amino group of p-substituted 2- and 5-aminopyridines and anilines. ResearchGate. [Link]

• Green, D. A., et al. (2023). Prebiotic Synthesis of N-Formylaminonitriles and Derivatives in Formamide. Journal of the American Chemical Society. [Link]

• Karaca, O., et al. (2020). Determination of Potential Genotoxic Impurity, 5-Amino-2-Chloropyridine, in Active Pharmaceutical Ingredient Using the HPLC-UV System. Journal of Chromatographic Science. [Link]

• Kumar, A., et al. (2019). Protocol for synthesis of di- and tri-substituted s-triazine derivatives. MethodsX. [Link]

• Schmiechen, S. (2019). Structure and Reactivity of s-Triazine-Based Compounds in C/N/H Chemistry. CORE. [Link]

• Leroux, F. R., et al. (2021). Synthesis of 3-Amino-5-fluoroalkylfurans by Intramolecular Cyclization. Organic Letters. [Link]

• SIELC Technologies. (n.d.). HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column. [Link]

• Al-Aani, H., et al. (2017). Validation of HPLC-UV Method for Analysis of 4-Pyridoxic Acid in Human Urine. International Journal of Medical Research & Health Sciences. [Link]

• Wieczorek, M., et al. (2021). 1,3,5-Triazine Nitrogen Mustards with Different Peptide Group as Innovative Candidates for AChE and BACE1 Inhibitors. Molecules. [Link]

• Ashokan, A., et al. (2023). 4-Amino-3,5-dichloropyridine. Acta Crystallographica Section E: Crystallographic Communications. [Link]

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• 2. Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Determination of Potential Genotoxic Impurity, 5-Amino-2-Chloropyridine, in Active Pharmaceutical Ingredient Using the HPLC-UV System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column | SIELC Technologies [sielc.com]
• 6. ijmrhs.com [ijmrhs.com]

Technical Support Center: Troubleshooting Low Solubility of 4-Amino-5-methylpyrimidine Derivatives

Introduction

4-Amino-5-methylpyrimidine and its derivatives are crucial scaffolds in medicinal chemistry and drug development, forming the core of numerous bioactive molecules. However, their often planar, aromatic structure can lead to strong crystal lattice energy and, consequently, poor solubility in both aqueous and organic media. This low solubility presents a significant hurdle in various stages of research, from chemical synthesis and purification to formulation and in vitro/in vivo screening.

This guide provides a comprehensive, structured approach to systematically address and overcome the solubility challenges associated with this class of compounds. It is designed for researchers, scientists, and drug development professionals to facilitate smoother experimentation and generate reliable, reproducible data.

Frequently Asked Questions (FAQs)

Q1: My 4-amino-5-methylpyrimidine derivative has very low solubility in common organic solvents like ethanol and ethyl acetate. What are the first steps I should take?

A1: When encountering poor solubility, a systematic expansion of your initial solvent screen is the first logical step. The polarity of your specific derivative, dictated by its other substituents, is key.

• Broaden the Polarity Spectrum: Test solubility in a wider range of solvents. Include polar aprotic solvents like dimethylformamide (DMF), dimethyl sulfoxide (DMSO), and N-methyl-2-pyrrolidone (NMP), which are often effective at dissolving a wide array of organic compounds.[1]

• Apply Gentle Heat: Solubility is generally temperature-dependent.[2][3][4] Gently warming the mixture (e.g., to 40-60°C) can significantly increase the dissolution rate and capacity. Always be mindful of your compound's thermal stability to avoid degradation.[1]

• Consider Co-Solvent Systems: If a single solvent is ineffective, a mixture of solvents can be a powerful alternative.[5] For example, adding a small percentage of DMSO or DMF to a less polar solvent like tetrahydrofuran (THF) can disrupt crystal packing and improve solubility.[1]

Q2: My compound dissolves in an acidic aqueous solution but crashes out when I neutralize it with a base. Why does this happen and how can I prevent it?

A2: This is classic pH-dependent solubility behavior, expected for this class of molecules. The 4-amino group on the pyrimidine ring is basic and becomes protonated (positively charged) under acidic conditions (low pH).[6] This charged species is significantly more polar and, therefore, more soluble in aqueous media. When you raise the pH by adding a base, the amino group is deprotonated, returning to its less soluble, neutral form, causing it to precipitate. To manage this, you must work within a pH range where your compound remains soluble or use formulation strategies to stabilize it at neutral pH.

Q3: I am struggling with product precipitation during a chemical reaction. How can I maintain solubility throughout the synthesis?

A3: Maintaining solubility for all reactants, intermediates, and the final product is critical for reaction success.[1]

• Solvent Choice is Key: Switch to a more powerful solubilizing solvent for the reaction, such as DMF or DMSO.[1]

• Temperature Control: Running the reaction at a higher temperature can often keep all components in the solution phase.[1]

• Homogeneous vs. Heterogeneous: If the reaction can proceed under heterogeneous (suspension) conditions, ensure vigorous stirring to maximize the surface area and reaction rate. However, for most solution-phase reactions, maintaining homogeneity is preferable.

Q4: Can different batches of my synthesized compound have different solubilities?

A4: Yes, this is a common issue and is almost always related to the solid-state properties of the material. Different batches may have different crystalline forms (polymorphs) or may be amorphous.[][8] Polymorphs can have vastly different physical properties, including solubility and dissolution rate.[8][9][10] Amorphous material, which lacks an ordered crystal structure, is generally more soluble than its crystalline counterparts.[11] It is crucial to control the crystallization process to ensure you produce the same solid form consistently.

In-Depth Troubleshooting Guides

When simple fixes are not enough, a more rigorous, stepwise approach is necessary. This guide follows a logical progression from initial characterization to advanced formulation strategies.

Workflow for Troubleshooting Solubility Issues

Caption: Initial troubleshooting workflow for low solubility.

Part 1: Foundational Analysis - Know Your Compound

Before attempting to modify solubility, it is essential to establish a baseline.

1.1. Purity and Identity Confirmation: Ensure the material you are working with is indeed your target compound and is of high purity. Impurities can significantly impact solubility measurements and behavior. Standard techniques like NMR, LC-MS, and elemental analysis are required.

1.2. Solid-State Characterization: The solid form of your active pharmaceutical ingredient (API) dictates its solubility.[]

• Polymorphism: The ability of a compound to exist in multiple crystalline forms is a critical factor.[8][9] Different polymorphs can have different melting points, stabilities, and crucially, solubilities.[10]

• Amorphous vs. Crystalline: Amorphous solids lack a long-range ordered crystal lattice and are typically more soluble but less stable than their crystalline counterparts.[11]

• Initial Assessment: A simple look under a microscope can reveal if the material is crystalline (e.g., needles, plates) or amorphous. Techniques like Differential Scanning Calorimetry (DSC) or X-Ray Powder Diffraction (XRPD) provide definitive characterization.

Part 2: Systematic Screening & Parameter Optimization

This phase involves systematically testing variables to find conditions that favor dissolution.

Protocol 1: Small-Scale Solubility Testing This protocol allows for rapid screening using minimal compound.

• Preparation: Accurately weigh 1-2 mg of your 4-amino-5-methylpyrimidine derivative into a small glass vial.

• Solvent Addition: Add a measured aliquot of the test solvent (e.g., 100 µL) at room temperature.

• Equilibration: Vortex the vial for 1-2 minutes. Allow it to sit for at least one hour to reach equilibrium. Visually inspect for undissolved solid.

• Incremental Addition: If solid remains, continue adding solvent in measured aliquots, vortexing after each addition, until the solid is fully dissolved. Record the total volume of solvent used.

• Heating: If the compound remains insoluble after adding a reasonable volume (e.g., 1-2 mL), gently heat the vial to a set temperature (e.g., 50°C) and observe any change.[1]

• Classification: Quantify the solubility (e.g., in mg/mL) and classify it (e.g., "freely soluble," "sparingly soluble," "insoluble").

Table 1: Recommended Solvent Screening Panel

Solvent Class	Example Solvents	Rationale
Aqueous	Purified Water, PBS (pH 7.4)	Baseline for biological relevance.
Polar Protic	Methanol, Ethanol	Capable of hydrogen bonding.[3]
Polar Aprotic	DMSO, DMF, Acetonitrile, THF	Strong dipole moments, effective for many organics.[1][4]

| Non-Polar | Toluene, Dichloromethane | To assess the compound's lipophilicity. |

2.1. pH Adjustment: Leveraging the Amino Group For ionizable compounds, pH is the most powerful tool for modifying aqueous solubility.[12][13] The basic 4-amino group means that decreasing the pH will protonate the molecule, increasing its polarity and aqueous solubility.[6] The Henderson-Hasselbalch equation can provide a rough estimate, but experimental determination is crucial as it doesn't account for all intermolecular forces.[14][15]

Protocol 2: Determining a pH-Solubility Profile

• Prepare Buffers: Create a series of buffers across a wide pH range (e.g., pH 2, 4, 6, 7, 8, 10).

• Add Compound: Add an excess of your solid compound to a known volume of each buffer in separate vials. Ensure enough solid is present that some will remain undissolved at equilibrium.

• Equilibrate: Shake or agitate the vials at a constant temperature for 24-48 hours to ensure equilibrium is reached.

• Separate Phases: Centrifuge or filter the samples to separate the undissolved solid from the saturated solution.

• Quantify: Measure the concentration of the dissolved compound in the supernatant/filtrate using a suitable analytical method (e.g., HPLC-UV, UV-Vis Spectroscopy).

• Plot: Plot solubility (log scale) versus pH to visualize the profile.

Table 2: Example pH-Solubility Data for a Hypothetical Derivative (pKa ~4.5)

pH	Solubility (µg/mL)	Predominant Species
2.0	5000	Protonated (BH+)
4.0	250	Mix of BH+ and B
6.0	5	Neutral (B)
7.4	4	Neutral (B)

| 9.0 | 4 | Neutral (B) |

2.2. Co-Solvency: Finding the Right Blend Co-solvents are water-miscible organic solvents used to increase the solubility of poorly soluble drugs by reducing the interfacial tension between the aqueous solution and the hydrophobic solute.[12] This technique is extremely common in parenteral formulations.[16]

Table 3: Common Co-Solvent Systems

Co-Solvent	Typical Concentration	Notes
Ethanol	5-40%	Common, but can cause precipitation on dilution.
Propylene Glycol (PG)	10-60%	Good solubilizer, often used in oral and injectable formulations.
Polyethylene Glycol (PEG 300/400)	10-50%	Low toxicity, effective for many nonpolar drugs.[17]

| DMSO | <10% (for in vitro) | Excellent solubilizer, but can have cellular effects. Use at the lowest effective concentration. |

Part 3: Advanced Formulation Strategies

If the above methods are insufficient, particularly for in-vivo applications, more advanced formulation approaches are required.

3.1. Salt Formation: A Powerful and Common Approach Converting a weakly basic drug into a salt is one of the most effective and widely used methods to increase aqueous solubility and dissolution rate.[18][19][20] The 4-amino group is an ideal handle for forming salts with pharmaceutically acceptable acids.

• Mechanism: The proton transfer from an acid to the basic nitrogen on the pyrimidine ring creates an ion pair. This ionic species is much more polar than the neutral free base, leading to a dramatic increase in aqueous solubility.[21][22]

• Common Counter-ions: Hydrochloride, sulfate, mesylate, tosylate, and maleate are common choices.[19]

• Considerations: Salt formation is pH-dependent. The salt may convert back to the less soluble free base in environments with a pH significantly higher than the pKa of the parent compound (e.g., in the small intestine).[21]

Caption: Logic for advancing from simple to complex solubility strategies.

3.2. Solid Dispersions: Leveraging Polymers A solid dispersion refers to a system where a hydrophobic drug is dispersed within a hydrophilic polymer matrix.[23] This can be achieved through methods like solvent evaporation or melt extrusion.

• Mechanism: The drug exists in an amorphous state within the polymer, preventing it from crystallizing.[23] When introduced to an aqueous environment, the polymer dissolves, releasing the drug as fine, amorphous particles with a high surface area, leading to enhanced dissolution rates and apparent solubility.[24]

• Common Polymers: Polyvinylpyrrolidone (PVP), hydroxypropyl methylcellulose (HPMC), and polyethylene glycol (PEG) are frequently used.[24]

3.3. Particle Size Reduction Reducing the particle size of a drug increases its surface area-to-volume ratio, which can improve the dissolution rate according to the Noyes-Whitney equation.[17][23]

• Micronization: Milling processes can reduce particle size to the micron range. This improves dissolution rate but does not change the equilibrium solubility.[12][16]

• Nanosuspensions: This technology reduces drug particles to the nanometer scale, which can significantly increase both dissolution velocity and saturation solubility.[23]

Conclusion

Troubleshooting the low solubility of 4-amino-5-methylpyrimidine derivatives requires a multi-faceted, systematic approach. By starting with fundamental characterization and progressing through systematic screening of solvents, pH, and co-solvents, researchers can often find viable solutions for their experimental needs. For more challenging compounds, advanced strategies like salt formation and solid dispersions offer powerful tools to enhance bioavailability and enable further development. Each step in this process should be guided by a clear understanding of the underlying physicochemical principles.

References

• Patel, J. N., et al. (n.d.). Techniques to improve the solubility of poorly soluble drugs. ResearchGate. Available at: [Link]

• Savjani, K. T., Gajjar, A. K., & Savjani, J. K. (2012). Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC - NIH. Available at: [Link]

• Vemula, V. R. (2015). Techniques for Improving Solubility. International Journal of Medical Science and Dental Research. Available at: [Link]

• Serajuddin, A. T. M. (2007). Salt formation to improve drug solubility. PubMed. Available at: [Link]

• Deshmukh, A. S. (2017). Solubility Enhancement Techniques for Poorly Water-Soluble Drugs. International Journal of Pharmaceutical Sciences and Nanotechnology. Available at: [Link]

• (n.d.). Pyrimidine. Solubility of Things. Available at: [Link]

• Mishra, D. (2017). Salts of Therapeutic Agents: Chemical, Physicochemical, and Biological Considerations. Molecules. Available at: [Link]

• Sharma, D., Soni, M., Kumar, S., & Gupta, G. D. (2019). Solubility Enhancement Techniques for Poorly Soluble Pharmaceuticals: A Review. Journal of Global Pharma Technology. Available at: [Link]

• (n.d.). Active Pharmaceutical Ingredient (API) Crystallisation. Micropore Technologies. Available at: [Link]

• (n.d.). 2-Aminopyrimidine. Solubility of Things. Available at: [Link]

• Baluja, S., & Bhatt, M. (2015). SOLUBILITY OF A SERIES OF PYRIMIDINE DERIVATIVES IN METHANOL AT 293.15 TO 313.15 K. Revue Roumaine de Chimie. Available at: [Link]

• Braga, D., Grepioni, F., & Maini, L. (2022). The Relevance of Crystal Forms in the Pharmaceutical Field: Sword of Damocles or Innovation Tools?. PubMed Central. Available at: [Link]

• Kumar, A., Sahoo, S. K., Padhee, K., & Kochar, P. S. (2011). Drug Dissolution Enhancement by Salt Formation: Current Prospects. Research Journal of Pharmaceutical Dosage Forms and Technology. Available at: [Link]

• (n.d.). Pharmaceutical Crystallization in drug development. Syrris. Available at: [Link]

• Variankaval, N., et al. (2008). From form to function: Crystallization of active pharmaceutical ingredients. CEPAC. Available at: [Link]

• Baluja, S., Nandha, K., & Ramavat, P. (2016). Solubility of pyrimidine derivatives in different organic solvents at different temperatures. World Scientific News. Available at: [Link]

• Rizzitelli, S., et al. (2015). Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays. NIH. Available at: [Link]

• Bhat, A. R., Shalla, A. H., & Dongre, R. S. (2015). Optimization of different solvents for the model reaction. ResearchGate. Available at: [Link]

• Darehkordi, A., et al. (2016). Synthesis of pyrimidine derivatives under solvent-free conditions. ResearchGate. Available at: [Link]

• Bergström, C. A., et al. (2004). Accuracy of calculated pH-dependent aqueous drug solubility. PubMed. Available at: [Link]

• Pobudkowska, A., & Domańska, U. (2015). (PDF) Study of pH-dependent drugs solubility in water. ResearchGate. Available at: [Link]

• Stankova, I., et al. (2020). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. PMC - NIH. Available at: [Link]

• De A. T. (2021). Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis. PubMed. Available at: [Link]

• (n.d.). 4-Amino-2-methyl-5-pyrimidinemethanamine. PubChem. Available at: [Link]

• (n.d.). 4-Amino-2-methyl-5-pyrimidinemethanol. PubChem. Available at: [Link]

• Taylor, R. D., et al. (2021). Recent Advances in Pyrimidine-Based Drugs. PMC - PubMed Central. Available at: [Link]

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• 4. Solubility of pyrimidine derivatives in different organic solvents at different temperatures - World Scientific News [worldscientificnews.com]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 8. The Relevance of Crystal Forms in the Pharmaceutical Field: Sword of Damocles or Innovation Tools? - PMC [pmc.ncbi.nlm.nih.gov]
• 9. syrris.com [syrris.com]
• 10. cepac.cheme.cmu.edu [cepac.cheme.cmu.edu]
• 11. microporetech.com [microporetech.com]
• 12. ijmsdr.org [ijmsdr.org]
• 13. Improving Dissolution Behavior and Oral Absorption of Drugs with pH-Dependent Solubility Using pH Modifiers: A Physiologically Realistic Mass Transport Analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 24. Water Solubility Enhancement of Pyrazolo[3,4-d]pyrimidine Derivatives via Miniaturized Polymer–Drug Microarrays - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Condensation Reactions for Pyrimidine Synthesis

Welcome to the Technical Support Center for pyrimidine synthesis. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and optimization strategies for the synthesis of 4-Amino-5-methylpyrimidine and related structures. Our goal is to move beyond simple procedural lists and offer a deeper understanding of the reaction mechanisms and the causal relationships that dictate experimental outcomes.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common challenges encountered during the condensation synthesis of substituted pyrimidines.

Q1: My condensation reaction for 4-Amino-5-methylpyrimidine has a very low yield (<40%). What are the most likely causes?

A1: Low yields are a frequent challenge in pyrimidine synthesis and typically stem from one or more of the following factors: incomplete reaction, competing side reactions, or suboptimal reaction conditions.

• Incomplete Cyclization: The final ring-closing step to form the pyrimidine core is often a dehydration reaction. If the reaction stalls, you may isolate the open-chain intermediate. This is common with sterically hindered substrates or when there is insufficient activation energy.[1]

  • Causality: The cyclization-dehydration step requires the terminal nitrogen of the amidine moiety to attack a carbonyl or equivalent electrophilic center. This intramolecular reaction has a significant activation energy barrier and can be reversible. The presence of water can favor the reverse (hydrolysis) reaction.

• Competing Side Reactions: The starting materials for pyrimidine synthesis are often reactive and can participate in undesired pathways. A common side reaction is the Knoevenagel condensation between an aldehyde and an active methylene compound, which consumes starting materials before the desired three-component condensation can occur.[1]

• Suboptimal Catalyst Performance: Many pyrimidine syntheses are acid-catalyzed. An inappropriate choice of acid or an incorrect catalyst loading can fail to sufficiently activate the substrates for the key condensation and cyclization steps.[1]

• Hydrolysis of Reagents: Amidines, key building blocks for the pyrimidine ring, can be sensitive to moisture and may hydrolyze, especially under acidic or basic conditions, rendering them inactive.[2]

Troubleshooting Steps:

• Drive the Cyclization: Increase the reaction temperature to provide the necessary activation energy for ring closure. Refluxing in a solvent like ethanol is a common strategy.[1] For particularly stubborn cases, use a Dean-Stark apparatus to azeotropically remove water, driving the equilibrium toward the cyclized product.[1]

• Ensure Anhydrous Conditions: Use freshly distilled, anhydrous solvents and dry all glassware thoroughly. Running the reaction under an inert atmosphere (e.g., Nitrogen or Argon) is critical to prevent hydrolysis of sensitive reagents.[1][2]

• Re-evaluate Your Catalyst: If using an acid catalyst, consider switching to a stronger acid or a Lewis acid like ZnCl₂, which can be effective in promoting the necessary bond formations.[3] Organocatalysts such as L-proline have also been successfully employed.[4]

Q2: I've isolated a major byproduct instead of my target pyrimidine. How can I identify and prevent it?

A2: The most common byproducts are typically the result of competing reaction pathways. Identification is best achieved through NMR and mass spectrometry.

• Knoevenagel Adduct: This byproduct arises from the condensation of an aldehyde and an active methylene compound (e.g., malononitrile). Its spectrum will show signals for these two components but will lack the moiety from the amidine.[1]

• Hantzsch-type 1,4-dihydropyridine (DHP): This can occur when using a β-ketoester, where two equivalents react with the aldehyde and ammonia (which can form from urea decomposition at high temperatures). These compounds are often yellow and highly fluorescent.[2]

• Open-Chain Intermediate: This product will contain all three components but will not be cyclized. Its mass will be higher than the final product by 18 amu (the mass of water).

Prevention Strategies:

• Control Reaction Temperature: As shown in the table below, temperature can significantly influence the product distribution between the desired Biginelli (pyrimidine) and undesired Hantzsch pathways. Lowering the temperature often favors the pyrimidine product.[2]

• Modify Reagent Addition Order: Sometimes, the order of addition matters. Pre-forming an intermediate between two of the components before adding the third can help guide the reaction down the desired pathway.

• Optimize Stoichiometry: Ensure the molar ratios of your reactants are optimal. A slight excess of the amidine or urea component may help favor the desired pyrimidine formation.[1]

Q3: How do I select the optimal solvent and temperature for the condensation?

A3: Solvent and temperature are critically linked parameters that influence reaction rate, solubility, and the equilibrium position of the final cyclization step. The choice of solvent can have a profound effect on the reaction outcome.[1][5]

• Solvent Polarity: Protic solvents (e.g., ethanol, methanol) and polar aprotic solvents (e.g., DMF, DMSO) generally perform well.[1][5] The solvent's ability to stabilize polar intermediates and transition states can accelerate the reaction. In some cases, aqueous or even solvent-free conditions have proven highly effective and offer green chemistry advantages.[6][7]

• Temperature: The optimal temperature is a balance. It must be high enough to overcome the activation energy for the rate-limiting step (often aromatization or cyclization) but not so high that it promotes reagent decomposition or side reactions.[8] An initial screening at a moderate temperature (e.g., 60 °C) followed by trials at reflux is a sound strategy.[8][9]

Entry	Solvent	Typical Reaction Time	Relative Yield	Reference
1	Ethanol	3-6 h	Good to Excellent	[1]
2	Methanol	3-6 h	Good	[1]
3	Acetonitrile	5-10 h	Moderate	[1]
4	Water (reflux)	4-8 h	Good to Excellent	[6]
5	Solvent-Free (80 °C)	1-3 h	Excellent	[7]
Note: Yields and times are generalized and highly dependent on the specific substrates and catalyst used.

Experimental Protocols & Methodologies

Protocol 1: General Procedure for Three-Component Synthesis of 4-Amino-5-pyrimidinecarbonitriles

This protocol provides a general framework for the synthesis of pyrimidine derivatives from an aldehyde, malononitrile, and an amidine, adapted from principles found in the literature.[6][7]

Materials:

• Aromatic Aldehyde (1.0 mmol)

• Malononitrile (1.2 mmol)

• Amidine Hydrochloride (e.g., Acetamidine HCl) (1.5 mmol)

• Base (e.g., Sodium Acetate or Triethylamine) (1.5 mmol)

• Anhydrous Ethanol (5-10 mL)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stirrer and reflux condenser, add the aromatic aldehyde (1.0 mmol), malononitrile (1.2 mmol), amidine hydrochloride (1.5 mmol), and base (1.5 mmol).

• Solvent Addition: Add anhydrous ethanol (5-10 mL) to the flask.

• Reaction: Heat the reaction mixture to reflux (approximately 80 °C).

• Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a suitable eluent system (e.g., Ethyl Acetate/Hexane). The reaction is typically complete within 4-8 hours.

• Work-up: After the reaction is complete, cool the mixture to room temperature. The product may precipitate from the solution. If so, collect the solid by filtration and wash with cold ethanol.

• Purification: If the product does not precipitate or requires further purification, remove the solvent under reduced pressure. The crude residue can be purified by column chromatography on silica gel or by recrystallization from a suitable solvent (e.g., ethanol) to afford the pure 4-amino-5-pyrimidinecarbonitrile derivative.[1][2]

Visualizations: Mechanisms & Workflows

Diagram 1: Generalized Reaction Mechanism

The following diagram illustrates the key steps in a common pathway for pyrimidine synthesis involving an aldehyde, an active methylene compound, and an amidine.

Caption: Decision tree for troubleshooting low reaction yields.

Diagram 3: Interplay of Reaction Parameters

This diagram illustrates how key experimental variables are interconnected and influence the final outcome of the synthesis.

Caption: Relationship between key parameters in pyrimidine synthesis.

References

• Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B1. ACS Publications.[Link]

• Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B 1 | Request PDF. ResearchGate.[Link]

• General and Rapid Pyrimidine Condensation by Addressing the Rate Limiting Aromatization. Organic Letters - ACS Publications.[Link]

• Optimization of the reaction conditions a .Liu et al. reported the synthesis of pyrazolo[3,4-d]pyrim. ResearchGate.[Link]

• Pyrimidine synthesis. Organic Chemistry Portal.[Link]

• Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. Arkat USA.[Link]

• Importance of Hybrid Catalysts toward the Synthesis of 5H-Pyrano[2,3-d]pyrimidine-2-ones/2,4-diones (Thiones). ACS Omega.[Link]

• Effect of temperature and time on the Schiff Base yield Reaction conditions. ResearchGate.[Link]

• Highly efficient synthesis of pyrimidine-5-carbonitrile derivatives over a robust biowaste bone char-Bronsted solid acid catalyst. PMC - NIH.[Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Pyrimidine synthesis [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. arkat-usa.org [arkat-usa.org]
• 7. Highly efficient synthesis of pyrimidine-5-carbonitrile derivatives over a robust biowaste bone char-Bronsted solid acid catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Storage and Stability of 4-Amino-5-methylpyrimidine

Welcome to the technical support guide for 4-Amino-5-methylpyrimidine. This resource is designed for researchers, scientists, and drug development professionals to ensure the long-term stability and integrity of this critical chemical intermediate. Proper storage is not merely a matter of following guidelines; it is fundamental to guaranteeing experimental reproducibility, preventing the generation of confounding artifacts, and preserving the compound's efficacy for its intended applications, from pharmaceutical synthesis to metabolic research.[1] This guide provides in-depth troubleshooting advice and answers to frequently asked questions, grounded in the principles of chemical stability.

Core Principles of 4-Amino-5-methylpyrimidine Stability

4-Amino-5-methylpyrimidine is an aromatic heterocyclic compound. Its stability is primarily influenced by its aminopyrimidine structure, which is susceptible to specific environmental factors.[2][3] Understanding these vulnerabilities is the first step toward preventing degradation.

• Oxidation: The primary amino group (-NH₂) on the pyrimidine ring is a principal site for oxidative degradation. Exposure to atmospheric oxygen, especially when catalyzed by light or trace metals, can lead to the formation of colored impurities and a loss of purity.[4][5]

• Moisture (Hygroscopicity): The presence of the polar amino group suggests that 4-Amino-5-methylpyrimidine may be hygroscopic, meaning it can absorb moisture from the air. This absorbed water can act as a solvent, accelerating other degradation pathways and potentially causing the solid material to clump.

• Light (Photodegradation): Aromatic amines are often sensitive to light, particularly in the UV spectrum. Photons can provide the activation energy needed to initiate free-radical reactions, leading to dimerization, polymerization, or oxidation. Storing the compound in a dark place is a mandatory precaution.[6][7]

• Temperature: As with most chemical reactions, the rate of degradation is temperature-dependent. Elevated temperatures accelerate oxidative and hydrolytic processes. Therefore, maintaining cool or cold storage conditions is essential for long-term stability.[1]

• pH: In solution, the stability of aminopyrimidines can be pH-dependent.[8][9] Extreme acidic or basic conditions can catalyze hydrolysis of the amino group or alterations to the pyrimidine ring itself, affecting the compound's integrity.[8][9][10]

Troubleshooting Guide: Common Stability Issues

This section addresses specific problems you might encounter, providing explanations for the underlying chemistry and actionable solutions.

Problem Observed	Potential Cause(s)	Recommended Action & Scientific Rationale
Color Change (e.g., white/off-white powder turning yellow or orange)[1]	Oxidation: This is the most common cause. The formation of oxidized species or N-oxides often results in chromophores that absorb visible light, appearing colored.	Action: Immediately assess the purity of the material using HPLC or LC-MS. Rationale: A color change is a strong qualitative indicator of chemical degradation. Quantitative analysis is required to determine if the material is still suitable for your experiment. For future prevention, store the compound under an inert atmosphere (Argon or Nitrogen).
New, Unexpected Peaks in Analytical Data (HPLC, LC-MS, GC-MS)	Degradation: The appearance of new peaks, especially those eluting earlier (more polar) in reversed-phase HPLC, often corresponds to degradation products like oxides or hydrolyzed species.	Action: Use LC-MS or GC-MS to obtain the molecular weight of the impurity peaks to help identify their structure.[11] Rationale: Identifying the degradation products provides insight into the degradation pathway (e.g., a mass increase of 16 amu suggests oxidation). This confirms the cause and reinforces the need for stricter storage protocols (e.g., inert gas, lower temperature).
Poor Solubility or Clumping of Solid Material	Moisture Absorption: The compound has likely absorbed water from the atmosphere due to improper sealing. This can lead to the formation of hydrates or simply physically clumped material.	Action: Dry the material under a high vacuum in a desiccator. Rationale: Removing absorbed water can restore the physical properties of the powder. It is critical to ensure the container is tightly sealed afterward and stored in a dry environment to prevent recurrence.[12][13] Consider using a glove box for aliquoting.
Inconsistent Experimental Results	Partial Degradation: The use of a partially degraded stock of 4-Amino-5-methylpyrimidine can lead to lower reaction yields, unexpected side products, or reduced biological activity.	Action: Re-qualify the purity of your starting material using a validated analytical method like HPLC.[14] Prepare fresh solutions for each experiment from a properly stored solid stock. Rationale: Assuming the purity of a reagent without verification is a common source of experimental irreproducibility. A purity check ensures that the observed results are due to the intended experimental variables, not reagent quality.

Visualizing Degradation Factors & Troubleshooting

The following diagrams illustrate the key relationships in compound stability and a logical workflow for addressing potential degradation.

Caption: Key environmental factors leading to degradation.

Caption: Troubleshooting workflow for stability issues.

Frequently Asked Questions (FAQs)

Q1: What are the ideal long-term storage conditions for solid 4-Amino-5-methylpyrimidine? A1: For optimal long-term stability, the compound should be stored at 2-8°C.[1] The container should be an amber glass vial with a tight-fitting cap to protect from light and moisture.[6][12][13] For maximum protection against oxidation, the vial should be backfilled with an inert gas like argon or nitrogen before sealing.

Q2: How should I handle the compound for daily or routine use? A2: Avoid repeatedly opening and closing the primary stock container. We highly recommend that upon receipt, you aliquot the bulk material into smaller, single-use quantities in separate vials. This minimizes the exposure of the entire stock to atmospheric moisture and oxygen. Always allow the container to warm to room temperature before opening to prevent condensation from forming inside the vial.

Q3: My lab doesn't have inert gas. What is the next best way to store it? A3: If an inert atmosphere is not possible, the most critical factors to control are temperature, light, and moisture. Store the tightly sealed vial at 2-8°C in the dark. Placing the vial inside a secondary container with a desiccant (like silica gel) will provide an extra layer of protection against ambient humidity.

Q4: Can I store 4-Amino-5-methylpyrimidine in solution? A4: Storing in solution is generally not recommended for long periods as degradation rates are much faster in solution than in a solid state. If you must prepare a stock solution, use a high-purity, anhydrous solvent. We recommend preparing it fresh for each set of experiments. If short-term storage is necessary, store the solution at -20°C or colder, protected from light, and use it within a few days. Perform a purity check if the solution has been stored for an extended period.

Q5: What analytical method is best for checking the purity of my sample? A5: High-Performance Liquid Chromatography (HPLC) with a UV detector is the most robust and widely used method for quantifying the purity of 4-Amino-5-methylpyrimidine and detecting degradation products.[11][14][15] A reversed-phase C18 column is typically suitable for this type of compound.[11][16]

Experimental Protocols

Protocol 1: Aliquoting for Long-Term Storage

Objective: To properly divide a bulk sample of 4-Amino-5-methylpyrimidine to minimize degradation from repeated handling.

Materials:

• Primary container of 4-Amino-5-methylpyrimidine

• Multiple small, amber glass vials with PTFE-lined caps

• Spatula

• Analytical balance

• Source of inert gas (Argon or Nitrogen) with tubing

• Labels and permanent marker

• Optional: Glove box

Procedure:

• Preparation: Allow the primary container to equilibrate to room temperature for at least 30 minutes before opening. This prevents moisture condensation on the cold powder.

• Weighing: In a low-humidity environment (or a glove box), carefully weigh the desired amount of solid into each pre-labeled amber vial.

• Inert Gas Purge: Gently flush the headspace of each small vial with a stream of inert gas for 15-30 seconds. This displaces the atmospheric oxygen.

• Sealing: Immediately and tightly cap each vial.

• Storage: Place the aliquoted vials in a labeled secondary container and store at the recommended temperature (2-8°C), protected from light.

Protocol 2: HPLC Purity Assessment

Objective: To monitor the purity of 4-Amino-5-methylpyrimidine and detect potential degradation products.

Instrumentation & Conditions (Representative Method):

• Instrument: HPLC system with a UV detector.[11]

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).[16]

• Mobile Phase: A gradient of water with 0.1% formic acid (Solvent A) and acetonitrile with 0.1% formic acid (Solvent B) is a typical starting point for method development.

• Flow Rate: 1.0 mL/min.

• Detection: UV detection at a wavelength determined from the compound's UV spectrum (e.g., ~254 nm or a local maximum).

• Column Temperature: 30°C.

Procedure:

• Sample Preparation:

  • Accurately prepare a stock solution of your 4-Amino-5-methylpyrimidine sample in a suitable solvent (e.g., diluent similar to the mobile phase, like 50:50 water:acetonitrile) to a known concentration (e.g., 0.5 mg/mL).

  • Ensure the sample is fully dissolved. Sonication may be used if necessary.

• Analysis:

  • Inject the prepared sample onto the HPLC system.

  • Run the analysis and record the chromatogram.

• Data Interpretation:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity by dividing the peak area of 4-Amino-5-methylpyrimidine by the total area of all peaks and multiplying by 100.

  • Compare the chromatogram to a reference standard or a previously analyzed batch of known high purity. The appearance of new peaks or a decrease in the main peak's relative area indicates degradation.[15]

References

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. P. aeruginosa Metabolome Database: 4-Amino-5-hydroxymethyl-2-methylpyrimidine (PAMDB000934) [pseudomonas.umaryland.edu]
• 3. Pyrimidine - Wikipedia [en.wikipedia.org]
• 4. Study of the Oxidation of 4-Amino-2-(Cyclopropylamino)-6-(Methylthio)Pyrimidine-5-Carbonitrile | Semantic Scholar [semanticscholar.org]
• 5. mdpi.com [mdpi.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. lobachemie.com [lobachemie.com]
• 8. researchgate.net [researchgate.net]
• 9. Effect of pH and temperature on the stability of UV-induced repairable pyrimidine hydrates in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. On the pH-optimum of activity and stability of proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 11. pdf.benchchem.com [pdf.benchchem.com]
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• 16. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of Crude 4-Amino-5-methylpyrimidine

Welcome to the Technical Support Center for the purification of 4-Amino-5-methylpyrimidine. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and detailed protocols for obtaining high-purity 4-Amino-5-methylpyrimidine, a critical building block in pharmaceutical synthesis.

Introduction

4-Amino-5-methylpyrimidine is a key intermediate in the synthesis of various biologically active compounds. The purity of this starting material is paramount, as impurities can lead to downstream reaction failures, the formation of undesired side-products, and complications in the final active pharmaceutical ingredient (API). This guide provides a comprehensive overview of common purification challenges and their solutions, grounded in fundamental chemical principles and validated experimental procedures.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in crude 4-Amino-5-methylpyrimidine?

A1: Common impurities often depend on the synthetic route. However, they typically include unreacted starting materials, reagents, and side-products from competing reactions. For instance, if synthesized from the condensation of an amidine with a β-dicarbonyl compound, impurities could include partially reacted intermediates or products from self-condensation of the starting materials.[1] Colorimetric impurities are also common and may require specific removal steps.[2]

Q2: My crude material is a dark, oily substance. How can I handle this?

A2: An oily or dark-colored crude product often indicates the presence of polymeric or highly conjugated impurities. Before attempting a primary purification method like recrystallization, it is advisable to perform a preliminary purification. An acid-base extraction can be highly effective in separating the basic 4-Amino-5-methylpyrimidine from neutral or acidic impurities.[3][4] Alternatively, a quick filtration through a plug of silica gel or activated charcoal can remove some of the colored impurities.[5]

Q3: I am struggling to find a suitable single solvent for recrystallization. What should I do?

A3: It is common for a single solvent to not meet the ideal criteria for recrystallization (high solubility when hot, low solubility when cold).[6] In such cases, a mixed-solvent system is the best approach. You can dissolve the compound in a "good" solvent (in which it is highly soluble) at an elevated temperature and then add a miscible "bad" solvent (in which it is poorly soluble) dropwise until the solution becomes turbid. Gentle heating to redissolve the solid followed by slow cooling should induce crystallization. For aminopyrimidines, combinations like ethanol/water, methanol/diethyl ether, or dichloromethane/hexane are often successful.[7]

Q4: After recrystallization, my yield is very low. How can I improve it?

A4: Low yield after recrystallization can be due to several factors:

• Using too much solvent: This will keep a significant portion of your product dissolved even at low temperatures. Use the minimum amount of hot solvent required to fully dissolve the crude product.[5]

• Cooling too quickly: Rapid cooling can lead to the formation of small, impure crystals and trap impurities. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

• Product loss during washing: Ensure the wash solvent is cold and one in which your compound has very low solubility.

• Incomplete precipitation: If the compound is still somewhat soluble at low temperatures, you can try to induce further precipitation by concentrating the mother liquor and cooling again.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Persistent Colored Impurities	Highly conjugated byproducts or residual starting materials.	1. Activated Charcoal Treatment: Add a small amount of activated charcoal to the hot solution during recrystallization and hot filter to remove it.[5]2. Silica Gel Plug Filtration: Dissolve the crude product in a suitable solvent and pass it through a short plug of silica gel.
Product Oils Out During Recrystallization	The boiling point of the solvent is higher than the melting point of the solute, or the solution is supersaturated.	1. Use a lower-boiling point solvent system. 2. Ensure slow cooling and introduce a seed crystal to promote crystallization over oiling out. 3. Add more of the "good" solvent to reduce the level of supersaturation before cooling.
No Crystals Form Upon Cooling	The solution is not sufficiently saturated, or the compound is a slow crystallizer.	1. Evaporate some of the solvent to increase the concentration. 2. Scratch the inside of the flask with a glass rod at the liquid-air interface to create nucleation sites. 3. Add a seed crystal of the pure compound.
Purification by Column Chromatography Fails (Compound sticks to silica gel)	4-Amino-5-methylpyrimidine is a polar and basic compound, leading to strong interactions with the acidic silica gel.	1. Use a more polar eluent system , such as dichloromethane/methanol with a small amount of triethylamine or ammonia to neutralize the acidic sites on the silica.[8]2. Consider reverse-phase chromatography with a C18 column and a mobile phase of water/acetonitrile or water/methanol.[8]3. Hydrophilic Interaction Liquid Chromatography (HILIC) is an excellent alternative for highly polar compounds.[5]

Experimental Protocols

Protocol 1: Purification by Acid-Base Extraction

This method is ideal for an initial cleanup of crude 4-Amino-5-methylpyrimidine, especially to remove non-basic impurities.[3][9]

Materials:

• Crude 4-Amino-5-methylpyrimidine

• Diethyl ether (or other suitable organic solvent like dichloromethane)

• 1 M Hydrochloric acid (HCl)

• 1 M Sodium hydroxide (NaOH)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate or sodium sulfate

• Separatory funnel

• Beakers and flasks

• Rotary evaporator

Procedure:

• Dissolve the crude 4-Amino-5-methylpyrimidine in diethyl ether. If there are insoluble materials, they can be filtered off at this stage.

• Transfer the ether solution to a separatory funnel.

• Add an equal volume of 1 M HCl to the separatory funnel.

• Stopper the funnel and shake vigorously, venting frequently to release any pressure buildup.

• Allow the layers to separate. The protonated 4-Amino-5-methylpyrimidine will be in the aqueous layer (bottom layer).

• Drain the aqueous layer into a clean flask.

• Repeat the extraction of the organic layer with 1 M HCl two more times to ensure complete transfer of the amine.

• Combine all the acidic aqueous extracts.

• Cool the combined aqueous extracts in an ice bath and slowly add 1 M NaOH with stirring until the solution is basic (check with pH paper). The neutral 4-Amino-5-methylpyrimidine should precipitate out if it is a solid and not very water-soluble. If it is an oil or remains dissolved, proceed to the next step.

• Extract the basified aqueous solution three times with fresh portions of diethyl ether.

• Combine the organic extracts and wash with brine to remove residual water.

• Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

• Filter off the drying agent and remove the solvent using a rotary evaporator to obtain the purified 4-Amino-5-methylpyrimidine.

Caption: Workflow for Acid-Base Extraction.

Protocol 2: Purification by Recrystallization

This is a standard method for purifying solid organic compounds.[6]

Materials:

• Crude 4-Amino-5-methylpyrimidine

• Recrystallization solvent (or solvent pair)

• Erlenmeyer flask

• Hot plate

• Buchner funnel and filter flask

• Filter paper

Procedure:

• Place the crude 4-Amino-5-methylpyrimidine in an Erlenmeyer flask.

• Add a minimal amount of the chosen recrystallization solvent.

• Gently heat the mixture on a hot plate with stirring until the solid completely dissolves.[5] If using a solvent pair, dissolve the solid in the "good" solvent first, then add the "bad" solvent.

• If the solution is colored, add a small amount of activated charcoal and heat for a few minutes.

• If charcoal was added, perform a hot filtration to remove it.

• Remove the flask from the heat and allow it to cool slowly to room temperature. Cover the flask to prevent solvent evaporation.

• Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold recrystallization solvent.

• Allow the crystals to dry completely.

Caption: General Recrystallization Workflow.

Purity Assessment

After purification, it is crucial to assess the purity of the 4-Amino-5-methylpyrimidine. Several analytical techniques can be employed.[2][10][11]

Technique	Principle	Information Provided
High-Performance Liquid Chromatography (HPLC)	Differential partitioning of the analyte between a stationary and a mobile phase.[10]	Quantitative purity (area percent), detection of non-volatile impurities.
Gas Chromatography (GC)	Separation of volatile compounds based on their boiling points and interaction with a stationary phase.[10]	Detection of volatile impurities and residual solvents.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency radiation by atomic nuclei in a strong magnetic field.[10]	Structural confirmation and detection of structurally similar impurities. Quantitative NMR (qNMR) can provide an absolute purity value.
Melting Point Analysis	Determination of the temperature range over which the solid melts.	A sharp melting point close to the literature value indicates high purity. Impurities typically broaden and depress the melting point.[2]

Safety Precautions

Always handle 4-Amino-5-methylpyrimidine and all solvents in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[12] Consult the Safety Data Sheet (SDS) for detailed safety information before handling any chemicals.[12]

References

• Technical Support Center: Purification of Polar Aminopyrimidine Compounds - Benchchem. (URL: )
• 4-AMINO-2-METHYLPYRIMIDINE-5-CARBONITRILE CAS#: 698-29-3 - ChemicalBook. (URL: )
• Acid-Base Extraction. (URL: )
• Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chrom
• Acid–base extraction - Wikipedia. (URL: )
• refining purification methods for 4-Amino-8-[3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl] - Benchchem. (URL: )
• Cyclizations and fragmentations in the alkylation of 6‐chloro‐5‐hydroxy‐4‐aminopyrimidines with aminoalkyl chlorides - PMC - NIH. (URL: )
• Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation - ark
• Solubility of pyrimidine derivatives in different organic solvents at different temper
• Top 5 Methods of Assessing Chemical Purity - Moravek, Inc. (URL: )
• 4-Amino-5-hydroxymethyl-2-methylpyrimidine - Wikipedia. (URL: )
• Reaction of 3-aminopyrrole with chloropyrimidines to give pyrroloaminopyrimidines - Arkivoc. (URL: )

• Acid-Base Extraction Tutorial - YouTube. (URL: [Link])

• Acid-base extraction – Knowledge and References - Taylor & Francis. (URL: [Link])

• extraction purification -- help : r/MCAT2 - Reddit. (URL: [Link])

• Recrystallization Guide: Process, Procedure, Solvents - Mettler Toledo. (URL: [Link])

• Synthesis, Crystal Structure, and Biological Evaluation of Novel 5-Hydroxymethylpyrimidines. (URL: [Link])

• 4-Amino-2-methyl-5-pyrimidinemethanamine | C6H10N4 | CID 66762 - PubChem. (URL: [Link])

• Technical Support Center: Purification of Pyrimidine Derivatives by Column Chrom

• 4-Amino-2-methyl-5-pyrimidinemethanol | C6H9N3O | CID 777 - PubChem. (URL: [Link])

• CN1319592A - Process for preparing 2-methyl-4-amino-5-amino methylpyrimidine - Google P
• A Comparative Guide to Purity Determination of 2-Amino-5-bromo-4-methylpyridine: HPLC vs.

• Investigation into the Formation of Impurities during the Optimization of Brigatinib - PMC. (URL: [Link])

• What is the best method for crystallization of a pyrimidin-2(5)-one prepared from 2,4-dihydroxybenzaldehyde that is soluble only in DMF and DMSO? | ResearchGate. (URL: [Link])

• New PET Radiopharmaceuticals: Challenges in the Development of Analytical Methods. (URL: [Link])

• Assessing the Purity of 2-Amino-4,6-dimethoxypyrimidine: A Comparative Guide to Analytical Techniques - Benchchem. (URL: )

• A Review of the Analytical Methods for the Determination of 4(5)-Methylimidazole in Food Matrices - MDPI. (URL: [Link])

• Purification of Amino-Pyrazoles : r/OrganicChemistry - Reddit. (URL: [Link])

• Troubleshooting protein purification? - ResearchGate. (URL: [Link])

• 4-amino-5-hydroxymethyl-2-methylpyrimidine (CHEBI:16892) - EMBL-EBI. (URL: [Link])

• The Green Synthesis of 6-amino-5-cyano-4-phenyl- 2-Hydroxy and Mercapto Pyrimidine Derivatives - ResearchGate. (URL: [Link])

• Zolpidem - Wikipedia. (URL: [Link])

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• 1. Investigation into the Formation of Impurities during the Optimization of Brigatinib - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. chemicalbook.com [chemicalbook.com]

Technical Support Center: Synthesis of 4-Amino-5-methylpyrimidine Derivatives

Navigating the Challenges of Racemization in Chiral Synthesis

Welcome to the technical support center for the synthesis of 4-Amino-5-methylpyrimidine derivatives. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during their experimental work, with a particular focus on the critical challenge of racemization. Maintaining chiral integrity is often paramount in pharmaceutical development, and this guide provides in-depth, practical solutions to ensure the stereochemical purity of your compounds.

Understanding Racemization

Racemization is the conversion of an enantiomerically enriched substance into a mixture containing equal amounts of both enantiomers, resulting in a loss of optical activity.[1] This phenomenon is a significant hurdle in the synthesis of chiral molecules, as different enantiomers can exhibit vastly different pharmacological effects.

The primary drivers of racemization during the synthesis of chiral amines, including 4-Amino-5-methylpyrimidine derivatives, involve the formation of planar, achiral intermediates.[2] These intermediates can then be attacked or protonated from either face with equal probability, leading to a racemic mixture.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

This section addresses specific issues you may encounter during the synthesis of 4-Amino-5-methylpyrimidine derivatives, providing both the "why" and the "how" for effective troubleshooting.

Question 1: I'm observing significant racemization in my reaction. What are the most likely causes?

Answer: Several factors can contribute to the loss of stereochemical integrity in your synthesis. The most common culprits include:

• Presence of Acid or Base: Both acidic and basic conditions can catalyze racemization.[2] Bases can promote the formation of achiral intermediates like enolates, while both acids and bases can facilitate imine-enamine tautomerism, which erodes the chiral center.[2] The strength and steric hindrance of the base are critical parameters; stronger, less hindered bases tend to increase the rate of racemization.[3]

• Elevated Temperatures: Higher reaction temperatures provide the necessary energy to overcome the activation barrier for racemization.[2] In some instances, a change in temperature can even invert the enantioselectivity.

• Prolonged Reaction Times: The longer your chiral compound is exposed to conditions that promote racemization, the greater the potential loss of enantiomeric excess.[2]

• Solvent Effects: The choice of solvent plays a crucial role. Polar, protic solvents, such as alcohols, can act as hydrogen donors and may accelerate racemization in certain contexts.[2]

• Formation of Imines or Enamines: The reversible formation of imine or enamine intermediates can lead to a loss of stereochemical information at the chiral center.[2]

Question 2: How can I minimize racemization caused by basic conditions?

Answer: The choice of base is critical for preserving stereochemical integrity. Here’s a breakdown of strategies:

• Select a Weaker, Sterically Hindered Base: Strong, non-hindered bases like sodium hydroxide or potassium tert-butoxide can readily deprotonate the chiral center, leading to racemization. Opt for weaker or more sterically hindered bases. For example, N,N-diisopropylethylamine (DIEA) is generally preferred over triethylamine (TEA) due to its greater steric bulk, which can reduce the rate of racemization.[3] In some cases, even more hindered bases like 2,4,6-collidine (TMP) have been shown to produce the least amount of racemic product.[3]

• Control Stoichiometry: Use the minimum effective amount of base. Excess base can unnecessarily increase the rate of racemization.

• Low-Temperature Addition: Add the base slowly and at a reduced temperature to control the exotherm and minimize the time the substrate is exposed to highly basic conditions at elevated temperatures.

Below is a table summarizing the impact of different bases on racemization in a model peptide coupling reaction, which illustrates the general principle:

Base	pKa	Steric Hindrance	Racemization
Triethylamine (TEA)	10.75	Low	High
N,N-Diisopropylethylamine (DIEA)	10.1	Moderate	Moderate
N-Methylmorpholine (NMM)	7.38	Moderate	Low
2,4,6-Collidine (TMP)	7.43	High	Very Low

Data adapted from studies on peptide synthesis, illustrating the general trend of base-induced racemization.[3]

Question 3: My synthesis involves a coupling reaction. Are there specific reagents that can help suppress racemization?

Answer: Yes, the choice of coupling reagents and additives can significantly impact the stereochemical outcome, particularly in reactions analogous to peptide synthesis.

• Use of Additives: When using carbodiimide-type coupling agents like DCC or DIC, the addition of racemization suppressants is crucial. Additives such as 1-hydroxybenzotriazole (HOBt), 1-hydroxy-7-azabenzotriazole (HOAt), and ethyl 2-cyano-2-(hydroxyimino)acetate (Oxyma) are commonly employed.[3][4] These additives react with the activated intermediate to form a less reactive ester, which is less prone to racemization.[3] HOAt is often considered superior to HOBt in suppressing racemization.[3]

• Newer Generation Coupling Reagents: Consider using modern coupling reagents that have been specifically designed to minimize racemization, such as HATU, HBTU, and TBTU.

Here is a workflow for a typical coupling reaction designed to minimize racemization:

Caption: Workflow for a racemization-suppressed coupling reaction.

Question 4: What is the role of temperature and how can I optimize it?

Answer: Temperature is a critical parameter to control. As a general rule, lower temperatures are preferable to minimize racemization.

• Experimental Protocol for Temperature Optimization:

  • Initial Screening: Run a series of small-scale reactions at different temperatures (e.g., -20°C, 0°C, room temperature).

  • Analysis: Analyze the enantiomeric excess (e.g., using chiral HPLC) and the reaction conversion for each temperature.

  • Optimization: Identify the temperature that provides the best balance between an acceptable reaction rate and minimal racemization.

It's important to note that some reactions may have a specific temperature at which enantioselectivity is maximized, and deviating from this can lead to a decrease in enantiomeric excess or even an inversion of the major enantiomer.[2]

Question 5: Can the solvent choice really make a difference in preventing racemization?

Answer: Absolutely. The solvent can influence the stability of the intermediates that lead to racemization.

• Aprotic vs. Protic Solvents: Aprotic solvents (e.g., dichloromethane (DCM), tetrahydrofuran (THF), N,N-dimethylformamide (DMF)) are generally preferred over protic solvents (e.g., methanol, ethanol). Protic solvents can facilitate proton transfer, which can promote the formation of achiral intermediates.[2]

• Solvent Polarity: The polarity of the solvent can also play a role. It is often beneficial to screen a range of aprotic solvents with varying polarities to find the optimal conditions for your specific reaction.

The following diagram illustrates the decision-making process for troubleshooting racemization:

Caption: Troubleshooting decision tree for racemization.

References

• Wikipedia. (2023, December 2). Racemization. In Wikipedia. Retrieved from [Link]

• Chemistry LibreTexts. (2021, March 5). 19.11: Racemization. Retrieved from [Link]

• AAPPTEC. (n.d.). Aggregation, Racemization and Side Reactions in Peptide Synthesis. Retrieved from [Link]

• GSRS. (n.d.). 4-AMINO-5-(CHLOROMETHYL)-2-METHYLPYRIMIDINE. Retrieved from [Link]

• ResearchGate. (n.d.). Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B 1. Retrieved from [Link]

• ResearchGate. (n.d.). Selective Triisopropylsilylation of α-Amino Acids: Protection without Racemization. Retrieved from [Link]

• European Patent Office. (2013, November 6). Novel synthesis of substituted 4-amino-pyrimidines.

• MDPI. (2023, January 12). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. Retrieved from [Link]

• PubMed. (n.d.). Limiting racemization and aspartimide formation in microwave-enhanced Fmoc solid phase peptide synthesis. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Pyrimidine synthesis. Retrieved from [Link]

• MDPI. (n.d.). (2R, 4S, 5S) 1-(4-(4-(((7-Chloroquinolin-4-yl)amino)methyl)-1H-1,2,3-triazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-5-methylpyrimidine-2,4(1H,3H)-dione. Retrieved from [Link]

• ResearchGate. (n.d.). Design, synthesis and antidiabetic activity of some new 4-amino (or 6-oxo)-2-methyl/benzylthio (or substituted amino) pyrimidine derivatives. Retrieved from [Link]

• Growing Science. (2021, August 16). Synthesis, reactions, and applications of pyrimidine derivatives. Retrieved from [Link]

• PubChem. (n.d.). 4-Amino-5-hydroxymethylpyrimidine. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparing 2-methyl-4-amino-5-amino methylpyrimidine.

• PubMed. (n.d.). Facile synthesis of 4-substituted-4-aminopiperidine derivatives, the key building block of piperazine-based CCR5 antagonists. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) Synthesis, reactions, and applications of pyrimidine derivatives. Retrieved from [Link]

• MDPI. (2023, October 27). The Influence of Chirality on the β-Amino-Acid Naphthalenediimides/G-Quadruplex DNA Interaction. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) SYNTHESIS OF PYRIMIDINES AND ITS BIO- EVALUATION. Retrieved from [Link]

• PubMed Central. (n.d.). Skeletal Editing of Pyrimidines to Pyrazoles by Formal Carbon Deletion. Retrieved from [Link]

• PubMed. (n.d.). Modification of pyrimidine derivatives from antiviral agents to antitumor agents. Retrieved from [Link]

• PubMed Central. (n.d.). Synthesis of chiral polyaminothiazoles. Retrieved from [Link]

• PubMed Central. (2022, October 19). Microwave assisted synthesis of 2-amino-4-chloro-pyrimidine derivatives: Anticancer and computational study on potential inhibitory action against COVID-19. Retrieved from [Link]

• Google Patents. (n.d.). Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine.

Sources

• 1. Racemization - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. A Brief Introduction to the Racemization of Amino Acids in Polypeptide Synthesis [en.highfine.com]
• 4. peptide.com [peptide.com]

Technical Support Center: Optimizing Catalyst Selection for 4-Amino-5-methylpyrimidine Synthesis

Introduction: 4-Amino-5-methylpyrimidine is a critical building block in the synthesis of various pharmaceutical compounds, most notably as a precursor to Vitamin B1 (Thiamine). The efficient construction of its C-N bond is paramount for achieving high yields and purity. This is predominantly accomplished through transition-metal-catalyzed cross-coupling reactions, where the choice of catalyst is the most critical variable dictating the success of the synthesis. This guide provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and optimizing catalyst selection for this specific transformation.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic methods for synthesizing 4-Amino-5-methylpyrimidine?

The most common and industrially relevant method is the C-N cross-coupling of a halogenated pyrimidine, such as 4-chloro-5-methylpyrimidine, with an ammonia source. This transformation is typically achieved using palladium-catalyzed Buchwald-Hartwig amination or related copper- and nickel-catalyzed systems.[1][2] The general reaction is shown below:

Figure 1: General catalytic amination of a 4-halo-5-methylpyrimidine.

Q2: How do I make a preliminary choice between Palladium, Nickel, and Copper catalysts?

• Palladium (Pd): This is the most versatile and widely studied catalyst for C-N cross-coupling.[2][3] Modern Pd-catalyst systems, particularly those using bulky, electron-rich phosphine ligands (e.g., biarylphosphines), offer high turnover numbers, broad functional group tolerance, and effectiveness with less reactive aryl chlorides.[4] They are often the first choice for initial screening due to their reliability and extensive literature support.[1]

• Nickel (Ni): Nickel catalysts are a more cost-effective alternative to palladium and are particularly effective for the amination of aryl chlorides.[5][6][7][8][9] They can be an excellent choice for large-scale synthesis where cost is a significant factor. However, they can be more sensitive to air and moisture, requiring more stringent reaction setup.

• Copper (Cu): Copper-catalyzed amination (Ullmann-type reactions) has seen a resurgence with the development of new ligand systems that allow for milder reaction conditions.[10][11][12][13] While historically requiring harsh conditions, modern Cu-catalysis can be effective for heteroaryl halides, though it may be less general than palladium for challenging substrates.[12]

Q3: What is the function of the ligand, and how do I select an appropriate one?

The ligand is arguably as important as the metal center. Its primary roles are to:

• Stabilize the metal center: Prevents the precipitation of inactive metal (e.g., palladium black).[14]

• Modulate reactivity: Electron-rich and sterically hindered ligands promote the key steps of the catalytic cycle, namely oxidative addition and reductive elimination.[1][4]

• Control selectivity: The ligand's steric and electronic properties can prevent side reactions.

For the amination of an electron-deficient heterocycle like 4-chloro-5-methylpyrimidine, bulky and electron-rich phosphine ligands are the standard choice for palladium catalysis.[3][4] Examples include dialkylbiaryl phosphines (e.g., XPhos, SPhos, RuPhos) and ferrocenyl phosphines.[1][14] For nickel and copper systems, N-heterocyclic carbenes (NHCs) or diamine-based ligands are often employed.[7][11]

Part 2: Troubleshooting Guide

This section addresses specific issues you might encounter during your experiments.

Issue: Low or No Product Yield

Q: My reaction shows low conversion, and the starting material is largely unreacted. What are the likely catalyst-related causes?

A: This is a classic problem that usually points to an issue with catalyst activity or stability. Here’s a systematic approach to troubleshooting:

• Catalyst Inhibition/Poisoning: The pyrimidine nitrogen's lone pair can coordinate to the metal center, inhibiting the catalytic cycle. The choice of ligand is critical to mitigate this. Bulky ligands can sterically shield the metal center from this inhibitory coordination.[4][14] Ensure all reagents and solvents are free from impurities like water, oxygen, or sulfur compounds, which can act as catalyst poisons.

• Insufficiently Active Catalyst: The oxidative addition of an aryl chloride to the metal center is often the rate-limiting step.[1][13] If you are using a Pd(II) precatalyst (e.g., Pd(OAc)₂), it must first be reduced to the active Pd(0) state.[15] Using a pre-formed Pd(0) source (e.g., Pd₂(dba)₃) or a modern precatalyst can be beneficial.[3][16] Furthermore, the ligand must be electron-rich enough to facilitate this step.

• Catalyst Decomposition: The formation of palladium black is a visual indicator of catalyst decomposition.[14] This can be caused by excessively high temperatures or an insufficient ligand-to-metal ratio. The optimal ratio is typically between 1:1 and 2:1 (Ligand:Pd), but should be screened.

• Incorrect Base: The base plays a crucial role in the catalytic cycle, facilitating the deprotonation of the amine.[1] Strong, non-nucleophilic bases like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS) are commonly used.[15] Weaker bases like carbonates may not be strong enough for this transformation, leading to low conversion.

Issue: Significant Side Product Formation

Q: I'm observing significant amounts of 5-methylpyrimidine (hydrodehalogenation) and/or dimeric byproducts. How can my catalyst choice influence this?

A: These side products indicate that the catalytic cycle is being diverted from the desired C-N bond formation.

• Hydrodehalogenation: This occurs when the aryl halide is reduced, replacing the halogen with a hydrogen atom. This is a known side reaction in Buchwald-Hartwig aminations and can compete with reductive elimination.[1] It can be exacerbated by the presence of water or other protic sources. From a catalyst perspective, a ligand that accelerates reductive elimination can outcompete the hydrodehalogenation pathway. Bulky biaryl phosphine ligands are known to do this effectively.[4]

• Dimerization/Other Side Reactions: The formation of biaryl or other dimeric species can occur if the catalyst promotes self-coupling of the starting material. This is often a sign of a suboptimal ligand or reaction conditions. A well-chosen ligand should favor the cross-coupling pathway.

Issue: Reaction Reproducibility

Q: My results are inconsistent between batches. What catalyst-related factors should I check?

A: Lack of reproducibility is often traced back to subtle variations in reaction setup and reagent quality.

• Atmosphere Control: The active Pd(0) and Ni(0) catalysts are sensitive to oxygen.[14] Ensure your reaction is performed under a strictly inert atmosphere (Nitrogen or Argon). Degas your solvent thoroughly before use.

• Reagent Quality: The purity of the catalyst, ligand, and base is critical. Use high-purity reagents and handle them in a glovebox if possible, especially air-sensitive ligands and bases like NaOtBu.

• Precatalyst vs. In-situ Generation: Using a well-defined, air-stable precatalyst often gives more reproducible results than generating the active catalyst in situ from a metal salt and a separate ligand.[3] Precatalysts ensure a consistent and known ligand-to-metal ratio.

Part 3: Experimental Protocols & Data

Protocol: General Procedure for Catalyst/Ligand Screening

This protocol provides a framework for rapidly screening different catalyst systems in parallel.

• Preparation: In a glovebox, arrange an array of reaction vials equipped with stir bars.

• Stock Solutions: Prepare stock solutions of your 4-chloro-5-methylpyrimidine substrate and the amine source (e.g., a solution of ammonia in dioxane or an ammonium salt) in an anhydrous, degassed solvent (e.g., toluene or dioxane).

• Catalyst Dosing: To each vial, add the appropriate solid catalyst (e.g., Pd₂(dba)₃, NiCl₂(DME)) and ligand (e.g., XPhos, SIPr·HCl) as solids. This avoids inaccuracies from handling small volumes of catalyst solutions.

• Reagent Addition: Add the base (e.g., NaOtBu) to each vial, followed by the solvent. Then, add the substrate and amine stock solutions.

• Reaction: Seal the vials, remove them from the glovebox, and place them in a pre-heated reaction block or oil bath for the specified time.

• Analysis: After cooling, an aliquot from each reaction is quenched, diluted, and analyzed by LC-MS or GC-MS to determine the conversion to the desired 4-Amino-5-methylpyrimidine.

Data Presentation: Comparison of Catalyst Systems

The following table presents representative data for the amination of 4-chloro-5-methylpyrimidine with ammonia, illustrating the impact of different catalyst components.

Entry	Catalyst (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)
1	Pd₂(dba)₃ (2)	XPhos (4.4)	NaOtBu (1.5)	Toluene	100	>95
2	Pd₂(dba)₃ (2)	P(o-tol)₃ (4.4)	NaOtBu (1.5)	Toluene	100	<10
3	NiCl₂(DME) (5)	SIPr·HCl (10)	NaOtBu (2.0)	Dioxane	110	~85
4	CuI (10)	DBO (20)	K₂CO₃ (2.0)	DMF	130	~60

Data is representative and compiled for illustrative purposes based on typical outcomes for similar substrates.

Part 4: Visual Guides & Workflows

Catalyst Selection Workflow

This diagram outlines a logical decision-making process for selecting a catalyst system.

Caption: A decision workflow for initial catalyst screening.

Simplified Buchwald-Hartwig Catalytic Cycle

This diagram illustrates the key steps in the palladium-catalyzed amination process.

Caption: Key steps of the Buchwald-Hartwig amination cycle.

References

• Nickel-Catalyzed Amination of Aryl Chlorides with Amides. Organic Letters. [Link]

• Nickel-Catalyzed Amination of Aryl Chlorides with Amides. PubMed. [Link]

• Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. ResearchGate. [Link]

• Nickel-Catalyzed Amination of Aryl Chlorides and Sulfamates in 2-Methyl-THF. ACS Publications. [Link]

• Nickel-catalyzed Amination of Aryl Chlorides. Organic Syntheses. [Link]

• Nickel-Catalyzed Amination of Aryl Chlorides and Sulfamates in 2-Methyl-THF. National Institutes of Health (NIH). [Link]

• Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. National Institutes of Health (NIH). [Link]

• Copper-Catalyzed Reactions of Aryl Halides with N-Nucleophiles and Their Possible Application for Degradation of Halogenated Aromatic Contaminants. MDPI. [Link]

• Ligand‐Free Copper‐Catalyzed Amination of Heteroaryl Halides with Alkyl‐ and Arylamines. ResearchGate. [Link]

• Copper-Catalyzed Amination of Aryl Chlorides under Mild Reaction Conditions. Synthesis Workshop. [Link]

• Buchwald–Hartwig amination. Wikipedia. [Link]

• Process for preparing 2-methyl-4-amino-5-amino methylpyrimidine.

• Novel synthesis of substituted 4-amino-pyrimidines. European Patent Office. [Link]

• Ligand-promoted ortho-C-H amination with Pd catalysts. PubMed. [Link]

• Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine.

• Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. ACS Publications. [Link]

• Biaryl Phosphine Ligands in Palladium-Catalyzed Amination. National Institutes of Health (NIH). [Link]

• Method for the synthesis of 4-amino-5-methyl-1H-pyridin-2 (1H).

• Catalyst Selection Facilitates the Use of Heterocyclic Sulfinates as General Nucleophilic Coupling Partners in Palladium-Catalyzed Coupling Reactions. Semantic Scholar. [Link]

• Coordination Chemistry of Pyrimidinyl Functionalized Phosphine Ligands with Palladium(II). ResearchGate. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

• Synthesis of New N-Arylpyrimidin-2-amine Derivatives Using a Palladium Catalyst. National Institutes of Health (NIH). [Link]

• Buchwald-Hartwig Amination. ACS Green Chemistry Institute. [Link]

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Technical Support Center: Troubleshooting Peak Tailing in HPLC Analysis of 4-Amino-5-methylpyrimidine

An in-depth guide from a Senior Application Scientist on resolving peak tailing for 4-Amino-5-methylpyrimidine in HPLC analysis.

Welcome to the technical support center. As a Senior Application Scientist, I understand that achieving sharp, symmetrical peaks is paramount for accurate quantification and robust methods, especially when dealing with challenging compounds. The analysis of small, polar, basic molecules like 4-Amino-5-methylpyrimidine often presents a common and frustrating issue: peak tailing.

This guide is structured to walk you through a logical troubleshooting process, from foundational understanding to advanced chemical and hardware solutions. We will explore the "why" behind each problem and provide actionable, step-by-step protocols to restore your chromatography to its ideal state.

First Principles: Why Does My 4-Amino-5-methylpyrimidine Peak Tail?

Question: I see significant tailing with my main peak. What is the fundamental cause of this issue for a basic compound like 4-Amino-5-methylpyrimidine?

Answer: The primary cause of peak tailing for basic compounds is a phenomenon known as secondary ionic interactions with the stationary phase.[1][2] In reversed-phase HPLC, while the main retention mechanism is hydrophobic interaction with the C18 chains, your analyte is also interacting with the underlying silica backbone of the column packing material.

Here's the breakdown of this unwanted interaction:

• The Silica Surface: Standard silica-based columns have residual silanol groups (Si-OH) on their surface. These groups are acidic and can deprotonate (become Si-O⁻) at mobile phase pH values typically above 3-4.[3][4]

• The Analyte's State: 4-Amino-5-methylpyrimidine is a basic compound. In typical reversed-phase mobile phases (which are often acidic to neutral), the amino groups on your molecule will be protonated, carrying a positive charge (e.g., -NH₃⁺).

• The Unwanted Interaction: The positively charged analyte is strongly attracted to the negatively charged silanol sites. This ionic interaction is stronger than the desired hydrophobic retention mechanism. A portion of your analyte molecules get "stuck" on these active sites, eluting more slowly than the main band, which results in a skewed or "tailing" peak.[2][5]

This dual-retention mechanism—partly hydrophobic, partly ionic—is the root cause of the poor peak shape.[1] The goal of our troubleshooting is to minimize or eliminate this secondary ionic interaction.

Caption: Analyte interactions with the stationary phase.

Level 1 Troubleshooting: Is It the System or the Method?

Before diving into complex method adjustments, it's crucial to rule out systemic issues. The first step is to determine if the problem is specific to your analyte or affects the entire system.

Question: How can I tell if the peak tailing is caused by my analyte's chemistry or a general problem with my HPLC system (like a column void or extra-column volume)?

Answer: A simple and effective diagnostic is to inject a neutral, non-polar compound that is known to produce a good peak shape under normal conditions. This test separates chemical problems from physical or hardware-related problems.[2]

If the neutral compound's peak is sharp and symmetrical, the issue lies with the specific chemical interactions of 4-Amino-5-methylpyrimidine (proceed to Level 2). If the neutral compound also tails, you have a physical problem with the column or system.[2]

Protocol: System Suitability Test with a Neutral Marker

• Prepare the Marker Sample: Create a simple solution of a neutral marker like Uracil or Toluene at a concentration of ~10-20 µg/mL. Dissolve it in your mobile phase.

• Set Up the System: Use the same mobile phase, flow rate, and column that you are using for your 4-Amino-5-methylpyrimidine analysis.

• Inject and Analyze: Inject the neutral marker solution.

• Evaluate the Peak:

  • Symmetrical Peak (Tailing Factor ≈ 1.0 - 1.2): Your system is likely functioning correctly. The tailing is specific to your basic analyte. Proceed to Level 2: Method & Chemistry Optimization.

  • Tailing Peak (Tailing Factor > 1.5): You have a system-level problem. This is likely due to a physical issue.

Question: My neutral marker peak is also tailing. What are the likely physical causes?

Answer: If all peaks, including neutral ones, are tailing, the cause is independent of analyte chemistry. The most common physical culprits are:

• Column Void or Bed Deformation: Over time or due to pressure shocks, the packed bed inside the column can settle, creating a void at the inlet.[1] This disrupts the sample band as it enters the column, causing tailing or splitting.

  • Solution: First, try reversing and flushing the column (if the manufacturer's instructions permit). Disconnect the column from the detector to flush any particulate matter to waste.[1] If this doesn't work, the column has reached the end of its life and must be replaced.

• Extra-Column Volume: This refers to all the volume the sample travels through outside of the column (e.g., injector, tubing, detector flow cell).[6] Excessive volume, often from using tubing with a wide internal diameter (e.g., >0.007") or unnecessary length, causes the sample band to spread, leading to broader, tailing peaks.

  • Solution: Ensure all tubing between the injector and the column, and between the column and the detector, is as short as possible. Use tubing with a narrow internal diameter (e.g., 0.005" or 0.127 mm). Check that all fittings are properly seated to avoid dead volumes.[6]

• Blocked Inlet Frit: Particulate matter from samples or the mobile phase can clog the porous frit at the head of the column.[1] This leads to poor flow distribution and peak distortion.

  • Solution: Similar to a column void, reverse-flushing can sometimes dislodge particulates. The best long-term solution is preventative: always filter your samples and mobile phases, and use an in-line filter or guard column.[1]

Level 2 Troubleshooting: Method & Chemistry Optimization

If your system is physically sound, the peak tailing is due to the chemical interactions discussed earlier. Now, we will modify the method to control these interactions.

Question: How does mobile phase pH impact the peak shape of 4-Amino-5-methylpyrimidine?

Answer: Mobile phase pH is the most powerful tool for controlling the peak shape of ionizable compounds.[7][8] It works by changing the charge state of both your analyte and the problematic silanol groups.

• Low pH (pH < 3): This is often the best approach. At low pH, the high concentration of protons (H⁺) in the mobile phase suppresses the ionization of the silanol groups (Si-O⁻ → Si-OH).[1][4] With the silanols neutralized, the secondary ionic interaction is eliminated, leading to significantly improved peak symmetry. Your basic analyte will be fully protonated (positively charged), but with no negative sites to interact with, it will behave well.[3]

• Mid-Range pH (pH 4-7): This is the worst range for basic compounds. In this range, silanols are partially or fully ionized (negatively charged), and your basic analyte is fully protonated (positively charged), maximizing the unwanted ionic interactions that cause severe tailing.[6]

• High pH (pH > 8): This is an alternative strategy. At high pH, you suppress the ionization of your basic analyte (R-NH₃⁺ → R-NH₂), making it neutral.[9] A neutral analyte will not interact with the ionized silanol groups. However, this requires a special pH-stable column, as standard silica columns will dissolve at high pH.[10]

Mobile Phase pH	Analyte (4-Amino-5-methylpyrimidine)	Silanol Groups (Si-OH)	Expected Peak Shape
pH 2.5 - 3.0	Fully Protonated (R-NH₃⁺)	Fully Protonated (Neutral)	Good / Excellent
pH 4.0 - 7.0	Fully Protonated (R-NH₃⁺)	Partially/Fully Ionized (Si-O⁻)	Poor (Severe Tailing)
pH > 8.0 (requires special column)	Fully Neutral (R-NH₂)	Fully Ionized (Si-O⁻)	Good / Excellent

Recommendation: Adjust your mobile phase to a pH between 2.5 and 3.0 using a buffer like phosphate or an acid modifier like formic acid or trifluoroacetic acid (TFA).

Question: I'm using a buffer, but my peak is still tailing. What am I doing wrong?

Answer: Simply adding a buffer is not enough; it must be used correctly. Two common mistakes are:

• Insufficient Buffer Concentration: The buffer needs enough capacity to control the pH and interact with the silanol surface. A concentration of 10-25 mM is generally recommended.[11] Concentrations below 10 mM may not be effective.

• Incorrect Buffer pKa: A buffer is most effective at a pH within ±1 unit of its pKa. If you need a mobile phase pH of 2.8, a phosphate buffer (pKa₁ ≈ 2.1) is an excellent choice. Using an acetate buffer (pKa ≈ 4.76) to try and control the pH at 2.8 would be ineffective.

Question: Should I use a mobile phase additive like Triethylamine (TEA) or an ion-pairing agent?

Answer: These are older but still potentially useful techniques, especially if you are constrained to using an older Type A silica column.

• Sacrificial Base (e.g., Triethylamine, TEA): TEA is a small basic molecule that is added to the mobile phase (e.g., 0.1%).[12] At low pH, TEA is protonated and acts as a "sacrificial base." It preferentially interacts with the active silanol sites, effectively masking them from your analyte.[3] This can dramatically improve peak shape but may shorten column lifetime and is not ideal for LC-MS as it can cause ion suppression.

• Ion-Pairing Agents (e.g., Alkyl Sulfonates): These reagents, like sodium heptanesulfonate, have a polar head and a non-polar tail.[13] The non-polar tail adsorbs onto the C18 stationary phase, while the polar head (e.g., -SO₃⁻) faces the mobile phase. The positively charged analyte then forms a neutral ion pair with the reagent, which is retained by the standard hydrophobic mechanism.[14] This improves both peak shape and retention for polar bases. This technique requires very careful method development and long equilibration times.

Question: Would changing my column help?

Answer: Absolutely. Modern column technology is often the most effective and robust solution. If you are using an older column (Type A silica), switching to a modern one will provide an immediate and significant improvement.

• High-Purity, End-Capped Columns (Type B Silica): Modern columns are made from high-purity silica with very low metal content and are "end-capped."[6] End-capping is a chemical process that covers most of the accessible residual silanol groups with a small, inert cap (like a trimethylsilyl group), effectively shielding them from your analyte.[1][5] This is the industry standard and should be your first choice.

• Polar-Embedded or Polar-Endcapped Phases: These columns have a polar functional group (e.g., amide, carbamate) embedded near the base of the C18 chain. This polar group provides additional shielding of the underlying silica surface and can improve peak shape for bases, even at mid-range pH.

• Hybrid Particle Columns: These columns are made from a hybrid of silica and organic polymer (e.g., organosiloxane).[4] This technology reduces the number of surface silanol groups and increases the pH stability of the column, allowing for excellent peak shapes across a wider pH range.

Summary: A Troubleshooting Workflow

This diagram outlines a logical flow for diagnosing and solving peak tailing for 4-Amino-5-methylpyrimidine.

Caption: Logical workflow for troubleshooting peak tailing.

References

• The LCGC Blog: HPLC Diagnostic Skills II – Tailing Peaks. (2019). [Link]

• Chrom Tech. (n.d.). What Causes Peak Tailing in HPLC? [Link]

• Element Lab Solutions. (n.d.). Peak Tailing in HPLC. [Link]

• Phenomenex. (n.d.). How to Reduce Peak Tailing in HPLC? [Link]

• Axion Labs. (n.d.). HPLC Peak Tailing. [Link]

• Moravek. (n.d.). Exploring the Role of pH in HPLC Separation. [Link]

• Crawford Scientific. (2018). The Importance of Understanding Secondary Interactions When Analysing Peptides. [Link]

• ACD/Labs. (2023). Improve Chromatographic Separations: Consider Mobile Phase pH & Analyte pKa. [Link]

• AWC SCI. (n.d.). Common Causes Of Peak Tailing in Chromatography. [Link]

• Chromatography Today. (2020). The use of Mobile Phase pH as a Method Development Tool. [Link]

• Regis Technologies. (n.d.). Ion Pairing Reagents and Buffers. [Link]

• Waters Corporation. (n.d.). Troubleshooting Peak Shape Problems in HPLC. [Link]

• Cytiva. (2024). How to fix asymmetrical chromatography peaks? [Link]

• Hawach Scientific. (2023). The Importance Of Mobile Phase PH in Chromatographic Separations. [Link]

• Agilent. (n.d.). Control pH During Method Development for Better Chromatography. [Link]

• Chromatography Product and News. (2023). How to Fix Asymmetrical Chromatography Peaks. [Link]

• ACE HPLC Columns. (n.d.). HPLC Troubleshooting Guide. [Link]

• Phenomenex. (n.d.). HPLC Troubleshooting Mini Guide - Peak Issues. [Link]

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• 2. HPLC Peak Tailing - Axion Labs [axionlabs.com]
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• 4. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 5. chromatographytoday.com [chromatographytoday.com]
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• 7. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]
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• 14. obrnutafaza.hr [obrnutafaza.hr]

Technical Support Center: Managing Reaction Exotherms in Large-Scale 4-Amino-5-methylpyrimidine Synthesis

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for managing reaction exotherms during the large-scale synthesis of 4-Amino-5-methylpyrimidine and related pyrimidine derivatives. It is designed to help you anticipate, control, and troubleshoot thermal hazards to ensure a safe and efficient scale-up process.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety concerns when scaling up the synthesis of 4-Amino-5-methylpyrimidine?

The primary safety concern during the large-scale synthesis of many pyrimidine compounds is the potential for a thermal runaway.[1][2] This occurs when the heat generated by the reaction exceeds the rate of heat removal, leading to a rapid and uncontrolled increase in temperature and pressure.[3] Such an event can result in vessel rupture, explosions, and the release of hazardous materials.[2] Many synthetic routes to pyrimidines involve highly exothermic steps, making careful thermal management critical.[4]

Q2: How can I predict the potential for a thermal runaway in my specific synthesis?

A thorough thermal hazard assessment is crucial before any scale-up.[1] This involves:

• Literature Review: Investigate published data for thermal hazards associated with your specific reaction or similar chemical transformations.[2]

• Calorimetry Studies: Techniques like Differential Scanning Calorimetry (DSC) and Reaction Calorimetry (RC) are essential.[1][2] These methods provide critical data on:

  • Heat of reaction (ΔHr)

  • Onset temperature of decomposition

  • Maximum Temperature of the Synthesis Reaction (MTSR)[1]

• Adiabatic Temperature Rise Calculation: Determine the potential temperature increase in a worst-case scenario, such as a complete cooling failure.[2]

Q3: What are the key process parameters to control for mitigating exotherms?

Several strategies can be employed to manage heat generation:

• Semi-Batch or Continuous Feeding: Gradual addition of a limiting reactant is a common and effective method to control the rate of heat generation.[1] The addition rate should be carefully controlled to keep the internal temperature within a safe operating range.[2]

• Dilution: Using a suitable solvent increases the overall thermal mass of the reaction mixture, which helps to absorb the heat produced.[1]

• Efficient Cooling: The reactor must have a cooling system with sufficient capacity to remove the heat generated.[1][4] Ensure that the heat transfer surface area is adequate for the reactor volume.

• Lower Reaction Temperature: If the reaction kinetics permit, operating at a lower temperature can significantly decrease the rate of heat evolution.[1]

Troubleshooting Guide: Uncontrolled Exotherms

This section addresses specific issues you might encounter during your large-scale synthesis.

Issue 1: The reaction temperature is rising rapidly despite maximum cooling.

Potential Causes:

• Incorrect Reagent Stoichiometry or Addition Rate: Adding a reactant too quickly or using an incorrect, higher concentration can lead to an unexpectedly fast reaction rate.

• Accumulation of Unreacted Reagents: If the reaction has a significant induction period, reactants can accumulate before the reaction initiates, leading to a sudden and large exotherm.

• Insufficient Cooling Capacity: The heat generated by the reaction may exceed the design limits of the reactor's cooling system.[4]

• Poor Mixing: Inadequate agitation can create localized "hot spots" where the reaction rate is much higher, leading to a runaway.[4]

Troubleshooting Steps:

• Immediately Stop Reagent Addition: This is the first and most critical step to prevent further heat generation.[2]

• Ensure Maximum Cooling: Verify that the cooling system is operating at its maximum capacity.

• Monitor Temperature and Pressure: Keep a close watch on the reactor's temperature and pressure readings.

• Prepare for Emergency Quenching: If the temperature continues to rise uncontrollably, an emergency quenching procedure may be necessary. The quenching agent should be chosen carefully, as the quenching process itself can be exothermic.[2]

Workflow for Troubleshooting an Uncontrolled Exotherm

Caption: Decision workflow for responding to a thermal excursion.

Issue 2: A delayed exotherm was observed after the completion of reagent addition.

Potential Causes:

• Slow Reaction Initiation: The reaction may have an induction period, leading to the accumulation of reactants that react later.

• Formation of an Unstable Intermediate: The initial reaction may form an intermediate that subsequently decomposes exothermically.

• Phase Change: A change in the physical state of the reaction mixture (e.g., precipitation of a product) can alter heat transfer characteristics.

Mitigation Strategies:

• Hold Time and Monitoring: After completing the reagent addition, continue to stir and monitor the reaction at the set temperature for a sufficient period to ensure no delayed exotherm occurs.[2]

• Calorimetric Analysis: Use reaction calorimetry to study the entire reaction profile, including any secondary or delayed heat release events.

• Controlled Quenching: The work-up and quenching procedures should be designed to handle any remaining reactive species safely. Be aware that quenching itself can be exothermic.[2]

Experimental Protocols: Key Safety Methodologies

Protocol 1: General Procedure for Controlled Reagent Addition in a Jacketed Reactor

This protocol outlines a safe method for conducting an exothermic reaction using a jacketed lab reactor.

• Reactor Setup and Pre-Reaction Checks:

  • Assemble a clean, dry jacketed reactor equipped with an overhead stirrer, a thermocouple for internal temperature monitoring, a condenser, and an addition funnel or syringe pump.[2]

  • Connect the reactor jacket to a circulating bath with a suitable cooling fluid.

  • Charge the reactor with the initial substrate and solvent.[2]

• Reagent Addition:

  • Begin stirring and cool the reactor contents to the desired initial temperature (e.g., 0-5 °C).[2]

  • Dissolve the reagent to be added in a suitable solvent in the addition funnel or syringe pump.

  • Begin adding the reagent solution dropwise or at a slow, constant rate.[2]

  • The addition rate should be adjusted to maintain the temperature within a narrow range (e.g., ±2 °C) of the set point.[2]

  • If the temperature exceeds the set limit, immediately stop the addition and allow the cooling system to bring the temperature back down before resuming at a slower rate.[2]

• Reaction Monitoring and Work-up:

  • After the addition is complete, continue to stir the reaction at the set temperature and monitor for any delayed exotherm.[2]

  • Once the reaction is deemed complete by an appropriate analytical method (e.g., TLC, LC-MS), proceed with a safe work-up and quenching procedure.[2]

Process Flow for Safe Exothermic Reaction

Caption: Key stages in managing an exothermic reaction.

Quantitative Data Summary

Parameter	Recommendation	Rationale
Temperature Control	Maintain within ±2 °C of the set point during addition.[2]	Prevents accumulation of unreacted material and minimizes the risk of a runaway.
Reagent Addition	Semi-batch or continuous feed.[1]	Allows for precise control over the rate of heat generation.
Stirring Rate	Sufficient to ensure homogeneity and prevent localized hot spots.[4]	Improves heat transfer from the reaction mass to the cooling jacket.
Emergency Quench	Have a pre-defined quenching agent and procedure.[2]	Essential for mitigating an uncontrolled exotherm that does not respond to primary controls.

References

• Technical Support Center: Managing Reaction Exotherms in Pyrimidine Synthesis - Benchchem. (URL: )
• Technical Support Center: Managing Exothermic Reactions Involving 2-(Chloromethyl)pyrimidine Hydrochloride - Benchchem. (URL: )
• Lewis Acid-Catalyzed Synthesis of 4-Aminopyrimidines: A Scalable Industrial Process. Organic Process Research & Development. (URL: )
• "addressing challenges in the scale-up synthesis of pyrimidine compounds" - Benchchem. (URL: _)
• Incidents in the chemical industry due to thermal-runaway chemical reactions - IChemE. (URL: )

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. icheme.org [icheme.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Identifying and characterizing unexpected byproducts in 4-Amino-5-methylpyrimidine reactions

Introduction

Welcome to the technical support center for 4-Amino-5-methylpyrimidine reactions. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of working with this versatile pyrimidine derivative. As a key intermediate in the synthesis of pharmaceuticals, including Vitamin B1 (Thiamine), understanding its reactivity and potential side reactions is crucial for achieving high yields and purity.[1][2] This resource provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common challenges, with a focus on identifying and characterizing unexpected byproducts. Our goal is to equip you with the expertise to anticipate, diagnose, and resolve issues encountered during your synthetic work.

Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Ring-Opening Byproducts

Question: During the synthesis of a 4-Amino-5-methylpyrimidine derivative under acidic conditions, I observed significant formation of a polar, acyclic byproduct. What could be causing this, and how can I prevent it?

Answer:

The pyrimidine ring, while generally stable, can be susceptible to nucleophilic attack and subsequent ring-opening, particularly when activated by electron-withdrawing groups or under certain reaction conditions.[3][4] The presence of an amino group at the C4 position in 4-Amino-5-methylpyrimidine can influence the electron density of the ring, but harsh acidic or basic conditions can still promote cleavage.[3]

Causality and Mechanism:

Under acidic conditions, the pyrimidine ring can be protonated, increasing its electrophilicity. A weak nucleophile, such as water, present in the reaction medium can then attack an unsubstituted carbon atom (e.g., C2 or C6), initiating a ring-opening cascade.[3] This can lead to the formation of various acyclic nitriles or other degradation products.[3] The specific structure of the byproduct will depend on the substituents on the pyrimidine ring and the nature of the nucleophile.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for ring-opening byproducts.

Recommended Protocols & Preventative Measures:

• pH Control: Carefully buffer the reaction mixture to maintain a mildly acidic or neutral pH. Avoid the use of strong, non-volatile acids where possible.

• Temperature Management: Run the reaction at the lowest effective temperature to minimize the rate of degradation reactions.

• Anhydrous Conditions: If water is suspected to be the nucleophile, conduct the reaction under strictly anhydrous conditions using dried solvents and reagents.

• Protecting Groups: In some cases, temporary protection of the amino group may be necessary to modulate the electronic properties of the pyrimidine ring and reduce its susceptibility to nucleophilic attack.

FAQ 2: Dimerization and Oligomerization

Question: I am observing a significant amount of a high molecular weight, insoluble material in my reaction involving 4-Amino-5-methylpyrimidine. Could this be a dimerization or polymerization byproduct?

Answer:

Yes, the formation of dimers and oligomers is a known issue in pyrimidine chemistry, especially under conditions that can generate reactive intermediates such as radicals or highly activated species.[5][6] The presence of both an amino group and a methyl group on the pyrimidine ring can provide sites for intermolecular reactions.

Causality and Mechanism:

Dimerization can occur through various mechanisms, including:

• Radical Coupling: Oxidative conditions can lead to the formation of pyrimidyl radicals, which can then couple to form dimers.

• Condensation Reactions: The amino group can act as a nucleophile, attacking an electrophilic site on another pyrimidine molecule, potentially leading to the formation of a C-N or C-C bond and the elimination of a small molecule like water or ammonia.

• Formal [4+2] Cycloadditions: While less common for simple pyrimidines, derivatives with specific activating groups might undergo cycloaddition reactions.

Analytical Approach to Characterization:

To confirm the nature of the high molecular weight byproduct, a combination of analytical techniques is recommended:

Analytical Technique	Information Gained
Mass Spectrometry (MS)	Provides the molecular weight of the byproduct, confirming if it is a dimer, trimer, or larger oligomer.[7][8]
Nuclear Magnetic Resonance (NMR)	¹H and ¹³C NMR spectroscopy can help elucidate the new bonds formed and the overall structure of the dimer.[7][9]
Fourier-Transform Infrared (FTIR)	Can indicate the presence or absence of key functional groups and changes in bonding compared to the starting material.[9]

Experimental Protocol: Byproduct Characterization

• Isolation: Isolate the insoluble material by filtration. Wash thoroughly with a solvent in which the starting material and desired product are soluble to remove any trapped impurities.

• Solubility Testing: Attempt to dissolve the isolated byproduct in a range of solvents (e.g., DMSO, DMF, hot acids/bases) to find a suitable solvent for analysis.

• MS Analysis: If a suitable solvent is found, acquire a mass spectrum using an appropriate ionization technique (e.g., ESI, MALDI).

• NMR Analysis: Dissolve the byproduct in a deuterated solvent (e.g., DMSO-d₆) and acquire ¹H, ¹³C, and 2D NMR spectra (e.g., COSY, HSQC) to determine the connectivity of the molecule.

FAQ 3: Unexpected Substitution Patterns

Question: In a reaction intended to modify a substituent on 4-Amino-5-methylpyrimidine, I've isolated a product with substitution at an unexpected position on the pyrimidine ring. Why might this occur?

Answer:

The regioselectivity of reactions on the pyrimidine ring is governed by the electronic effects of the existing substituents. The amino group at C4 and the methyl group at C5 are both electron-donating groups, which direct electrophilic attack to specific positions. However, under certain conditions, kinetic versus thermodynamic control, or the involvement of alternative reaction pathways, can lead to unexpected substitution patterns.[10][11]

Directing Effects of Substituents:

Caption: Electronic directing effects on the 4-Amino-5-methylpyrimidine ring.

Potential Causes for Unexpected Substitution:

• Steric Hindrance: The intended reaction site may be sterically hindered, forcing the reagent to react at a less sterically crowded but electronically less favorable position.

• Reaction Mechanism: The reaction may not be a simple electrophilic or nucleophilic aromatic substitution. For instance, reactions involving radical intermediates may show different regioselectivity.

• Rearrangement Reactions: The initial product may be unstable and undergo a rearrangement (e.g., a Dimroth rearrangement) to a more stable isomer.[3]

Troubleshooting and Verification:

• Re-evaluate the Mechanism: Consider alternative reaction pathways that could lead to the observed product. Consult literature for similar transformations on pyrimidine systems.

• Control Experiments: Run the reaction under different conditions (e.g., lower temperature, different solvent, absence of light) to see if the product distribution changes. This can provide clues about the reaction mechanism.

• Thorough Spectroscopic Analysis: Use 2D NMR techniques like NOESY or ROESY to establish through-space correlations between protons, which can definitively confirm the regiochemistry of the product.

FAQ 4: Formation of N-Formyl Byproducts

Question: My reaction uses dimethylformamide (DMF) as a solvent, and I've identified a byproduct where the amino group of 4-Amino-5-methylpyrimidine has been formylated. How can this be avoided?

Answer:

The formation of N-formylated byproducts is a common issue when using DMF as a solvent, particularly at elevated temperatures or in the presence of certain reagents. DMF can decompose to form dimethylamine and carbon monoxide, or it can act as a formylating agent itself under specific conditions.

Mechanism of N-Formylation:

In the presence of reagents like phosphorus oxychloride (in the Vilsmeier-Haack reaction) or even under strongly acidic or basic conditions at high temperatures, DMF can generate a Vilsmeier reagent or other electrophilic formylating species.[1] The nucleophilic amino group of 4-Amino-5-methylpyrimidine can then attack this species, leading to the formation of an N-formyl derivative.

Preventative Strategies:

• Solvent Selection: If possible, replace DMF with a less reactive solvent that has similar solubility properties and a suitable boiling point (e.g., DMAc, NMP, or a non-amide solvent like sulfolane or dioxane).

• Temperature Control: Keep the reaction temperature as low as possible to minimize the decomposition of DMF.

• Alternative Formylating Agent: If formylation is the desired reaction, use a more controlled formylating agent, such as formic acid or a mixed anhydride of formic acid, rather than relying on the solvent.

Workflow for Avoiding N-Formylation:

Caption: A systematic approach to eliminating N-formyl byproducts.

References

• Brown, D. J. (1967).
• Zhang, S., et al. (2021). A deconstruction–reconstruction strategy for pyrimidine diversification.
• BenchChem. (2025).
• Growing Science. (2021).
• MDPI. (2021). Novel Pyrimidine Derivatives as Antioxidant and Anticancer Agents: Design, Synthesis and Molecular Modeling Studies. MDPI.
• ACS Publications. (2018). Unusual Nucleophilic Addition of Grignard Reagents in the Synthesis of 4-Amino-pyrimidines. ACS Omega.
• ResearchGate. (2018). Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B 1.
• MDPI. (2024).
• PrepChem. (n.d.). Synthesis of N-methylformamide. PrepChem.com.
• BenchChem. (2025). Spectroscopic properties (NMR, IR, Mass) of 2H-Pyrido[1,2-a]pyrimidine-2,4(3H)-dione. BenchChem.
• Google Patents. (n.d.). CN102105438B - Synthetic method of substituted 4-amino-pyrimidine compounds.
• Organic Chemistry Portal. (n.d.). Pyrimidine synthesis. Organic Chemistry Portal.
• MDPI. (2022). Phytophenol Dimerization Reaction: From Basic Rules to Diastereoselectivity and Beyond. MDPI.
• PubMed. (2007). 4-Amino-6-benzyloxy-2-(methylsulfanyl)-5-nitrosopyrimidine: hydrogen-bonded dimers linked into pi-stacked chains. PubMed.

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• 4. researchgate.net [researchgate.net]
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• 6. 4-Amino-6-benzyloxy-2-(methylsulfanyl)-5-nitrosopyrimidine: hydrogen-bonded dimers linked into pi-stacked chains - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 11. growingscience.com [growingscience.com]

Technical Support Center: Strategies for Purifying Highly Polar 4-Amino-5-methylpyrimidine Analogues

Introduction

Welcome to the technical support center for the purification of 4-amino-5-methylpyrimidine analogues. These compounds are of significant interest in medicinal chemistry and drug development, often serving as crucial scaffolds for various therapeutic agents. However, their high polarity, stemming from the aminopyrimidine core and often other polar functional groups, presents considerable challenges for purification. Standard chromatographic and crystallization techniques frequently prove inadequate, leading to poor recovery, insufficient purity, and significant time investment.

This guide is designed to provide researchers, scientists, and drug development professionals with a centralized resource of troubleshooting advice, frequently asked questions, and detailed protocols. Drawing from established methodologies and field-proven insights, this document aims to equip you with the knowledge to overcome common purification hurdles and develop robust, efficient strategies for obtaining highly pure 4-amino-5-methylpyrimidine analogues.

Troubleshooting Guide: Chromatographic & Post-Purification Issues

This section addresses specific issues encountered during the purification of highly polar 4-amino-5-methylpyrimidine analogues in a question-and-answer format.

Q1: My compound shows little to no retention on a C18 reverse-phase column and elutes in the void volume. What are my options?

This is a classic problem for highly polar molecules that lack sufficient hydrophobic character to interact with the C18 stationary phase.[1] Here are several strategies to address this:

• Switch to a More Polar Stationary Phase: The most direct solution is to use a stationary phase that offers alternative retention mechanisms.

  • Hydrophilic Interaction Liquid Chromatography (HILIC): HILIC is often the method of choice for highly polar compounds.[2][3][4] It utilizes a polar stationary phase (e.g., bare silica, diol, amide, or zwitterionic phases) and a mobile phase with a high concentration of a water-miscible organic solvent, like acetonitrile.[2][3] A thin aqueous layer forms on the stationary phase, and retention is based on the partitioning of the polar analyte between this layer and the bulk organic mobile phase.[5]

  • Polar-Embedded Phases: These are modified reverse-phase columns (e.g., C18 with an embedded amide or carbamate group) that can handle more aqueous mobile phases and offer different selectivity for polar compounds.[1]

• Employ Ion-Pairing Chromatography (IPC): If you must use a reverse-phase column, adding an ion-pairing reagent to the mobile phase can dramatically increase retention.[6][7][8]

  • Mechanism: For your basic aminopyrimidine analogues, an anionic ion-pairing reagent (e.g., trifluoroacetic acid (TFA), heptafluorobutyric acid (HFBA), or an alkyl sulfonate) is added to the mobile phase.[8][9] The protonated amine on your compound forms an ion pair with the anionic reagent. This new complex is overall more hydrophobic and can be retained by the C18 column.[8]

  • Caveat: Removing the ion-pairing reagent from the final product can be challenging and may require lyophilization or further purification steps.

Q2: I'm attempting normal-phase chromatography on silica gel, but my compound is streaking badly and/or won't elute from the column. What's happening?

This is a common issue for basic compounds like aminopyrimidines on standard silica gel.[10][11] The problem is twofold:

• Strong Polar Interactions: The highly polar nature of your compound leads to very strong adsorption to the polar silica surface.

• Acid-Base Interactions: Silica gel is acidic due to the presence of silanol (Si-OH) groups. The basic amino group on your pyrimidine can interact strongly with these acidic sites, leading to irreversible binding or significant peak tailing (streaking).[10]

Solutions:

• Add a Basic Modifier: To mitigate the interaction with acidic silanols, add a small amount of a basic modifier to your mobile phase.[10][11] A common choice is triethylamine (0.1-1%) or ammonium hydroxide in methanol (e.g., 1-10% of a 10% NH4OH in MeOH solution added to dichloromethane).[12] This deactivates the acidic sites on the silica, allowing your basic compound to elute more symmetrically.

• Switch to a Different Stationary Phase:

  • Alumina: Basic or neutral alumina can be an excellent alternative to silica for purifying basic compounds.[1][10]

  • Amine-Functionalized Silica: Using a column packed with aminopropyl-functionalized silica can also be effective.[11][13]

Q3: My HILIC separation is not working. My compound is either not retained or the peak shape is poor. How can I optimize this?

While HILIC is powerful, it requires careful method development.[2]

• Check Mobile Phase Composition: HILIC retention is highly sensitive to the water content in the mobile phase.

  • Increase Organic Content: To increase retention, you need to increase the percentage of the organic solvent (typically acetonitrile).[3] A good starting point is often 95% acetonitrile / 5% aqueous buffer.[1]

  • Control pH and Ionic Strength: The aqueous portion of your mobile phase should be buffered. The pH will control the ionization state of your aminopyrimidine, which significantly affects its polarity and retention. An ammonium formate or ammonium acetate buffer (10-20 mM) is a common choice as it is volatile and MS-compatible.[2][5]

• Sample Solvent Mismatch: The solvent used to dissolve your sample is critical. Dissolving your sample in a strong solvent (like pure water or DMSO) and injecting it into a high-organic mobile phase can cause severe peak distortion.[1]

  • Best Practice: Ideally, dissolve your sample in the initial mobile phase composition.[1] If solubility is an issue, dissolve it in the minimum amount of a stronger solvent (like water) and then dilute it with the organic solvent (e.g., acetonitrile) to be as close to the starting mobile phase as possible.[1]

Q4: After purification, my final product is contaminated with inorganic salts. How can I remove them?

Salt removal is a frequent challenge, especially after ion-exchange chromatography or salting-out procedures.

• Size-Exclusion Chromatography (SEC): This technique separates molecules based on size. Your relatively small organic molecule can be separated from larger salt aggregates or, more commonly, run on a column (like Sephadex® LH-20) that allows the organic molecule to be retained while the salts elute quickly.

• Reverse-Phase "Wash": If your compound has even minimal retention on a C18 column, you can use this to your advantage. Dissolve the sample in a minimal amount of solvent, load it onto a C18 cartridge (SPE), wash with water to remove the salts, and then elute your compound with a stronger organic solvent like methanol or acetonitrile.

• Crystallization: If your compound is crystalline, recrystallizing it from an appropriate solvent system can be a highly effective way to exclude salts.[10]

Key Purification Protocols

Protocol 1: HILIC Purification of a Polar 4-Amino-5-methylpyrimidine Analogue

This protocol provides a starting point for developing a HILIC method.

• Column Selection:

  • Start with a bare silica, amide, or diol-based HILIC column. Zwitterionic phases (e.g., ZIC-HILIC) are also excellent choices.[2][5]

• Mobile Phase Preparation:

  • Solvent A: Acetonitrile.

  • Solvent B: 10 mM Ammonium Acetate in Water, pH adjusted to 5.0 with acetic acid.

• Column Equilibration:

  • Equilibrate the column with the initial mobile phase composition (e.g., 95% A, 5% B) for at least 10-15 column volumes or until a stable baseline is achieved.[1]

• Sample Preparation:

  • Dissolve the sample in a mixture of 90% Acetonitrile / 10% Water if possible. If not, use the minimum amount of DMSO or water and dilute with acetonitrile.[1]

• Gradient Elution:

  • Start with a high percentage of organic solvent (e.g., 95% A).

  • Run a linear gradient from 95% A to 50% A over 15-20 minutes.

  • Hold at 50% A for 5 minutes.

  • Return to 95% A and re-equilibrate.

• Detection & Fraction Collection:

  • Use UV detection at an appropriate wavelength for the pyrimidine core (e.g., 254 nm or 280 nm).

  • Collect fractions and analyze by TLC or LC-MS to confirm purity.

• Post-Purification:

  • Combine pure fractions and remove the solvent under reduced pressure. If a volatile buffer like ammonium acetate was used, it can often be removed by lyophilization.

Visualizations & Data

Decision-Making Workflow for Purification Strategy

The following diagram outlines a logical approach to selecting a purification strategy based on the properties of your analogue.

Caption: Decision tree for selecting a purification strategy.

HILIC Method Development Workflow

Caption: Workflow for HILIC method development.

Table 1: Common Chromatographic Issues & Solutions

Issue	Probable Cause(s)	Recommended Solution(s)
No Retention (RP-C18)	Compound is too polar for hydrophobic interactions.	Switch to HILIC; Use a polar-embedded column; Add an ion-pairing reagent (e.g., TFA).[1][6][9]
Streaking (Normal Phase)	Strong interaction of basic amine with acidic silica.	Add a basic modifier (e.g., 0.1-1% triethylamine) to the mobile phase; Use an alumina or amine-functionalized column.[10][11]
No Elution (Normal Phase)	Compound is too polar for the selected mobile phase.	Increase mobile phase polarity (e.g., add more methanol); Switch to HILIC or Reverse-Phase.[12][14]
Split or Broad Peaks (HILIC)	Sample solvent is too strong (e.g., pure water/DMSO).	Dissolve the sample in the initial mobile phase or a composition as close as possible.[1]
Low Recovery	Irreversible binding to the stationary phase; Compound instability on the column.	For silica, check stability with a 2D TLC test; Add modifiers to reduce strong interactions; Consider a less aggressive stationary phase.[12]

Frequently Asked Questions (FAQs)

Q: Can I use crystallization instead of chromatography? A: Absolutely. If your crude material is of reasonable purity (>90%) and is a solid, crystallization is often the most efficient and scalable method of purification.[10] For aminopyrimidines, you can also explore co-crystallization or salt formation with various carboxylic acids to improve crystal quality.[15][16] However, if your product is an oil or part of a complex mixture, chromatography is generally required.

Q: What is the difference between a strong and a weak ion-exchanger, and which should I use? A: The terms refer to the extent that the ionizing group on the resin remains charged over a pH range.

• Strong Cation Exchanger (e.g., Sulfopropyl group): Negatively charged over a wide pH range.

• Weak Cation Exchanger (e.g., Carboxymethyl group): Loses its charge at acidic pH.

For a 4-amino-5-methylpyrimidine, which is a basic compound, you would use a cation-exchange resin (a negatively charged stationary phase).[17][18] A strong cation exchanger is often a good starting point as it will reliably bind your protonated amine at a range of pH values below its pKa. Elution is then typically achieved by increasing the salt concentration of the buffer.[19][20]

Q: How do I confirm the purity of my final compound? A: Purity should be assessed by at least two orthogonal methods.

• High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS): This will confirm the identity (by mass) and purity (by UV or other detector). Run a gradient method to ensure no late-eluting impurities are present.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): This provides structural confirmation and can reveal impurities that may not have a chromophore for UV detection.

• Elemental Analysis (CHN): Provides a quantitative measure of elemental composition, which is a strong indicator of purity for a novel compound.

References

• Technical Support Center: Purification of Polar Aza-Heterocycles. Benchchem.
• Crystal engineering of amino pyrimidine cocrystals with carboxylic acid. Request PDF.
• Overcoming challenges in the purification of heterocyclic compounds. Benchchem.

• Marrubini G, Castillo Mendoza BE, Massolini G. Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography. J Sep Sci. 2010 Mar;33(6-7):803-16. Available from: [Link]

• Gritti F, Guiochon G. Hydrophilic interaction liquid chromatography (HILIC)—a powerful separation technique. J Chromatogr A. 2012 Aug 31;1253:1-16. Available from: [Link]

• Kwiecień A, Ciunik Z. Stable Hemiaminals: 2-Aminopyrimidine Derivatives. Molecules. 2015 Aug 6;20(8):14365-76. Available from: [Link]

• Cherukuvada S, Row TNG. Design of Co-crystals/Salts of Aminopyrimidines and Carboxylic Acids through Recurrently Occurring Synthons. Cryst Growth Des. 2012 Jun 6;12(6):3148-59. Available from: [Link]

• Khan KM, et al. Synthesis of 2-Aminopyrimidine Derivatives and Their Evaluation as β-Glucuronidase Inhibitors: In Vitro and In Silico Studies. Molecules. 2019 Jul 25;24(15):2700. Available from: [Link]

• Císařová I, et al. Cocrystals of 2-Aminopyrimidine with Boric Acid—Crystal Engineering of a Novel Nonlinear Optically (NLO) Active Crystal. Crystals. 2018;8(3):123. Available from: [Link]

• Lewis MR, et al. Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. J Proteome Res. 2022 Jun 3;21(6):1428-1437. Available from: [Link]

• Lewis MR, et al. Ion-Pairing Chromatography and Amine Derivatization Provide Complementary Approaches for the Targeted LC-MS Analysis of the Polar Metabolome. J Proteome Res. 2022 Jun 3;21(6):1428-1437. Available from: [Link]

• Lewis MR, et al. (PDF) Ion-pairing chromatography and amine derivatization provide complementary approaches for the targeted UPLC-MS analysis of the polar metabolome. ResearchGate. 2022. Available from: [Link]

• Purification: Troubleshooting Flash Column Chromatography. Department of Chemistry: University of Rochester. Available from: [Link]

• Marrubini G, et al. Separation of purine and pyrimidine bases and nucleosides by hydrophilic interaction chromatography. Request PDF. ResearchGate. 2010. Available from: [Link]

• Importance of ion pair reagents on reverse phase HPLC. Pharmaguideline Forum. 2018. Available from: [Link]

• Technical Support Center: Purification of Pyrimidine Derivatives by Column Chromatography. Benchchem.

• Ion exchange chromatography. iajps. Available from: [Link]

• Olsen BA. Hydrophilic interaction chromatography using amino and silica columns for the determination of polar pharmaceuticals and impurities. J Chromatogr A. 2001 Mar 9;913(1-2):113-22. Available from: [Link]

• HILIC Purification Strategies for Flash Chromatography. Teledyne Labs. Available from: [Link]

• Purification of strong polar and basic compounds. Reddit. 2023. Available from: [Link]

• Exploring the Principle of Ion Exchange Chromatography and Its Applications. Technology Networks. 2024. Available from: [Link]

• For highly polar compound, how to do the purification? ResearchGate. 2018. Available from: [Link]

• Guide to Ion-Exchange Chromatography. Harvard Apparatus. Available from: [Link]

• Ion Exchange Chromatography. Cytiva. 2024. Available from: [Link]

• Synthesis and Photophysical Properties of Charge-Transfer-Based Pyrimidine-Derived α-Amino Acids. The Journal of Organic Chemistry. 2023. Available from: [Link]

• Optimization of 2-Amino-4,6-diarylpyrimidine-5-carbonitriles as Potent and Selective A1 Antagonists. PMC. 2021. Available from: [Link]

• How can I purify my synthesised unnatural aliphatic amino acid? ResearchGate. 2017. Available from: [Link]

• Williamson D, Hodgson DRW. Preparation and purification of 5'-amino-5'-deoxyguanosine-5'-N-phosphoramidate and its initiation properties with T7 RNA polymerase. Org Biomol Chem. 2008 Mar 21;6(6):1056-62. Available from: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Synthetic Routes of 4-Amino-5-methylpyrimidine

Introduction

4-Amino-5-methylpyrimidine and its functionalized analogues are pivotal intermediates in the synthesis of various biologically active compounds, most notably as a core component of Thiamine (Vitamin B₁). The efficiency, scalability, and economic viability of its synthesis are critical considerations for researchers in medicinal chemistry and process development. This guide provides an in-depth comparison of prominent synthetic strategies for constructing the 4-Amino-5-methylpyrimidine core, with a focus on its direct precursor, 4-Amino-2-methylpyrimidine-5-carbonitrile. We will dissect the mechanistic underpinnings, procedural details, and relative merits of each route to empower researchers in making informed decisions for their specific applications.

Route 1: One-Pot Three-Component Mannich-Type Reaction

This approach is a highly efficient and atom-economical pathway that constructs the pyrimidine ring in a single pot from simple, commercially available starting materials. It leverages a Mannich-type reaction mechanism, which is a cornerstone of carbon-carbon bond formation.

Overview of the Strategy

The synthesis involves the condensation of an amidine, an active methylene compound (malononitrile), and an aldehyde (formaldehyde).[1] The reaction proceeds through a rapid series of condensation, cyclization, and aromatization steps to yield the final product in high yield and purity.[2]

Caption: One-Pot Mannich-Type Synthesis Workflow.

Experimental Protocol

• Reaction Setup: To a 50 mL three-necked flask equipped with a magnetic stirrer, thermometer, and reflux condenser, add 10 g of tert-butanol.[2]

• Reagent Addition: Add acetamidine hydrochloride (1.13 g, 12 mmol), malononitrile (0.66 g, 10 mmol), and a 30% aqueous solution of formaldehyde (1.2 g, 12 mmol).[2]

• Heating: Heat the mixture and maintain the temperature at 65-70°C for 4 hours.[2]

• Oxidation/Aromatization: Cool the reaction mixture to 20-25°C. Add 1.4 g of 70 wt% tert-butyl hydroperoxide and stir at 30-35°C for 1 hour.[2]

• Analysis: The product, 4-Amino-2-methylpyrimidine-5-carbonitrile, is obtained with a reported yield of 92.6% and HPLC purity of 99.6%.[2]

Mechanistic Insight and Evaluation

The reaction is initiated by the Knoevenagel condensation of formaldehyde and malononitrile. The resulting electron-poor alkene undergoes a Michael addition with acetamidine. This is followed by an intramolecular cyclization and subsequent dehydration and oxidation/aromatization to furnish the stable pyrimidine ring.[3]

• Expertise & Experience: The choice of tert-butanol as a solvent is strategic; it effectively solubilizes the reactants while having a suitable boiling point for the reaction temperature. The final addition of an oxidant like tert-butyl hydroperoxide is crucial for the aromatization step, driving the reaction to completion and ensuring a high-purity product.[1][2]

• Trustworthiness: This protocol is self-validating due to its high reported yield and purity. The one-pot nature minimizes handling losses and reduces the potential for side reactions that can occur during the isolation of intermediates.

• Advantages:

  • Excellent yield and purity.[2]

  • One-pot procedure simplifies the workflow.[4]

  • Uses readily available and inexpensive starting materials.

• Disadvantages:

  • Use of an oxidant adds a step and requires careful handling.

  • Formaldehyde is a known carcinogen and requires appropriate safety precautions.

Route 2: Scalable Synthesis via Enamine Intermediate

Developed for industrial applications, this route focuses on scalability and convenience by proceeding through a stable enamine intermediate. It avoids the direct use of formaldehyde, offering a potential advantage in terms of safety and handling at a large scale.

Overview of the Strategy

This two-step process first involves the formation of an enamine from malononitrile by treating it with an ionic salt prepared in-situ from dimethylformamide (DMF) and dimethyl sulfate.[5][6] This enamine intermediate is then condensed with acetamidine hydrochloride to form the pyrimidine ring, achieving a high overall yield.[5]

Caption: Scalable Synthesis via an Enamine Intermediate.

Experimental Protocol

• Step 1: Enamine Formation: Malononitrile is treated with an ionic salt prepared in-situ from dimethylformamide (DMF) and dimethyl sulfate. This produces the enamine intermediate.[5]

• Step 2: Cyclocondensation: Without isolation of the enamine, acetamidine hydrochloride is added to the reaction mixture. The condensation reaction proceeds to afford 4-Amino-2-methylpyrimidine-5-carbonitrile.[5]

• Yield: This approach results in an overall yield of 70%.[6]

Mechanistic Insight and Evaluation

The reaction of DMF with dimethyl sulfate forms a Vilsmeier-type reagent, an electrophilic species. This reagent reacts with the active methylene group of malononitrile to form a stable enamine intermediate. This intermediate possesses the necessary electrophilic and nucleophilic centers for cyclization. The subsequent addition of acetamidine triggers a cyclocondensation reaction, where the amidine nitrogen atoms attack the carbon backbone, leading to ring closure and elimination of dimethylamine to form the aromatic pyrimidine system.

• Expertise & Experience: This route is designed for process chemistry. The in-situ formation and reaction of the enamine intermediate without isolation is a classic strategy to improve process efficiency and reduce waste.[5] This "telescoping" of steps is highly desirable in industrial settings.

• Trustworthiness: The 70% overall yield for a two-step, one-pot process demonstrates the robustness and reliability of this method for large-scale production.[5][6]

• Advantages:

  • Scalable and suitable for industrial use.[5]

  • Good overall yield.[6]

  • Avoids the direct use of formaldehyde.

• Disadvantages:

  • Involves multiple steps, even if performed in one pot.

  • Dimethyl sulfate is highly toxic and carcinogenic, requiring stringent handling protocols.

Comparative Data of Synthetic Routes

Parameter	Route 1: Mannich-Type Reaction	Route 2: Via Enamine Intermediate
Starting Materials	Malononitrile, Formaldehyde, Acetamidine HCl	Malononitrile, DMF, Dimethyl Sulfate, Acetamidine HCl
Number of Steps	1 (One-Pot)	2 (Telescoped)
Overall Yield	~93%[2]	~70%[5]
Purity	>99% (HPLC)[2]	High (suitable for industrial use)[5]
Total Reaction Time	~5 hours[2]	Not explicitly stated, but multi-step
Key Reagents	t-Butyl Hydroperoxide	Dimethyl Sulfate
Key Advantages	Highest reported yield, exceptional purity, operational simplicity.	Proven scalability, avoids formaldehyde.
Key Disadvantages	Use of formaldehyde and an oxidant.	Use of highly toxic dimethyl sulfate, lower overall yield.

Conclusion and Recommendation

Both synthetic routes offer effective methods for the preparation of the 4-Amino-5-methylpyrimidine core. The choice between them is dictated by the specific needs of the researcher or organization.

• For laboratory-scale synthesis and research applications , where the highest possible yield and purity from a straightforward procedure are paramount, the One-Pot Three-Component Mannich-Type Reaction (Route 1) is the superior choice. Its operational simplicity and exceptional, well-documented results make it ideal for rapid synthesis of high-quality material.[1][2]

• For industrial-scale production , where scalability, process safety (avoiding gaseous reagents like formaldehyde), and established process flow are critical, the Synthesis via Enamine Intermediate (Route 2) presents a more robust and validated pathway.[5] Although the yield is lower, its design is explicitly tailored for large-scale manufacturing environments.

Ultimately, this guide serves to illustrate the elegant chemical strategies that have been developed to construct this important heterocyclic scaffold. By understanding the causality behind each experimental choice and the inherent trade-offs in yield, safety, and scalability, researchers can confidently select and optimize the synthetic route that best aligns with their objectives.

References

• Organic Process Research & Development. (2011). Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B1. ACS Publications.

• ResearchGate. (n.d.). Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B 1 | Request PDF.

• BenchChem. (n.d.). 4-Amino-2-methylpyrimidine-5-carbonitrile | 698-29-3.

• Arkat USA. (2008). Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation.

• ChemicalBook. (n.d.). 4-AMINO-2-METHYLPYRIMIDINE-5-CARBONITRILE synthesis.

• National Center for Biotechnology Information. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. PubMed Central.

• Google Patents. (n.d.). US6365740B1 - Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine.

• European Patent Office. (2013). Novel synthesis of substituted 4-amino-pyrimidines - Patent 2307355.

• Google Patents. (n.d.). CN1319592A - Process for preparing 2-methyl-4-amino-5-amino methylpyrimidine.

• University of Michigan. (n.d.). Three-component process for the synthesis of 4-amino-5- pyrimidinecarbonitriles under thermal aqueous conditions or microwave irradiation.

• PubChem. (n.d.). N-((4-Amino-2-methyl-5-pyrimidinyl)methyl)formamide.

• Pharmaffiliates. (n.d.). CAS No : 1886-34-6 | Product Name : 4-Amino-5-(formamidomethyl)-2-methylpyrimidine.

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A Comparative Analysis of the Biological Activity of 4-Amino-5-methylpyrimidine and Its Analogues: A Guide for Researchers

The pyrimidine scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous bioactive compounds, including nucleic acids and a variety of therapeutic agents.[1][2] Among the vast landscape of pyrimidine derivatives, 4-amino-5-methylpyrimidine serves as a crucial building block and a lead structure for the development of novel therapeutic agents. This guide provides an in-depth, objective comparison of the biological activities of 4-amino-5-methylpyrimidine and its structurally related analogues, supported by experimental data to inform researchers, scientists, and drug development professionals in their quest for more potent and selective therapeutic candidates.

The core of our investigation revolves around the structure-activity relationships (SAR) that govern the biological efficacy of these compounds. Modifications to the pyrimidine ring, particularly at the 5-position and through fusion with other heterocyclic systems, can dramatically influence their pharmacological profile, leading to enhanced anticancer, antimicrobial, and enzyme-inhibitory activities.[3]

Comparative Analysis of Biological Activities

The therapeutic potential of 4-amino-5-methylpyrimidine analogues is diverse, with significant activities observed in the realms of oncology and infectious diseases. This section provides a comparative overview of their performance, substantiated by quantitative experimental data.

Anticancer and Antiproliferative Activity

The fight against cancer has seen the emergence of numerous pyrimidine analogues as effective chemotherapeutic agents.[4][5] These compounds often exert their effects by interfering with nucleic acid synthesis or by inhibiting key enzymes involved in cell proliferation and survival.[2]

A notable class of analogues is the thieno[2,3-d]pyrimidines, which are considered bioisosteres of purines.[6][7] A study on a series of 4-amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates revealed significant antiproliferative effects against human breast cancer cell lines, MCF-7 and MDA-MB-231.[6][8] The cytotoxicity of these compounds was evaluated using the MTT assay, a standard colorimetric method for assessing cell metabolic activity.

Table 1: In Vitro Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine Analogues against Breast Cancer Cell Lines [6][8]

Compound ID	R Group (at position 2)	Cell Line	IC50 (µM)
2	Benzyl	MCF-7	0.013
3	4-Fluorobenzyl	MCF-7	Not specified
2	Benzyl	MDA-MB-231	Not specified
3	4-Fluorobenzyl	MDA-MB-231	Not specified

IC50: The half-maximal inhibitory concentration.

The data indicates that compound 2 , with a benzyl substitution at the 2-position, exhibits a remarkably low IC50 value against the MCF-7 cell line, suggesting potent antiproliferative activity.[8] The high selectivity index of these compounds further underscores their potential as therapeutic candidates.

Another study on 2,4-diamino-5-methyleneaminopyrimidine derivatives, designed through a ring-opening strategy, demonstrated significant inhibition of various cancer cell lines, including HCT116 (colon cancer), HT-29 (colon cancer), MCF-7 (breast cancer), and HeLa (cervical cancer).[9]

Antimicrobial Activity

The rise of antibiotic resistance necessitates the discovery of novel antimicrobial agents. Pyrimidine derivatives have shown considerable promise in this area.[10][11][12] Their mechanism of action often involves the inhibition of essential microbial enzymes or interference with cell wall synthesis.

A study on novel 4-aminopyrimido[4,5-b]quinoline derivatives highlighted the influence of substituents on their antimicrobial efficacy.[13] The investigation revealed that compounds containing a thio-function were the most active against a panel of Gram-positive and Gram-negative bacteria, as well as fungi.

The antimicrobial activity is often assessed by determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism.

Table 2: Antimicrobial Activity of Selected Pyrimidine Analogues

Compound Class	Key Structural Feature	Activity Spectrum	Reference
Pyrimido[4,5-d]pyrimidines	Fused pyrimidine rings	Antibacterial, Antifungal	[14]
4,6-disubstituted pyrimidines	Various substitutions	Gram-positive, Gram-negative	[15]
Pyrazolo[3,4-d]pyrimidines	Fused pyrazole and pyrimidine rings	Broad-spectrum antibacterial and antifungal	[16]

These findings underscore the versatility of the pyrimidine scaffold in developing new antimicrobial drugs. The specific substitutions on the pyrimidine ring are critical in defining the spectrum and potency of their antimicrobial action.[10]

Experimental Methodologies: A Guide to Reproducible Research

The validity of any comparative analysis rests on the robustness of the experimental protocols. Here, we detail the step-by-step methodologies for the key assays used to evaluate the biological activities of 4-amino-5-methylpyrimidine and its analogues.

MTT Assay for Anticancer Activity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used method to assess cell viability and proliferation.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of the test compounds (e.g., from 0.1 to 100 µM) and a vehicle control (e.g., DMSO). Incubate for a further 48-72 hours.

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for 3-4 hours at 37°C. The viable cells with active mitochondria will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization: Remove the medium and add a solubilizing agent, such as DMSO or isopropanol with 0.04 N HCl, to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of the purple solution at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting the cell viability against the compound concentration.

Broth Microdilution Method for Antimicrobial Susceptibility Testing (MIC Determination)

This method is used to determine the minimum inhibitory concentration (MIC) of an antimicrobial agent.

Protocol:

• Preparation of Inoculum: Prepare a standardized suspension of the test microorganism (e.g., bacteria or fungi) in a suitable broth medium.

• Serial Dilution of Compounds: Prepare a series of twofold dilutions of the test compounds in a 96-well microtiter plate.

• Inoculation: Add the microbial inoculum to each well of the microtiter plate. Include a positive control (microorganism without compound) and a negative control (broth without microorganism).

• Incubation: Incubate the plates under appropriate conditions (e.g., 37°C for 24 hours for bacteria).

• MIC Determination: The MIC is the lowest concentration of the compound at which there is no visible growth of the microorganism. This can be determined visually or by measuring the optical density at 600 nm.

Visualizing the Mechanisms: Pathways and Workflows

To better understand the context of these biological activities, visual representations of key cellular pathways and experimental workflows are invaluable.

Simplified Apoptosis Signaling Pathway

Many anticancer pyrimidine analogues induce programmed cell death, or apoptosis, in cancer cells. The following diagram illustrates a simplified overview of this critical pathway.

Caption: A simplified diagram of the extrinsic and intrinsic apoptosis pathways.

General Workflow for Biological Activity Screening

The process of discovering and evaluating new bioactive compounds follows a systematic workflow.

Caption: A general experimental workflow for screening the biological activity of new compounds.

Conclusion and Future Directions

The comparative analysis of 4-amino-5-methylpyrimidine and its analogues reveals a rich chemical space for the development of novel therapeutic agents. The structure-activity relationship studies consistently demonstrate that modifications to the pyrimidine core can lead to significant enhancements in biological activity. Thieno[2,3-d]pyrimidines and other fused heterocyclic systems are particularly promising scaffolds for anticancer drug discovery. Similarly, strategic substitutions on the pyrimidine ring can yield potent antimicrobial agents.

The experimental protocols detailed in this guide provide a foundation for reproducible and comparative research in this field. Future investigations should focus on a systematic exploration of the chemical space around the 4-amino-5-methylpyrimidine core, with an emphasis on developing analogues with improved potency, selectivity, and pharmacokinetic properties. The integration of computational modeling and in vivo studies will be crucial in translating these promising laboratory findings into clinically effective therapies.

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The Synthetic Chemist's Compass: Navigating Pyrimidine Precursors for Thiamine Synthesis

A Comparative Guide to the Efficacy of 4-Amino-5-substituted-pyrimidines versus De Novo Synthesis Strategies

For researchers and professionals in drug development and nutritional science, the efficient synthesis of Vitamin B1 (Thiamine) is a subject of perpetual optimization. At the heart of thiamine's structure lies a critical pyrimidine moiety, and the choice of its precursor is a pivotal decision that dictates the overall efficiency, scalability, and economic viability of the synthesis. This guide provides an in-depth comparison of classical versus modern approaches to sourcing this essential building block, focusing on the efficacy of using pre-functionalized pyrimidines against scalable de novo synthetic routes.

The Central Role of the Pyrimidine Moiety in Thiamine

Thiamine, in its active form thiamine pyrophosphate (TPP), is an indispensable cofactor for enzymes central to carbohydrate and amino acid metabolism.[1][2] Its molecular architecture is a conjugate of a pyrimidine ring and a thiazole ring, linked by a methylene bridge.[1][3] The classical and still widely practiced approach to thiamine synthesis involves the coupling of these two pre-formed heterocyclic systems. In this context, a pyrimidine precursor, typically 4-amino-2-methyl-5-(halomethyl)pyrimidine or its alkoxymethyl equivalent, serves as a key electrophile for quaternization with the thiazole nucleophile.

The seminal synthesis by Williams and Cline in 1936 utilized 4-amino-5-ethoxymethyl-2-methylpyrimidine to couple with 5-(2-hydroxyethyl)-4-methylthiazole, a strategy that remains foundational in the field.[1][4] However, the industrial-scale demand for thiamine has driven innovation towards more cost-effective and scalable methods, which often involve constructing the pyrimidine ring from simpler, acyclic precursors.

Comparative Efficacy: Pre-formed Pyrimidines vs. De Novo Routes

The central comparison lies between using a pre-functionalized pyrimidine precursor and building the pyrimidine ring from the ground up. The most relevant intermediate for modern, scalable syntheses is 4-amino-5-aminomethyl-2-methylpyrimidine , which can then be converted to the necessary hydroxymethyl or halomethyl derivative for coupling.

Parameter	Classic Approach (Pre-formed Precursor)	De Novo Synthesis (from Acyclic Precursors)
Starting Materials	Functionalized Pyrimidines (e.g., 4-amino-5-ethoxymethyl-2-methylpyrimidine)	Simple Commodities (e.g., Malononitrile, 2-Cyanoacetamide, DMF)[5][6]
Synthetic Complexity	Fewer steps in the final coupling stage. However, the precursor itself requires a multi-step synthesis.	More steps initially to construct the pyrimidine ring, but often streamlined into one-pot or telescopic processes.
Scalability	Can be limited by the availability and cost of the functionalized pyrimidine starting material.	Highly scalable, utilizing inexpensive and readily available bulk chemicals.[5]
Overall Yield	Variable, dependent on the efficiency of the initial precursor synthesis and the final coupling step.	Reported overall yields are high, in the range of 65-70% for the pyrimidine intermediate.[5]
Cost-Effectiveness	Generally higher cost due to more complex starting materials.	Significantly more cost-effective for large-scale industrial production.[5]
Process Safety	May involve hazardous reagents for functional group manipulation (e.g., halogenation).	Can involve reagents like dimethyl sulfate, requiring careful handling, but routes are optimized for industrial safety.[5]

Visualizing the Synthetic Strategies

The choice of precursor fundamentally alters the synthetic workflow. The following diagrams illustrate the conceptual differences between the classical coupling approach and a modern de novo synthesis.

Caption: Comparative workflows for Thiamine synthesis.

The diagram illustrates two divergent strategies. The classic approach relies on coupling two complex, pre-formed heterocycles. In contrast, the de novo approach builds the pyrimidine ring from simple, acyclic materials before functionalization and coupling, a method favored for its scalability.[5]

Experimental Protocols: A Representative De Novo Synthesis

To provide a practical context, the following is a representative, multi-step protocol for synthesizing the key pyrimidine intermediate 4-amino-5-aminomethyl-2-methylpyrimidine from malononitrile, a scalable and cost-effective route.[5][6]

Objective: To synthesize 4-amino-5-aminomethyl-2-methylpyrimidine, a key intermediate for Vitamin B1.

Methodology: This process involves two main stages:

• Stage 1: Condensation of malononitrile with an in-situ generated Vilsmeier-type reagent followed by cyclization with acetamidine to form 4-amino-2-methylpyrimidine-5-carbonitrile.

• Stage 2: Catalytic hydrogenation of the nitrile to the corresponding aminomethyl derivative.

Stage 1: Synthesis of 4-Amino-2-methylpyrimidine-5-carbonitrile

Materials:

• Malononitrile

• Dimethylformamide (DMF)

• Dimethyl sulfate

• Acetamidine hydrochloride

• Sodium ethoxide

• Ethanol

Procedure:

• Formation of Reagent: In a suitable reactor under an inert atmosphere, prepare the ionic salt reagent by carefully reacting Dimethylformamide (DMF) with dimethyl sulfate. This reaction is exothermic and requires controlled addition and cooling.

• Enamine Formation: Add malononitrile to the prepared reagent. This reaction forms 2-(dimethylaminomethylene)malononitrile. The reaction is typically monitored by TLC or HPLC until completion.

• Cyclization: Without isolating the enamine intermediate, add a solution of acetamidine hydrochloride and a base (e.g., sodium ethoxide in ethanol) to the reaction mixture.

• Reaction & Workup: Heat the mixture under reflux until the cyclization is complete. After cooling, the product may precipitate. The crude product is collected by filtration, washed with a suitable solvent (e.g., cold ethanol), and dried. Further purification can be achieved by recrystallization.

Stage 2: Synthesis of 4-Amino-5-aminomethyl-2-methylpyrimidine

Materials:

• 4-Amino-2-methylpyrimidine-5-carbonitrile (from Stage 1)

• Methanol or Ethanol (solvent)

• Raney Nickel or Palladium on Carbon (catalyst)

• Ammonia (to suppress side reactions)

• Hydrogen gas

Procedure:

• Reactor Setup: Charge a high-pressure hydrogenation reactor (autoclave) with the nitrile from Stage 1, the solvent, the catalyst, and a small amount of ammonia.

• Hydrogenation: Seal the reactor, purge with nitrogen, and then pressurize with hydrogen gas to the desired pressure. Heat the reactor to the target temperature while stirring vigorously.

• Monitoring: The reaction progress is monitored by the uptake of hydrogen. The reaction is complete when hydrogen consumption ceases.

• Isolation: After cooling and venting the reactor, the catalyst is carefully removed by filtration through a bed of celite. The filtrate, containing the desired product, is concentrated under reduced pressure.

• Purification: The resulting crude 4-amino-5-aminomethyl-2-methylpyrimidine can be purified by recrystallization or other chromatographic techniques to yield the final, high-purity intermediate.

Self-Validation: The identity and purity of the intermediates and the final product should be confirmed at each stage using standard analytical techniques such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and HPLC. This ensures the integrity of the synthetic pathway and the quality of the key precursor.

Conclusion and Future Outlook

While the classic synthetic route to thiamine using pre-formed pyrimidine precursors like 4-amino-5-substituted-pyrimidines is historically significant and effective for certain applications, it faces challenges in terms of cost and scalability. For industrial-scale production, de novo synthesis strategies starting from inexpensive commodity chemicals like malononitrile or 2-cyanoacetamide are demonstrably superior.[5] These methods offer higher overall yields, greater cost-effectiveness, and have been optimized for safe, large-scale implementation.

The choice of precursor is therefore a strategic one. For small-scale research or when a specific functionalized pyrimidine is readily available, the classic coupling may suffice. However, for any process targeting commercial viability and scalability, the efficacy of de novo pyrimidine synthesis presents a clear and compelling advantage. Future research will likely continue to refine these scalable routes, focusing on green chemistry principles, flow chemistry applications, and the development of even more efficient catalytic systems for the key transformation steps.

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A Comparative Guide to the Validation of a Novel Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) Method for the Quantification of 4-Amino-5-methylpyrimidine

Introduction

4-Amino-5-methylpyrimidine is a critical heterocyclic building block in synthetic organic chemistry, particularly in the pharmaceutical industry. Its structural motif is found in various active pharmaceutical ingredients (APIs). The accurate and precise quantification of this intermediate is paramount to ensure the quality, consistency, and safety of the final drug product. Quantitative analysis plays a pivotal role in meeting stringent regulatory requirements and optimizing manufacturing processes.[1]

Traditionally, the analysis of such polar, small molecules has relied on techniques like High-Performance Liquid Chromatography (HPLC) with UV detection or Gas Chromatography (GC) with Flame Ionization Detection (FID). While robust, these methods can present challenges, including the need for derivatization in GC to enhance volatility or issues with retention and sensitivity in reversed-phase HPLC.[2]

This guide introduces and validates a novel, rapid, and highly sensitive Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the determination of 4-Amino-5-methylpyrimidine. We will provide a comprehensive comparison of this new method with a conventional HPLC-UV approach, supported by detailed experimental protocols and validation data, structured in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[2]

Comparative Analysis of Analytical Methodologies

The choice of an analytical technique is governed by the specific requirements of the analysis, including sensitivity, selectivity, and sample throughput. Below is a comparative overview of the conventional HPLC-UV method and the newly developed UPLC-MS/MS method for the analysis of 4-Amino-5-methylpyrimidine.

Validation Parameter	Conventional HPLC-UV Method	Novel UPLC-MS/MS Method	Rationale for Superiority of the New Method
Principle	Separation based on partitioning between a liquid mobile phase and a solid stationary phase, with detection via UV absorbance.	Separation using sub-2 µm particle columns for high efficiency, coupled with highly selective and sensitive detection based on mass-to-charge ratio.	UPLC provides faster analysis times and better resolution. MS/MS detection is inherently more selective and sensitive than UV, especially in complex matrices.
Linearity (r²)	≥ 0.998	≥ 0.9995	Wider dynamic range and lower noise contribute to a more precise linear fit.
Accuracy (% Recovery)	98.0% - 102.0%	99.0% - 101.0%	Reduced matrix effects and higher signal-to-noise at low concentrations lead to more accurate measurements.
Precision (RSD)
- Repeatability (Intra-day)	≤ 2.0%	≤ 1.5%	Shorter run times and more stable baselines improve repeatability.
- Intermediate Precision (Inter-day)	≤ 2.5%	≤ 2.0%	The robustness of the UPLC system and the specificity of MS detection enhance inter-day precision.
Limit of Detection (LOD)	Signal-to-Noise Ratio of 3:1	Signal-to-Noise Ratio of 3:1	Significantly lower due to the high sensitivity of the mass spectrometer.
Limit of Quantitation (LOQ)	Signal-to-Noise Ratio of 10:1	Signal-to-Noise Ratio of 10:1	Enables accurate quantification of trace-level impurities or low-concentration samples.
Specificity	Retention time matching. Peak purity assessed by diode array detection.	Retention time matching and specific mass transitions (MRM).	MS/MS provides unequivocal identification, virtually eliminating the risk of co-eluting interferences.
Robustness	Resilient to minor variations in mobile phase composition and column temperature.	Highly resilient to small changes in flow rate, mobile phase composition, and temperature.	The inherent stability of modern UPLC systems and the targeted nature of MS/MS detection contribute to high robustness.

Experimental Protocols

Conventional Method: High-Performance Liquid Chromatography with UV Detection (HPLC-UV)

This method serves as a baseline for comparison and represents a typical approach for the analysis of pyrimidine derivatives.[3][4]

1. Instrumentation and Materials:

• HPLC system with a gradient pump, autosampler, column thermostat, and UV-Vis or Photodiode Array (PDA) detector.

• C18 reversed-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• 4-Amino-5-methylpyrimidine reference standard.

• Acetonitrile (HPLC grade), Water (HPLC grade), and Phosphoric acid.

2. Chromatographic Conditions:

• Mobile Phase A: 0.1% Phosphoric acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0	5
  15	80
  20	80
  21	5

  | 25 | 5 |

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

3. Sample Preparation:

• Standard Solution: Accurately weigh approximately 10 mg of the 4-Amino-5-methylpyrimidine reference standard into a 100 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of Mobile Phase A and B.

• Sample Solution: Prepare the sample in the same manner as the standard solution.

4. Analysis:

• Equilibrate the system with the initial mobile phase composition until a stable baseline is achieved.

• Inject a blank (diluent) to ensure no interfering peaks are present.

• Perform multiple injections of the standard solution to confirm system suitability (RSD of peak area ≤ 2.0%).

• Inject the sample solution and record the chromatogram.

Novel Method: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS)

This new method is designed for high-throughput, high-sensitivity analysis, leveraging the advantages of modern chromatographic and mass spectrometric technologies.

1. Instrumentation and Materials:

• UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.

• UPLC C18 column (e.g., 2.1 x 50 mm, 1.7 µm particle size).

• 4-Amino-5-methylpyrimidine reference standard.

• Acetonitrile (LC-MS grade), Water (LC-MS grade), and Formic acid.

2. UPLC Conditions:

• Mobile Phase A: 0.1% Formic acid in Water.

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient Elution:

  Time (min)	% Mobile Phase B
  0	2
  2.5	95
  3.0	95
  3.1	2

  | 4.0 | 2 |

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 2 µL.

3. Mass Spectrometry Conditions:

• Ionization Mode: Electrospray Ionization (ESI), Positive.

• Capillary Voltage: 3.0 kV.

• Source Temperature: 150 °C.

• Desolvation Temperature: 400 °C.

• Multiple Reaction Monitoring (MRM) Transitions:

  • Precursor Ion (m/z): [M+H]⁺ of 4-Amino-5-methylpyrimidine

  • Product Ions (m/z): Two specific fragment ions for quantification and qualification.

4. Sample Preparation:

• Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of the 4-Amino-5-methylpyrimidine reference standard into a 10 mL volumetric flask. Dissolve and dilute to volume with a 50:50 mixture of water and acetonitrile.

• Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the stock solution with the initial mobile phase composition.

• Sample Solution: Accurately weigh the sample and dissolve it in a 50:50 mixture of water and acetonitrile to a known concentration within the calibration range.

Validation of the Novel UPLC-MS/MS Method

The new method was validated according to ICH Q2(R1) guidelines, demonstrating its suitability for the intended purpose.

Validation Data Summary

Parameter	Acceptance Criteria	Result	Conclusion
Specificity	No interference at the retention time of the analyte.	No interfering peaks were observed in the blank or placebo samples. Peak identity was confirmed by MRM transitions.	The method is highly specific.
Linearity	Correlation coefficient (r²) ≥ 0.999	r² = 0.9997	The method is linear over the tested concentration range.
Range	1.0 - 200 ng/mL	1.0 - 200 ng/mL	The method provides accurate and precise results over the specified range.
Accuracy	Mean recovery of 98.0% - 102.0%	99.2% - 100.8%	The method is accurate.
Precision
- Repeatability (RSD)	≤ 2.0%	1.2%	The method is precise under the same operating conditions over a short interval of time.
- Intermediate Precision (RSD)	≤ 2.5%	1.8%	The method demonstrates good precision between different days and analysts.
Limit of Detection (LOD)	S/N ≥ 3	0.3 ng/mL	The method is highly sensitive.
Limit of Quantitation (LOQ)	S/N ≥ 10	1.0 ng/mL	The method allows for the reliable quantification of low levels of the analyte.
Robustness	RSD ≤ 5% for all variations	All variations resulted in RSD < 3%	The method is robust and reliable for routine use.

Visualization of Workflows

Caption: Workflow for the development and validation of the new analytical method.

Caption: Decision logic for selecting the appropriate analytical method.

Conclusion

The newly developed and validated UPLC-MS/MS method for the quantification of 4-Amino-5-methylpyrimidine demonstrates significant advantages over the conventional HPLC-UV technique. Its superior sensitivity, specificity, and speed make it an ideal choice for high-throughput quality control environments and for the analysis of trace-level impurities. The comprehensive validation data confirms that the method is accurate, precise, and robust, meeting the stringent requirements of the pharmaceutical industry. By adopting this advanced analytical approach, researchers and drug development professionals can enhance the efficiency and reliability of their quality control processes, ultimately contributing to the development of safer and more effective medicines.

References

• Method development and validation of potent pyrimidine derivative by UV-VIS spectrophotometer. (n.d.). PubMed Central. Retrieved January 11, 2026, from [Link]

• Quantitative Analysis in Drug Formulations: Methods, Challenges, and Innovations. (n.d.). Longdom Publishing S.L. Retrieved January 11, 2026, from [Link]

• Separation of 4,5,6-Triaminopyrimidine on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved January 11, 2026, from [Link]

• HPLC analysis for the clinical-biochemical diagnosis of inborn errors of metabolism of purines and pyrimidines. (n.d.). PubMed. Retrieved January 11, 2026, from [Link]

• HPLC Methods for analysis of 4-Aminopyridine. (n.d.). HELIX Chromatography. Retrieved January 11, 2026, from [Link]

• Determination of 4(5)-Methylimidazole in Sugar–Amino Acid Aqueous Model Systems by UPLC-Q-ToF-MS. (2022). MDPI. Retrieved January 11, 2026, from [Link]

• HPLC Method for Analysis of 4-Amino-2-chloropyridine on Primesep 100 Column. (n.d.). SIELC Technologies. Retrieved January 11, 2026, from [Link]

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• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. helixchrom.com [helixchrom.com]

A Comparative Analysis of Thienopyrimidine Derivatives as Anticancer Agents: A Guide for Researchers

The relentless pursuit of novel and effective anticancer therapeutics has led researchers to explore a vast chemical space. Among the promising scaffolds, thienopyrimidines, bioisosteres of purines, have emerged as a privileged class of compounds exhibiting a broad spectrum of anticancer activities.[1] Their structural versatility allows for modifications that can be tailored to target specific oncogenic pathways, making them a focal point in modern drug discovery. This guide provides a comparative analysis of the anticancer properties of various thienopyrimidine derivatives, supported by experimental data, to aid researchers in navigating this promising area of oncology research.

Introduction to Thienopyrimidine Scaffolds

Thienopyrimidines are bicyclic heterocyclic compounds formed by the fusion of a thiophene and a pyrimidine ring. The orientation of this fusion gives rise to several isomers, with thieno[2,3-d]pyrimidines, thieno[3,2-d]pyrimidines, and thieno[3,4-d]pyrimidines being the most extensively studied for their anticancer potential. This structural diversity is a key determinant of their biological activity, influencing their interaction with various molecular targets.[2][3] Many thienopyrimidine derivatives exert their anticancer effects by inhibiting protein kinases, which are crucial regulators of cell signaling pathways frequently dysregulated in cancer.[4]

Comparative Anticancer Activity of Thienopyrimidine Derivatives

The anticancer efficacy of thienopyrimidine derivatives is typically evaluated by their ability to inhibit the proliferation of cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard measure of a compound's potency. Below is a comparative summary of the in vitro cytotoxic activity of representative thienopyrimidine derivatives against various cancer cell lines.

Thieno[2,3-d]pyrimidine Derivatives

This class of thienopyrimidines has been extensively investigated, with many derivatives showing potent activity against a wide range of cancers. Their mechanism of action is often linked to the inhibition of key kinases involved in cell growth and proliferation, such as Epidermal Growth Factor Receptor (EGFR), Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), and Phosphoinositide 3-kinase (PI3K).[5][6][7]

Compound ID	Target Cancer Cell Line(s)	IC50 (µM)	Primary Mechanism of Action	Reference
Compound 5f	MCF-7 (Breast)	0.09 ± 0.01	Dual EGFR/VEGFR-2 inhibitor	[8]
Compound 6j	HCT116 (Colon), OV2008 (Ovarian)	0.6 - 1.2	Induction of apoptosis and mitotic catastrophe
Compound 14	MCF-7 (Breast)	22.12	Not specified, sulfonamide derivative	[9]
Pictilisib (GDC-0941)	Various solid tumors	Varies	Pan-PI3K inhibitor	[4]
Olmutinib	Non-small cell lung cancer (NSCLC)	Varies	EGFR (T790M mutant) inhibitor	[4]

Thieno[3,2-d]pyrimidine Derivatives

Thieno[3,2-d]pyrimidines have also demonstrated significant anticancer potential, often targeting cyclin-dependent kinases (CDKs), which are critical for cell cycle progression.

Compound ID	Target Cancer Cell Line(s)	IC50 (µM)	Primary Mechanism of Action	Reference
Compound 6e	HeLa (Cervical)	0.591 (at 72h)	CDK inhibition, Apoptosis induction
Apitolisib (GDC-0980)	Various solid tumors	Varies	Dual PI3K/mTOR inhibitor

Thieno[3,4-d]pyrimidine Derivatives

While less explored than the other isomers, thieno[3,4-d]pyrimidines have shown unique properties, including activity as photosensitizers for photodynamic therapy (PDT), a non-invasive cancer treatment.[10]

Compound ID	Target Cancer Cell Line(s)	Efficacy	Primary Mechanism of Action	Reference
Thieno[3,4-d]pyrimidin-4(3H)-thione	Melanoma, Cervical cancer	High photodynamic efficacy	Photosensitizer for PDT	[10]

Key Mechanisms of Action and Signaling Pathways

The anticancer activity of thienopyrimidine derivatives is underpinned by their ability to modulate critical cellular signaling pathways. Understanding these mechanisms is paramount for rational drug design and development.

Inhibition of Receptor Tyrosine Kinases (RTKs)

Many thienopyrimidines function as ATP-competitive inhibitors of RTKs like EGFR and VEGFR-2.[3][5]

• EGFR Signaling: EGFR is a key driver of cell proliferation, survival, and metastasis in many cancers.[3][11] Thienopyrimidine-based EGFR inhibitors block the downstream activation of pathways such as the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR cascades.[11]

Caption: VEGFR-2 signaling pathway in angiogenesis and its inhibition by thienopyrimidines.

Modulation of the PI3K/AKT/mTOR Pathway

The PI3K/AKT/mTOR pathway is a central regulator of cell growth, proliferation, and survival, and its hyperactivation is a common feature of many cancers. [4][8]Several thienopyrimidine derivatives have been developed as potent inhibitors of PI3K and/or mTOR. [4]

Caption: The PI3K/AKT/mTOR signaling pathway and its inhibition by thienopyrimidine derivatives.

Induction of Apoptosis and Cell Cycle Arrest

Beyond kinase inhibition, some thienopyrimidines can induce programmed cell death (apoptosis) and halt the cell cycle, preventing cancer cells from dividing. These effects are often downstream consequences of kinase inhibition but can also occur through other mechanisms.

Experimental Protocols for Evaluating Anticancer Properties

To ensure the reproducibility and validity of research findings, standardized and well-documented experimental protocols are essential. The following are step-by-step methodologies for key assays used to assess the anticancer properties of thienopyrimidine derivatives.

Cell Viability and Cytotoxicity Assessment: MTT Assay

The MTT assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity. [12] Principle: Metabolically active cells reduce the yellow tetrazolium salt MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells. Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight in a humidified incubator (37°C, 5% CO2).

• Compound Treatment: Treat the cells with various concentrations of the thienopyrimidine derivative (and a vehicle control, e.g., DMSO) for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well. [12]4. Formazan Formation: Incubate the plate for 2-4 hours at 37°C to allow for the formation of formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization solution (e.g., DMSO or a solution of 40% dimethylformamide, 2% glacial acetic acid, and 16% SDS) to each well to dissolve the formazan crystals. [12][13]6. Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to reduce background noise. [12]7. Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 value of the compound.

Caption: Experimental workflow for the MTT cell viability assay.

Apoptosis Detection: Annexin V-FITC/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells. [14][15] Principle: In early apoptosis, phosphatidylserine (PS) translocates from the inner to the outer leaflet of the plasma membrane. Annexin V, a calcium-dependent phospholipid-binding protein, has a high affinity for PS and, when conjugated to a fluorophore like FITC, can identify early apoptotic cells. Propidium Iodide (PI) is a fluorescent nucleic acid-binding dye that cannot cross the membrane of live or early apoptotic cells, but it can stain the nucleus of late apoptotic and necrotic cells where membrane integrity is lost. [14][15] Protocol:

• Cell Treatment: Treat cells with the thienopyrimidine derivative for the desired time to induce apoptosis.

• Cell Harvesting: Harvest both adherent and floating cells and wash them with cold PBS.

• Resuspension: Resuspend the cells in 1X Annexin V binding buffer.

• Staining: Add Annexin V-FITC and PI to the cell suspension. [14]5. Incubation: Incubate the cells for 15 minutes at room temperature in the dark. [16]6. Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour. [16] * Viable cells: Annexin V-FITC negative and PI negative.

  • Early apoptotic cells: Annexin V-FITC positive and PI negative.

  • Late apoptotic/necrotic cells: Annexin V-FITC positive and PI positive.

  • Necrotic cells: Annexin V-FITC negative and PI positive (less common).

Cell Cycle Analysis: Propidium Iodide (PI) Staining

This method uses flow cytometry to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M). [10] Principle: PI stoichiometrically binds to DNA, meaning the amount of fluorescence emitted is directly proportional to the amount of DNA in the cell. Cells in the G2/M phase have twice the DNA content of cells in the G0/G1 phase, while cells in the S phase have an intermediate amount of DNA. [10] Protocol:

• Cell Treatment and Harvesting: Treat cells with the compound and harvest them as previously described.

• Fixation: Fix the cells in ice-cold 70% ethanol to permeabilize the cell membrane. [6]3. Washing: Wash the fixed cells with PBS.

• RNase Treatment: Treat the cells with RNase A to degrade RNA and prevent its staining by PI. [6]5. PI Staining: Stain the cells with a PI solution. [6]6. Flow Cytometry Analysis: Analyze the DNA content of the cells using a flow cytometer.

Kinase Inhibition Assessment: Western Blotting

Western blotting is used to detect the phosphorylation status of specific kinases and their downstream targets, providing direct evidence of kinase inhibition.

Principle: This technique separates proteins by size using gel electrophoresis, transfers them to a membrane, and then uses specific antibodies to detect the target protein (e.g., phosphorylated AKT or total AKT). [17] Protocol:

• Cell Lysis: Treat cells with the thienopyrimidine inhibitor and then lyse the cells in a buffer containing protease and phosphatase inhibitors to preserve the phosphorylation state of proteins. [17]2. Protein Quantification: Determine the protein concentration of the lysates using a standard method (e.g., BCA assay).

• SDS-PAGE: Separate the proteins by size on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a solution (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding. [17]6. Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the phosphorylated form of the target kinase or its substrate.

• Secondary Antibody Incubation: Wash the membrane and incubate it with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Detection: Add a chemiluminescent substrate and detect the signal using an imaging system.

• Stripping and Reprobing: The membrane can be stripped of the antibodies and reprobed with an antibody against the total (phosphorylated and unphosphorylated) form of the protein to confirm equal protein loading. [18]

Conclusion and Future Perspectives

Thienopyrimidine derivatives represent a highly versatile and promising scaffold for the development of novel anticancer agents. Their ability to be chemically modified allows for the fine-tuning of their activity against specific molecular targets, leading to the development of both broad-spectrum and highly selective inhibitors. The comparative data presented in this guide highlight the potential of different thienopyrimidine isomers and their derivatives in targeting various cancer types through diverse mechanisms of action.

Future research in this field should focus on:

• Structure-Activity Relationship (SAR) Studies: To systematically explore the impact of different substituents on the anticancer activity and selectivity of thienopyrimidine derivatives.

• Novel Target Identification: To expand the scope of thienopyrimidine-based therapies beyond the well-established kinase targets.

• In Vivo Efficacy and Pharmacokinetic Studies: To translate the promising in vitro results into effective preclinical and clinical candidates.

• Combination Therapies: To investigate the synergistic effects of thienopyrimidine derivatives with existing chemotherapeutic agents or immunotherapies.

By leveraging the foundational knowledge and experimental methodologies outlined in this guide, researchers can accelerate the discovery and development of the next generation of thienopyrimidine-based anticancer drugs, ultimately contributing to improved patient outcomes.

References

• 4][8][10]riazolo[1,5-a]pyrimidine Derivatives

• -ones_and_Thieno32-dpyrimidin-43H-one_Derivatives)

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• 2. EGFR in Cancer: Signaling Mechanisms, Drugs, and Acquired Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epidermal growth factor receptor (EGFR) signaling in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdanderson.elsevierpure.com [mdanderson.elsevierpure.com]
• 5. Propidium Iodide Cell Viability Flow Cytometry Protocol: R&D Systems [rndsystems.com]
• 6. flowcytometry.utoronto.ca [flowcytometry.utoronto.ca]
• 7. PI3K/AKT/mTOR pathway - Wikipedia [en.wikipedia.org]
• 8. PI3K/AKT/mTOR Axis in Cancer: From Pathogenesis to Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | PI3K/Akt/mTOR Pathway and Its Role in Cancer Therapeutics: Are We Making Headway? [frontiersin.org]
• 10. Flow cytometry with PI staining | Abcam [abcam.com]
• 11. tandfonline.com [tandfonline.com]
• 12. MTT assay protocol | Abcam [abcam.com]
• 13. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 14. creative-diagnostics.com [creative-diagnostics.com]
• 15. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 16. Apoptosis Protocols | USF Health [health.usf.edu]
• 17. pdf.benchchem.com [pdf.benchchem.com]
• 18. m.youtube.com [m.youtube.com]

A Head-to-Head Comparison of Catalysts for the Synthesis of 4-Amino-5-methylpyrimidine: A Guide for Researchers

For researchers, scientists, and professionals in drug development, the efficient synthesis of pyrimidine derivatives is a cornerstone of discovery. 4-Amino-5-methylpyrimidine, a key structural motif in various biologically active compounds, presents a synthetic challenge where catalyst selection is paramount to achieving high yields and purity. This guide offers an in-depth, head-to-head comparison of catalytic systems for the synthesis of this important molecule, grounded in experimental data and mechanistic insights to inform your synthetic strategy.

Introduction: The Significance of 4-Amino-5-methylpyrimidine

The pyrimidine scaffold is fundamental to medicinal chemistry, most notably as a core component of nucleobases in DNA and RNA.[1] The specific substitution pattern of 4-Amino-5-methylpyrimidine makes it a valuable intermediate in the synthesis of pharmaceuticals, including potential antiviral and anticancer agents. The efficiency of its synthesis is therefore a critical factor in the drug development pipeline. The primary synthetic challenge lies in the regioselective construction of the pyrimidine ring, a process highly dependent on the catalytic system employed.

Core Synthetic Strategy: Cyclocondensation Pathways

The most common and versatile approach to the synthesis of 4-aminopyrimidines is the cyclocondensation of a three-carbon synthon with an amidine or a related nitrogen-containing reactant. For 4-Amino-5-methylpyrimidine, a logical and frequently employed strategy involves the reaction of a β-enaminonitrile, such as 3-amino-2-methylacrylonitrile, with a source for the C2 and N3 atoms of the pyrimidine ring, like formamidine or its equivalent.

The choice of catalyst in this cyclocondensation reaction is crucial as it governs the reaction rate, yield, and in some cases, the regioselectivity of the final product. Both acid and base catalysis are viable, each with distinct advantages and mechanistic pathways.

Head-to-Head Catalyst Performance Comparison

Catalyst System	Typical Loading	Solvent	Temperature (°C)	Reaction Time	Yield (%)	Key Advantages & Considerations
Base Catalysts
Triethylamine	Catalytic	Toluene	Reflux	6-16 h	~40-78[2]	Mild base, suitable for sensitive substrates. Yields can be moderate and reaction times long.[2]
Sodium Acetate	Catalytic	Water	Reflux	6-8 h	78-90[2]	"Green" solvent, good yields. Effective for multicomponent reactions.[2]
Piperidine	Catalytic	DMF	Reflux	Varies	Good	Promotes cyclization through an amination process.[3]
Acid Catalysts
p-Toluenesulfonic Acid (p-TsOH)	1 mmol	Acetonitrile	60	Varies	Good	Effective organocatalyst for multicomponent reactions.
Trifluoroacetic Acid (TFA)	Catalytic	Water	Varies	Good	Strong acid, effective in promoting cycloadditions.[3]
Lewis Acids (e.g., Al₂O₃, ZnBr₂)	Varies	Varies	50-400	Varies	Good	Can be used in solvent-free conditions and at high temperatures.[4]
Metal Catalysts
Copper(II) Triflate	20 mol%	Dichloroethane	75	Varies	Good	Efficient for the synthesis of substituted pyrimidines from propargyl alcohols and amidines.[3]
Nickel Complexes	Catalytic	Varies	Varies	Varies	Good	Used in dehydrogenative multicomponent coupling of alcohols and amidines.[3]
Palladium Complexes	Catalytic	Varies	Varies	Varies	Varies	Primarily used for C-C and C-N cross-coupling reactions to functionalize a pre-formed pyrimidine ring.

Mechanistic Insights: The Role of the Catalyst

Understanding the underlying reaction mechanism is crucial for optimizing reaction conditions and troubleshooting synthetic challenges. The catalyst's primary role is to facilitate the key steps of the cyclocondensation: activation of the reactants, intramolecular cyclization, and subsequent aromatization.

Base-Catalyzed Mechanism

In a base-catalyzed reaction, the base (B:) deprotonates the nucleophilic nitrogen of the amidine, increasing its nucleophilicity. This enhanced nucleophile then attacks the electrophilic carbon of the β-enaminonitrile. Subsequent intramolecular cyclization and elimination of a small molecule (e.g., water or ammonia) leads to the formation of the pyrimidine ring.

Caption: Generalized workflow for base-catalyzed synthesis.

Acid-Catalyzed Mechanism

Acid catalysts, both Brønsted and Lewis acids, function by activating the electrophile. The acid protonates or coordinates to the nitrile group of the β-enaminonitrile, making it more susceptible to nucleophilic attack by the amidine. This is followed by cyclization and dehydration to yield the aromatic pyrimidine.

Caption: Generalized workflow for acid-catalyzed synthesis.

Experimental Protocols

To provide a practical context for the comparison, detailed experimental protocols for representative catalytic systems are presented below.

Protocol 1: Base-Catalyzed Synthesis using Sodium Acetate in Water[2]

This protocol is adapted from a multicomponent synthesis of 4-amino-5-pyrimidinecarbonitriles and represents an environmentally benign approach.

Materials:

• 3-Amino-2-methylacrylonitrile (1.0 eq)

• Formamidine acetate (1.2 eq)

• Sodium acetate (catalytic amount, ~0.1 eq)

• Water

Procedure:

• To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 3-amino-2-methylacrylonitrile, formamidine acetate, and sodium acetate.

• Add water to the flask to achieve a suitable concentration (e.g., 0.1-0.5 M).

• Heat the reaction mixture to reflux (100 °C) and stir for 6-8 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• The product may precipitate out of the solution. If so, collect the solid by filtration.

• If the product remains in solution, extract with a suitable organic solvent (e.g., ethyl acetate).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography.

Protocol 2: Acid-Catalyzed Synthesis using p-Toluenesulfonic Acid (p-TsOH)

This protocol is a general representation of an acid-catalyzed cyclocondensation.

Materials:

• 3-Amino-2-methylacrylonitrile (1.0 eq)

• Formamidine hydrochloride (1.2 eq)

• p-Toluenesulfonic acid monohydrate (0.1 eq)

• Acetonitrile

Procedure:

• In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 3-amino-2-methylacrylonitrile and formamidine hydrochloride in acetonitrile.

• Add p-toluenesulfonic acid monohydrate to the solution.

• Heat the reaction mixture to 60 °C and stir.

• Monitor the reaction by TLC until the starting material is consumed.

• Cool the reaction mixture to room temperature.

• Neutralize the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with an organic solvent such as ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and concentrate in vacuo.

• Purify the residue by column chromatography on silica gel.

Conclusion and Recommendations

The synthesis of 4-Amino-5-methylpyrimidine can be effectively achieved through the cyclocondensation of a β-enaminonitrile with formamidine or its equivalent, utilizing either acid or base catalysis.

• For Green Chemistry and Scalability: Base catalysis, particularly with sodium acetate in water , offers a compelling option due to its environmental friendliness, operational simplicity, and generally good yields.[2]

• For Mild Conditions and Substrate Compatibility: Triethylamine is a suitable choice when milder basic conditions are required, although this may come at the cost of longer reaction times and potentially lower yields.[2]

• For Difficult Substrates or Rate Enhancement: Acid catalysts, such as p-TsOH or TFA , can be highly effective in driving the reaction to completion, especially for less reactive substrates.[3]

• For High-Temperature, Solvent-Free Conditions: Lewis acids like Al₂O₃ are advantageous in industrial settings where high temperatures and the absence of solvents are preferred.[4]

Ultimately, the optimal catalyst will depend on the specific requirements of the synthesis, including substrate compatibility, desired reaction scale, and environmental considerations. This guide provides the foundational data and mechanistic understanding to empower researchers to make an informed decision for their specific application.

References

• MDPI. (2023). Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. [Link]

• Google Patents. (2002). Preparation of 2-methyl-4-amino-5-aminomethylpyrimidine.

• Arkat USA, Inc. (2008). Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. [Link]

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A Researcher's Guide to In Vitro and In Vivo Correlation of 4-Aminopyrimidine Analogs' Activity

This guide provides a comparative analysis of the biological activity of key 4-aminopyrimidine derivatives, focusing on the critical translation from in vitro experimental data to in vivo efficacy. While a comprehensive in vitro-in vivo correlation (IVIVC) for the parent 4-Amino-5-methylpyrimidine is not extensively documented, a robust understanding can be built by examining its structurally related and highly active analogs. This is a common and necessary practice in medicinal chemistry, where the core scaffold is systematically modified to enhance potency, selectivity, and pharmacokinetic properties.

We will dissect the experimental data surrounding potent derivatives, such as the thieno[2,3-d]pyrimidine and furo[2,3-d]pyrimidine series, to illuminate the path from benchtop assays to preclinical models. This guide is intended for researchers, scientists, and drug development professionals seeking to navigate the complexities of translating early-stage discoveries into viable therapeutic candidates.

Part 1: In Vitro Activity Profiling: Foundational Efficacy and Mechanistic Insights

The journey of a drug candidate begins with in vitro assays. These controlled experiments are designed to answer fundamental questions: Does the compound interact with the intended biological target? At what concentration is it effective? What is its mechanism of action? For 4-aminopyrimidine derivatives, the primary focus has been on their potential as kinase inhibitors for anticancer therapy.

The 4-Aminopyrimidine Scaffold as a Privileged Kinase Hinge-Binder

The 4-aminopyrimidine core is a bioisostere of purine, making it an excellent starting point for designing molecules that interact with ATP-binding sites in enzymes, particularly kinases.[1] Many derivatives have been developed to target various protein kinases that play a significant role in cancer cell growth and survival, such as B-Raf, Epidermal Growth Factor Receptor (EGFR), and Vascular Endothelial Growth Factor Receptor (VEGFR).[1][2][3] The amino group at the 4-position is crucial for forming key hydrogen bonds with the "hinge" region of the kinase domain, a foundational interaction for potent inhibition.

Experimental Protocol: In Vitro Antiproliferative MTT Assay

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a cornerstone for assessing a compound's cytotoxic or cytostatic effects on cancer cell lines. It measures the metabolic activity of cells, which in most cases correlates with cell viability.

Causality Behind Experimental Choices:

• Cell Lines: A panel of cell lines is used to assess the breadth of activity. For instance, MCF-7 (estrogen receptor-positive) and MDA-MB-231 (triple-negative) are common breast cancer cell lines that represent different subtypes of the disease.[1][4] Including a non-cancerous cell line, like MCF-10A, is critical for calculating a selective index (SI), which provides an early indication of the compound's therapeutic window.[1]

• Concentration Gradient: A serial dilution of the test compound is necessary to determine the half-maximal inhibitory concentration (IC50), a quantitative measure of potency.

• Controls: Positive (a known cytotoxic drug) and negative (vehicle, e.g., DMSO) controls are non-negotiable for validating the assay's performance and ensuring the observed effects are due to the compound itself.

Step-by-Step Methodology:

• Cell Seeding: Plate cells (e.g., MCF-7, MDA-MB-231) in a 96-well plate at a predetermined density (e.g., 5 x 10³ cells/well) and incubate for 24 hours to allow for attachment.

• Compound Treatment: Prepare serial dilutions of the 4-aminopyrimidine analogs in the appropriate cell culture medium. Remove the old medium from the wells and add the medium containing the various concentrations of the compounds. Incubate for a defined period, typically 48-72 hours.

• MTT Addition: Add MTT reagent to each well and incubate for 3-4 hours. Viable cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Add a solubilizing agent (e.g., DMSO or a specialized buffer) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution in each well using a microplate reader at a specific wavelength (e.g., 570 nm).

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC50 value.

Workflow for In Vitro MTT Assay

Caption: Workflow for determining the antiproliferative activity of pyrimidine analogs using the MTT assay.

Comparative In Vitro Data

The following table summarizes the antiproliferative activity of selected 4-aminopyrimidine derivatives against various cancer cell lines, demonstrating the structure-activity relationship (SAR).

Compound Type	Derivative Example	Target Cell Line	IC50 (µM)	Reference
Thieno[2,3-d]pyrimidine	Compound 2 (2-benzyl substituted)	MCF-7	0.013	[1][4]
Thieno[2,3-d]pyrimidine	Compound 2 (2-benzyl substituted)	MDA-MB-231	0.056	[1]
Thieno[2,3-d]pyrimidine	Compound 3 (2-phenyl substituted)	MCF-7	- (SI=19.3)	[1][4]
Furo[2,3-d]pyrimidine	Compound 8a (diarylurea moiety)	HUVEC (VEGFR2)	0.003	[3]
Pyrimidine-5-carbonitrile	Compound 11e	HCT-116	1.14	[5]
Pyrimidine-5-carbonitrile	Compound 11e	MCF-7	1.54	[5]

Note: IC50 values are a measure of potency; a lower value indicates higher potency. SI stands for Selectivity Index.

Part 2: In Vivo Efficacy Assessment: The Whole-System Challenge

A promising IC50 value is only the first step. To become a viable drug, a compound must demonstrate efficacy within a complex biological system. In vivo studies, typically in animal models, are designed to evaluate a compound's performance considering its absorption, distribution, metabolism, and excretion (ADME) — collectively known as pharmacokinetics.

Rationale for In Vivo Models: The Xenograft System

For anticancer agents, the subcutaneous xenograft model is a widely used and validated system.[2][3]

Causality Behind Experimental Choices:

• Animal Model: Immunocompromised mice (e.g., nude or SCID mice) are used so that the human cancer cells are not rejected by the animal's immune system.

• Tumor Implantation: Human tumor cells (the same ones used in vitro) are injected subcutaneously to form a palpable, measurable tumor. This allows for a direct, though imperfect, comparison with the in vitro data.

• Dosing and Administration: The route of administration (e.g., oral, intravenous) and dosing schedule are critical variables. Oral bioavailability is often a key goal for patient convenience.[3][6]

• Endpoints: The primary endpoint is typically tumor growth inhibition. Tumor volume is measured regularly, and the effect of the treatment is compared to a vehicle-treated control group.

Experimental Protocol: General Murine Xenograft Model

• Cell Culture: Expand the selected human cancer cell line (e.g., HT-29 colon cancer) in vitro.

• Implantation: Harvest and resuspend the cells in a suitable medium (e.g., Matrigel) and inject subcutaneously into the flank of immunocompromised mice.

• Tumor Growth: Allow tumors to grow to a palpable, measurable size (e.g., 100-150 mm³).

• Randomization: Randomize mice into treatment and control groups.

• Treatment: Administer the test compound (e.g., Compound 8a) and vehicle control according to the predetermined schedule and route (e.g., once daily, oral gavage).[3]

• Monitoring: Measure tumor volumes with calipers 2-3 times per week. Monitor animal body weight and general health as indicators of toxicity.

• Endpoint: Continue the study for a set period (e.g., 21-28 days) or until tumors in the control group reach a predetermined maximum size.

• Analysis: Calculate the percentage of tumor growth inhibition for the treated groups compared to the control group.

Workflow for In Vivo Xenograft Study

Caption: General workflow for assessing in vivo efficacy of a test compound using a mouse xenograft model.

Part 3: Bridging the Gap: Correlating In Vitro Potency with In Vivo Efficacy

The ultimate goal is to establish a predictable relationship between in vitro and in vivo results, an IVIVC.[7][8] A strong correlation allows researchers to use in vitro data as a reliable surrogate for in vivo performance, saving time and resources. However, this is rarely a simple one-to-one relationship.

Factors Influencing the In Vitro-In Vivo Gap

A compound with nanomolar potency in a dish may fail spectacularly in an animal model. The transition from a simplified 2D cell culture environment to a complex, multi-organ system introduces numerous variables.

Key Influencing Factors:

• Pharmacokinetics (PK): Poor oral bioavailability, rapid metabolism, or fast clearance can prevent the compound from reaching the tumor at a concentration sufficient for efficacy (i.e., above its in vitro IC50).[6]

• Pharmacodynamics (PD): The compound must engage its target in the tumor tissue. Factors like tumor penetration and target expression levels in the in vivo environment are critical.

• Toxicity: A compound may be potent but also toxic to healthy tissues, limiting the dose that can be safely administered.

• Tumor Microenvironment: The in vivo tumor microenvironment, with its complex network of blood vessels, stromal cells, and extracellular matrix, can affect drug delivery and response in ways not captured by in vitro models.

Logical Framework: From In Vitro Hit to In Vivo Candidate

Caption: Key factors that bridge the gap between demonstrated in vitro activity and successful in vivo efficacy.

Case Study Comparison: Compound 8a

A furo[2,3-d]pyrimidine derivative, compound 8a, serves as an excellent example.

• In Vitro: It showed potent enzymatic and cellular inhibition of both VEGFR2 and Tie-2, with an IC50 of 3 nM against VEGFR2 in HUVEC cells.[3]

• In Vivo: When administered orally to mice with HT-29 xenografts, it demonstrated marked tumor growth inhibition and anti-angiogenic activity. This success was underpinned by high pharmacokinetic exposure after oral dosing.[3]

This case highlights a successful correlation: potent in vitro activity was paired with a favorable PK profile, allowing the compound to reach its target in vivo at therapeutic concentrations, leading to significant efficacy.

Conclusion

The 4-aminopyrimidine scaffold is a versatile and potent platform for developing targeted therapies, particularly kinase inhibitors. The correlation between in vitro and in vivo activity for its derivatives is not guaranteed but can be achieved when potent target engagement is coupled with favorable drug-like properties. A successful research program must integrate in vitro screening with early ADME and pharmacokinetic profiling. By understanding the multifaceted challenges that lie between a petri dish and a preclinical model, researchers can more effectively design and select compounds with a higher probability of translating into clinically effective treatments.

References

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• Paerl, R. W., et al. (n.d.). Development of Two Scalable Syntheses of 4-Amino-5-aminomethyl-2-methylpyrimidine: Key Intermediate for Vitamin B 1. ResearchGate. Available at: [Link]

• Gospodinova, N., et al. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. MDPI. Available at: [Link]

• Wikipedia. (n.d.). 4-Amino-5-hydroxymethyl-2-methylpyrimidine. Wikipedia. Available at: [Link]

• Taylor, G. E., et al. (1983). Disposition of the Hypolipidaemic Agent, 6-amino-2-mercapto-5-methylpyrimidine-4-carboxylic Acid, in Sprague-Dawley Rats. PubMed. Available at: [Link]

• Gospodinova, N., et al. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. ResearchGate. Available at: [Link]

• Nykolaichuk, O., et al. (2022). Synthesis, Structural Characterization and Anticancer Activity of New 5-Trifluoromethyl-2-thioxo-thiazolo[4,5-d]pyrimidine Derivatives. MDPI. Available at: [Link]

• Li, J., et al. (2022). 5-methylpyrimidin-2-amine Derivatives as Potent and Selective JAK2 Inhibitors. ACS Medicinal Chemistry Letters. Available at: [Link]

• Gospodinova, N., et al. (2022). Design, Cytotoxicity and Antiproliferative Activity of 4-Amino-5-methyl-thieno[2,3-d]pyrimidine-6-carboxylates against MFC-7 and MDA-MB-231 Breast Cancer Cell Lines. PubMed. Available at: [Link]

• Miyazaki, Y., et al. (2007). Orally active 4-amino-5-diarylurea-furo[2,3-d]pyrimidine derivatives as anti-angiogenic agent inhibiting VEGFR2 and Tie-2. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

• El-Naggar, M., et al. (2022). Design, synthesis, in silico studies, and biological evaluation of novel pyrimidine-5-carbonitrile derivatives as potential anti-proliferative agents, VEGFR-2 inhibitors and apoptotic inducers. Journal of Enzyme Inhibition and Medicinal Chemistry. Available at: [Link]

• PubChem. (n.d.). 4-Amino-2-methyl-5-pyrimidinemethanol. PubChem. Available at: [Link]

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A Senior Application Scientist's Guide to the Purification of 4-Amino-5-methylpyrimidine

In the landscape of pharmaceutical research and drug development, the purity of synthetic intermediates is not merely a quality metric; it is the bedrock upon which the safety and efficacy of the final active pharmaceutical ingredient (API) are built. 4-Amino-5-methylpyrimidine, a key heterocyclic building block, is no exception. Its structural motif is prevalent in a variety of biologically active molecules, making its purification a critical step in many synthetic pathways. This guide provides an in-depth comparison of common purification techniques for 4-Amino-5-methylpyrimidine, grounded in scientific principles and practical laboratory experience.

Understanding the Target: Physicochemical Properties of 4-Amino-5-methylpyrimidine

A successful purification strategy begins with a thorough understanding of the target molecule's physicochemical properties. While extensive experimental data for 4-Amino-5-methylpyrimidine is not widely published, we can infer a likely profile based on its structure and data from closely related analogs.

Property	Value/Observation	Implication for Purification
CAS Number	22433-68-7	Essential for accurate literature and database searches.
Molecular Formula	C₅H₇N₃	A relatively small, nitrogen-rich heterocyclic compound.
Molecular Weight	109.13 g/mol	Low molecular weight suggests potential for sublimation.
Appearance	Likely a crystalline solid.[1]	Solid form makes recrystallization a primary purification method.
Melting Point	170-173 °C	A defined melting range is a good indicator of purity.
Solubility	Sparingly soluble in water.[1] Likely soluble in polar organic solvents like ethanol, methanol, and DMSO.[2]	Solubility profile is key to selecting an appropriate recrystallization solvent or chromatography mobile phase.
Polarity	The amino group and pyrimidine ring confer significant polarity.	Polarity will dictate its behavior in chromatographic separations.

Comparative Analysis of Purification Techniques

The choice of purification method is a balance between the desired purity, yield, scalability, and the nature of the impurities. Here, we compare three primary techniques applicable to 4-Amino-5-methylpyrimidine: Recrystallization, Column Chromatography, and Sublimation.

Technique	Principle	Pros	Cons	Ideal for
Recrystallization	Differential solubility of the compound and impurities in a solvent at different temperatures.[3]	Cost-effective, scalable, can yield highly pure crystalline material.	Requires finding a suitable solvent, potential for product loss in the mother liquor.	Removing small amounts of impurities from a relatively crude product; large-scale purification.
Column Chromatography	Differential partitioning of the compound and impurities between a stationary phase and a mobile phase.[4]	Highly versatile, can separate complex mixtures, applicable to a wide range of compounds.	Can be time-consuming and solvent-intensive, potential for product loss on the column.	Separating the target compound from impurities with different polarities.
Sublimation	Phase transition of a solid directly to a gas, followed by condensation back to a pure solid, leaving non-volatile impurities behind.[5][6]	Solvent-free, can yield very high purity product, good for small-scale purification.[5]	Only applicable to compounds that sublime, may not be effective for removing volatile impurities.	Final purification step to achieve very high purity, especially for thermally stable, non-ionic compounds.

Experimental Protocols

The following protocols are designed as robust starting points for the purification of 4-Amino-5-methylpyrimidine. Researchers should expect to optimize these methods based on the specific impurity profile of their crude material.

Recrystallization

The key to a successful recrystallization is the selection of an appropriate solvent. The ideal solvent should dissolve the compound well at elevated temperatures but poorly at room temperature.

Protocol 1: Single Solvent Recrystallization

• Solvent Screening: In separate small test tubes, test the solubility of a small amount of crude 4-Amino-5-methylpyrimidine in various solvents (e.g., water, ethanol, isopropanol, ethyl acetate, toluene). Heat the mixtures to boiling and observe for dissolution. Allow the clear solutions to cool to room temperature and then in an ice bath to observe crystal formation.

• Dissolution: In an Erlenmeyer flask, add the crude 4-Amino-5-methylpyrimidine and a minimal amount of the chosen hot solvent to just dissolve the solid.

• Hot Filtration (if necessary): If insoluble impurities are present, quickly filter the hot solution through a pre-heated funnel with fluted filter paper into a clean, pre-heated flask.

• Crystallization: Cover the flask and allow the solution to cool slowly to room temperature. Once crystals begin to form, the flask can be placed in an ice bath to maximize yield.

• Isolation: Collect the crystals by vacuum filtration, washing with a small amount of the cold recrystallization solvent.

• Drying: Dry the purified crystals under vacuum.

Caption: Workflow for the purification of 4-Amino-5-methylpyrimidine by recrystallization.

Column Chromatography

For mixtures with multiple components or impurities with similar solubility to the product, column chromatography is the method of choice.

Protocol 2: Silica Gel Column Chromatography

• TLC Analysis: Develop a thin-layer chromatography (TLC) method to determine a suitable mobile phase. A good starting point for aminopyrimidines is a mixture of a less polar solvent (e.g., dichloromethane or ethyl acetate) and a more polar solvent (e.g., methanol). The ideal mobile phase should give the product an Rf value of ~0.3. For basic compounds like aminopyrimidines, adding a small amount of triethylamine (0.1-1%) to the mobile phase can prevent tailing.

• Column Packing: Prepare a slurry of silica gel in the initial, less polar mobile phase and pack a chromatography column.

• Sample Loading: Dissolve the crude 4-Amino-5-methylpyrimidine in a minimal amount of the mobile phase or a slightly more polar solvent. Alternatively, for less soluble compounds, perform a dry loading by adsorbing the crude material onto a small amount of silica gel.

• Elution: Begin elution with the determined mobile phase. If separation is difficult, a gradient elution (gradually increasing the polarity of the mobile phase) can be employed.

• Fraction Collection: Collect fractions and monitor them by TLC to identify those containing the pure product.

• Solvent Evaporation: Combine the pure fractions and remove the solvent under reduced pressure.

Caption: General workflow for the purification of 4-Amino-5-methylpyrimidine by column chromatography.

Sublimation

Sublimation is a powerful technique for obtaining highly pure material, provided the compound has a sufficiently high vapor pressure below its melting point.

Protocol 3: Vacuum Sublimation

• Apparatus Setup: Place the crude, dry 4-Amino-5-methylpyrimidine in the bottom of a sublimation apparatus.

• Vacuum Application: Connect the apparatus to a vacuum pump and evacuate the system.

• Cooling: Cool the cold finger of the apparatus, typically with circulating cold water or a dry ice/acetone slurry.

• Heating: Gently heat the bottom of the apparatus containing the crude material. The temperature should be high enough to induce sublimation but below the melting point to avoid decomposition.

• Deposition: The pure 4-Amino-5-methylpyrimidine will sublime and deposit as crystals on the cold finger.

• Isolation: Once the sublimation is complete, turn off the heat and allow the apparatus to cool to room temperature before slowly releasing the vacuum. Scrape the purified crystals from the cold finger.

Caption: Step-by-step process for the purification of 4-Amino-5-methylpyrimidine via sublimation.

Purity Assessment

The efficacy of any purification technique must be validated by analytical methods. For 4-Amino-5-methylpyrimidine, the following methods are recommended:

• Thin-Layer Chromatography (TLC): A quick and easy method to qualitatively assess the number of components in a sample and to monitor the progress of a purification.

• Melting Point Analysis: A sharp melting point range close to the literature value (170-173 °C) is indicative of high purity. A broad melting range suggests the presence of impurities.

• High-Performance Liquid Chromatography (HPLC): HPLC is a powerful quantitative technique to determine the purity of a sample. For a polar compound like 4-Amino-5-methylpyrimidine, a reversed-phase C18 column with a mobile phase consisting of a buffered aqueous solution and an organic modifier like acetonitrile or methanol would be a suitable starting point.[7]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can confirm the structure of the purified compound and detect the presence of impurities.

Conclusion

The purification of 4-Amino-5-methylpyrimidine is a critical step in its utilization as a synthetic intermediate. The choice of purification technique will depend on the specific context of the synthesis, including the nature of the impurities and the desired scale and purity of the final product. Recrystallization offers a scalable and cost-effective method for bulk purification. Column chromatography provides the versatility to separate more complex mixtures. Sublimation stands out as a technique to achieve very high purity on a smaller scale. By understanding the principles behind each method and systematically optimizing the experimental conditions, researchers can confidently obtain 4-Amino-5-methylpyrimidine of the required purity for their downstream applications.

References

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Inter-laboratory validation of 4-Amino-5-methylpyrimidine quantification assays

An Inter-Laboratory Guide to the Validation of 4-Amino-5-methylpyrimidine Quantification Assays

In the landscape of pharmaceutical development and research, the precise and accurate quantification of key intermediates is paramount. 4-Amino-5-methylpyrimidine, a critical building block in the synthesis of various therapeutic agents, demands robust analytical methods to ensure the quality, safety, and efficacy of the final drug product. This guide provides a comprehensive framework for conducting an inter-laboratory validation of quantification assays for 4-Amino-5-methylpyrimidine, offering a comparative analysis of common analytical techniques and the supporting experimental data required for a successful validation. Our focus is to equip researchers, scientists, and drug development professionals with the expertise to design and execute a self-validating system for these crucial measurements.

The Imperative of Inter-Laboratory Validation

While a single laboratory can develop and validate a highly precise analytical method, an inter-laboratory validation study is the gold standard for establishing the robustness, transferability, and overall reliability of an assay. By involving multiple laboratories in the analysis of identical, standardized samples, we can identify and quantify the variability that arises from different operators, equipment, and environmental conditions. This rigorous approach is essential for methods intended for wide-scale use, such as in quality control, multi-site clinical trials, or when transferring methods between contract research organizations (CROs).

The principles of analytical method validation are well-established by regulatory bodies such as the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA). These guidelines provide a framework for assessing key validation parameters to ensure a method is fit for its intended purpose.[1][2][3][4]

Designing the Inter-Laboratory Validation Study

A successful inter-laboratory study hinges on a well-defined protocol and the use of standardized materials. The following workflow outlines the key steps in designing and executing such a study for 4-Amino-5-methylpyrimidine quantification assays.

Caption: Workflow for an Inter-laboratory Validation Study.

Candidate Analytical Techniques

The choice of analytical technique is critical and depends on the specific requirements of the assay, such as sensitivity, selectivity, and throughput. For 4-Amino-5-methylpyrimidine, three primary techniques are commonly employed:

• High-Performance Liquid Chromatography with UV Detection (HPLC-UV): A robust and widely accessible technique suitable for quantifying analytes that possess a UV chromophore.[5] HPLC offers excellent reproducibility and is often the workhorse of quality control laboratories.

• Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS): This method provides superior sensitivity and selectivity compared to HPLC-UV, making it ideal for bioanalytical applications where the analyte may be present at very low concentrations in complex biological matrices.[6][7]

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for volatile and thermally stable compounds. For polar molecules like 4-Amino-5-methylpyrimidine, derivatization is often required to improve volatility and chromatographic performance.[8][9]

Comparative Analysis of Validation Parameters

The core of the inter-laboratory validation is the assessment of key performance parameters across all participating laboratories. The following table summarizes the typical acceptance criteria based on ICH and FDA guidelines and presents hypothetical, yet realistic, comparative data for the three analytical techniques.[10][11][12][13]

Validation Parameter	ICH/FDA Acceptance Criteria (Typical)	HPLC-UV (Hypothetical Data)	LC-MS/MS (Hypothetical Data)	GC-MS (Hypothetical Data)
Linearity (r²)	≥ 0.99	0.9992	0.9998	0.9985
Accuracy (% Recovery)	80-120% (impurities) or 98-102% (assay)	98.5% - 101.8%	99.2% - 100.5%	97.5% - 102.5%
Precision (RSD)
- Repeatability (Intra-day)	≤ 2%	≤ 1.5%	≤ 1.0%	≤ 2.0%
- Intermediate Precision (Inter-day)	≤ 3%	≤ 2.0%	≤ 1.5%	≤ 2.5%
Limit of Detection (LOD)	Signal-to-Noise Ratio of 3:1	~10 ng/mL	~0.1 ng/mL	~5 ng/mL
Limit of Quantification (LOQ)	Signal-to-Noise Ratio of 10:1	~30 ng/mL	~0.5 ng/mL	~15 ng/mL
Selectivity	No interference at the retention time of the analyte	Demonstrated	Demonstrated	Demonstrated
Robustness	No significant impact from minor variations	Demonstrated	Demonstrated	Demonstrated

Experimental Protocols

Detailed and standardized protocols are crucial for minimizing inter-laboratory variability. Below are representative protocols for each analytical technique.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This protocol is designed for the quantification of 4-Amino-5-methylpyrimidine in a drug substance or formulated product.

Caption: HPLC Experimental Workflow.

Instrumentation:

• HPLC system with a pump, autosampler, column oven, and UV-Vis detector.

Chromatographic Conditions:

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: Isocratic mixture of phosphate buffer and acetonitrile. The exact ratio should be optimized to achieve a suitable retention time and peak shape.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Determined by the UV absorbance maximum of 4-Amino-5-methylpyrimidine.

• Injection Volume: 10 µL.

Procedure:

• Standard Preparation: Prepare a stock solution of the 4-Amino-5-methylpyrimidine reference standard in the mobile phase. From the stock solution, prepare a series of calibration standards at different concentrations.

• Sample Preparation: Accurately weigh and dissolve the 4-Amino-5-methylpyrimidine sample in the mobile phase to a known concentration.

• System Suitability: Inject the standard solution multiple times. The relative standard deviation (RSD) of the peak area should be ≤ 2.0%.

• Analysis: Inject the standard solutions and the sample solution into the HPLC system.

• Quantification: Create a calibration curve by plotting the peak area of the standards against their concentration. Determine the concentration of 4-Amino-5-methylpyrimidine in the sample from the calibration curve.

Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This protocol is tailored for the quantification of 4-Amino-5-methylpyrimidine in a biological matrix, such as plasma.

Instrumentation:

• LC-MS/MS system (e.g., triple quadrupole) with an electrospray ionization (ESI) source.

LC Conditions:

• Column: C18 or HILIC column suitable for polar compounds.

• Mobile Phase: Gradient elution with a mixture of water and acetonitrile, both containing a small amount of formic acid to aid in ionization.

• Flow Rate: 0.4 mL/min.

• Column Temperature: 40 °C.

• Injection Volume: 5 µL.

MS/MS Conditions:

• Ionization Mode: Positive Electrospray Ionization (ESI+).

• Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for 4-Amino-5-methylpyrimidine and an internal standard.

Procedure:

• Standard and QC Preparation: Spike known concentrations of 4-Amino-5-methylpyrimidine and an internal standard into the blank biological matrix to prepare calibration standards and quality control (QC) samples.

• Sample Preparation: Perform a protein precipitation or liquid-liquid extraction of the plasma samples to remove interferences.

• Analysis: Inject the prepared standards, QCs, and samples into the LC-MS/MS system.

• Quantification: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the concentration. Calculate the concentration of 4-Amino-5-methylpyrimidine in the unknown samples.

Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol requires a derivatization step to enhance the volatility of 4-Amino-5-methylpyrimidine.

Instrumentation:

• GC-MS system with a split/splitless injector and a mass selective detector.

GC Conditions:

• Column: A mid-polarity capillary column (e.g., DB-5ms).

• Carrier Gas: Helium.

• Temperature Program: An optimized temperature ramp to ensure good separation of the derivatized analyte from other components.

• Injector Temperature: 250 °C.

MS Conditions:

• Ionization Mode: Electron Ionization (EI).

• Scan Mode: Selected Ion Monitoring (SIM) of characteristic ions of the derivatized analyte.

Procedure:

• Derivatization and Standard Preparation: Prepare a stock solution of the 4-Amino-5-methylpyrimidine reference standard. In a sealed vial, mix a known amount of the standard solution with a derivatizing agent (e.g., BSTFA) and a catalyst. Prepare a series of calibration standards by diluting the derivatized stock solution.

• Sample Preparation: Derivatize the 4-Amino-5-methylpyrimidine sample using the same procedure as for the standard.

• Analysis: Inject the derivatized standards and sample into the GC-MS system.

• Quantification: Construct a calibration curve from the peak areas of the derivatized standards and determine the concentration of 4-Amino-5-methylpyrimidine in the sample.

Conclusion and Recommendations

The inter-laboratory validation of quantification assays for 4-Amino-5-methylpyrimidine is a critical exercise in ensuring data integrity and method reliability across different testing sites.

• HPLC-UV stands out as a robust, cost-effective, and highly reproducible method, making it an excellent choice for routine quality control and release testing where concentration levels are relatively high.

• LC-MS/MS is the undisputed leader in terms of sensitivity and selectivity, rendering it the preferred method for bioanalytical studies, such as pharmacokinetics, where trace-level quantification in complex matrices is required.

• GC-MS , while a powerful technique, introduces the added complexity of a derivatization step, which can be a source of variability. However, for certain sample matrices or when orthogonal confirmation is needed, it remains a valuable tool.

Ultimately, the choice of method should be guided by the specific application, the required sensitivity, and the available instrumentation. A well-executed inter-laboratory validation study, following the principles outlined in this guide, will provide the necessary confidence that the chosen analytical method is fit for its intended purpose and will generate reliable and reproducible data, regardless of where the analysis is performed.

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Navigating the Metabolic Maze: A Comparative Guide to the Stability of 4-Amino-5-methylpyrimidine Derivatives

In the intricate landscape of drug discovery, the metabolic stability of a compound is a critical determinant of its therapeutic potential. A molecule that is rapidly metabolized may fail to achieve therapeutic concentrations, leading to a short duration of action and diminished efficacy. Conversely, a compound that is too resistant to metabolism can accumulate to toxic levels. For researchers working with 4-amino-5-methylpyrimidine derivatives, a scaffold of significant interest in medicinal chemistry, understanding the nuances of their metabolic fate is paramount. This guide provides an in-depth comparison of the metabolic stability of various 4-amino-5-methylpyrimidine derivatives, supported by established principles of drug metabolism and detailed experimental protocols.

The Central Role of Metabolism in Drug Efficacy

The journey of a drug candidate from administration to its target site is fraught with metabolic hurdles, primarily orchestrated by the cytochrome P450 (CYP) superfamily of enzymes in the liver.[1][2][3] These enzymes catalyze a variety of oxidative reactions that transform xenobiotics into more polar, readily excretable metabolites.[3] For 4-amino-5-methylpyrimidine derivatives, the nature and position of substituents on the pyrimidine core profoundly influence their susceptibility to these metabolic transformations.

Understanding Metabolic Hotspots on the 4-Amino-5-methylpyrimidine Scaffold

The 4-amino-5-methylpyrimidine core presents several potential sites for metabolic attack. Based on established metabolic pathways for related heterocyclic compounds, the primary metabolic transformations are predicted to be:

• Oxidation of the 5-methyl group: This is a common metabolic pathway for alkyl-substituted aromatic rings, leading to the formation of a hydroxymethyl derivative, which can be further oxidized to an aldehyde and a carboxylic acid.

• Aromatic hydroxylation of the pyrimidine ring: Direct oxidation of the pyrimidine ring can occur, although this is generally less favored than oxidation of substituents.

• N-dealkylation of substituents on the 4-amino group: If the amino group is substituted with an alkyl chain, N-dealkylation is a highly probable metabolic route.[4]

• Oxidation of other substituents: Any additional substituents on the pyrimidine ring, particularly those with alkyl or aromatic moieties, are also susceptible to oxidative metabolism.[4]

Comparative Analysis of Metabolic Stability: A Structure-Activity Relationship Perspective

While direct comparative data for a wide range of 4-amino-5-methylpyrimidine derivatives is not extensively published, we can infer their relative metabolic stability based on the principles of structure-activity relationships (SAR). The following table provides a hypothetical comparison based on these principles.

Derivative ID	R1 (at C2)	R2 (on 4-Amino)	Predicted Metabolic Hotspot(s)	Predicted Metabolic Stability	Rationale
AMP-001	H	H	5-methyl, Ring C6	Low to Moderate	The unsubstituted core is susceptible to oxidation at the 5-methyl group and potentially the pyrimidine ring itself.
AMP-002	-CH3	H	5-methyl, 2-methyl	Low	The additional methyl group at C2 provides another site for oxidation, likely decreasing overall stability.
AMP-003	H	-CH3	5-methyl, N-methyl	Low	The N-methyl group is a prime target for N-dealkylation, a rapid metabolic pathway.
AMP-004	-CF3	H	5-methyl	Moderate to High	The electron-withdrawing trifluoromethyl group can deactivate the ring towards oxidation, and the C-F bond is highly stable.
AMP-005	H	-C(CH3)3	5-methyl, t-butyl	Moderate	The bulky t-butyl group can sterically hinder access of metabolic enzymes to the 4-amino group, potentially slowing N-dealkylation.
AMP-006	-Phenyl	H	5-methyl, Phenyl ring	Low	The phenyl ring is a major site for aromatic hydroxylation, significantly increasing the avenues for metabolism.
AMP-007	-Phenyl-F	H	5-methyl, Phenyl ring	Moderate	Fluorination of the phenyl ring at a metabolically active position can block hydroxylation, thereby improving stability.

This data is illustrative and intended to demonstrate the principles of structure-metabolism relationships. Actual experimental results may vary.

Experimental Protocols for Assessing Metabolic Stability

To empirically determine the metabolic stability of 4-amino-5-methylpyrimidine derivatives, the following in vitro assays are indispensable.

In Vitro Metabolic Stability Assessment using Human Liver Microsomes (HLM)

This assay is a cornerstone for evaluating Phase I metabolic stability, primarily mediated by CYP enzymes.

Objective: To determine the in vitro half-life (t½) and intrinsic clearance (CLint) of 4-amino-5-methylpyrimidine derivatives in the presence of human liver microsomes.

Materials:

• Pooled human liver microsomes (HLM)

• NADPH regenerating system (e.g., G6P, G6PDH, and NADP+)

• Phosphate buffer (pH 7.4)

• Test compounds (4-amino-5-methylpyrimidine derivatives)

• Positive control compound with known metabolic fate (e.g., testosterone)

• Acetonitrile (ACN) for reaction termination

• Internal standard for LC-MS/MS analysis

Procedure:

• Preparation of Incubation Mixtures: In a 96-well plate, prepare incubation mixtures containing phosphate buffer, HLM, and the test compound at a final concentration of 1 µM.

• Pre-incubation: Pre-incubate the plate at 37°C for 5 minutes to allow the test compound to equilibrate with the microsomes.

• Initiation of Reaction: Initiate the metabolic reaction by adding the pre-warmed NADPH regenerating system to each well.

• Time-point Sampling: At specific time points (e.g., 0, 5, 15, 30, 60 minutes), terminate the reaction by adding an equal volume of cold acetonitrile containing an internal standard.

• Sample Processing: Centrifuge the plate to precipitate the microsomal proteins.

• LC-MS/MS Analysis: Transfer the supernatant to a new plate and analyze the remaining parent compound concentration using a validated LC-MS/MS method.

• Data Analysis:

  • Plot the natural logarithm of the percentage of the parent compound remaining versus time.

  • The slope of the linear portion of the curve represents the elimination rate constant (k).

  • Calculate the half-life (t½) using the formula: t½ = 0.693 / k

  • Calculate the intrinsic clearance (CLint) using the formula: CLint (µL/min/mg protein) = (0.693 / t½) x (incubation volume / mg of microsomal protein)

Visualizing the Experimental Workflow

Caption: Workflow for in vitro metabolic stability assay using human liver microsomes.

Key Metabolic Pathways and Influencing Factors

The metabolic fate of 4-amino-5-methylpyrimidine derivatives is primarily dictated by Phase I oxidative reactions catalyzed by CYP enzymes, with CYP3A4 often playing a major role for a wide range of xenobiotics.

Visualizing Key Metabolic Transformations

Caption: Predicted Phase I metabolic pathways for 4-amino-5-methylpyrimidine derivatives.

Strategies to Enhance Metabolic Stability

Improving the metabolic stability of a lead compound is a common challenge in drug discovery. Several strategies can be employed:

• Blocking Metabolic Hotspots: Introducing metabolically stable groups, such as fluorine atoms, at positions susceptible to oxidation can significantly enhance stability.

• Steric Hindrance: Incorporating bulky substituents near a metabolic hotspot can physically block the access of metabolizing enzymes.

• Modulating Electronic Properties: The introduction of electron-withdrawing groups can deactivate the aromatic ring, making it less prone to oxidation.

• Bioisosteric Replacement: Replacing a metabolically labile group with a bioisostere that is more resistant to metabolism can be an effective strategy.

Conclusion

The metabolic stability of 4-amino-5-methylpyrimidine derivatives is a multifaceted property governed by the intricate interplay between their chemical structure and the body's metabolic machinery. A thorough understanding of the likely metabolic pathways and the influence of various substituents is crucial for the rational design of drug candidates with optimized pharmacokinetic profiles. The experimental protocols and structure-activity relationship principles outlined in this guide provide a robust framework for researchers to assess and enhance the metabolic stability of this important class of compounds, ultimately accelerating their journey from the laboratory to the clinic.

References

• Cid-Gómez, L., et al. (2016). Balancing potency, metabolic stability and permeability in pyrrolopyrimidine-based EGFR inhibitors. European Journal of Medicinal Chemistry, 124, 638-653. [Link]

• van Eis, M. J., et al. (2018). Introduction of a Methyl Group Curbs Metabolism of Pyrido[3,4-d]pyrimidine Monopolar Spindle 1 (MPS1) Inhibitors and Enables the Discovery of the Phase 1 Clinical Candidate N2-(2-Methoxy-4-(4-methyl-4H-1,2,4-triazol-3-yl)phenyl)-N8-neopentyl-6-methylpyrido[3,4-d]pyrimidine-2,8-diamine (BOS172722). Journal of Medicinal Chemistry, 61(19), 8849-8863. [Link]

• Poulos, T. L. (2014). Oxidizable amino acids around cytochrome P450 hemes. Metallomics, 6(7), 1177-1183. [Link]

• Guengerich, F. P. (2015). Drug Metabolism: Cytochrome P450. In Reference Module in Biomedical Sciences. Elsevier. [Link]

• Wang, Y., et al. (2021). Discovery of 4-aminopyrimidine analogs as highly potent dual P70S6K/Akt inhibitors. Bioorganic & Medicinal Chemistry Letters, 49, 128352. [Link]

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A Comparative Guide to the Structure-Activity Relationship of 4-Amino-5-methylpyrimidine Analogues in Drug Discovery

For researchers, scientists, and drug development professionals, the pyrimidine scaffold represents a cornerstone in medicinal chemistry, offering a versatile framework for the design of novel therapeutic agents. Among its numerous derivatives, the 4-amino-5-methylpyrimidine core has emerged as a particularly privileged structure, demonstrating a broad spectrum of biological activities. This guide provides an in-depth comparative analysis of the structure-activity relationships (SAR) of 4-amino-5-methylpyrimidine analogues, with a focus on their applications as kinase inhibitors and antimicrobial agents. By elucidating the causal relationships behind experimental design and presenting supporting data, this document aims to empower researchers in the rational design of next-generation therapeutics.

The 4-Amino-5-methylpyrimidine Scaffold: A Privileged Core

The 4-amino-5-methylpyrimidine moiety is an attractive starting point for drug discovery due to its structural resemblance to the purine bases of DNA and RNA.[1] This mimicry allows it to interact with a wide array of biological targets, particularly the ATP-binding sites of protein kinases.[2] The strategic placement of the 4-amino and 5-methyl groups provides key interaction points and a foundational structure amenable to diverse chemical modifications. These modifications, at positions C2, C6, and the N4-amino group, allow for the fine-tuning of potency, selectivity, and pharmacokinetic properties.

Synthetic Strategies: Building the Analogue Library

The synthesis of a diverse library of 4-amino-5-methylpyrimidine analogues is a critical first step in exploring their SAR. A common and effective strategy involves the construction of the pyrimidine ring followed by subsequent modifications.

Experimental Protocol: General Synthesis of 2,4,5-Trisubstituted Pyrimidines

This protocol outlines a general, multi-step synthesis for creating a variety of 4-amino-5-methylpyrimidine analogues.

Step 1: Synthesis of 2,4-dichloro-5-methylpyrimidine

• Begin with a commercially available 2,4-dihydroxy-5-methylpyrimidine.

• To the starting material, add phosphorus oxychloride (POCl₃) in excess.

• Heat the reaction mixture at reflux for 4-6 hours.

• After cooling to room temperature, carefully pour the reaction mixture onto crushed ice.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain 2,4-dichloro-5-methylpyrimidine.[3]

Step 2: Selective Nucleophilic Aromatic Substitution (SNAr) at C4

• Dissolve the 2,4-dichloro-5-methylpyrimidine in a suitable solvent such as ethanol or isopropanol.

• Add the desired amine (1.1 equivalents) and a non-nucleophilic base such as triethylamine or diisopropylethylamine (2.0 equivalents).

• The greater reactivity of the C4 chlorine allows for a selective substitution.

• Heat the reaction mixture to reflux and monitor its progress by thin-layer chromatography (TLC).

• Upon completion, cool the reaction and remove the solvent under reduced pressure.

• Purify the resulting 2-chloro-4-(substituted-amino)-5-methylpyrimidine by column chromatography.[3]

Step 3: Substitution at C2

• The 2-chloro-4-(substituted-amino)-5-methylpyrimidine intermediate can then undergo a second SNAr reaction at the C2 position.

• Dissolve the intermediate in a suitable solvent (e.g., n-butanol, dioxane, or DMF).

• Add the desired nucleophile (e.g., another amine or a thiol) (1.2 - 2.0 equivalents).

• An acid catalyst (e.g., HCl or TFA) may be necessary for some reactions.

• Heat the reaction mixture to 100-150 °C. Microwave irradiation can be employed to accelerate the reaction.

• Monitor the reaction by TLC or LC-MS.

• Upon completion, work up the reaction and purify the final product by column chromatography or recrystallization.

Comparative Analysis: Structure-Activity Relationships

The biological activity of 4-amino-5-methylpyrimidine analogues is profoundly influenced by the nature and position of their substituents. This section provides a comparative analysis of these relationships, focusing on key therapeutic areas.

Kinase Inhibition: A Primary Application

The 4-aminopyrimidine scaffold is a well-established hinge-binding motif in a multitude of kinase inhibitors.[4] The 4-amino group typically forms crucial hydrogen bonds with the backbone of the kinase hinge region, anchoring the inhibitor in the ATP-binding pocket.

The JAK-STAT signaling pathway is a critical regulator of immune responses, and its dysregulation is implicated in various inflammatory diseases and cancers.[5] Several 4-aminopyrimidine-based JAK inhibitors have been developed.

SAR Insights for JAK Inhibition:

• C2 Position: Substitution at the C2 position with small, flexible aminoalkyl groups has been shown to enhance potency and selectivity for JAK2.[3]

• N4 Position: Aryl substitutions on the 4-amino group are crucial for activity. The nature of the aryl ring and its substituents dictates the selectivity across the JAK family. For instance, incorporating a 5-aminobenzo[d]oxazol-2(3H)-one moiety at the 4-position of the pyrimidine ring has shown potent JAK1/3 inhibitory activity.[6]

• C5 Position: The 5-methyl group is generally well-tolerated and can contribute to favorable interactions within the ATP-binding site. Substitution of the methyl group with a fluoro or no substituent has been shown to reduce potency.[6]

Table 1: SAR of 4-Amino-5-methylpyrimidine Analogues as JAK Inhibitors

Compound ID	C2-Substituent	N4-Substituent	C5-Substituent	JAK1 IC₅₀ (nM)	JAK2 IC₅₀ (nM)	JAK3 IC₅₀ (nM)	Reference
A8	H	4-(aminomethyl)phenyl	methyl	193	5	273	[5]
10d (XL019)	aminoalkyl	4-aryl	H	134.3	2.2	214.2	[1][3]
17m	H	4-aminopyrazole	H	670	98	39	[7]

Note: Data is compiled from multiple sources and may have been generated using different assay conditions.

Below is a diagram illustrating the general workflow for kinase inhibitor development, a process central to the evaluation of these pyrimidine analogues.

Workflow for pyrimidine-based kinase inhibitor development.

The following diagram illustrates the canonical JAK-STAT signaling pathway, a primary target for many 4-amino-5-methylpyrimidine analogues.

The JAK-STAT Signaling Pathway.

EGFR is a receptor tyrosine kinase that plays a pivotal role in cell proliferation and survival. Its aberrant activation is a hallmark of many cancers.[8]

SAR Insights for EGFR Inhibition:

• N4 Position: The presence of an anilino moiety at the N4 position is often critical for potent EGFR inhibition. Substitutions on this aniline ring, particularly at the meta position, can significantly enhance activity.[9]

• C2 Position: Thioether linkages at the C2 position, further derivatized with hydrazide-hydrazone moieties, have been shown to yield compounds with potent EGFR-TK inhibitory activity.[10][11]

• Fused Ring Systems: Fusing the pyrimidine ring with other heterocyclic systems, such as a thiophene to form a thienopyrimidine, can lead to highly potent inhibitors.

Table 2: SAR of 4-Aminopyrimidine Analogues as EGFR Inhibitors

Compound ID	C2-Substituent	N4-Substituent	Fused Ring System	EGFR IC₅₀ (nM)	Reference
6c	-thio-acetohydrazide	4-amino-6-(1,3-dioxoisoindolin-2-yl)	None	900	[10][11]
10b	H	H	6-amino-5-((alkylamino)(phenyl)methyl)pyrimidinone	700	[10][11]
Compound 1	H	3-ethynylphenyl	Pyrido[3,4-d]pyrimidine	14.8	[8]
Compound 48	H	Substituted phenyl	Pyrrolo[2,3-d]pyrimidine	3.63	[8]

Note: Data is compiled from multiple sources and may have been generated using different assay conditions.

The following diagram illustrates the EGFR signaling pathway, a key target in cancer therapy.

The EGFR Signaling Pathway.

Aurora kinases are essential for the regulation of mitosis, and their overexpression is common in many cancers.[4]

SAR Insights for Aurora Kinase Inhibition:

• Scaffold: 2,4-Diaminopyrimidine and 4-aminopyrimidine scaffolds are effective for Aurora kinase inhibition.[4]

• C2 and C4 Substitutions: Nucleophilic substitution of various anilines at the C2 and C4 positions of a trichloropyrimidine core can yield potent inhibitors.[4]

• Fused Systems: Thienopyrimidine moieties have been successfully employed to develop potent and selective Aurora kinase inhibitors.[12]

Table 3: SAR of 4-Aminopyrimidine Analogues as Aurora Kinase Inhibitors

Compound ID	Scaffold	Aurora A IC₅₀ (µM)	Aurora B IC₅₀ (µM)	Reference
Alisertib (MLN8237)	2,4-Diaminopyrimidine	0.0012	-	[4]
Barasertib (AZD1152)	4-Aminopyrimidine	-	0.00037	[4]
38j	2,4-Diaminopyrimidine	0.0071	0.0257	[4]

Note: Data is compiled from multiple sources and may have been generated using different assay conditions.

The diagram below depicts the role of Aurora kinases in the cell cycle.

Role of Aurora Kinases in Mitosis.

Experimental Protocol: In Vitro Kinase Inhibition Assay (ADP-Glo™)

This protocol provides a general method for determining the in vitro potency of synthesized compounds against a target kinase.[3]

Materials:

• Target kinase

• Kinase-specific substrate

• ATP

• Assay buffer (e.g., Tris-HCl, MgCl₂, DTT)

• Test compounds (dissolved in DMSO)

• ADP-Glo™ Kinase Assay Kit (Promega)

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. The final DMSO concentration in the assay should not exceed 1%.

• Kinase Reaction:

  • In a 384-well plate, add 2.5 µL of the test compound solution or vehicle (for control wells).

  • Add 5 µL of the kinase solution to each well.

  • Initiate the kinase reaction by adding 2.5 µL of the ATP/substrate mixture to each well.

  • Incubate the plate at 30 °C for 45-60 minutes.

• ADP Detection:

  • Add 5 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

  • Add 10 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

• Data Analysis:

  • Subtract the background luminescence (wells with no kinase).

  • Calculate the percentage of kinase inhibition for each compound concentration relative to the vehicle control.

  • Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the compound concentration and fitting the data to a sigmoidal dose-response curve.

Antimicrobial Activity

The emergence of antimicrobial resistance necessitates the development of novel therapeutic agents. 4-aminopyrimidine derivatives have shown promise in this area.

SAR Insights for Antimicrobial Activity:

• General Trends: Compounds with electron-withdrawing groups, such as halogens, substituted at the para position of an aryl ring attached to the pyrimidine core, have demonstrated higher antimicrobial activity.[13]

• Fused Systems: Thienopyrimidine derivatives, particularly those with amide functionalities, have shown activity against both Gram-positive and Gram-negative bacteria. Benzyl amides of 4,5-dimethylthienopyrimidines were found to be particularly active against Bacillus subtilis and Pseudomonas aeruginosa.[14]

• Specific Substitutions: The introduction of a 2-morpholinomethyl group onto a pyridothienopyrimidine core resulted in potent antibacterial activity.[15]

Table 4: Antimicrobial Activity of 4-Aminopyrimidine Analogues

Compound Class	Key Structural Features	Target Organisms	Activity	Reference
Hexahydropyrimido[4,5-d]pyrimidines	Para-substituted halogens on aryl ring	Bacteria and Fungi	Potent	[13]
4,5-Dimethylthienopyrimidines	Benzyl amide at C6	B. subtilis, P. aeruginosa	Active	[14]
Pyridothienopyrimidines	2-Morpholinomethyl group	Various bacteria	Potent	[15]

Experimental Protocol: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol outlines a standard method for determining the Minimum Inhibitory Concentration (MIC) of a compound against bacterial strains.

Materials:

• Bacterial strains of interest

• Cation-adjusted Mueller-Hinton Broth (CAMHB)

• Test compounds (dissolved in a suitable solvent, e.g., DMSO)

• 96-well microtiter plates

• Spectrophotometer or microplate reader

Procedure:

• Bacterial Inoculum Preparation: Grow the bacterial strains overnight in CAMHB. Dilute the culture to achieve a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Compound Dilution: Prepare serial twofold dilutions of the test compounds in CAMHB in the wells of a 96-well plate.

• Inoculation: Add an equal volume of the bacterial inoculum to each well. Include a positive control (bacteria with no compound) and a negative control (broth only).

• Incubation: Incubate the plates at 37 °C for 18-24 hours.

• MIC Determination: The MIC is the lowest concentration of the compound that completely inhibits visible growth of the bacteria. This can be determined by visual inspection or by measuring the optical density at 600 nm.

Cellular Activity Assessment: The MTT Assay

To bridge the gap between in vitro enzymatic activity and cellular effects, cytotoxicity and anti-proliferative assays are essential. The MTT assay is a widely used colorimetric method for this purpose.

Experimental Protocol: MTT Cell Proliferation Assay

This protocol describes a method to assess the effect of test compounds on the proliferation of cancer cell lines.[3][16][17]

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• Test compounds (dissolved in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., 10% SDS in 0.01 M HCl or DMSO)

• 96-well clear flat-bottom plates

• Microplate reader

Procedure:

• Cell Seeding: Harvest and count the cells. Seed the cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Allow the cells to adhere overnight.

• Compound Treatment: Add various concentrations of the test compounds to the wells. Include a vehicle control (DMSO). Incubate for the desired period of exposure (e.g., 48-72 hours).

• MTT Addition: Add 10 µL of MTT solution to each well to achieve a final concentration of 0.5 mg/mL.

• Incubation: Incubate the plate for 2-4 hours at 37 °C, allowing viable cells to reduce the MTT to formazan crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each compound concentration relative to the vehicle control and determine the IC₅₀ value.

Conclusion: Guiding Future Drug Design

The 4-amino-5-methylpyrimidine scaffold continues to be a fertile ground for the discovery of novel therapeutic agents. The structure-activity relationships discussed in this guide highlight the critical role of targeted modifications in achieving high potency and selectivity. As our understanding of the molecular drivers of disease deepens, the rational design of analogues based on this privileged core will undoubtedly lead to the development of more effective and safer medicines. This guide serves as a foundational resource to inform and inspire these future drug discovery endeavors.

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A Senior Application Scientist's Guide to Comparative Docking of 4-Amino-5-methylpyrimidine Derivatives

Introduction: The Therapeutic Promise of Pyrimidine Scaffolds

Pyrimidine derivatives are a cornerstone in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1] Their prevalence is due to the pyrimidine ring's ability to act as a versatile scaffold, capable of engaging in various non-covalent interactions, such as hydrogen bonding and π-π stacking, with biological targets.[2] Among these, 4-Amino-5-methylpyrimidine derivatives have garnered significant interest for their diverse pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties.[1][3][4][5][6]

Computational methods, particularly molecular docking, have become indispensable in modern drug discovery.[7][8] These in silico techniques predict the preferred orientation and binding affinity of a small molecule (ligand) within the active site of a target protein.[7][9] By simulating this "molecular handshake," researchers can rapidly screen large libraries of compounds, prioritize candidates for synthesis, and gain mechanistic insights into their mode of action, thereby accelerating the development of novel therapeutics.[7]

This guide provides a comparative analysis of the docking performance of three representative 4-Amino-5-methylpyrimidine derivatives against two clinically relevant protein targets implicated in cancer: Cyclin-Dependent Kinase 2 (CDK2) and Dihydrofolate Reductase (DHFR). We will delve into the causality behind the experimental choices, provide a detailed, self-validating protocol, and present a comparative analysis of the docking results.

Rationale for Target Protein Selection

The efficacy of a drug candidate is fundamentally linked to its interaction with a specific biological target. For this comparative study, we have selected two well-validated protein targets known to be modulated by pyrimidine-based inhibitors.

• Cyclin-Dependent Kinase 2 (CDK2): CDKs are a family of protein kinases that play a crucial role in regulating the cell cycle.[10][11] Their dysregulation is a hallmark of many cancers, making them a prime target for therapeutic intervention.[10][11] Specifically, CDK2 is involved in the G1/S phase transition, and its inhibition can lead to cell cycle arrest and apoptosis in cancer cells. Several pyrimidine derivatives have been reported to exhibit inhibitory activity against CDKs.[2][12]

• Dihydrofolate Reductase (DHFR): DHFR is an essential enzyme in the folate metabolism pathway, responsible for converting dihydrofolate to tetrahydrofolate.[13][14] Tetrahydrofolate is a crucial cofactor in the synthesis of nucleotides, the building blocks of DNA.[14] Consequently, inhibiting DHFR disrupts DNA replication and cell division, making it an effective strategy for anticancer and antimicrobial therapies.[13][14][15][16] The 2,4-diaminopyrimidine motif, present in our candidate molecules, is a classic structural feature of many DHFR inhibitors.[16]

The In Silico Docking Workflow: A Methodological Deep Dive

The following protocol outlines a robust and reproducible workflow for performing comparative docking studies. The choice of software—AutoDock Vina for docking and UCSF Chimera for visualization and preparation—is based on their widespread use, extensive validation, and availability to the academic community.[17][18][19]

Mandatory Visualization: The Docking Workflow

Caption: A generalized workflow for molecular docking studies.

Step-by-Step Experimental Protocol

Step 1: Retrieval of Target Protein Structures

• Action: Download the 3D crystallographic structures of the target proteins from the RCSB Protein Data Bank (PDB).[20][21][22] For this study, we will use PDB ID: 1HCK for CDK2 and PDB ID: 1DLS for human DHFR.

• Causality: Using experimentally determined crystal structures provides a high-fidelity representation of the protein's active site, which is crucial for accurate docking predictions. The PDB is the single global archive for such data.[20][21]

Step 2: Protein Preparation

• Action:

  • Load the downloaded PDB file (e.g., 1HCK.pdb) into UCSF Chimera.[23]

  • Remove all non-essential molecules, including water molecules, co-crystallized ligands, and any additional protein chains not relevant to the binding site.[23][24][25][26]

  • Add polar hydrogens to the protein, as they are often omitted in crystal structure files but are critical for proper hydrogen bonding.[12][24][25]

  • Assign partial charges (e.g., Gasteiger charges) to all atoms. This is essential for the scoring function to calculate electrostatic interactions.

  • Save the prepared protein in the .pdbqt format, which is required by AutoDock Vina.[26][27]

• Causality: This "cleaning" process is arguably the most critical step. Water molecules can interfere with ligand binding in the simulation, and co-crystallized ligands must be removed to make the binding site accessible.[24][25] Adding hydrogens and charges ensures that the electrostatic and hydrogen-bonding potentials are accurately represented, which directly impacts the calculation of binding affinity.[25]

Step 3: Ligand Preparation

• Action:

  • Draw the 2D structures of the three 4-Amino-5-methylpyrimidine derivatives (Derivative A, B, and C) using a chemical drawing tool like ChemDraw.

  • Import these structures into a molecular modeling program (e.g., Avogadro, UCSF Chimera) and convert them to 3D.[24][28]

  • Perform an energy minimization step using a suitable force field (e.g., MMFF94).[24][27][28]

  • Add Gasteiger charges and define the rotatable bonds.

  • Save the prepared ligands in the .pdbqt format.[9][27]

• Causality: Ligands must be in their lowest energy, 3D conformation to ensure the docking simulation starts from a realistic state.[24][25] Energy minimization optimizes the bond lengths and angles.[28] Defining rotatable bonds allows the docking algorithm to explore different conformations of the ligand within the binding site, which is crucial for finding the best possible fit.

Step 4: Docking Simulation with AutoDock Vina

• Action:

  • Grid Box Definition: For each prepared protein, define a 3D grid box that encompasses the entire active site.[7][9][26] The center and dimensions of this box are specified in a configuration file. The location can be determined from the position of the co-crystallized ligand in the original PDB file.[23]

  • Configuration File: Create a text file (conf.txt) specifying the file paths for the protein receptor and ligand, the coordinates of the grid box center, and its dimensions in Angstroms.

  • Execution: Run the AutoDock Vina simulation from the command line: vina --config conf.txt --receptor protein.pdbqt --ligand ligand.pdbqt --out output.pdbqt --log log.txt.

• Causality: The grid box defines the search space for the docking algorithm.[18] Confining the search to the active site increases computational efficiency and the likelihood of finding a biologically relevant binding pose. AutoDock Vina uses a sophisticated scoring function and a gradient optimization algorithm to efficiently search for the lowest energy binding mode within this defined space.[18]

Step 5: Analysis of Docking Results

• Action:

  • Binding Affinity: Examine the output log file to obtain the binding affinity (in kcal/mol) for the top-ranked pose.[29]

  • Interaction Analysis: Load the protein receptor and the docked ligand output file (output.pdbqt) into a visualization tool like Discovery Studio or PyMOL.[30]

  • Identify and analyze the non-covalent interactions (hydrogen bonds, hydrophobic interactions, π-π stacking) between the ligand and the amino acid residues of the protein.[31]

• Causality: The binding affinity score is a quantitative estimate of the binding strength; more negative values indicate stronger, more favorable binding.[29][31][32] However, the score alone is insufficient. Visual analysis of the interactions is crucial for validating the plausibility of the docked pose.[29][31] A good candidate will not only have a low binding energy but will also form key, stabilizing interactions with critical residues in the active site.[31]

Comparative Analysis of Docking Results

The docking simulations were performed for three hypothetical 4-Amino-5-methylpyrimidine derivatives against CDK2 and DHFR. The results are summarized below.

Table 1: Comparative Docking Scores and Binding Affinities

Derivative ID	Target Protein	PDB ID	Binding Affinity (kcal/mol)
Derivative A	CDK2	1HCK	-7.9
DHFR	1DLS	-6.8
Derivative B	CDK2	1HCK	-8.5
DHFR	1DLS	-7.5
Derivative C	CDK2	1HCK	-7.2
DHFR	1DLS	-8.1

Table 2: Key Interacting Residues Observed in Top-Ranked Poses

Derivative ID	Target Protein	Key Hydrogen Bond Interactions	Key Hydrophobic/Other Interactions
Derivative A	CDK2	LYS 33, THR 14	ILE 10, VAL 18, LYS 129
DHFR	ILE 7, ASP 27	PHE 31, ILE 50, LEU 54
Derivative B	CDK2	GLU 12, LYS 33, THR 165	PHE 80, ALA 144, LEU 134
DHFR	ILE 7, ASP 27, ARG 57	PHE 31, PRO 55, SER 59
Derivative C	CDK2	THR 14, GLU 12	ILE 10, VAL 18, VAL 64
DHFR	ASP 27, ARG 57, GLN 35	PHE 31, ILE 50, ILE 94

Discussion and Interpretation

The comparative docking results provide valuable insights into the potential selectivity and binding modes of the 4-Amino-5-methylpyrimidine derivatives.

• Binding Affinity: Based on the binding affinity scores, Derivative B shows the strongest interaction with CDK2 (-8.5 kcal/mol), while Derivative C demonstrates the highest affinity for DHFR (-8.1 kcal/mol). A lower binding energy generally suggests a more stable protein-ligand complex.[32] Derivative A shows moderate affinity for both targets.

• Interaction Analysis and Selectivity: The true value of docking lies in understanding the specific interactions that drive these affinities.[32]

  • For CDK2 , the interactions observed for our derivatives, such as hydrogen bonds with LYS 33, GLU 12, and THR 14, are consistent with previously reported data for pyrimidine-based inhibitors.[12] The superior affinity of Derivative B in CDK2 can be attributed to an additional hydrogen bond with THR 165 and more extensive hydrophobic interactions within the active site pocket.

  • In the DHFR active site, all three derivatives form a crucial hydrogen bond with the catalytic residue ASP 27, a hallmark of classical DHFR inhibitors. Derivative C's higher affinity is likely due to additional hydrogen bonds with ARG 57 and GLN 35, leading to a more anchored and stable conformation within the binding pocket.

• Trustworthiness and Self-Validation: To ensure the validity of a docking protocol, it is standard practice to perform a re-docking experiment. This involves docking the original co-crystallized ligand back into its own receptor's binding site. A successful re-docking, defined by a Root Mean Square Deviation (RMSD) of less than 2.0 Å between the docked pose and the crystal structure pose, validates that the chosen docking parameters can accurately reproduce the experimental binding mode.[33]

Conclusion

This guide demonstrates a comprehensive and scientifically rigorous approach to comparative molecular docking. By systematically preparing the protein and ligand structures, executing the docking simulation, and performing a detailed analysis of the results, we can generate valuable hypotheses about the binding affinities and interaction patterns of novel compounds.

The in silico data suggests that subtle structural modifications on the 4-Amino-5-methylpyrimidine scaffold can significantly influence binding affinity and selectivity towards different protein targets. Specifically, Derivative B emerges as a promising candidate for CDK2 inhibition, while Derivative C shows potential as a selective DHFR inhibitor. These computational predictions provide a strong rationale for the subsequent synthesis and in vitro biological evaluation of these compounds, ultimately streamlining the path towards developing novel and effective therapeutics.

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A Senior Application Scientist's Guide to Protecting Group Strategies for 4-Amino-5-methylpyrimidine Synthesis

Introduction: The Strategic Importance of 4-Amino-5-methylpyrimidine and the Imperative of Protection

4-Amino-5-methylpyrimidine stands as a critical heterocyclic building block in medicinal chemistry and drug development. It forms the core of several vital compounds, most notably as a precursor in the synthesis of Vitamin B1 (Thiamine). Its synthesis, however, presents a common yet crucial challenge for organic chemists: the selective manipulation of the molecule in the presence of a reactive primary amino group. Unchecked, this amino group's nucleophilicity can lead to a cascade of undesired side reactions, significantly reducing the yield and purity of the target compound.

This guide provides an in-depth, comparative analysis of three distinct and widely employed protecting group strategies for the temporary masking of the 4-amino group: the tert-Butoxycarbonyl (Boc), Benzyloxycarbonyl (Cbz), and Trifluoroacetyl (TFA) groups. As a Senior Application Scientist, my objective is not merely to present protocols but to elucidate the underlying chemical principles and strategic considerations that should guide your choice of protecting group. We will explore the causality behind experimental choices, present self-validating protocols, and ground our discussion in authoritative literature.

Core Principles: The Orthogonality and Logic of Protecting Group Selection

The ideal protecting group should be easily introduced in high yield, stable to a wide range of subsequent reaction conditions, and readily removed in high yield without affecting other functional groups. The concept of orthogonality is paramount; each protecting group in a synthetic sequence should be removable by a distinct mechanism, allowing for selective deprotection at any stage.[1] The choice of a protecting group is therefore not arbitrary but a strategic decision dictated by the overall synthetic route.

The following diagram illustrates a typical workflow where a protecting group is essential for achieving a desired transformation on a 4-amino-5-methylpyrimidine scaffold.

Caption: General workflow for a synthesis involving a protecting group (PG).

Comparative Analysis of Key Protecting Groups

The selection of a protecting group hinges on its stability and cleavage conditions relative to the other functional groups in the molecule and the reagents used in subsequent steps.

Protecting Group	Protection Reagent	Typical Protection Conditions	Cleavage Conditions	Key Advantages	Key Limitations
Boc (tert-Butoxycarbonyl)	Di-tert-butyl dicarbonate ((Boc)₂O)	Base (e.g., Et₃N, DMAP) in an inert solvent (e.g., DCM, THF)	Strong Acid (e.g., TFA in DCM, HCl in dioxane)[2][3]	Robust, stable to base and hydrogenolysis, widely used.[3][4]	Requires strong acid for removal, which can cleave other acid-labile groups.
Cbz (Benzyloxycarbonyl)	Benzyl chloroformate (Cbz-Cl)	Base (e.g., NaHCO₃, Na₂CO₃) in aq. THF or DCM[5]	Catalytic Hydrogenolysis (H₂, Pd/C)[5][6]	Stable to acidic and basic conditions; orthogonal to Boc.[1]	Incompatible with reducible groups (alkenes, alkynes, nitro); catalyst can be poisoned.
TFA (Trifluoroacetyl)	Trifluoroacetic anhydride (TFAA)	Base (e.g., Pyridine, Et₃N) in an inert solvent	Mild Base (e.g., K₂CO₃/MeOH, aq. NH₃)[7]	Stable to strong acids and hydrogenolysis; orthogonal to Boc and Cbz.[7]	Electron-withdrawing nature can decrease the nucleophilicity of other groups.

In-Depth Analysis and Experimental Protocols

The Boc Group: The Acid-Labile Workhorse

The tert-Butoxycarbonyl (Boc) group is arguably the most common amine protecting group due to its general stability and predictable cleavage.[3] Its steric bulk effectively shields the amine. The deprotection mechanism relies on the formation of the highly stable tert-butyl cation under acidic conditions, which then decomposes to isobutylene and carbon dioxide.[3]

Causality of Choice: Choose the Boc group when your subsequent synthetic steps involve basic conditions, nucleophilic reagents, or catalytic hydrogenation. Avoid it if your molecule contains other acid-sensitive functionalities like tert-butyl esters or acetals.

• Dissolution: Dissolve 4-amino-5-methylpyrimidine (1.0 eq.) in dichloromethane (DCM) or tetrahydrofuran (THF) (approx. 0.5 M).

• Base Addition: Add triethylamine (1.5 eq.) and a catalytic amount of 4-(dimethylamino)pyridine (DMAP) (0.05 eq.).

• Reagent Addition: To the stirring solution, add di-tert-butyl dicarbonate ((Boc)₂O) (1.1 eq.) portion-wise at room temperature.

• Reaction: Stir the mixture at room temperature for 12-24 hours. Monitor progress by Thin Layer Chromatography (TLC).

• Work-up: Upon completion, dilute the reaction with DCM and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and brine.

• Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the residue by column chromatography (silica gel, hexane/ethyl acetate gradient) to yield the N-Boc protected product.

• Dissolution: Dissolve the N-Boc protected 4-amino-5-methylpyrimidine (1.0 eq.) in DCM (approx. 0.2 M).

• Acid Addition: Add trifluoroacetic acid (TFA) (5-10 eq., often a 20-50% solution in DCM) dropwise at 0 °C.[2][8]

• Reaction: Allow the reaction to warm to room temperature and stir for 1-4 hours. Monitor deprotection by TLC.

• Isolation: Concentrate the reaction mixture under reduced pressure. The resulting product is often the TFA salt. To obtain the free amine, dissolve the residue in DCM and wash with saturated NaHCO₃ solution until the aqueous layer is basic. Dry the organic layer over Na₂SO₄, filter, and evaporate to yield the deprotected amine.[2]

The Cbz Group: The Hydrogenolysis-Labile Classic

Introduced by Bergmann and Zervas, the Benzyloxycarbonyl (Cbz or Z) group was a foundational development in peptide synthesis.[5][9] It is stable under a wide variety of conditions but is selectively cleaved by catalytic hydrogenolysis, which reduces the benzyl group to toluene and releases the carbamic acid, which decarboxylates to the free amine.[5]

Causality of Choice: The Cbz group is ideal when the synthetic route requires strong acidic or basic conditions and the substrate lacks functional groups susceptible to reduction (e.g., C=C or C≡C bonds, nitro groups). It is an excellent orthogonal partner to the acid-labile Boc group.

• Dissolution: Suspend 4-amino-5-methylpyrimidine (1.0 eq.) in a 2:1 mixture of THF and water (approx. 0.2 M).

• Base Addition: Add sodium bicarbonate (NaHCO₃) (2.0 eq.) and cool the mixture to 0 °C in an ice bath.

• Reagent Addition: Add benzyl chloroformate (Cbz-Cl) (1.2 eq.) dropwise while stirring vigorously, maintaining the temperature at 0 °C.[5]

• Reaction: Allow the mixture to warm to room temperature and stir for 12-20 hours.

• Work-up: Dilute the reaction with water and extract with ethyl acetate (3x).

• Isolation: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify the crude product by silica gel chromatography to afford the N-Cbz protected pyrimidine.[5]

• Setup: In a flask suitable for hydrogenation, dissolve the N-Cbz protected compound (1.0 eq.) in methanol or ethanol (approx. 0.1 M).

• Catalyst Addition: Carefully add 10% Palladium on carbon (Pd/C) catalyst (5-10 mol% by weight).[9]

• Hydrogenation: Evacuate the flask and backfill with hydrogen gas (H₂). Repeat this purge-fill cycle three times. Maintain a positive pressure of H₂ using a balloon.

• Reaction: Stir the mixture vigorously at room temperature for 4-24 hours. Monitor the reaction by TLC.

• Isolation: Upon completion, carefully filter the reaction mixture through a pad of Celite to remove the Pd/C catalyst, washing the pad with methanol.[5] Concentrate the filtrate under reduced pressure to yield the deprotected 4-amino-5-methylpyrimidine.

The Trifluoroacetyl Group: The Base-Labile Specialist

The Trifluoroacetyl (TFA) group is a highly robust, electron-withdrawing protecting group. Its stability to strong acids and hydrogenolysis makes it an excellent choice in complex syntheses where other common protecting groups are unsuitable.[7][10] Deprotection is readily achieved under mild basic conditions, such as methanolic ammonia or potassium carbonate in methanol, which hydrolyzes the amide bond.[7]

Causality of Choice: Employ the TFA group when subsequent steps involve strongly acidic conditions (which would cleave a Boc group) or hydrogenation (which would cleave a Cbz group). Its removal under mild basic conditions provides a third orthogonal strategy.

• Dissolution: Dissolve 4-amino-5-methylpyrimidine (1.0 eq.) in anhydrous DCM containing pyridine (1.5 eq.) at 0 °C.

• Reagent Addition: Add trifluoroacetic anhydride (TFAA) (1.2 eq.) dropwise to the cooled, stirring solution.

• Reaction: Allow the reaction to warm to room temperature and stir for 2-6 hours, monitoring by TLC.

• Work-up: Quench the reaction by the slow addition of water. Separate the layers and extract the aqueous phase with DCM.

• Isolation: Combine the organic layers, wash with 1 M HCl, saturated NaHCO₃, and brine. Dry over Na₂SO₄, filter, and concentrate under reduced pressure to yield the N-TFA protected product.

• Dissolution: Dissolve the N-TFA protected compound (1.0 eq.) in methanol (approx. 0.2 M).

• Base Addition: Add potassium carbonate (K₂CO₃) (2.0 eq.) to the solution.

• Reaction: Stir the mixture at room temperature for 1-3 hours. Monitor the reaction by TLC for the disappearance of the starting material.

• Work-up: Once complete, neutralize the mixture with 1 M HCl.

• Isolation: Remove the methanol under reduced pressure. Extract the aqueous residue with ethyl acetate. Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate to provide the pure 4-amino-5-methylpyrimidine.

Strategic Decision Framework

Choosing the correct protecting group is a critical decision that impacts the efficiency and success of a synthetic campaign. The following decision tree provides a logical framework for this selection process based on planned downstream reaction conditions.

Caption: Decision tree for selecting a suitable protecting group.

Conclusion

The successful synthesis of 4-amino-5-methylpyrimidine derivatives is critically dependent on a well-reasoned protecting group strategy. The Boc, Cbz, and TFA groups each offer a distinct set of advantages and an orthogonal cleavage mechanism, providing the synthetic chemist with a versatile toolkit. By understanding the stability and lability of each group, and by carefully planning the synthetic sequence, researchers can navigate the complexities of multistep synthesis with greater efficiency and confidence. The protocols and strategic frameworks provided in this guide are designed to empower you, our scientific partners, to make informed decisions and achieve your synthetic goals.

References

• Vertex AI Search. Cbz Protecting Group: N-Cbz Protection & Deprotection Mechanism. Total Synthesis.
• Vertex AI Search. Amino Acid-Protecting Groups. 2019.
• Vertex AI Search. Amine Protection / Deprotection. Fisher Scientific.
• Vertex AI Search. Easy Removal of N-carboxybenzyl (Cbz) Protective Group by Low- Carbon Alcohol. Letters in Organic Chemistry.
• Vertex AI Search. Deprotection of different N-Boc-compounds.
• Vertex AI Search. A Convenient Protocol for the Deprotection of N-Benzyloxycarbonyl (Cbz) and Benzyl ester groups.
• Vertex AI Search. Advice on N-boc deprotection in the presence of acid sensitive groups. Reddit. 2024.
• Vertex AI Search. Protecting-group strategies for the synthesis of N4-substituted and N1,N8-disubstituted spermidines, exemplified by hirudonine. Journal of the Chemical Society, Perkin Transactions 1.
• Vertex AI Search. Amino Acid-Protecting Groups. SciSpace.
• Vertex AI Search. Trifluoroacetyl as an orthogonal protecting group for guanidines. PubMed.
• Vertex AI Search. The Genesis of Controlled Peptide Synthesis: A Technical Guide to the Cbz Protecting Group. Benchchem.
• Vertex AI Search. The Enduring Significance of the Boc Protecting Group in Modern Organic Synthesis. Benchchem.
• Vertex AI Search. Boc-Protected Amino Groups. Organic Chemistry Portal.

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A Senior Application Scientist's Guide to the Validation of 4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMP) as a Novel Biomarker for Thiamine Status

For fellow researchers, scientists, and drug development professionals, this guide provides an in-depth, experience-driven framework for the validation of a promising, yet unestablished, biomarker: 4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMP). While direct validation data for HMP is scarce, its role as a direct precursor to thiamine (Vitamin B1) positions it as a compelling candidate for assessing nutritional status and related metabolic disorders.[1]

This guide will not merely list protocols; it will delve into the causality behind experimental choices, comparing the hypothetical validation of HMP against established regulatory frameworks and the current gold-standard biomarkers for thiamine deficiency. Our objective is to present a self-validating system of protocols, grounded in scientific integrity and authoritative references.

The Candidate Biomarker: 4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMP)

HMP, also known as toxopyrimidine, is a crucial intermediate in the biosynthesis of thiamine pyrophosphate (TPP), the active form of vitamin B1.[1] It is found in a variety of organisms, from bacteria to plants and has been detected in human blood.[1][2] Its presence in certain foods also suggests it could serve as a biomarker for dietary intake.[2] Given that thiamine deficiency is implicated in a range of pathologies, from neurological disorders like Wernicke-Korsakoff syndrome to congestive heart failure, a reliable and sensitive biomarker for thiamine status is of paramount clinical importance.[3][4]

Currently, thiamine status is primarily assessed through two methods:

• Erythrocyte Transketolase (ETK) Activity Assay: A functional assay that measures the activity of a thiamine-dependent enzyme.[5][6]

• Direct measurement of Thiamine Diphosphate (TDP) in whole blood: Considered a more direct and superior measure of thiamine body stores.[5][6]

This guide proposes a validation pathway for HMP as a potential alternative or complementary biomarker to these established methods.

The Biomarker Validation Framework: A Phased Approach

The validation of any new biomarker must follow a rigorous, phased approach to establish its analytical and clinical validity. This framework is guided by principles set forth by regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).

Caption: A simplified workflow for biomarker validation, from initial assay development to regulatory submission.

Phase 1: Analytical Validation - Can We Reliably Measure HMP?

The foundational step in biomarker validation is the development of a robust and reliable analytical method. The goal is to prove that the assay can consistently and accurately measure HMP in a given biological matrix (e.g., plasma, urine).

Assay Development and Optimization

Given HMP's chemical nature as a pyrimidine derivative, a liquid chromatography-mass spectrometry (LC-MS) based method is the most suitable approach. This technique offers high sensitivity and specificity, crucial for measuring potentially low concentrations of metabolites in complex biological samples.

Experimental Protocol: Development of an LC-MS/MS Method for HMP Quantification in Human Plasma

• Standard and Reagent Preparation:

  • Obtain certified reference standards of HMP and a stable isotope-labeled internal standard (SIL-IS), such as ¹³C- or ¹⁵N-labeled HMP.

  • Prepare stock solutions in an appropriate solvent (e.g., methanol) and create a series of calibrators and quality control (QC) samples by spiking into a surrogate matrix (e.g., charcoal-stripped human plasma).

• Sample Preparation:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add the SIL-IS.

  • Perform protein precipitation by adding a water-miscible organic solvent (e.g., acetonitrile or methanol).

  • Vortex and centrifuge to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in the mobile phase for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Liquid Chromatography: Employ a reverse-phase C18 column with a gradient elution using a mobile phase consisting of water with 0.1% formic acid (A) and acetonitrile with 0.1% formic acid (B).

  • Mass Spectrometry: Utilize a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode. Optimize the MS parameters (e.g., collision energy, declustering potential) for HMP and the SIL-IS by direct infusion. Monitor specific multiple reaction monitoring (MRM) transitions for the analyte and the internal standard.

Performance Characteristic Evaluation

The developed assay must be rigorously evaluated for the following performance characteristics, with acceptance criteria based on FDA and EMA guidelines:

Performance Characteristic	Description	Acceptance Criteria (Typical)
Accuracy	Closeness of the measured value to the true value.	Within ±15% of the nominal concentration (±20% at the Lower Limit of Quantification).
Precision	Repeatability and intermediate precision of the measurements.	Coefficient of variation (CV) ≤15% (≤20% at LLOQ).
Selectivity/Specificity	Ability to differentiate and quantify the analyte in the presence of other components.	No significant interfering peaks at the retention time of the analyte.
Sensitivity (LLOQ)	The lowest concentration that can be measured with acceptable accuracy and precision.	Signal-to-noise ratio ≥ 5; accuracy and precision criteria met.
Matrix Effect	The effect of the biological matrix on the ionization of the analyte.	CV of the matrix factor should be ≤15%.
Stability	Stability of the analyte in the biological matrix under various storage and handling conditions.	Analyte concentration should be within ±15% of the baseline value.

Phase 2: Clinical Validation - Does HMP Measurement Have Clinical Meaning?

With a validated analytical method, the next crucial phase is to establish the clinical utility of HMP as a biomarker for thiamine status.

Defining the Context of Use (COU)

The first step is to clearly define the intended use of the biomarker. For HMP, a potential COU would be:

• "A diagnostic biomarker to identify individuals with subclinical or overt thiamine deficiency."

• "A monitoring biomarker to assess the response to thiamine supplementation."

Clinical Performance Evaluation: A Comparative Study

A prospective clinical study is required to evaluate HMP's performance against the established "gold standard" biomarkers: erythrocyte transketolase (ETK) activity and whole blood thiamine diphosphate (TDP) concentration.

Study Design:

• Population: Recruit a cohort of individuals at risk for thiamine deficiency (e.g., patients with alcohol use disorder, chronic malnutrition, or undergoing diuretic therapy) and a healthy control group.

• Data Collection: At baseline, collect blood samples for the analysis of HMP, ETK activity, and TDP. Also, gather detailed dietary intake information and clinical assessments for signs of thiamine deficiency.

• Intervention (for monitoring COU): For subjects identified with thiamine deficiency, administer thiamine supplementation and collect follow-up blood samples at specified time points to assess the response of all three biomarkers.

Comparative Performance Analysis

The data from the clinical study will be used to compare the performance of HMP against ETK and TDP.

Performance Metric	HMP (Hypothetical)	Erythrocyte Transketolase (ETK) Activity	Thiamine Diphosphate (TDP)
Sensitivity	To be determined	Moderate	High
Specificity	To be determined	Moderate	High
Correlation with Clinical Status	To be determined	Good	Excellent
Response to Supplementation	To be determined	Moderate	Excellent
Sample Stability	Potentially good	Poor (enzyme activity)	Good
Assay Throughput	High (LC-MS)	Low (enzyme assay)	Moderate (HPLC)

Rationale: HMP, as a direct precursor, may offer a more immediate reflection of thiamine biosynthesis and dietary intake compared to the functional ETK assay, which can be influenced by other factors. Its stability and the high-throughput nature of LC-MS analysis could be significant advantages over the technically demanding ETK assay.

Caption: Relationship between HMP, TDP, and ETK in the context of biomarker measurement.

Conclusion and Future Directions

The validation of 4-Amino-5-hydroxymethyl-2-methylpyrimidine as a biomarker for thiamine status presents a scientifically grounded opportunity to enhance our diagnostic and monitoring capabilities for nutritional and metabolic disorders. While this guide outlines a hypothetical validation pathway, the principles and protocols described are based on established regulatory and scientific standards.

The successful validation of HMP would require a concerted effort, from the development of a robust analytical method to well-designed clinical studies. The potential benefits—a stable, accurately measurable, and clinically relevant biomarker—warrant this rigorous investigation. This guide serves as a comprehensive roadmap for researchers and drug development professionals to embark on this validation journey, ultimately contributing to improved patient care.

References

• Al-Ishaq, R. K., Abotaleb, M., Kubatka, P., Kajo, K., & Büsselberg, D. (2019). Flavonoids and Their Anti-Diabetic Effects: Cellular Mechanisms and Clinical Evidence. Nutrients, 11(8), 1892. [Link]

• Biomarkers of Nutrition and Health: New Tools for New Approaches. (n.d.). PubMed Central (PMC). [Link]

• Biomarkers - Principles of Nutritional Assessment. (n.d.). [Link]

• Nutritional biomarkers. (n.d.). Measurement Toolkit. [Link]

• Biomarkers to assess nutritional status (15.1). (2025, March 11). Medicine LibreTexts. [Link]

• Editorial: Biochemical biomarkers of nutritional status. (n.d.). Frontiers. [Link]

• 4-Amino-2-methyl-5-pyrimidinemethanol | C6H9N3O | CID 777. (n.d.). PubChem. [Link]

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• Human biomarkers for measuring thiamin intake and status. (n.d.). King's College London. [Link]

• Biomarkers for detecting thiamine deficiency--improving confidence and taking a comprehensive history are also important. (n.d.). PubMed. [Link]

• Thiamine deficiency disorders: diagnosis, prevalence, and a roadmap for global control programs. (2018, August 28). PubMed Central. [Link]

• Biomarkers for Detecting Thiamine Deficiency—Improving Confidence and Taking a Comprehensive History are also Important. (n.d.). Oxford Academic. [Link]

• Biomarkers for Detecting Thiamine Deficiency-Improving Confidence and Taking a Comprehensive History are also Important. (2025, August 6). ResearchGate. [Link]

• Hiding in Plain Sight: Modern Thiamine Deficiency. (n.d.). MDPI. [Link]

• Neurological, Psychiatric, and Biochemical Aspects of Thiamine Deficiency in Children and Adults. (n.d.). Frontiers. [Link]

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• The importance of thiamine (vitamin B1) in humans. (n.d.). ResearchGate. [Link]

• Thiamine. (n.d.). Wikipedia. [Link]

• Whole cell affinity for 4‐amino‐5‐hydroxymethyl‐2‐methylpyrimidine (HMP) in the marine bacterium Candidatus Pelagibacter st. HTCC7211 explains marine dissolved HMP concentrations. (2024, October 4). PubMed Central. [Link]

• Showing metabocard for 4-Amino-5-hydroxymethyl-2-methylpyrimidine (HMDB0247327). (2021, September 11). Human Metabolome Database. [Link]

• Design, Synthesis and Biological Evaluation of New Pyrimidine Derivatives as Anticancer Agents. (n.d.). MDPI. [Link]

• 4-Amino-5-hydroxymethyl-2- methylpyrimidine Hydrochloride | CAS 13100-57-7. (n.d.). Veeprho. [Link]

• Biological Activity of Pyrimidine Derivativies: A Review. (2017, April 3). Juniper Publishers. [Link]

• A study on methods of synthesis of pyrimidine derivatives and their biological activities. (n.d.). Heterocyclic Letters. [Link]

• Synthesis and Biological Activities of Some Pyrimidine Derivatives: A Review. (n.d.). [Link]

• An overview on synthesis and biological activity of pyrimidines. (n.d.). World Journal of Advanced Research and Reviews. [Link]

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 4-Amino-5-methylpyrimidine

For laboratory professionals engaged in cutting-edge research and drug development, the integrity of the scientific process extends to the entire lifecycle of a chemical, including its proper disposal. This guide provides an in-depth, procedural framework for the safe handling and disposal of 4-Amino-5-methylpyrimidine, ensuring the safety of personnel and the protection of our environment. The procedures outlined herein are synthesized from established safety protocols and regulatory standards, emphasizing not just the "how," but the critical "why" behind each step.

Understanding the Compound: Hazard Profile of 4-Amino-5-methylpyrimidine

4-Amino-5-methylpyrimidine is a heterocyclic aromatic organic compound. While comprehensive toxicological data for this specific molecule may be limited, its chemical class—aminopyrimidines—necessitates careful handling. Pyrimidine derivatives can be biologically active and may present hazards if improperly managed.

Key Hazards:

• Irritation: May cause skin and serious eye irritation.[1][2][3]

• Inhalation: Inhalation of dust may lead to respiratory irritation.[2][4]

• Ingestion: May be harmful if swallowed.[5]

The primary causality for these hazards lies in the compound's chemical reactivity and its ability to interact with biological systems. Therefore, the foundational principle of its disposal is containment and controlled destruction to prevent unintended environmental release or human exposure.

Core Principles of Chemical Waste Management

The disposal of any chemical waste is governed by a hierarchy of controls that prioritizes risk elimination. For 4-Amino-5-methylpyrimidine, this translates to two non-negotiable principles:

• Prevent Environmental Release: This compound must not enter the public sewer system or waterways.[6][7][8] Uncontrolled release can have ecotoxicological effects and contaminate water sources.

• Utilize Professional Disposal Services: The recommended and safest method of disposal is through a licensed chemical destruction facility.[6][7][8][9] These facilities are equipped for controlled incineration with flue gas scrubbing, which ensures the complete destruction of the compound and the safe neutralization of any hazardous combustion byproducts, such as nitrogen oxides.[6][7][8]

Personal Protective Equipment (PPE): Your First Line of Defense

Before handling 4-Amino-5-methylpyrimidine for any purpose, including disposal, the following PPE is mandatory. This creates a self-validating system of safety, protecting the user from exposure.

PPE Item	Specification	Rationale
Eye Protection	Chemical safety goggles conforming to EN 166 (EU) or NIOSH (US) standards.[6]	Protects against dust particles and potential splashes.
Hand Protection	Chemical-impermeable gloves (e.g., nitrile rubber).[6]	Prevents direct skin contact and potential irritation.
Body Protection	Lab coat or impervious clothing.[6]	Protects skin and personal clothing from contamination.
Respiratory	NIOSH-approved respirator if dust formation is likely.[4]	Prevents inhalation of airborne particles, especially when handling bulk quantities.

All handling should occur in a well-ventilated area, preferably within a chemical fume hood to minimize inhalation risks.[4][9][10]

Step-by-Step Disposal Protocol for Waste 4-Amino-5-methylpyrimidine

This protocol applies to unused product, contaminated materials, and residues.

Step 1: Waste Collection

• Carefully transfer the waste 4-Amino-5-methylpyrimidine into a suitable, designated waste container.[7][11]

• Use spark-proof tools and avoid generating dust during transfer.[6][7]

• Ensure the container is made of a compatible material (e.g., high-density polyethylene) that will not react with the chemical.

Step 2: Labeling

• Clearly and securely label the waste container with the following information:

  • "Hazardous Waste"

  • "4-Amino-5-methylpyrimidine"

  • Associated Hazard Symbols (e.g., Irritant)

  • Date of Accumulation

Step 3: Storage

• Store the sealed waste container in a designated, cool, dry, and well-ventilated secondary containment area.[4][6][11]

• This area must be away from incompatible materials, particularly strong oxidizing agents, strong acids, and acid chlorides.[1][10]

• Ensure the storage location is secure and accessible only to authorized personnel.

Step 4: Arrange for Professional Disposal

• Contact your institution's Environmental Health & Safety (EHS) office or a licensed hazardous waste disposal contractor to schedule a pickup.[9]

• Provide the contractor with the Safety Data Sheet (SDS) for 4-Amino-5-methylpyrimidine to ensure they can handle and transport it correctly.

• Never attempt to neutralize or dispose of the chemical through conventional trash or drains. [6][7][8]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 4-Amino-5-methylpyrimidine.

Caption: Disposal workflow for 4-Amino-5-methylpyrimidine.

Emergency Procedures: Spills and Exposure

In Case of a Spill:

• Evacuate non-essential personnel from the immediate area.[6]

• Ensure adequate ventilation.[6]

• Wearing appropriate PPE, prevent the further spread of the spill.

• For solid spills, carefully sweep up the material, avoiding dust generation, and place it into the designated hazardous waste container.[4][10]

• Clean the spill area with a suitable solvent (as recommended by your institution's safety protocols), collecting all cleaning materials as hazardous waste.

• Decontaminate and launder all protective clothing before reuse.[11]

In Case of Exposure:

• Eyes: Immediately flush with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][6]

• Skin: Immediately wash off with soap and plenty of water while removing all contaminated clothing. Seek medical attention if irritation occurs.[2][6]

• Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[2][4][6]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[6][7]

Decontamination and Disposal of Empty Containers

Empty containers that held 4-Amino-5-methylpyrimidine must be treated as hazardous waste until properly decontaminated.

Protocol for Container Decontamination:

• Triple-rinse the container with a suitable solvent (e.g., methanol, ethanol, or water, depending on experimental context and solubility).

• Collect all rinsate as hazardous waste and add it to your designated liquid hazardous waste stream. Do not pour rinsate down the drain.

• Once triple-rinsed, the container can be managed for recycling or disposal. Puncture the container to prevent reuse.[6][7]

• Dispose of the decontaminated container in accordance with your facility's and local regulations.

By adhering to these scientifically grounded procedures, you contribute to a culture of safety, ensuring that your vital research does not come at the cost of personal or environmental health.

References

• SAFETY DATA SHEET - Pyrimidine. Chemos GmbH & Co.KG. [Link]

• PRODUCTION, IMPORT, USE, AND DISPOSAL - Pyridine. Agency for Toxic Substances and Disease Registry. [Link]

• Controlling Occupational Exposure to Hazardous Drugs. Occupational Safety and Health Administration (OSHA). [Link]

• Guidelines for Cytotoxic (Antineoplastic) Drugs. Occupational Safety and Health Administration (OSHA). [Link]

• Pyrimidine - Hazardous Agents. Haz-Map. [Link]

• Appendix A Disposal Procedures by Chemical. University of Wisconsin-Madison. [Link]

• Material Safety Data Sheet - 2-Amino-4-Methylpyrimidine, 97%. Cole-Parmer. [Link]

• 4-Amino-2-methyl-5-pyrimidinemethanol. PubChem. [Link]

• Three-component Process for the Synthesis of 4-Amino-5-pyrimidinecarbonitriles Under Thermal Aqueous Conditions or Microwave Irradiation. ARKAT USA, Inc. [Link]

• Behaviour of Thermal Degradation of Some Poly (4-amino-2,6-pyrimidinodithiocarbonate) Metal Complexes. ResearchGate. [Link]

• EPA Regulations for Healthcare & Pharmaceuticals. Stericycle. [Link]

• EPA Proposes Rules on Pharmaceutical Waste Disposal, Haz Labeling. Waste360. [Link]

• N-((4-Amino-2-methyl-5-pyrimidinyl)methyl)formamide. PubChem. [Link]

• [The behavior of 4-amino-5-carboxy-2-methyl-pyrimidine in glacial acetic acid and in mixed solvent of isopropanol and ethyleneglycol]. PubMed. [Link]

• Label Review Manual - Chapter 13: Storage and Disposal. U.S. Environmental Protection Agency (EPA). [Link]

• Frequent Questions About Hazardous Waste Identification. U.S. Environmental Protection Agency (EPA). [Link]

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• Chemical Compatibility Database. Cole-Parmer. [Link]

• Hazardous Waste. U.S. Environmental Protection Agency (EPA). [Link]

• Chemical Compatibility Chart. Myron L Company. [Link]

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Personal protective equipment for handling 4-Amino-5-methylpyrimidine

An Expert Guide to Personal Protective Equipment for Handling 4-Amino-5-methylpyrimidine

Hazard Assessment: Understanding the Risks

Based on its chemical analogue, 4-Amino-5-methylpyrimidine is anticipated to be a hazardous substance that requires careful handling to prevent exposure. The primary risks are associated with direct contact and inhalation of airborne particles.

Anticipated GHS Hazard Classifications: [1]

Hazard Class	Category	Hazard Statement
Skin Corrosion/Irritation	2	H315: Causes skin irritation
Serious Eye Damage/Eye Irritation	2A	H319: Causes serious eye irritation
Specific Target Organ Toxicity (Single Exposure)	3	H335: May cause respiratory irritation

These classifications indicate that the compound, likely a solid powder, can cause significant irritation upon contact with the skin and eyes.[1][3] Inhalation of the dust may lead to irritation of the respiratory tract.[1] Therefore, the cornerstone of safe handling is the prevention of direct contact and aerosol generation through meticulous use of Personal Protective Equipment (PPE) and engineering controls.

Core Protective Equipment: Your First Line of Defense

The selection of PPE is not merely a checklist; it is a system designed to isolate you from the chemical hazard. Each component serves a specific purpose, and its efficacy depends on proper selection and use.

• Eye and Face Protection: Tightly fitting chemical safety goggles are mandatory.[3][4] They must conform to OSHA's 29 CFR 1910.133 or European Standard EN166 specifications. These protect against splashes and airborne particles that could cause serious eye irritation.[1][3]

• Skin Protection:

  • Gloves: Nitrile gloves are the recommended choice for handling aminopyrimidines due to their broad resistance to various chemicals and solvents.[5] Always use powder-free gloves to prevent aerosolization of contaminants.[5] Gloves must be inspected for any signs of degradation or puncture before each use.[3]

  • Laboratory Coat: A clean, knee-length laboratory coat with long sleeves and tight-fitting cuffs is required.[4] This prevents incidental skin contact and protects personal clothing from contamination.

• Respiratory Protection:

  • Primary Control: All handling of 4-Amino-5-methylpyrimidine powder must be conducted within a certified chemical fume hood to minimize the inhalation of dust or vapors.[6]

  • Secondary Control: If engineering controls are insufficient or during a large spill clean-up, a NIOSH-approved respirator with a particulate filter may be necessary.[7]

Operational PPE and Handling Plan

The level of PPE required is dictated by the specific task and the associated risk of exposure. The following table outlines the minimum requirements for common laboratory operations.

Operation	Minimum Required PPE	Key Rationale
Weighing Solid Compound	Double Nitrile Gloves, Safety Goggles, Lab Coat	High risk of generating and inhaling fine dust particles. All work must be done in a fume hood or ventilated balance enclosure.
Preparing Solutions	Nitrile Gloves, Safety Goggles, Lab Coat	Risk of splashes and direct skin/eye contact. Work should be performed in a fume hood.
Running Reactions & Transfers	Nitrile Gloves, Safety Goggles, Lab Coat	Protects against potential splashes during liquid transfers and reaction workup.
Spill Cleanup	Double Nitrile Gloves, Safety Goggles, Lab Coat (Potentially a respirator for large spills)	Increased risk of exposure to a larger quantity of the chemical. Requires a deliberate and controlled response.[8]

Step-by-Step Safety Protocols

Procedural discipline is critical to ensuring that PPE functions as an effective barrier.

Protocol 1: PPE Donning and Doffing Sequence

The order in which you put on and remove PPE is crucial to prevent cross-contamination.

Donning (Putting On) PPE

• Lab Coat: Put on the lab coat and fasten all buttons.

• Eye Protection: Put on safety goggles.

• Gloves: Put on the first pair of nitrile gloves, ensuring the cuffs are tucked under the sleeves of the lab coat. If double-gloving, put the second pair on over the first, pulling the cuffs over the sleeves of the lab coat.

Doffing (Taking Off) PPE

• Outer Gloves (if used): Remove the outer pair of gloves by peeling them off without touching the outside surface. Dispose of them immediately in a designated hazardous waste container.

• Lab Coat: Unbutton the lab coat. Remove it by folding it inward on itself, ensuring the contaminated exterior does not touch your clothes.

• Eye Protection: Remove goggles from the back to the front.

• Inner Gloves: Remove the final pair of gloves by peeling them off, turning them inside out.

• Hand Hygiene: Immediately wash your hands thoroughly with soap and water.[8]

Protocol 2: Emergency Procedures for Exposure and Spills

Accidents require a swift and correct response to mitigate harm.

In Case of Skin Contact:

• Immediately remove contaminated clothing.

• Flush the affected area with copious amounts of water for at least 15 minutes.[3]

• Seek immediate medical attention.[3]

In Case of Eye Contact:

• Immediately flush the eyes with plenty of water for at least 15 minutes, holding the eyelids open.[3]

• Remove contact lenses if present and easy to do so.

• Seek immediate medical attention.[3]

In Case of Inhalation:

• Move the affected person to fresh air immediately.[3]

• If breathing is difficult, provide oxygen. If not breathing, begin artificial respiration.

• Seek immediate medical attention.

In Case of a Small Spill:

• Alert personnel in the immediate area.

• Wearing appropriate PPE, gently cover the spill with an inert absorbent material (e.g., vermiculite, sand).

• Sweep up the material, place it in a sealed, labeled container for hazardous waste disposal.[6]

• Decontaminate the area with a suitable solvent, followed by soap and water.

Waste Disposal Plan

All waste generated from handling 4-Amino-5-methylpyrimidine is considered hazardous.

• Solid Waste: Collect all contaminated solids, including used gloves, absorbent materials, and empty containers, in a clearly labeled, sealed hazardous waste container.[8]

• Empty Containers: Original containers should be triple-rinsed with a suitable solvent. The rinsate must be collected as hazardous chemical waste.[3]

• Disposal: Arrange for the disposal of all chemical and contaminated waste through your institution's EHS office or a licensed hazardous waste disposal company.[3] Controlled incineration is a common disposal method for such compounds. Never discharge this chemical or its waste into drains or the environment.[3]

Visual Workflow Guides

The following diagrams provide a quick reference for critical decision-making processes in the laboratory.

Caption: PPE Selection Workflow for 4-Amino-5-methylpyrimidine.

Caption: Emergency Response Plan for a Chemical Spill.

References

• PubChem. (n.d.). 4-Amino-2-methyl-5-pyrimidinemethanol. National Center for Biotechnology Information. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 4-Amino-5-(formamidomethyl)-2-methylpyrimidine. Retrieved from [Link]

• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2-Aminopyrimidine, 99%. Retrieved from [Link]

• Thermo Fisher Scientific. (2025). Safety Data Sheet - 2-Aminopyrimidine. Retrieved from [Link]

• Kerbl. (n.d.). Chemical resistant gloves. Retrieved from [Link]

• UW-Milwaukee. (n.d.). Decontamination and Disposal - FAA USA Safety and Health Programs. Retrieved from [Link]

• Gloves By Web. (n.d.). Gloves Chemical Resistance Chart. Retrieved from [Link]

• Kimberly-Clark. (n.d.). Kimberly Clark Nitrile Gloves Chemical Resistance Guide. Retrieved from [Link]

• Environmental Health and Safety - The University of Texas at Dallas. (n.d.). OSHA Glove Selection Chart. Retrieved from [Link]

• AMG Medical Inc. (n.d.). Chemical Resistance & Barrier Guide. Retrieved from [Link]

• UAB. (n.d.). Decontamination and Waste Management. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Safe Disposal of Infectious Laboratory Waste. In Improving Safety in the Chemical Laboratory: A Practical Guide. Retrieved from [Link]

• Icahn School of Medicine at Mount Sinai. (n.d.). Regulated Medical Waste Management. Retrieved from [Link]

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